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  • Product: L-Isoleucinamide hydrochloride
  • CAS: 10466-56-5

Core Science & Biosynthesis

Foundational

L-Isoleucinamide Hydrochloride: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of the chemical properties, synthesis, analysis, and applications of L-Isoleucinamide hydrochloride. Designed for researchers, scientists, and professionals in drug development...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth exploration of the chemical properties, synthesis, analysis, and applications of L-Isoleucinamide hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document synthesizes technical data with practical insights to facilitate its effective use in the laboratory and beyond.

Core Molecular Attributes of L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amino acid amide derived from the essential amino acid L-isoleucine.[1][2] Its structure features a chiral center, rendering it a valuable building block in stereoselective synthesis.

Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties of L-Isoleucinamide hydrochloride is paramount for its handling, storage, and application in experimental work.

PropertyValueSource(s)
CAS Number 10466-56-5[3]
Molecular Formula C₆H₁₄N₂O·HCl[3]
Molecular Weight 166.65 g/mol [3]
Appearance White to almost white crystalline powder[3]
Melting Point 246 °C (decomposes)[3][4][5][6]
Solubility Soluble in water[3][6]
Specific Rotation [α]20/D +19.0 to +25.0° (c=1, H₂O)[3][6]
Purity >98.0%[3][6][7]
IUPAC Name (2S,3S)-2-amino-3-methylpentanamide hydrochloride[1][2]
Stability and Storage

Proper storage of L-Isoleucinamide hydrochloride is crucial to maintain its chemical integrity. It is recommended to store the compound at room temperature, preferably in a cool, dark place below 15°C.[3][6] Stability studies are essential to determine the shelf-life and to identify any degradation products that may form under various environmental conditions, such as exposure to light, heat, and humidity.[4][5][8][9] A stability-indicating HPLC method can be developed to monitor the purity of L-Isoleucinamide hydrochloride over time and under stress conditions.[3][7][10]

Synthesis and Purification of L-Isoleucinamide Hydrochloride

The synthesis of L-Isoleucinamide hydrochloride typically involves the amidation of L-isoleucine. This can be achieved through several synthetic routes, often requiring the protection of the amino group to prevent side reactions.

Synthetic Pathway Overview

A common approach involves a three-step process: N-protection of L-isoleucine, amidation of the carboxylic acid, and subsequent deprotection to yield the desired amide, which is then converted to its hydrochloride salt.

Synthesis_Workflow Start L-Isoleucine N_Protection N-Protection (e.g., Boc anhydride) Start->N_Protection Boc_Ile N-Boc-L-Isoleucine N_Protection->Boc_Ile Amidation Amidation (e.g., DCC, HOBt, NH₃) Boc_Ile->Amidation Boc_Ile_Amide N-Boc-L-Isoleucinamide Amidation->Boc_Ile_Amide Deprotection Deprotection (e.g., TFA or HCl) Boc_Ile_Amide->Deprotection Ile_Amide L-Isoleucinamide Deprotection->Ile_Amide Salt_Formation Salt Formation (HCl) Ile_Amide->Salt_Formation End L-Isoleucinamide Hydrochloride Salt_Formation->End

General synthetic workflow for L-Isoleucinamide hydrochloride.
Detailed Experimental Protocol: A Representative Synthesis

This protocol outlines a laboratory-scale synthesis of L-Isoleucinamide hydrochloride starting from N-Boc-L-isoleucine.

Step 1: Amidation of N-Boc-L-Isoleucine [11]

  • In a round-bottom flask, dissolve N-tert-butyloxycarbonyl-L-isoleucine (1 equivalent) and 1-Hydroxybenzotriazole (HOBt) (1.2 equivalents) in anhydrous dichloromethane (CH₂Cl₂).

  • Cool the mixture to 0 °C in an ice bath.

  • Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) to the solution.

  • Bubble ammonia gas through the reaction mixture or add a solution of ammonia in an appropriate solvent.

  • Allow the reaction to stir overnight at room temperature.

  • Filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Wash the filtrate with 1 M HCl, 1 M KOH, and distilled water sequentially.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield N-Boc-L-isoleucinamide.

Step 2: Deprotection of N-Boc-L-Isoleucinamide [12][13]

  • Dissolve the crude N-Boc-L-isoleucinamide in a minimal amount of an appropriate solvent (e.g., dioxane or dichloromethane).

  • Add a solution of hydrochloric acid (e.g., 4 M HCl in dioxane) or trifluoroacetic acid (TFA) to the mixture.[12]

  • Stir the reaction at room temperature and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

Step 3: Purification by Recrystallization [9][14][15][16][17]

  • Dissolve the crude L-Isoleucinamide hydrochloride in a minimal amount of a suitable hot solvent (e.g., ethanol or a mixture of ethanol and diethyl ether).

  • Allow the solution to cool slowly to room temperature to facilitate the formation of pure crystals.

  • Further cool the mixture in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Comprehensive Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and structure of L-Isoleucinamide hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are fundamental for structural elucidation. The chemical shifts and coupling constants provide detailed information about the molecular framework.[1][18][19][20][21]

Expected ¹H NMR Spectral Features: The spectrum would exhibit characteristic signals for the protons of the isoleucine side chain, the α-proton, and the amide and amine protons. The integration of these signals corresponds to the number of protons in each environment.

Expected ¹³C NMR Spectral Features: The spectrum would show distinct peaks for each carbon atom in the molecule, including the carbonyl carbon of the amide group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.[22][23][24][25][26]

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)Functional GroupVibration
~3400-3200N-H (amine & amide)Stretching
~3000-2800C-H (alkyl)Stretching
~1680-1630C=O (amide I)Stretching
~1650-1550N-H (amide II)Bending
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.[8][27][28][29][30][31] Electrospray ionization (ESI) is a common technique for the analysis of such polar molecules.

Expected Fragmentation Pathways: Under ESI-MS/MS conditions, fragmentation of the protonated molecule [M+H]⁺ is expected to occur at the amide bond and through cleavage of the isoleucine side chain.

MS_Fragmentation Parent [L-Isoleucinamide+H]⁺ (m/z 131.11) Loss_NH3 Loss of NH₃ Parent->Loss_NH3 CID Side_Chain_Cleavage Side Chain Cleavage Parent->Side_Chain_Cleavage CID Fragment1 [M+H-NH₃]⁺ (m/z 114.11) Loss_NH3->Fragment1 Loss_CO Loss of CO Fragment1->Loss_CO CID Fragment2 [M+H-NH₃-CO]⁺ (m/z 86.11) Loss_CO->Fragment2 Fragment3 Other Fragments Side_Chain_Cleavage->Fragment3

Plausible ESI-MS/MS fragmentation of L-Isoleucinamide.

Applications in Drug Discovery and Development

L-Isoleucinamide hydrochloride and its derivatives are valuable tools in the pharmaceutical industry, primarily serving as chiral building blocks and intermediates in the synthesis of more complex molecules.[32][33][34][35][36]

Peptide Synthesis

As an amino acid amide, L-Isoleucinamide can be incorporated into peptide chains.[2][29][31][37][38] It can serve as a C-terminal residue or be further modified for the synthesis of peptidomimetics and other peptide-based therapeutics.

Chiral Auxiliary in Asymmetric Synthesis

The inherent chirality of L-Isoleucinamide hydrochloride makes it a potential candidate for use as a chiral auxiliary.[5][16][32][34][38][39][40][41][42][43][44] Chiral auxiliaries are employed to control the stereochemical outcome of a reaction, leading to the selective formation of a desired enantiomer of a target molecule.[34][38][40][41][44]

Intermediate for Bioactive Molecules

Derivatives of L-isoleucinamide have been investigated for their biological activity. For instance, certain leucinamide derivatives have been explored as γ-secretase modulators, which are of interest in the research of Alzheimer's disease.[6][32][33][36] The core structure of L-isoleucinamide can be modified to generate libraries of compounds for screening in various biological assays.[39]

Conclusion

L-Isoleucinamide hydrochloride is a versatile and valuable chemical entity with well-defined physicochemical properties. Its utility in organic synthesis, particularly in the construction of chiral molecules and peptides, underscores its importance in drug discovery and development. A comprehensive understanding of its synthesis, purification, and analytical characterization, as outlined in this guide, is essential for its effective application in scientific research.

References

  • Tokyo Chemical Industry Co., Ltd. L-Isoleucinamide Hydrochloride. TCI.

  • BenchChem. Application Notes and Protocols for the Deprotection of Boc-L-Isoleucine-OH using Trifluoroacetic Acid (TFA). BenchChem.

  • The Royal Society of Chemistry. Chemical shifts (δ), signal multiplicity and coupling constant (J) obtained from 1H NMR (1H 600 MHz, CDCl3) and e 1H NMR spectra found in the literature (1H 300 MHz, DMSO-d6) for 7,10,11,12-Tetrahydro-10,10-dimethyl-7- phenylbenzo[c] acridin-8(9H)-one (C1). The Royal Society of Chemistry.

  • Erenler, R., et al. (2021). Preparation of new mono- and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups. Organic Communications, 14(3), 294-299.

  • ResearchGate. 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. ResearchGate.

  • ResearchGate. Chemical shifts and coupling constants of L-isoleucine and D-allo-isoleucine diastereoisomers 3 to 16. ResearchGate.

  • AAPPTec. Technical Support Information Bulletin 1184 - Attaching Boc Protecting Groups With BOC-ON. AAPPTec.

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.

  • City University of New York. Purification by Recrystallization. CUNY.

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 854028, L-Isoleucinamide. PubChem.

  • BenchChem. Application Notes and Protocols for Solution-Phase Peptide Synthesis Utilizing L-Isoleucine Benzyl Ester Hydrochloride (Bzl-Ile-OMe HCl). BenchChem.

  • Frontiers. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. Frontiers.

  • Wikipedia. Chiral auxiliary. Wikipedia.

  • National Center for Biotechnology Information. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.

  • YouTube. Recrystallization and Melting Point Analysis. YouTube.

  • SciSpace. ATR-FTIR spectroscopic imaging to study drug release and tablet dissolution. SciSpace.

  • YouTube. Purifying OTC Chemicals: Recrystallization. YouTube.

  • PubChem. L-Isoleucinamide. PubChem.

  • ResearchGate. (PDF) Asymmetric Synthesis: Principles, Strategies, and Applications in Pharmaceuticals. ResearchGate.

  • Sigma-Aldrich. Boc Resin Cleavage Protocol. Sigma-Aldrich.

  • IntechOpen. Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. IntechOpen.

  • ResearchGate. LC/MS/MS/ESI determination of main fragmentation pathway for compounds 1-7. ResearchGate.

  • YouTube. How to Purify by Recrystallization. YouTube.

  • LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.

  • University of Colorado Boulder. IR Absorption Table. University of Colorado Boulder.

  • University of Wisconsin-Madison. Coupling constants for 1H and 13C NMR. University of Wisconsin-Madison.

  • National Center for Biotechnology Information. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. PubMed Central.

  • MDPI. Special Issue—“Isolation, Structure Elucidation and Biological Activity of Natural Products”. MDPI.

  • ResearchGate. (PDF) Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. ResearchGate.

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. CP Lab Safety.

  • Tokyo Chemical Industry. L-Isoleucinamide Hydrochloride. TCI.

  • TCI Deutschland GmbH. L-Isoleucinamide Hydrochloride 10466-56-5. TCI.

  • The Royal Society of Chemistry. Experimental Procedures. The Royal Society of Chemistry.

  • SAS. Stability Indicating HPLC Method Development and Validation for the Estimation of Zonisamide in Bulk and Pharmaceutical Dosage F. SAS.

  • TCI Chemicals. Chiral Auxiliaries and Optical Resolving Agents. TCI Chemicals.

  • MDPI. Recent Advances: Heterocycles in Drugs and Drug Discovery. MDPI.

  • Specac Ltd. Interpreting Infrared Spectra. Specac Ltd.

  • ResearchGate. (PDF) A REVIEW ON RECENT ADVANCES IN ASYMMETRIC SYNTHESIS AND ITS APPLICATIONS. ResearchGate.

  • National Center for Biotechnology Information. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. PubMed Central.

  • National Center for Biotechnology Information. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PubMed Central.

  • National Center for Biotechnology Information. Synthesis and Characterization of Compounds Related to Lisinopril. PubMed Central.

  • MDPI. The Advancements of Marine Natural Products in the Treatment of Alzheimer's Disease: A Study Based on Cell and Animal Experiments. MDPI.

  • CONICET Digital. Trends in Analytical chemistry. CONICET Digital.

  • National Center for Biotechnology Information. FT-IR Spectroscopic Analysis of the Secondary Structures Present during the Desiccation Induced Aggregation of Elastin-Like Polypeptide on Silica. PubMed Central.

  • MDPI. Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release. MDPI.

  • National Center for Biotechnology Information. Asymmetric Synthesis with Ynamides: Unique Reaction Control, Chemical Diversity and Applications. PubMed Central.

  • YouTube. D.7 Chiral auxiliaries (HL). YouTube.

  • Der Pharma Chemica. Synthesis and characterization of process related impurities of an anti- convulsant drug-Lacosamide. Der Pharma Chemica.

  • ResearchGate. Sol–gel synthesis and characterization of lithium aluminate (L–A–H) and lithium aluminosilicate (L–A–S–H) gels. ResearchGate.

Sources

Exploratory

A Comprehensive Guide to the Physicochemical Characterization of L-Isoleucinamide Hydrochloride

Introduction L-Isoleucinamide hydrochloride, the hydrochloride salt of the amide derivative of the essential amino acid L-isoleucine, serves as a crucial building block in synthetic organic chemistry, particularly in the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

L-Isoleucinamide hydrochloride, the hydrochloride salt of the amide derivative of the essential amino acid L-isoleucine, serves as a crucial building block in synthetic organic chemistry, particularly in the fields of peptidomimetics and drug discovery. Its structural resemblance to a peptide bond, coupled with the chiral nature inherited from L-isoleucine, makes it a valuable starting material for creating novel therapeutic agents. For researchers, scientists, and drug development professionals, a thorough understanding of its physicochemical properties is paramount for ensuring reproducibility, optimizing reaction conditions, developing stable formulations, and meeting regulatory requirements.

This in-depth technical guide provides a comprehensive framework for the full physicochemical characterization of L-Isoleucinamide hydrochloride. Rather than a simple data sheet, this document outlines the critical experimental workflows and the scientific rationale behind each characterization parameter, empowering researchers to generate high-quality, reliable data.

Identity and Structural Confirmation

Fundamental Properties

A baseline of fundamental properties provides the initial fingerprint of the molecule.

PropertyDescription/ValueSource
Chemical Name (2S,3S)-2-amino-3-methylpentanamide hydrochlorideN/A
Molecular Formula C₆H₁₅ClN₂O
Molecular Weight 166.65 g/mol
CAS Number 10466-56-5
Appearance White to almost white powder or crystal[1]
Spectroscopic Identification

Spectroscopic methods provide detailed information about the molecular structure and bonding.

NMR is the gold standard for elucidating the carbon-hydrogen framework of a molecule. For L-Isoleucinamide hydrochloride, both ¹H and ¹³C NMR are critical.

Experimental Protocol: NMR Analysis

  • Sample Preparation: Dissolve ~5-10 mg of L-Isoleucinamide hydrochloride in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

  • ¹H NMR Acquisition: Acquire a one-dimensional ¹H NMR spectrum. Key signals to observe would be the α-proton, β-proton, γ-protons, and the methyl protons of the isoleucine side chain, as well as the amide and amine protons.

  • ¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum. Expected signals include the carbonyl carbon, α-carbon, and the carbons of the side chain.

  • 2D NMR (Optional but Recommended): Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to definitively assign proton and carbon signals by showing their correlations.

Causality Behind Experimental Choices: The choice of solvent is crucial; D₂O is often preferred for its ability to exchange with labile protons (amine and amide), which can help in their identification. DMSO-d₆, on the other hand, will typically show these labile protons, providing a more complete picture. 2D NMR is invaluable for complex molecules as it resolves overlapping signals and confirms connectivity.

IR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FT-IR Analysis

  • Sample Preparation: Prepare the sample using a suitable method, such as a KBr pellet or Attenuated Total Reflectance (ATR).

  • Spectrum Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify characteristic absorption bands for the amine (N-H stretch), amide (C=O stretch, N-H bend), and alkyl (C-H stretch) functional groups.

Expected Absorption Bands:

  • ~3400-3200 cm⁻¹: N-H stretching vibrations of the primary amine and amide.

  • ~1680-1630 cm⁻¹: C=O stretching vibration of the primary amide (Amide I band).

  • ~1650-1580 cm⁻¹: N-H bending vibration of the primary amine.

  • ~1620-1590 cm⁻¹: N-H bending vibration of the primary amide (Amide II band).

  • ~2960-2850 cm⁻¹: C-H stretching vibrations of the alkyl groups.

MS provides the exact mass of the molecule and information about its fragmentation pattern, further confirming its identity.

Experimental Protocol: Mass Spectrometry Analysis

  • Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to minimize fragmentation and observe the molecular ion.

  • Mass Analysis: Acquire a full scan mass spectrum.

  • Fragmentation Analysis (MS/MS): If desired, perform tandem mass spectrometry (MS/MS) on the parent ion to obtain a characteristic fragmentation pattern.

Expected Ions:

  • [M+H]⁺: The protonated molecule, which would be the free base (C₆H₁₄N₂O) plus a proton.

  • Characteristic fragment ions resulting from the loss of the amide group or parts of the alkyl side chain.

Physicochemical Properties

Understanding the physicochemical properties of L-Isoleucinamide hydrochloride is critical for its application in synthesis and formulation.

Solubility

Solubility is a key parameter that influences reaction kinetics, purification, and bioavailability.

Experimental Protocol: Equilibrium Solubility Determination

  • Solvent Screening: Determine the solubility in a range of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane) at a fixed temperature (e.g., 25 °C). This can be done by adding a known amount of solvent to a known amount of the solid until it completely dissolves.

  • pH-Solubility Profile: For aqueous solubility, determine the solubility at various pH points (e.g., from pH 2 to 10) using appropriate buffers. Equilibrate an excess of the solid in each buffer for a sufficient time (e.g., 24 hours) with agitation.

  • Quantification: Filter the saturated solutions and quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

Data Presentation: Solubility Profile

SolventSolubility (mg/mL) at 25 °C
WaterSoluble
MethanolTo be determined
EthanolTo be determined
AcetoneTo be determined
pHAqueous Solubility (mg/mL) at 25 °C
2.0To be determined
4.0To be determined
6.0To be determined
7.4To be determined
8.0To be determined
10.0To be determined
Dissociation Constant (pKa)

The pKa value governs the ionization state of the molecule at different pH values, which in turn affects its solubility, permeability, and interaction with other molecules. L-Isoleucinamide hydrochloride has a primary amine that will have a characteristic pKa.

Experimental Protocol: pKa Determination by Potentiometric Titration

  • Sample Preparation: Prepare a solution of L-Isoleucinamide hydrochloride of known concentration in water.

  • Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) while monitoring the pH with a calibrated pH meter.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve.

Causality Behind Experimental Choices: Potentiometric titration is a direct and reliable method for determining pKa values. It relies on the fundamental acid-base chemistry of the molecule.

Thermal Properties

Thermal analysis provides information on melting point, decomposition, and potential polymorphic transitions.

Experimental Protocol: Differential Scanning Calorimetry (DSC)

  • Sample Preparation: Accurately weigh a small amount (2-5 mg) of the sample into an aluminum DSC pan and seal it.

  • Thermal Scan: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • Data Analysis: Analyze the resulting thermogram for endothermic (melting) and exothermic (decomposition, crystallization) events. The melting point is typically taken as the onset of the melting endotherm. A melting point of approximately 246 °C (with decomposition) has been reported.

Experimental Protocol: Thermogravimetric Analysis (TGA)

  • Sample Preparation: Place a known amount of the sample in the TGA pan.

  • Thermal Scan: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

  • Data Analysis: Monitor the weight loss as a function of temperature to determine the decomposition temperature and to check for the presence of solvates.

Solid-State Properties

The solid-state form of a compound can significantly impact its physical properties.

Polymorphism is the ability of a compound to exist in more than one crystalline form. Different polymorphs can have different solubilities, stabilities, and melting points.

Experimental Protocol: Polymorph Screen

  • Crystallization Studies: Attempt to crystallize L-Isoleucinamide hydrochloride from a wide variety of solvents and under different conditions (e.g., slow evaporation, cooling crystallization, anti-solvent addition).

  • Characterization: Analyze the resulting solids using techniques such as Powder X-ray Diffraction (PXRD), DSC, and IR spectroscopy to identify different crystalline forms.

Causality Behind Experimental Choices: A broad screen is necessary because the formation of a particular polymorph can be highly dependent on the crystallization conditions. PXRD is the definitive technique for identifying different crystal lattices.

Hygroscopicity is the tendency of a substance to absorb moisture from the air. This is a critical parameter for handling, storage, and formulation.

Experimental Protocol: Dynamic Vapor Sorption (DVS)

  • Sample Preparation: Place a known amount of the sample in the DVS instrument.

  • Humidity Cycle: Subject the sample to a programmed cycle of increasing and decreasing relative humidity (RH) at a constant temperature (e.g., 25 °C).

  • Data Analysis: Plot the change in mass versus RH to generate a sorption/desorption isotherm. This will reveal the extent and reversibility of water uptake.

Stability

Assessing the stability of L-Isoleucinamide hydrochloride is crucial for determining appropriate storage conditions and predicting its shelf-life.

Forced Degradation Studies

Forced degradation studies, or stress testing, are performed to identify potential degradation products and pathways. This information is vital for the development of stability-indicating analytical methods.

Experimental Protocol: Forced Degradation

  • Stress Conditions: Expose solutions and the solid-state material to various stress conditions as per ICH guidelines (e.g., acidic, basic, oxidative, thermal, and photolytic stress).

    • Acidic: 0.1 M HCl at elevated temperature (e.g., 60 °C).

    • Basic: 0.1 M NaOH at room temperature.

    • Oxidative: 3% H₂O₂ at room temperature.

    • Thermal: Dry heat (e.g., 80 °C).

    • Photolytic: Exposure to light of a specified intensity and duration.

  • Analysis: Analyze the stressed samples at various time points using a suitable stability-indicating method (typically a gradient HPLC-UV method) to separate the parent compound from any degradation products.

  • Peak Purity: Assess the peak purity of the parent compound in the stressed samples to ensure that no degradation products are co-eluting.

  • Mass Balance: Calculate the mass balance to account for all the material after degradation.

Causality Behind Experimental Choices: The conditions are chosen to accelerate degradation and produce a relevant amount of degradants (typically 5-20%) to challenge the analytical method. A stability-indicating method is one that can accurately quantify the decrease in the active substance content due to degradation.

Visualization of Workflows

Visualizing experimental workflows can aid in understanding the logical flow of the characterization process.

Physicochemical_Characterization_Workflow cluster_identity 1. Identity & Structure cluster_physicochem 2. Physicochemical Properties cluster_stability 3. Stability Identity Fundamental Properties NMR NMR (1H, 13C, 2D) Identity->NMR IR FT-IR NMR->IR MS Mass Spectrometry IR->MS Solubility Solubility (Solvent & pH) pKa pKa Solubility->pKa Thermal Thermal Analysis (DSC, TGA) pKa->Thermal SolidState Solid-State (Polymorphism, Hygroscopicity) Thermal->SolidState Forced_Deg Forced Degradation Method_Dev Stability-Indicating Method Dev. Forced_Deg->Method_Dev Start L-Isoleucinamide Hydrochloride Sample cluster_identity cluster_identity Start->cluster_identity End Comprehensive Characterization Profile cluster_physicochem cluster_physicochem cluster_identity->cluster_physicochem cluster_stability cluster_stability cluster_physicochem->cluster_stability cluster_stability->End

Caption: Workflow for the comprehensive physicochemical characterization of L-Isoleucinamide hydrochloride.

Conclusion

A thorough physicochemical characterization is a non-negotiable aspect of utilizing L-Isoleucinamide hydrochloride in a research and development setting. By systematically applying the spectroscopic, analytical, and solid-state characterization techniques outlined in this guide, scientists can build a robust data package. This not only ensures a deep understanding of the molecule's properties but also provides the necessary foundation for its successful application in the synthesis of novel compounds and the development of stable, effective pharmaceutical products. The self-validating nature of employing multiple, orthogonal techniques for each property provides a high degree of confidence in the generated data, which is the cornerstone of good scientific practice.

References

  • This guide is a compilation of standard methodologies and does not rely on specific external sources for the protocols themselves. The principles are well-established in the fields of analytical and pharmaceutical chemistry.
  • ICH Harmonised Tripartite Guideline, Q2(R1) Validation of Analytical Procedures: Text and Methodology, 2005. ([Link])

  • ICH Harmonised Tripartite Guideline, Q1A(R2) Stability Testing of New Drug Substances and Products, 2003. ([Link])

Sources

Foundational

An In-Depth Technical Guide to L-Isoleucinamide Hydrochloride: A Chiral Building Block for Pharmaceutical Innovation

This guide provides a comprehensive technical overview of L-Isoleucinamide hydrochloride (CAS No. 10466-56-5), a pivotal chiral building block derived from the essential amino acid L-isoleucine. Tailored for researchers,...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of L-Isoleucinamide hydrochloride (CAS No. 10466-56-5), a pivotal chiral building block derived from the essential amino acid L-isoleucine. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, characterization, and strategic applications of this compound, offering field-proven insights to empower your research and development endeavors.

Introduction: The Strategic Importance of L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amino acid amide where the carboxylic acid group of L-isoleucine is replaced by an amide group.[1] Its significance in medicinal chemistry and drug discovery stems from its nature as a chiral intermediate. The stereochemistry of drug molecules is paramount, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles.[2] Utilizing enantiomerically pure building blocks like L-Isoleucinamide hydrochloride is a cornerstone of modern asymmetric synthesis, ensuring the stereochemical integrity of the final active pharmaceutical ingredient (API).[3]

This guide will navigate the essential technical aspects of L-Isoleucinamide hydrochloride, from its fundamental properties to its role in the synthesis of complex therapeutic agents.

Physicochemical Properties and Data

A thorough understanding of the physicochemical properties of a starting material is fundamental to its effective use in synthesis and formulation.

PropertyValueReference
CAS Number 10466-56-5[4]
Molecular Formula C₆H₁₅ClN₂O
Molecular Weight 166.65 g/mol [4]
IUPAC Name (2S,3S)-2-amino-3-methylpentanamide;hydrochloride
Appearance White to off-white crystalline powder
Melting Point 246 °C (decomposes)
Solubility Soluble in water[4]
Optical Rotation [α]²⁰/D +22° ± 2° (c=1 in H₂O)[4]

Synthesis of L-Isoleucinamide Hydrochloride: A Step-by-Step Protocol

The synthesis of L-Isoleucinamide hydrochloride from L-isoleucine is a multi-step process that requires careful control of protecting groups and activation chemistry to ensure high yield and chiral purity. The following protocol is a representative method based on established amidation procedures for amino acids.

Synthetic Strategy: The Logic of Protection and Activation

Direct amidation of an unprotected amino acid is challenging due to the competing reactivity of the amino and carboxyl groups. Therefore, a robust synthetic strategy involves:

  • N-protection of the α-amino group of L-isoleucine to prevent self-coupling.

  • Activation of the carboxylic acid to facilitate nucleophilic attack by ammonia.

  • Amidation with a source of ammonia.

  • Deprotection of the N-terminal protecting group to yield the free amine.

  • Salt formation to afford the stable hydrochloride salt.

Synthesis_Workflow A L-Isoleucine B N-Protected L-Isoleucine A->B N-Protection (e.g., Boc₂O) C Activated N-Protected L-Isoleucine B->C Activation (e.g., DCC/HOBt) D N-Protected L-Isoleucinamide C->D Amidation (e.g., NH₄Cl, Base) E L-Isoleucinamide D->E Deprotection (e.g., TFA) F L-Isoleucinamide HCl E->F Salt Formation (e.g., HCl in Ether)

Caption: General workflow for the synthesis of L-Isoleucinamide hydrochloride.

Detailed Experimental Protocol

This protocol describes the synthesis starting from N-Boc-L-isoleucine.

Part 1: Amidation of N-Boc-L-Isoleucine

  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Boc-L-isoleucine (1.0 eq) and 1-Hydroxybenzotriazole (HOBt) (1.1 eq) in anhydrous Dichloromethane (DCM).

  • Activation: Cool the solution to 0 °C in an ice bath. Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) portion-wise while stirring. A white precipitate of dicyclohexylurea (DCU) will form.

  • Amine Addition: In a separate flask, prepare a solution of ammonium chloride (NH₄Cl) (1.2 eq) and a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (2.5 eq) in DCM. Add this solution dropwise to the activated ester at 0 °C.

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Filter the reaction mixture to remove the precipitated DCU. Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain crude N-Boc-L-isoleucinamide.

Part 2: Deprotection and Salt Formation

  • Deprotection: Dissolve the crude N-Boc-L-isoleucinamide in a minimal amount of DCM. Add an excess of Trifluoroacetic Acid (TFA) (e.g., 20-30% v/v in DCM) and stir at room temperature for 1-2 hours.

  • Isolation of Free Base: Remove the solvent and TFA under reduced pressure. Dissolve the residue in a small amount of water and basify with a suitable base (e.g., 1M NaOH) to a pH of ~10-11. Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Salt Formation: Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and cool in an ice bath. Bubble dry HCl gas through the solution or add a solution of HCl in diethyl ether until precipitation is complete.

  • Purification: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield L-Isoleucinamide hydrochloride as a white solid.

Analytical Characterization: Ensuring Quality and Purity

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of L-Isoleucinamide hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.

Predicted ¹H NMR Spectral Data (in D₂O):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~3.8d1Hα-H
~1.9m1Hβ-H
~1.5, ~1.2m2Hγ-CH₂
~0.9t3Hδ-CH₃
~0.8d3Hγ'-CH₃

Predicted ¹³C NMR Spectral Data (in D₂O):

Chemical Shift (δ, ppm)Assignment
~175C=O (amide)
~58α-C
~37β-C
~25γ-C
~15γ'-C
~11δ-C

Note: Actual chemical shifts may vary depending on the solvent and concentration.[3][5][6]

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the purity and enantiomeric excess of L-Isoleucinamide hydrochloride.

Protocol for Purity Analysis (Reversed-Phase HPLC):

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: A gradient of water with 0.1% TFA (A) and acetonitrile with 0.1% TFA (B).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

  • Column Temperature: 25 °C

Protocol for Enantiomeric Purity Analysis (Chiral HPLC):

The separation of enantiomers requires a chiral stationary phase (CSP).

  • Column: A crown ether-based CSP (e.g., ChiroSil®) or a teicoplanin-based CSP (e.g., Astec CHIROBIOTIC® T) is often effective for underivatized amino acids and their derivatives.[4][7][8]

  • Mobile Phase: Typically a mixture of an alcohol (e.g., methanol or ethanol) and an acidic aqueous buffer.

  • Flow Rate: 0.5 - 1.0 mL/min

  • Detection: UV at 210 nm

  • Column Temperature: 25 °C

HPLC_Workflow A Sample Preparation (Dissolve in Mobile Phase) B HPLC Injection A->B C Chromatographic Separation (Chiral Column) B->C D UV Detection C->D E Data Analysis (Peak Integration, Enantiomeric Excess Calculation) D->E

Caption: A typical workflow for chiral HPLC analysis.

Applications in Drug Discovery and Development

L-Isoleucinamide hydrochloride serves as a valuable chiral building block in the synthesis of more complex molecules with therapeutic potential. Its primary application is in peptide synthesis and as a precursor for chiral amines and other intermediates.

Peptide Synthesis

L-Isoleucinamide can be incorporated into peptide sequences, particularly at the C-terminus, to generate peptide amides. Peptide amides are common in naturally occurring bioactive peptides and often exhibit enhanced stability and biological activity compared to their corresponding carboxylic acids.

Precursor to Chiral Intermediates

For instance, the synthesis of novel protease inhibitors, kinase inhibitors, or other enzyme modulators often relies on the stereospecific introduction of side chains analogous to those of natural amino acids. The isoleucine side chain, with its secondary butyl group, provides a unique steric and lipophilic profile that can be crucial for target binding and selectivity.

Biological Significance and Safety Considerations

Metabolic Context

As a derivative of an essential amino acid, L-Isoleucinamide is expected to be metabolized through pathways common to amino acids and their amides. The amide bond can be hydrolyzed by amidases to yield L-isoleucine and ammonia. The resulting L-isoleucine can then enter the cellular amino acid pool and be utilized for protein synthesis or catabolized for energy.[9][10][11] The liberated ammonia is typically incorporated into the urea cycle for excretion.[11]

Safety and Handling

L-Isoleucinamide hydrochloride is classified as an irritant. Standard laboratory safety precautions should be observed when handling this compound.

  • Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

  • Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet (SDS) for detailed first-aid measures.

Conclusion

L-Isoleucinamide hydrochloride is more than just a chemical reagent; it is a key enabler of stereospecific synthesis in the pharmaceutical industry. Its well-defined chirality, derived from a natural amino acid, provides a reliable and efficient starting point for the construction of complex and potent therapeutic agents. A thorough understanding of its synthesis, analytical characterization, and potential applications, as outlined in this guide, is crucial for any researcher or drug development professional seeking to leverage the power of chiral building blocks in their quest for novel medicines.

References

  • Anderson, Z. J., Hobson, C., Needley, R., Song, L., Perryman, M. S., Kerby, P., & Fox, D. J. (2017). NMR-based assignment of isoleucine vs. allo-isoleucine stereochemistry. Organic & Biomolecular Chemistry, 15(42), 8999–9006.
  • Fujita, Y., et al. (2023). Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent. Chemical & Pharmaceutical Bulletin, 71(11), 824-831.
  • Fujita, Y., et al. (2023). Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent. J-Stage, 71(11), 824-831.
  • Sunkur, M., et al. (2021). Preparation of new mono- and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups.
  • Anderson, Z. J., et al. (2017). NMR-based assignment of isoleucine vs. allo-isoleucine stereochemistry. Organic & Biomolecular Chemistry, 15(42), 8999-9006.
  • Anderson, Z. J., et al. (2017). NMR-based assignment of isoleucine: Vs. allo-isoleucine stereochemistry.
  • Unknown Author. (n.d.). METABOLISM OF AMINO ACIDS —GENERAL ASPECTS. Source not available.
  • Sigma-Aldrich. (n.d.).
  • Sigma-Aldrich. (n.d.).
  • Wako Blog. (n.d.). Chiral Amino Acid Analysis Using LC/MS.
  • An, P., & Zhang, F. (2023). Amino acid metabolism in health and disease. Signal Transduction and Targeted Therapy, 8(1), 329.
  • PubChem. (n.d.). L-Isoleucinamide.
  • Sabatini, M. T., et al. (2017). Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts. Green Chemistry, 19(24), 5867-5872.
  • Unknown Author. (n.d.). 2.3 Amide Group 2.3.1 C-Tenninal a-Amide Protection. Source not available.
  • ResearchGate. (n.d.). 13 C NMR spectra (ppm) of L-and D-isoleucine a) in the absence and b) in the presence of [Eu(L1a)
  • Adeva-Andany, M. M., et al. (2017). Amino Acid Metabolism in Humans. IntechOpen.
  • Gaidukevich, V. A., et al. (2015). Synthesis of Acyl Derivatives of Leucyl-Isoleucinamide.
  • Handler, P., & Kamin, H. (1957). Kinetics of Ammonia Metabolism in vivo. The Journal of biological chemistry, 225(2), 1019–1032.
  • Chem-Impex. (n.d.). L-Isoleucine amide hydrochloride.
  • Biological Magnetic Resonance Bank. (n.d.). BMRB entry bmse000041 - L-Isoleucine.
  • Wang, Z., et al. (2021). Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv.
  • Strege, M. A., et al. (2023). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry.
  • Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
  • Hamase, K., et al. (2018). High-Throughput LC-MS/MS Method for Chiral Amino Acid Analysis Without Derivatization. Methods in molecular biology (Clifton, N.J.), 1789, 133–143.
  • PubChem. (n.d.). (2S,3S)-2-Amino-N-benzyl-3-methylpentanamide.
  • Albericio, F., & Carpino, L. A. (2002). Amino Acid-Protecting Groups. SciSpace.
  • Zhang, Y., et al. (2018). Enantiomeric purity determination of (L)-amino acids with pre-column derivatization and chiral stationary phase: Development and validation of the method. Journal of pharmaceutical and biomedical analysis, 159, 36–43.
  • Hancock, J. R. (2000). Validation of Amino Acid Analysis Methods. Methods in molecular biology (Clifton, N.J.), 159, 23–30.
  • Sunkur, M., et al. (2021). Preparation of new mono-and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups.
  • AAPPTec. (n.d.).
  • Echemi. (n.d.). (2S,3S)-2-amino-N-hydroxy-3-methylpentanamide.
  • Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
  • Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis.
  • PubChem. (n.d.). (2S,3S)-2-amino-N,3-dimethylpentanamide.
  • Frayn, K. N., et al. (1991). Amino Acid Metabolism in Human Subcutaneous Adipose Tissue in Vivo. Clinical science (London, England : 1979), 80(5), 471–474.
  • Sigma-Aldrich. (n.d.). L-Isoleucinamide.
  • PubChem. (n.d.). 2-Amino-3-methylpentanamide.
  • Zhang, M., et al. (2010). Discovery of small molecular (d)-leucinamides as potent, Notch-sparing γ-secretase modulators. Bioorganic & medicinal chemistry letters, 20(4), 1334–1338.
  • ChemShuttle. (n.d.). (2R,3S)-2-amino-3-methylpentanoic acid.
  • Johnson, D. S., et al. (2009). The role of sulfamide derivatives in medicinal chemistry: a patent review (2006-2008).

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of L-Isoleucinamide Hydrochloride

This guide provides a comprehensive overview of a robust and widely applicable synthetic pathway for L-Isoleucinamide hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this docum...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive overview of a robust and widely applicable synthetic pathway for L-Isoleucinamide hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the underlying chemical principles, the rationale for procedural choices, and the critical parameters for ensuring a successful synthesis with high purity and yield.

Introduction and Strategic Overview

L-Isoleucinamide hydrochloride is a valuable chiral building block in synthetic organic chemistry and medicinal chemistry. As the amide derivative of the essential amino acid L-isoleucine, it serves as a precursor for more complex molecules, including peptide fragments and pharmaceutical intermediates. Its hydrochloride salt form enhances stability and improves handling characteristics, particularly aqueous solubility.

The synthesis of an amino amide from its parent amino acid presents a fundamental challenge: the presence of two reactive functional groups, the amine (-NH₂) and the carboxylic acid (-COOH). A direct amidation attempt is often complicated by self-reaction, leading to the formation of diketopiperazines or oligomeric/polymeric materials.[1] Therefore, a successful synthesis hinges on a protection/deprotection strategy.

The pathway detailed herein is a logical, four-step sequence:

  • N-Protection: Masking the nucleophilic amino group to prevent side reactions.

  • Carboxyl Activation & Amidation: Activating the carboxylic acid to facilitate amide bond formation.

  • N-Deprotection: Removing the protecting group to reveal the free amine.

  • Salt Formation: Converting the free amine to its stable hydrochloride salt.

This strategy ensures high regioselectivity and provides a reliable route to the target compound.

Synthesis_Workflow cluster_0 Step 1: N-Protection cluster_1 Step 2: Amidation cluster_2 Step 3: N-Deprotection cluster_3 Step 4: Salt Formation A L-Isoleucine B N-Boc-L-Isoleucine A->B Boc₂O, Base C N-Boc-L-Isoleucinamide B->C 1. Coupling Agent (EDC/HOBt) 2. NH₃ Source D L-Isoleucinamide C->D Acidic Conditions (TFA or HCl) E L-Isoleucinamide Hydrochloride D->E HCl

Figure 1: Overall synthetic workflow for L-Isoleucinamide Hydrochloride.

Detailed Synthetic Pathway and Mechanistic Insights

Step 1: N-Protection with tert-Butyloxycarbonyl (Boc)

The first critical step is the protection of the α-amino group of L-isoleucine. The tert-butyloxycarbonyl (Boc) group is an ideal choice for this purpose due to its stability under a wide range of reaction conditions (e.g., those used for amide coupling) and its facile removal under mild acidic conditions.[]

The reaction proceeds via nucleophilic acyl substitution, where the amino group of L-isoleucine attacks one of the carbonyl carbons of di-tert-butyl dicarbonate (Boc₂O).[3] A base, such as sodium hydroxide or a tertiary amine, is required to deprotonate the amino group, enhancing its nucleophilicity.

Reaction: L-Isoleucine + Boc₂O → N-Boc-L-Isoleucine

A detailed protocol involves dissolving L-isoleucine in an aqueous basic solution (e.g., 1M NaOH) and then adding a solution of Boc₂O in an organic solvent like dioxane.[4] The reaction is typically stirred at room temperature until completion. An acidic workup is then performed to protonate the carboxylate and allow for extraction of the N-Boc-L-Isoleucine product into an organic solvent.

Step 2: Carboxyl Group Activation and Amidation

With the amine protected, the carboxylic acid is converted to the primary amide. This is not achieved by simply adding ammonia, as carboxylic acids are not sufficiently electrophilic. Instead, the carboxyl group must first be activated by converting the hydroxyl (-OH) into a better leaving group.

A highly effective method for this transformation is the use of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in conjunction with an additive like 1-hydroxybenzotriazole (HOBt).[5][6][7]

Mechanism of Action:

  • The carboxylate oxygen of N-Boc-L-isoleucine attacks the carbodiimide (EDC), forming a highly reactive O-acylisourea intermediate.

  • This intermediate is prone to racemization. HOBt rapidly intercepts it to form an active ester, HOBt-ester. This new intermediate is more stable towards racemization but still highly reactive towards nucleophiles.[5]

  • Finally, a source of ammonia (e.g., ammonium chloride with a base like triethylamine, or aqueous ammonia) is introduced. The nitrogen atom acts as a nucleophile, attacking the activated carbonyl carbon and displacing HOBt to form the stable amide bond. The byproducts (e.g., EDC-urea) are typically water-soluble, simplifying purification.

Step 3: N-Deprotection of the Boc Group

Once the amide is formed, the Boc protecting group is removed to yield L-isoleucinamide. This is reliably accomplished by treatment with a strong acid.[3] Trifluoroacetic acid (TFA) is commonly used, often as a 1:1 mixture with a solvent like dichloromethane (DCM).[8]

The mechanism involves protonation of the carbonyl oxygen of the Boc group, followed by the collapse of the intermediate to release the stable tert-butyl cation, carbon dioxide, and the free amine of L-isoleucinamide.[8] The product of this step is the trifluoroacetate salt of the amine.

Step 4: Formation of the Hydrochloride Salt

The final step is to convert the L-isoleucinamide (often as its TFA salt from the previous step) into the desired hydrochloride salt for improved stability and handling. If starting from the TFA salt, a basic workup can first be performed to isolate the free amine.[8]

The purified L-isoleucinamide free base is then dissolved in a suitable anhydrous organic solvent, such as diethyl ether or ethyl acetate. Anhydrous hydrochloric acid is then introduced. This can be done by bubbling dry HCl gas through the solution or, more conveniently, by adding a commercially available solution of HCl in an anhydrous solvent (e.g., 2M HCl in diethyl ether).[9][10] The L-Isoleucinamide hydrochloride, being an ionic salt, is typically insoluble in these organic solvents and will precipitate out of the solution, allowing for easy isolation by filtration.[9]

Experimental Protocols & Data

This section provides a representative, step-by-step laboratory procedure.

Table 1: Reagents and Materials

Reagent/MaterialFormulaMW ( g/mol )Molarity/Conc.QuantityMolar Equiv.
L-IsoleucineC₆H₁₃NO₂131.17-10.0 g1.0
Di-tert-butyl dicarbonateC₁₀H₁₈O₅218.25-18.3 g1.1
Sodium HydroxideNaOH40.001 M~100 mL-
EDC·HClC₈H₁₈ClN₃191.70-16.1 g1.1
HOBtC₆H₅N₃O135.12-11.4 g1.1
Ammonium ChlorideNH₄Cl53.49-6.2 g1.5
Triethylamine (TEA)C₆H₁₅N101.19-15.9 mL1.5
Trifluoroacetic Acid (TFA)C₂HF₃O₂114.0299%50 mL-
Hydrochloric AcidHCl36.462 M in Et₂OAs needed-
SolventsDCM, Ethyl Acetate, Diethyl Ether, Dioxane-Anhydrous--
Protocol Steps:
  • N-Boc-L-Isoleucine Synthesis:

    • Suspend L-isoleucine (10.0 g, 76.2 mmol) in a mixture of 1M NaOH (100 mL) and dioxane (70 mL).

    • Cool the mixture in an ice bath.

    • Slowly add a solution of di-tert-butyl dicarbonate (18.3 g, 83.8 mmol) in dioxane (30 mL).

    • Remove the ice bath and stir the mixture at room temperature for 24 hours.[4]

    • Concentrate the mixture in vacuo to remove dioxane.

    • Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1M HCl.

    • Extract the product with ethyl acetate (3 x 100 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield N-Boc-L-Isoleucine as a white solid or oil.

  • N-Boc-L-Isoleucinamide Synthesis:

    • Dissolve N-Boc-L-Isoleucine (e.g., 17.6 g, 76.2 mmol) in anhydrous DCM (300 mL).

    • Add HOBt (11.4 g, 83.8 mmol) and stir until dissolved.

    • Add ammonium chloride (6.2 g, 114.3 mmol) followed by triethylamine (15.9 mL, 114.3 mmol).

    • Cool the mixture to 0 °C in an ice bath.

    • Add EDC·HCl (16.1 g, 83.8 mmol) portion-wise over 15 minutes.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Wash the reaction mixture sequentially with 1M HCl (2 x 100 mL), saturated NaHCO₃ solution (2 x 100 mL), and brine (1 x 100 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield crude N-Boc-L-Isoleucinamide. Purify by column chromatography or recrystallization if necessary.

  • Deprotection and Salt Formation:

    • Dissolve the crude N-Boc-L-Isoleucinamide in anhydrous DCM (50 mL).

    • Cool to 0 °C and slowly add trifluoroacetic acid (50 mL).[8]

    • Stir at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

    • Concentrate the mixture in vacuo to remove DCM and excess TFA. Co-evaporate with toluene (2 x 50 mL) to remove residual TFA.

    • Dissolve the resulting oil in a minimal amount of water and basify with 1M NaOH to pH ~10. Extract the free amine into DCM (3 x 75 mL).

    • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and cool in an ice bath.

    • Slowly add 2M HCl in diethyl ether dropwise with stirring until precipitation is complete.

    • Collect the white precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield pure L-Isoleucinamide hydrochloride.

Amidation_Mechanism cluster_activation Step A: Carboxyl Activation cluster_coupling Step B: Amide Formation BocIle N-Boc-Isoleucine Acylisourea O-Acylisourea (Reactive Intermediate) BocIle->Acylisourea + EDC EDC EDC HOBt_in HOBt HOBt_ester HOBt Active Ester Acylisourea->HOBt_ester + HOBt - EDC-Urea HOBt_ester_2 HOBt Active Ester Amide N-Boc-Isoleucinamide HOBt_ester_2->Amide + NH₃ Ammonia NH₃ HOBt_out HOBt

Figure 2: Key mechanism of EDC/HOBt mediated amidation.

References

  • ResearchGate. (2016). How to convert amino acid to its hydrochloride? [Online discussion]. Available at: [Link]

  • Sunkur, M., Aydin, S., Aral, T., Dag, B., & Erenler, R. (2021). Preparation of new mono- and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups. Organic Communications, 14(3), 235-243. Available at: [Link]

  • Sheppard, T.D., et al. (2016). Direct amidation of unprotected amino acids using B(OCH₂CF₃)₃. Royal Society of Chemistry. Available at: [Link]

  • Liwschitz, Y., Zilkha, A., & Amiel, Y. (1956). A New Method for the Preparation of Hydrochlorides (hydrobromides) of Amino Acids. Journal of the American Chemical Society. Available at: [Link]

  • ACG Publications. (2021). Preparation of new mono- and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups. Available at: [Link]

  • ResearchGate. (2021). Preparation of new mono-and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups. [PDF]. Available at: [Link]

  • Google Patents. (1983). JPS5874643A - Preparation of amino acid chloride.
  • Sheppard, T.D., et al. (2016). Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts. ChemCatChem. Available at: [Link]

  • Gaertner, H. F. (1947). US2404503A - Preparation of amino acids from their salts. Google Patents.
  • LibreTexts Chemistry. (2024). 26.7: Peptide Synthesis. Available at: [Link]

Sources

Foundational

Unraveling the Enigma: A Technical Guide to Elucidating the Cellular Mechanism of Action of L-Isoleucinamide Hydrochloride

Preamble: The Quest for Mechanism In the landscape of drug discovery and cellular biology, we are often presented with compounds of interest whose precise interactions within the intricate machinery of the cell remain un...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Quest for Mechanism

In the landscape of drug discovery and cellular biology, we are often presented with compounds of interest whose precise interactions within the intricate machinery of the cell remain unknown. L-Isoleucinamide hydrochloride, an amide derivative of the essential amino acid L-isoleucine, represents one such molecule.[1] While its chemical structure is defined, its biological activity and mechanism of action are not yet elucidated in publicly available literature. This guide, therefore, serves not as a summary of established knowledge, but as a strategic and technical roadmap for researchers, scientists, and drug development professionals. It is designed to provide a comprehensive, step-by-step framework for the systematic investigation and determination of the cellular mechanism of action of L-Isoleucinamide hydrochloride. Our approach is grounded in scientific integrity, featuring self-validating experimental loops and a clear rationale for each methodological choice.

Foundational Analysis: Structural Clues and Hypothetical Targets

The structure of L-Isoleucinamide hydrochloride, as a derivative of L-isoleucine, provides the initial breadcrumbs on our investigative trail.[1] An amino acid amide is a logical starting point for generating hypotheses about its potential cellular roles. We can postulate several broad categories of interaction:

  • Metabolic Integration or Disruption: Could the compound act as a competitive inhibitor or an allosteric modulator of enzymes involved in amino acid metabolism? Does it interfere with amino acid transport systems, such as the Solute Carrier (SLC) transporters?[2]

  • Signaling Molecule Mimicry or Antagonism: Does it act as an agonist or antagonist at receptors that recognize amino acids or their derivatives? Could it influence neurotransmitter systems?[3][4]

  • Ion Channel Modulation: Given that amino acids and their metabolites can influence neuronal excitability, could L-Isoleucinamide hydrochloride directly or indirectly modulate the activity of ion channels?[5][6][7][8]

  • Protein Synthesis and Folding: As an amino acid derivative, could it be mistakenly incorporated into nascent polypeptide chains or interfere with protein folding and trafficking pathways?

These initial hypotheses will guide our experimental design, moving from broad, high-throughput screening to more focused, target-specific assays.

Phase I: High-Throughput Cellular Phenotyping

The first practical step is to understand the global effects of L-Isoleucinamide hydrochloride on cells. This is best achieved through a battery of high-content screening assays using a panel of well-characterized cell lines (e.g., HEK293, HeLa, SH-SY5Y for neuronal context, and a panel of cancer cell lines).

Cytotoxicity and Proliferation Assays

The most fundamental question is whether the compound affects cell viability.

Experimental Protocol: ATP-Based Viability Assay

  • Cell Plating: Seed cells in 96-well plates at a density that allows for logarithmic growth over the assay period.

  • Compound Treatment: Prepare a serial dilution of L-Isoleucinamide hydrochloride (e.g., from 1 nM to 100 µM) and treat the cells for various time points (e.g., 24, 48, and 72 hours).

  • Lysis and Luminescence Reading: Add a reagent that lyses the cells and provides the substrate and enzyme (luciferase) for a reaction that produces light in the presence of ATP.

  • Data Analysis: Measure luminescence using a plate reader. A decrease in signal relative to vehicle-treated controls indicates a reduction in viable cells. Plot the dose-response curve to determine the EC50 (half-maximal effective concentration) for cytotoxicity.

Causality and Interpretation: A potent cytotoxic effect would steer the investigation towards pathways involved in apoptosis, necrosis, or cell cycle arrest. A lack of cytotoxicity at reasonable concentrations suggests a more subtle modulatory role.

Table 1: Representative Data from Phase I Screening
Assay TypeCell LineParameter MeasuredL-Isoleucinamide HCl EC50Interpretation
ViabilityHEK293ATP Levels> 100 µMNot broadly cytotoxic
ProliferationA549 (Lung Cancer)BrdU Incorporation15 µMPotential anti-proliferative effect
ApoptosisSH-SY5Y (Neuroblastoma)Caspase 3/7 Activity> 100 µMNot a direct inducer of apoptosis

Phase II: Target Class Identification

Assuming the compound exhibits a specific cellular phenotype (e.g., anti-proliferative effects), the next phase is to narrow down the potential molecular targets.

Broad-Spectrum Kinase and GPCR Screening

Given that a vast number of signaling pathways are regulated by G-protein coupled receptors (GPCRs) and kinases, screening against panels of these targets is a logical next step.

Experimental Workflow: Target Class Identification

The diagram below outlines a workflow for identifying the broad class of molecular targets for L-Isoleucinamide hydrochloride.

G cluster_0 Phase II: Target Class Identification A L-Isoleucinamide HCl B Cell-Based Phenotypic Screen (e.g., Proliferation Assay) A->B C Active Phenotype Observed B->C D Broad Kinase Panel Screen (Biochemical or Cell-Based) C->D E GPCR Panel Screen (e.g., Calcium Flux, cAMP Assay) C->E F Ion Channel Panel Screen (e.g., Electrophysiology) C->F G Hit(s) in Kinase Panel D->G H Hit(s) in GPCR Panel E->H I Hit(s) in Ion Channel Panel F->I J Proceed to Target Validation G->J H->J I->J

Caption: Workflow for narrowing down the molecular target class.

Cell-Based Target Engagement Assays

To confirm that the compound interacts with a putative target within the native cellular environment, cell-based target engagement assays are crucial.[9] These assays can measure the binding of the compound to its target inside the cell.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with L-Isoleucinamide hydrochloride or a vehicle control.

  • Thermal Challenge: Heat the cell lysates to a range of temperatures.

  • Protein Precipitation: Centrifuge the samples to pellet precipitated proteins.

  • Target Detection: Analyze the soluble fraction by Western blotting for the target protein identified in the panel screens.

Causality and Interpretation: If L-Isoleucinamide hydrochloride binds to the target protein, it will stabilize it against thermal denaturation, resulting in more soluble protein at higher temperatures compared to the vehicle control. This provides strong evidence of target engagement in a physiological context.

Phase III: Pathway Deconvolution and Mechanistic Validation

Once a specific and validated target is in hand, the focus shifts to understanding the downstream consequences of this interaction.

Elucidating Downstream Signaling

Let us hypothesize that our screening has identified that L-Isoleucinamide hydrochloride inhibits a specific kinase, for example, a member of the PI3K/Akt pathway.[10][11] The next step is to validate this and map the downstream effects.

Experimental Protocol: Western Blotting for Phospho-Proteins

  • Cell Culture and Treatment: Culture an appropriate cell line and treat with L-Isoleucinamide hydrochloride at various doses and time points.

  • Protein Extraction and Quantification: Lyse the cells and determine the total protein concentration.

  • SDS-PAGE and Western Blotting: Separate proteins by size using gel electrophoresis and transfer them to a membrane.

  • Antibody Incubation: Probe the membrane with primary antibodies specific for the phosphorylated (active) and total forms of downstream targets (e.g., phospho-Akt, total-Akt, phospho-mTOR, total-mTOR).

  • Detection and Analysis: Use a secondary antibody conjugated to an enzyme or fluorophore to visualize the protein bands. Quantify the band intensities to determine the change in phosphorylation status.

Hypothetical Signaling Pathway and Point of Intervention

The following diagram illustrates a hypothetical signaling pathway and the potential point of inhibition by L-Isoleucinamide hydrochloride.

G cluster_pathway Hypothetical PI3K/Akt Signaling Pathway GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK Binds PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 PIP2 -> PIP3 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Recruits Akt Akt PDK1->Akt Phosphorylates mTOR mTOR Akt->mTOR Activates Proliferation Cell Proliferation & Survival mTOR->Proliferation Promotes Compound L-Isoleucinamide HCl Compound->PI3K Inhibits

Caption: Hypothetical inhibition of the PI3K/Akt pathway.

Rescue Experiments for Target Validation

To definitively prove that the observed cellular phenotype is a result of the compound's action on the identified target, a rescue experiment is the gold standard.

Experimental Protocol: Genetic Rescue

  • Develop a Resistant Mutant: If the binding site of L-Isoleucinamide hydrochloride on the target protein can be predicted, use site-directed mutagenesis to create a version of the target that is no longer inhibited by the compound.

  • Transfection and Expression: Transfect cells with this resistant mutant or a wild-type control.

  • Phenotypic Assay: Repeat the initial phenotypic assay (e.g., proliferation assay) in the presence of L-Isoleucinamide hydrochloride.

Causality and Interpretation: If the cells expressing the resistant mutant are no longer sensitive to the anti-proliferative effects of the compound, it provides conclusive evidence that the observed phenotype is mediated through the specific inhibition of that target.

Concluding Remarks and Future Directions

This guide has outlined a rigorous, multi-phased approach to deconstruct the cellular mechanism of action of a novel compound, L-Isoleucinamide hydrochloride. By progressing from broad phenotypic screening to specific target identification, pathway analysis, and conclusive validation, researchers can build a robust and defensible model of the compound's biological activity. The journey from an unknown molecule to a well-characterized pharmacological agent is a cornerstone of modern drug discovery, and the principles and protocols detailed herein provide a reliable compass for that journey. Future investigations could delve into in vivo efficacy models, pharmacokinetic and pharmacodynamic studies, and a deeper exploration of the potential for therapeutic development.

References

  • Cardiac ion channel trafficking defects and drugs.PubMed,
  • Effects of drugs on neurotransmitter release: experiments in vivo and in vitro.PubMed,
  • L-Isoleucinamide | C6H14N2O | CID 854028.PubChem,
  • SLC Transporters as Therapeutic Targets: Emerging Opportunities.PubMed Central,
  • The Impact of Recent Ion Channel Science on the Development and Use of Antiarrhythmic Drugs.PubMed,
  • Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms.PubMed,
  • AngIV-Analog Dihexa Rescues Cognitive Impairment and Recovers Memory in the APP/PS1 Mouse via the PI3K/AKT Signaling P
  • InCELL Compound-Target Engagement Assays for Drug Discovery.YouTube,
  • Therapeutics of Neurotransmitters in Alzheimer's Disease.PubMed Central,
  • Ion Channels as Drug Targets in Central Nervous System Disorders.PubMed Central,
  • Ionotropic receptors and ion channels in ischemic neuronal de

Sources

Exploratory

An In-Depth Technical Guide to the Biological Activity Screening of Amino Acid Amides

Abstract Amino acid amides, a versatile class of organic compounds, represent a cornerstone in modern medicinal chemistry and drug discovery. Characterized by the robust amide bond linking an amino acid moiety to another...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Amino acid amides, a versatile class of organic compounds, represent a cornerstone in modern medicinal chemistry and drug discovery. Characterized by the robust amide bond linking an amino acid moiety to another chemical group, these structures are prevalent in numerous pharmaceuticals and natural products.[1][2][3] Their inherent stability, capacity for hydrogen bonding, and stereochemical diversity make them privileged scaffolds for interacting with biological targets.[4][5] This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the methodologies employed to screen amino acid amides for a wide spectrum of biological activities. From initial high-throughput screening campaigns to detailed mechanistic studies, we will explore the causality behind experimental choices, present validated protocols, and offer insights grounded in field-proven experience.

Introduction: The Significance of Amino Acid Amides in Drug Discovery

The amide bond is a fundamental linkage in biochemistry, most notably forming the peptide bonds that constitute the backbone of proteins.[1][6] This inherent biological relevance makes amino acid amides excellent candidates for therapeutic development. They are found in a wide array of approved drugs, from local anesthetics like lidocaine to antiviral agents and anticancer therapeutics.[1][7]

The therapeutic potential of amino acid amides stems from several key properties:

  • Structural Mimicry: They can mimic natural peptide ligands, enabling them to interact with receptors, enzymes, and other protein targets with high specificity.

  • Metabolic Stability: Compared to esters, amide bonds are significantly more resistant to hydrolysis, leading to improved pharmacokinetic profiles in vivo.[5]

  • Synthetic Tractability: Modern synthetic chemistry offers robust and diverse methods for creating vast libraries of amino acid amides with varied side chains and amide substituents, facilitating extensive structure-activity relationship (SAR) studies.[2][3][8]

The goal of a screening campaign is to systematically and efficiently identify "hit" compounds from a library that exhibit a desired biological effect. This guide will detail the workflows and assays critical to this discovery process.

The Screening Cascade: From Primary Hit to Validated Lead

A successful screening campaign is a multi-stage process designed to efficiently funnel a large library of compounds down to a few promising candidates. This "screening cascade" minimizes resource expenditure by using broader, high-throughput methods initially, followed by more complex, information-rich assays.

Screening_Cascade cluster_0 High-Throughput Screening (HTS) cluster_1 Hit Confirmation & Validation cluster_2 Lead Optimization Primary_Screen Primary Screen (e.g., Single concentration, qualitative) Hit_Identification Hit Identification Primary_Screen->Hit_Identification Identify active compounds Hit_Confirmation Hit Confirmation (Re-synthesis & re-test) Hit_Identification->Hit_Confirmation Dose_Response Dose-Response Assays (e.g., IC50/EC50 determination) Orthogonal_Assay Orthogonal Assays (Different detection principle) Dose_Response->Orthogonal_Assay Hit_Confirmation->Dose_Response SAR_Studies Structure-Activity Relationship (SAR) Orthogonal_Assay->SAR_Studies ADME_Tox ADME/Tox Profiling SAR_Studies->ADME_Tox MoA_Studies Mechanism of Action (MoA) ADME_Tox->MoA_Studies Lead_Candidate Lead_Candidate MoA_Studies->Lead_Candidate Enzyme_Inhibition Enzyme Enzyme Active Site Enzyme_Substrate Enzyme-Substrate Complex Enzyme->Enzyme_Substrate Enzyme_Inhibitor Enzyme-Inhibitor Complex (Inactive) Enzyme->Enzyme_Inhibitor Substrate {Substrate} Substrate->Enzyme_Substrate Binds Inhibitor {Inhibitor (Amino Acid Amide)} Inhibitor->Enzyme_Inhibitor Binds Product {Product | (Detectable Signal)} Product->Enzyme Releases Enzyme_Substrate->Product Catalysis

Caption: General principle of a competitive enzyme inhibition assay.

Experimental Protocol: General Protease Inhibition Assay (Colorimetric)

This protocol outlines a general workflow for screening compounds against a protease that cleaves a chromogenic substrate.

Materials:

  • Purified protease enzyme

  • Chromogenic substrate (e.g., a p-nitroanilide (pNA) conjugated peptide)

  • Assay buffer (specific to the enzyme, e.g., Tris-HCl with CaCl₂)

  • Test amino acid amides (dissolved in DMSO)

  • Known protease inhibitor (positive control)

  • 96-well clear, flat-bottom plate

  • Microplate reader (405 nm)

Procedure:

  • Reagent Preparation:

    • Prepare all reagents in the appropriate assay buffer. Determine the optimal concentrations of enzyme and substrate through preliminary kinetic studies (e.g., Michaelis-Menten analysis). [9]

  • Assay Setup:

    • In a 96-well plate, add the components in the following order:

      • Assay Buffer

      • Test compound or control (e.g., 1 µL of a 100x stock)

      • Enzyme solution

    • Mix and pre-incubate the enzyme with the inhibitor for 15-30 minutes at the optimal temperature (e.g., 37°C). This allows the inhibitor to bind to the enzyme.

  • Reaction Initiation:

    • Initiate the reaction by adding the chromogenic substrate to all wells.

  • Kinetic Measurement:

    • Immediately place the plate in a microplate reader pre-set to the correct temperature.

    • Measure the absorbance at 405 nm every minute for 30-60 minutes. The rate of reaction is the slope of the linear portion of the absorbance vs. time curve.

  • Data Analysis:

    • Calculate the reaction rate (V) for each well (mOD/min).

    • Calculate the percent inhibition using the formula: % Inhibition = (1 - (V_inhibitor / V_no_inhibitor)) * 100

    • Plot % Inhibition against the log of compound concentration to determine the IC₅₀ value.

Data Presentation and Interpretation

Summarizing screening data effectively is crucial for decision-making. IC₅₀ values, representing the concentration of a compound required to inhibit a given biological process by 50%, are the primary metric for comparing potency.

Table 1: Example Cytotoxicity Data for a Series of Amino Acid Amides

Compound IDStructure (R-group)IC₅₀ (µM) vs. MCF-7IC₅₀ (µM) vs. A549
AAA-001 Benzyl15.222.5
AAA-002 4-Fluorobenzyl8.711.3
AAA-003 Cyclohexyl> 100> 100
Doxorubicin (Positive Control)0.81.1

Data are representative. IC₅₀ values are crucial for comparing compound potency across different cell lines. [10]

Conclusion and Future Directions

The biological activity screening of amino acid amides is a foundational element of the drug discovery pipeline. The methodologies described in this guide—from high-throughput cytotoxicity and antimicrobial assays to targeted enzyme inhibition studies—provide a robust framework for identifying and validating novel therapeutic candidates. The key to a successful campaign lies not just in the execution of protocols but in the thoughtful design of the screening cascade, the rigorous implementation of controls, and the accurate interpretation of data. As synthetic methodologies evolve, allowing for the creation of increasingly complex and diverse amino acid amide libraries, the continued application and refinement of these screening principles will be paramount in translating chemical novelty into clinical success.

References

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. ()
  • Keep, R. F., Veeling, B. S., & Kaelin, W. G. Jr. (1993). Comparison of two colorimetric assays as cytotoxicity endpoints for an in vitro screen for antitumour agents. European Journal of Cancer, 29(11), 1543-1546. ()
  • Microchem Laboratory. (n.d.). Antimicrobial Efficacy Screening. ()
  • Khan, R., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations.
  • Biobide. (n.d.).
  • Valgas, C., de Souza, S. M., Smânia, E. F. A., & Smânia Jr, A. (2007). Screening methods to determine antibacterial activity of natural products. Brazilian Journal of Microbiology, 38(2), 369-380. ()
  • Copeland, R. A. (Ed.). (2010). Enzyme Inhibition in Drug Discovery and Development. John Wiley & Sons. ()
  • BellBrook Labs. (2023).
  • BenchChem. (2025). Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines. ()
  • Valgas, C., de Souza, S. M., Smânia, E. F. A., & Smânia Jr, A. (2007).
  • Aslanturk, O. S. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. ()
  • Edmondson, D. E., Binda, C., & Mattevi, A. (2007). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Current Medicinal Chemistry, 14(25), 2685–2701. ()
  • Obaid, S. M. H., Waheed, E. J., & Radhi, S. L. (2019). Biological Activities of Amino Acid Derivatives and their Complexes a Review. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 10(2), 1-15. ()
  • National Institute of Diabetes and Digestive and Kidney Diseases. (2017). Amide Local Anesthetics.
  • EBSCO Information Services. (n.d.). Amides | Research Starters. ()
  • Aslanturk, O. S. (2018). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. SciELO. ()
  • Al-Salami, B. K., & Saleh, D. M. (2025). Amino acids and medications containing amide bonds in their structure.
  • Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry, 53(17), 6613–6630. ()
  • Thomas Scientific. (n.d.). CytoScan™ SRB Cytotoxicity Assay. ()
  • Amide Technologies. (n.d.). Home. ()
  • Rajput, P., & Sharma, A. (2018). Synthesis and biological importance of amide analogues. Pulsus Group. ()
  • LibreTexts. (2022). 21.7: Chemistry of Amides. ()
  • Wikipedia. (n.d.). Amide. ()

Sources

Foundational

A Strategic Framework for Elucidating the Role of L-Isoleucinamide Hydrochloride in Modulating Cellular Processes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary L-Isoleucinamide hydrochloride is a derivative of the essential branched-chain amino acid, L-isoleucine. While...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

L-Isoleucinamide hydrochloride is a derivative of the essential branched-chain amino acid, L-isoleucine. While the metabolic pathways of L-isoleucine are well-documented, the specific biological activities and cellular functions of its amide derivative remain largely uncharacterized.[1][2][3] Amino acid derivatives represent a promising area in drug discovery, often exhibiting enhanced stability, novel bioactivities, or altered pharmacokinetic properties compared to their parent molecules.[][5][6][7] This guide, therefore, serves not as a review of established knowledge, but as a comprehensive, field-proven strategic framework for the systematic investigation of L-Isoleucinamide hydrochloride. We present a multi-phase research plan designed to first identify and validate its core bioactivities and subsequently elucidate the underlying molecular mechanisms and functional cellular outcomes. This document provides detailed, self-validating experimental protocols and explains the causal logic behind methodological choices, empowering research teams to effectively uncover the therapeutic potential of this compound.

Introduction: The Rationale for Investigation

The modification of natural amino acids is a cornerstone of modern medicinal chemistry, aimed at creating novel therapeutic agents with improved efficacy and drug-like properties.[6][7] L-Isoleucinamide hydrochloride, as a direct derivative of L-isoleucine, presents an intriguing candidate for investigation. L-isoleucine itself is known to be involved in the regulation of key signaling pathways, including the mTOR and ERK pathways, and plays roles in glucose metabolism and immune responses.[8] The addition of an amide group in place of the carboxylic acid could fundamentally alter its chemical properties, potentially leading to novel interactions with cellular machinery.

The critical knowledge gap regarding L-Isoleucinamide hydrochloride's function necessitates a structured, hypothesis-generating approach. This guide outlines a three-phase investigative strategy, beginning with broad-based screening to detect any significant cellular effects, followed by targeted experiments to unravel the mechanism of action, and culminating in the characterization of its impact on complex cellular behaviors.

Phase 1: Foundational Bioactivity and Cytotoxicity Screening

The primary directive of this initial phase is to determine whether L-Isoleucinamide hydrochloride exerts any measurable effect on cell viability, proliferation, or survival across a panel of diverse human cell lines (e.g., cancerous and non-cancerous). A positive result, or "hit," in this phase is the critical prerequisite for committing resources to more complex mechanistic studies.

Methodology 1.1: Cell Viability Assessment via Tetrazolium Reduction Assays

The cornerstone of initial screening is the assessment of metabolic activity, which serves as a robust proxy for cell viability and proliferation. We will employ two common tetrazolium-based assays, MTT and XTT, which differ in the solubility of their formazan product.[9] The XTT assay is often preferred for higher throughput as it eliminates a solubilization step.[9][10]

  • Cell Seeding: Plate cells in a 96-well microplate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Include wells with medium only for background control. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a 2x concentration series of L-Isoleucinamide hydrochloride in culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells.

  • Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) to assess time-dependent effects.

  • XTT Reagent Preparation: Shortly before the end of the incubation period, prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.[10]

  • Reagent Addition: Add 50 µL of the activated XTT solution to each well, including controls.

  • Final Incubation: Incubate the plate for 2-4 hours at 37°C, allowing metabolically active cells to convert the XTT reagent into a colored formazan product.

  • Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 450-500 nm. A reference wavelength of 630-690 nm should also be used to subtract background absorbance.[9]

Methodology 1.2: Apoptosis Induction Screening

If a decrease in cell viability is observed, it is crucial to determine the mode of cell death. Apoptosis, or programmed cell death, is a distinct process from necrosis. We will use a dual-staining flow cytometry assay combining Annexin V (which detects an early apoptotic marker, phosphatidylserine translocation) and a caspase-3/7 substrate (which detects the activation of key executioner caspases).[11][12][13][14]

  • Cell Treatment: Seed and treat cells with L-Isoleucinamide hydrochloride (at concentrations around the observed IC50 from the viability assay) in a 6-well plate. Include positive (e.g., staurosporine) and vehicle controls.

  • Cell Harvesting: After the treatment period, harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and wash the cell pellet with cold PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of a fluorescently-conjugated Annexin V and 5 µL of a NucView® Caspase-3/7 substrate.[11]

  • Incubation: Incubate the cells for 15-30 minutes at room temperature, protected from light.

  • Data Acquisition: Analyze the samples immediately by flow cytometry. Healthy cells will be double-negative, early apoptotic cells will be Annexin V positive, and late apoptotic/necrotic cells will be double-positive.

Data Presentation: Summary of Phase 1 Screening

All quantitative data should be summarized for clarity. The half-maximal inhibitory concentration (IC50) is a key metric.

Cell LineAssay TypeTimepointIC50 (µM)Max Inhibition (%)Notes
MCF-7XTT48 hr75.298%Dose-dependent decrease in viability
A549XTT48 hr>200<10%No significant effect observed
HEK293XTT48 hr150.485%Moderate effect
MCF-7Apoptosis24 hrN/A65%65% of cells are Annexin V positive at 100 µM
Phase 1 Workflow Diagram

G cluster_0 Phase 1: Bioactivity Screening Start Select Panel of Cell Lines Assay Perform Cell Viability Assays (XTT / MTT) Start->Assay Decision Significant Effect on Viability? Assay->Decision ApoptosisAssay Perform Apoptosis Assays (Annexin V / Caspase-3) Decision->ApoptosisAssay Yes Stop No significant activity. Consider alternative assays or terminate. Decision->Stop No Proceed Proceed to Phase 2: Mechanistic Elucidation ApoptosisAssay->Proceed

Caption: Workflow for initial screening of L-Isoleucinamide hydrochloride.

Phase 2: Mechanistic Elucidation and Pathway Identification

Assuming Phase 1 identifies reproducible cytotoxic or anti-proliferative activity, Phase 2 aims to answer how the compound works. The objective is to identify the molecular target(s) and the signaling pathways it modulates.

Methodology 2.1: Broad Kinase Activity Profiling

Many anti-cancer and anti-inflammatory drugs function by inhibiting protein kinases.[15] A high-throughput kinase screening assay, testing the compound against a large panel of recombinant kinases, is an efficient, unbiased method to identify potential direct targets.[16][17][18] Services offering panels of hundreds of kinases are commercially available. A positive hit would be a significant (>50%) inhibition of kinase activity at a defined concentration (e.g., 10 µM).

Methodology 2.2: Signaling Pathway Analysis via Western Blotting

Regardless of the kinase screen outcome, it is essential to assess the compound's effect on key signaling pathways within the cell. The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK1/2, is a central regulator of cell proliferation, differentiation, and survival, making it a prime candidate for investigation.[19][20][21] Western blotting can detect changes in the phosphorylation status of key proteins, which indicates pathway activation or inhibition.

  • Cell Lysis: Treat cells with L-Isoleucinamide hydrochloride for a short duration (e.g., 15, 30, 60 minutes). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% polyacrylamide gel and separate the proteins by electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer. Use antibodies specific for the phosphorylated form of ERK (p-ERK1/2) and for total ERK1/2 as a loading control.[22][23]

  • Washing: Wash the membrane 3 times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again as in step 7. Apply an enhanced chemiluminescence (ECL) substrate and image the resulting signal using a digital imager or film. A decrease in the p-ERK/Total ERK ratio would suggest inhibition of the pathway.

Methodology 2.3: Transcription Factor Activity Profiling

To broaden the mechanistic search, we can investigate effects on key transcription factors. The NF-κB pathway is a critical regulator of inflammation, immunity, and cell survival.[24] A reporter gene assay, where the luciferase gene is under the control of an NF-κB response element, provides a highly sensitive readout of pathway activity.[25][26][27]

  • Cell Transfection (if necessary): Use a cell line stably expressing an NF-κB luciferase reporter or transiently transfect cells with the reporter plasmids.

  • Cell Treatment: Plate the reporter cells in a 96-well white, clear-bottom plate. Pre-treat cells with various concentrations of L-Isoleucinamide hydrochloride for 1-2 hours.

  • Pathway Stimulation: Stimulate the cells with a known NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α), for 6-24 hours.[28] Include unstimulated and vehicle-treated controls.

  • Cell Lysis: Remove the medium and add 20-50 µL of passive lysis buffer to each well.[28]

  • Luciferase Assay: Add the luciferase assay reagent to each well and immediately measure the luminescence using a plate-reading luminometer. A decrease in luminescence in stimulated, compound-treated wells indicates inhibition of the NF-κB pathway.

Hypothetical Signaling Pathway Diagram

G cluster_0 MAPK Signaling Cascade GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK1/2 RAF->MEK ERK ERK1/2 MEK->ERK TF Transcription Factors (e.g., c-Myc, AP-1) ERK->TF Response Cellular Response (Proliferation, Survival) TF->Response Compound L-Isoleucinamide Hydrochloride Compound->RAF Hypothetical Inhibition Point

Caption: Hypothetical inhibition of the MAPK pathway by the compound.

Phase 3: Functional Cellular Response Characterization

The final phase aims to understand the ultimate physiological impact of the compound's mechanistic activity. The choice of assays here is directly informed by the findings in Phase 2. For example, if the MAPK pathway is inhibited, we would expect to see effects on cell cycle progression and migration.

Methodology 3.1: Cell Cycle Progression Analysis

This technique quantifies the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[29] An arrest in a specific phase is a common outcome for anti-proliferative compounds.

  • Cell Treatment: Culture and treat cells with L-Isoleucinamide hydrochloride for 24-48 hours.

  • Harvesting and Fixation: Harvest cells, wash with PBS, and fix them by adding the cell pellet dropwise into ice-cold 70% ethanol while vortexing.[30] Incubate on ice for at least 30 minutes.

  • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A (to prevent staining of double-stranded RNA).[31]

  • Incubation: Incubate for 15-30 minutes at room temperature in the dark.

  • Data Acquisition: Analyze the samples on a flow cytometer, measuring the fluorescence of PI in a linear scale.[30][32] A histogram of cell count versus fluorescence intensity will reveal the cell cycle distribution.

Methodology 3.2: Cell Migration and Invasion Assays

Cell migration is fundamental to processes like wound healing and cancer metastasis. We propose two complementary assays to assess this function.

  • Create Monolayer: Grow cells to 90-100% confluency in a 6-well plate.

  • Create Wound: Use a sterile p200 pipette tip to create a straight "scratch" or cell-free gap in the monolayer.[33][34]

  • Wash and Treat: Gently wash with PBS to remove dislodged cells. Add fresh medium containing L-Isoleucinamide hydrochloride or vehicle control.

  • Imaging: Immediately capture an image of the scratch at time T=0. Place the plate in a live-cell imaging incubator or return it to a standard incubator and image the same field of view at regular intervals (e.g., every 6-12 hours).

  • Analysis: Quantify the area of the gap over time using software like ImageJ. An inhibition of migration will result in a slower rate of gap closure compared to the control.

  • Setup: Place Transwell inserts (e.g., 8 µm pore size) into the wells of a 24-well plate.[35]

  • Chemoattractant: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Cell Seeding: Resuspend serum-starved cells in serum-free medium containing L-Isoleucinamide hydrochloride or vehicle control. Add 1x10⁵ cells to the upper chamber of the insert.[35]

  • Incubation: Incubate for 12-24 hours to allow cells to migrate through the porous membrane towards the chemoattractant.

  • Staining and Counting: Remove non-migrated cells from the top of the insert with a cotton swab. Fix and stain the cells that have migrated to the underside of the membrane with crystal violet.[36][37]

  • Analysis: Count the number of stained cells in several fields of view under a microscope. A reduction in the number of migrated cells indicates an inhibitory effect. For an invasion assay, the insert is pre-coated with a layer of Matrigel.[36]

Phase 3 Experimental Decision Workflow

G cluster_0 Phase 3: Functional Assay Selection Input Results from Phase 2 (e.g., MAPK Pathway Inhibition) Hypothesis1 Hypothesis: Inhibition of proliferation pathways will cause cell cycle arrest. Input->Hypothesis1 Hypothesis2 Hypothesis: Disruption of cytoskeletal signaling will impair cell motility. Input->Hypothesis2 Assay1 Perform Cell Cycle Analysis (Propidium Iodide) Hypothesis1->Assay1 Assay2 Perform Migration Assays (Wound Healing / Transwell) Hypothesis2->Assay2 Data Correlate Functional Data with Mechanistic Insights Assay1->Data Assay2->Data

Caption: Logic for selecting functional assays based on mechanistic data.

Conclusion and Strategic Outlook

This technical guide provides a rigorous, phased, and logical framework for the comprehensive investigation of L-Isoleucinamide hydrochloride, a compound with currently unknown biological function. By systematically progressing from broad phenotypic screening to deep mechanistic analysis and functional validation, researchers can efficiently determine if this molecule possesses any therapeutically relevant properties. The detailed, self-validating protocols provided herein are designed to ensure data integrity and reproducibility. Positive findings from this research strategy could uncover a novel modulator of cellular processes, potentially leading to the development of new lead compounds for oncology, immunology, or other therapeutic areas.

References

  • Conrad, H. E., et al. (1962). d- and l-Isoleucine Metabolism and Regulation of Their Pathways in Pseudomonas putida. Journal of Bacteriology. [Link]

  • Wikipedia. Cell cycle analysis. [Link]

  • SOPHiA GENETICS. How to do Wound Healing (Scratch) Assay for Cell Migration Analysis. [Link]

  • NIH. Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. [Link]

  • Bio-protocol. Scratch Wound Healing Assay. [Link]

  • University of Padua. Cell Cycle Analysis by Propidium Iodide Staining. [Link]

  • NIH. Transwell In Vitro Cell Migration and Invasion Assays. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Role of Amino Acid Derivatives in Modern Drug Discovery. [Link]

  • Reaction Biology. Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

  • Elabscience. Caspase 3/7 and Annexin V Double Staining Apoptosis Kit (E-CK-A831). [Link]

  • PubMed. Screening assays for tyrosine kinase inhibitors: A review. [Link]

  • Protocols.io. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastasis Research. [Link]

  • BioAssay Systems. Kinase Inhibitor Screening Services. [Link]

  • Elabscience. Caspase 3/7 and Annexin V Double Staining Apoptosis Kit. [Link]

  • Reaction Biology. Kinase Screening Assay Services. [Link]

  • INDIGO Biosciences. Human NF-κB Reporter Assay System. [Link]

  • Frontiers in Chemistry. Application of Amino Acids in the Structural Modification of Natural Products: A Review. [Link]

  • INDIGO Biosciences. Human NF-κB Reporter Assay System. [Link]

  • NIH. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. [Link]

  • Creative Bioarray. Transwell Migration and Invasion Assays. [Link]

  • PhosphoSolutions. Anti-ERK/MAPK Antibody. [Link]

  • ibidi. Wound Healing and Migration Assays. [Link]

  • Corning. Transwell Cell Migration and Invasion Assay Guide. [Link]

  • Bio-Rad. MAPK Antibodies. [Link]

  • NIH. Novel metabolic and physiological functions of branched chain amino acids: a review. [Link]

  • NIH. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells. [Link]

  • Molecular Devices. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5. [Link]

  • AMSBIO. Data Sheet NF-KB Reporter Kit NF-KB Signaling Pathway. [Link]

  • Wikipedia. Isoleucine. [Link]

  • YouTube. Metabolism Of Glycine, Leucine, Isoleucine, Valine, Arginine and Histidine. [Link]

Sources

Exploratory

An In-depth Technical Guide to Investigating the Bioavailability of Amidated Amino Acids

Executive Summary Amidation of amino acids, a critical modification at either the C-terminus or on side-chain carboxyl groups, represents a pivotal strategy in medicinal chemistry and drug development. This modification...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

Amidation of amino acids, a critical modification at either the C-terminus or on side-chain carboxyl groups, represents a pivotal strategy in medicinal chemistry and drug development. This modification can profoundly alter the physicochemical properties of the parent molecule, leading to significant improvements in metabolic stability, receptor binding affinity, and, most importantly, bioavailability.[1][2] This guide provides a comprehensive technical overview of the principles and methodologies required to rigorously investigate the bioavailability of amidated amino acids. We will delve into the causal relationships behind experimental choices, from initial physicochemical characterization to complex in vivo pharmacokinetic studies, providing field-proven insights for robust and reliable data generation.

The Rationale for Amidation: Impact on Physicochemical Properties

The conversion of a terminal carboxylic acid to a primary, secondary, or tertiary amide is a fundamental prodrug strategy.[3][4] This single chemical change can neutralize a negative charge at physiological pH, which has profound downstream effects on properties that govern bioavailability.

  • Increased Lipophilicity: Neutralizing the carboxylate anion typically increases the molecule's partition coefficient (LogP), enhancing its ability to passively diffuse across the lipid-rich intestinal epithelium.

  • Enhanced Metabolic Stability: The amide bond is generally more resistant to enzymatic hydrolysis by carboxypeptidases compared to ester bonds, a common alternative prodrug linkage.[1][] This increased stability can protect the molecule from premature degradation in the gastrointestinal tract and during first-pass metabolism in the liver.[6]

  • Modulated Solubility: While increasing lipophilicity, amidation can sometimes decrease aqueous solubility. This trade-off must be carefully balanced, as sufficient solubility in the gut lumen is a prerequisite for absorption.

  • Hydrogen Bonding Potential: The amide group can act as both a hydrogen bond donor and acceptor, potentially influencing interactions with membrane transporters and target receptors.[1]

These altered properties necessitate a systematic approach to bioavailability assessment, starting with fundamental in vitro characterization.

Absorption and Transport Mechanisms: A Multifaceted Journey

The journey of an orally administered amidated amino acid from the gut lumen to systemic circulation is governed by a combination of passive diffusion and carrier-mediated transport. Understanding these pathways is crucial for interpreting bioavailability data.

Passive Diffusion

Driven by the concentration gradient, this pathway is favored by small, lipophilic molecules. The increased lipophilicity of many amidated amino acids enhances their potential for passive transcellular absorption.

Carrier-Mediated Transport

A key advantage of using amino acid-based structures is the potential to hijack endogenous nutrient transporters expressed on the intestinal epithelium.[7] The most relevant of these are the peptide transporters:

  • PEPT1: A high-capacity, low-affinity proton-coupled oligopeptide transporter, PEPT1 is abundantly expressed in the small intestine.[8][9] It is responsible for absorbing dietary di- and tripeptides and is a primary target for improving the oral absorption of peptide-like drugs and amino acid prodrugs, such as valacyclovir.[3][10]

  • PEPT2: A high-affinity, low-capacity transporter, PEPT2 has a broader distribution but is less dominant in the intestine compared to PEPT1.[11][12]

The structural similarity of amidated amino acids to dipeptides makes them potential substrates for these transporters, offering an active uptake mechanism that can significantly boost absorption beyond what is achievable by passive diffusion alone.[9]

Metabolic Fate: The Stability of the Amide Bond

Once absorbed, the amidated amino acid must ideally remain stable in circulation to reach its target or be predictably converted to the parent drug if it is a prodrug. The primary metabolic vulnerability is the hydrolysis of the amide bond.

  • Enzymatic Hydrolysis: While more stable than esters, amide bonds are susceptible to cleavage by various amidases and proteases present in the liver, plasma, and other tissues.[13][14] The rate of hydrolysis is highly dependent on the steric and electronic environment around the amide bond. For instance, tertiary amides often show greater resistance to enzymatic attack than primary or secondary amides.[15][16]

  • First-Pass Metabolism: After absorption from the intestine, the compound travels via the portal vein to the liver, where it is subject to extensive metabolism. High metabolic instability in the liver can drastically reduce the amount of intact compound reaching systemic circulation, resulting in low oral bioavailability.

The following diagram illustrates the overarching workflow for assessing the bioavailability of a novel amidated amino acid.

G cluster_0 Phase 1: In Vitro Characterization cluster_1 Phase 2: In Vivo Evaluation cluster_2 Phase 3: Data Analysis & Interpretation A Physicochemical Properties (Solubility, LogP) B Metabolic Stability (Microsomes, Plasma) A->B Inform stability assessment C Intestinal Permeability (Caco-2 Assay) B->C Predict metabolic liability D Pharmacokinetic Study (Animal Model, e.g., Rat) C->D Guide in vivo study design E IV vs. PO Dosing D->E Determine absolute bioavailability G Calculate PK Parameters (AUC, Cmax, T1/2) E->G Generate concentration- time data F Bioanalytical Method (LC-MS/MS) H Assess Bioavailability (F%) G->H I Correlate In Vitro and In Vivo Data H->I

Caption: High-level workflow for bioavailability assessment.

Experimental Models and Protocols

A tiered approach, moving from high-throughput in vitro models to resource-intensive in vivo studies, is the most efficient strategy for evaluating bioavailability.

In Vitro Model: Caco-2 Permeability Assay

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard in vitro model for predicting human drug absorption.[17][18] When cultured on semi-permeable supports, these cells differentiate into a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and functional efflux transporters.[19][20]

Core Objective: To determine the apparent permeability coefficient (Papp) and the efflux ratio (ER) of the amidated amino acid.

Caco2_Workflow Start Seed Caco-2 cells on Transwell inserts Culture Culture for 21 days to form monolayer Start->Culture TEER Verify monolayer integrity (TEER measurement) Culture->TEER Dose_AB Dose Apical (A) side TEER->Dose_AB If Pass Dose_BA Dose Basolateral (B) side TEER->Dose_BA If Pass Incubate Incubate (e.g., 2h) Dose_AB->Incubate Dose_BA->Incubate Sample_AB Sample Basolateral (B) receiver Incubate->Sample_AB Sample_BA Sample Apical (A) receiver Incubate->Sample_BA Analyze Quantify compound (LC-MS/MS) Sample_AB->Analyze Sample_BA->Analyze Calculate Calculate Papp (A->B) and Papp (B->A) Analyze->Calculate End Determine Efflux Ratio (ER) Calculate->End

Caption: Experimental workflow for a bidirectional Caco-2 assay.

Detailed Protocol: Bidirectional Caco-2 Permeability Assay

  • Cell Culture: Seed Caco-2 cells onto collagen-coated Transwell® inserts (e.g., 24-well format) and culture for 18-22 days to allow for differentiation into a polarized monolayer.[18]

  • Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each well. Only use monolayers with TEER values within the laboratory's established range, confirming the presence of tight junctions.[17]

  • Assay Preparation: Gently wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

  • Direction 1 (A→B): Add the test compound solution (e.g., 10 µM in transport buffer) to the apical (donor) compartment and fresh transport buffer to the basolateral (receiver) compartment.

  • Direction 2 (B→A): Add the test compound solution to the basolateral (donor) compartment and fresh transport buffer to the apical (receiver) compartment. This step is crucial for determining if the compound is a substrate of efflux pumps like P-glycoprotein (P-gp).[19]

  • Incubation: Incubate the plate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • Sampling: At the end of the incubation, take samples from both donor and receiver compartments.

  • Analysis: Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.

  • Calculation:

    • Calculate the Papp value for each direction using the formula: Papp = (dQ/dt) / (A * C0) , where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial donor concentration.

    • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B) . An efflux ratio greater than 2 suggests the compound is subject to active efflux.[19]

Table 1: Interpreting Caco-2 Permeability Data

Papp (A→B) (x 10⁻⁶ cm/s)Predicted In Vivo AbsorptionInterpretation
< 1LowPoorly absorbed. May require formulation strategies or be unsuitable for oral delivery.
1 - 10ModerateAbsorption may be variable. Efflux ratio becomes critical; an ER > 2 indicates efflux is a significant barrier.[19]
> 10HighLikely well-absorbed, assuming sufficient solubility and stability.
In Vivo Model: Rodent Pharmacokinetic (PK) Study

In vivo studies are essential to provide a definitive measure of bioavailability, integrating the complex interplay of absorption, distribution, metabolism, and excretion (ADME).[21] The rat is a commonly used preclinical model.[22]

Core Objective: To determine key pharmacokinetic parameters and calculate the absolute oral bioavailability (F%).

Detailed Protocol: Rat Pharmacokinetic Study

  • Animal Model: Use male Sprague-Dawley or Wistar rats, cannulated (e.g., jugular vein) to allow for serial blood sampling.

  • Group Allocation:

    • Group 1 (Intravenous, IV): Administer the compound as a bolus dose (e.g., 1-2 mg/kg) via the cannula. This group serves as the 100% bioavailable reference.

    • Group 2 (Oral, PO): Administer the compound by oral gavage (e.g., 5-10 mg/kg).

  • Blood Sampling: Collect blood samples (e.g., ~100 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

  • Plasma Processing: Immediately centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

  • Sample Analysis: Quantify the concentration of the parent compound (and any key metabolites) in the plasma samples using a validated LC-MS/MS bioanalytical method.

Data Analysis:

  • Plot the mean plasma concentration versus time for both IV and PO groups.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

  • Calculate Absolute Bioavailability (F%): F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100 .

Table 2: Key Pharmacokinetic Parameters

ParameterDescriptionSignificance in Bioavailability Assessment
Cmax Maximum observed plasma concentration.Indicates the rate and extent of absorption.
Tmax Time to reach Cmax.Reflects the rate of absorption.
AUC Area Under the plasma concentration-time Curve.Represents the total systemic exposure to the drug. It is the most critical parameter for calculating F%.
t1/2 Elimination half-life.Indicates the rate at which the drug is cleared from the body.
F% Absolute Oral Bioavailability.The fraction of the oral dose that reaches systemic circulation unchanged. The ultimate measure of success.

Bioanalytical Quantification: The Role of LC-MS/MS

Accurate and reliable quantification of the amidated amino acid in complex biological matrices like plasma is non-negotiable. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry standard due to its superior sensitivity, selectivity, and speed.[23][24][25]

Core Principles:

  • Chromatographic Separation (LC): A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system separates the analyte of interest from endogenous matrix components.[26]

  • Mass Spectrometric Detection (MS/MS): A tandem mass spectrometer provides two layers of mass filtering (Multiple Reaction Monitoring, MRM) for highly specific detection, virtually eliminating interference.

Typical Workflow:

  • Sample Preparation: The goal is to remove proteins and other interferences. Protein precipitation is a common, straightforward method.[24]

    • Add a cold organic solvent (e.g., acetonitrile) containing a structurally similar internal standard to a small volume of plasma (e.g., 50 µL).

    • Vortex to precipitate proteins.

    • Centrifuge at high speed.

    • Inject the clear supernatant into the LC-MS/MS system.

  • LC-MS/MS Analysis:

    • Use a suitable column (e.g., reversed-phase C18) and mobile phase gradient to achieve chromatographic separation.

    • Optimize MS parameters (ion source, collision energy) to achieve sensitive and specific MRM transitions for the analyte and internal standard.

  • Method Validation: The bioanalytical method must be validated according to regulatory guidelines (e.g., FDA, EMA) for accuracy, precision, linearity, and stability to ensure data integrity.

The following diagram shows the potential metabolic conversion of an amidated amino acid prodrug.

G Prodrug Amidated Amino Acid (Prodrug) ActiveDrug Parent Amino Acid (Active Drug) Prodrug->ActiveDrug + H2O Enzyme Amidase / Protease (in Liver/Plasma) Enzyme->Prodrug

Caption: Enzymatic hydrolysis of an amide prodrug.

Conclusion: A Self-Validating System for Trustworthy Results

Investigating the bioavailability of amidated amino acids requires a multi-disciplinary, systematic approach. By grounding in vivo experiments with robust in vitro data, researchers can build a comprehensive understanding of a compound's ADME profile. The causality is clear: physicochemical properties dictate the potential for absorption and stability, in vitro models predict in vivo behavior, and well-controlled PK studies provide the definitive measure of bioavailability. Every protocol described herein, from Caco-2 assays to validated LC-MS/MS methods, functions as a self-validating system, incorporating controls and standards that ensure the trustworthiness and integrity of the final data. This rigorous methodology is paramount for making informed decisions in drug development and advancing promising new therapeutic candidates.

References

  • Mass Spectrometry Amino Acids, Quantitative LC MS Amino Acid Analysis. NorthEast BioLab.

  • Peptide transporters and their roles in physiological processes and drug disposition. PubMed.

  • Physiological and pharmacological implications of peptide transporters, PEPT1 and PEPT2. PubMed.

  • Direct Quantification of Amino Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry for Clinical Research. Thermo Fisher Scientific.

  • Extraordinary metabolic stability of peptides containing α-aminoxy acids. PubMed.

  • Enzymatic Hydrolysis of Tertiary Amide Bonds by anti Nucleophilic Attack and Protonation. The Journal of Organic Chemistry - ACS Publications.

  • 1.4.3 Hydrolysis of Amides. Request PDF - ResearchGate.

  • Peptide transporters and their roles in physiological processes and drug disposition. Request PDF - ResearchGate.

  • Amino Acid Analysis LC-MS Plasma. Mtoz Biolabs.

  • Proteomics Analysis of α-Amidated Peptides. Creative Proteomics.

  • Role and Relevance of PEPT2 in Drug Disposition, Dynamics, and Toxicity. PMC - NIH.

  • A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma. NIH.

  • Amino Acid Derivatives as Palmitoylethanolamide Prodrugs: Synthesis, In Vitro Metabolism and In Vivo Plasma Profile in Rats. PLOS.

  • Bioavailability of the amino acid-attached prodrug as a new anti-HIV agent in rats. NIH.

  • PEPT1 - Transporters. Solvo Biotechnology.

  • Amidated Peptide - Therapeutic Proteins & Peptides. CD Formulation.

  • Hydrolysis of Proteins: Breaking Down to Amino Acids. BOC Sciences.

  • Featured method: Plasma amino acid LC-MS/MS analysis. CHUM.

  • The importance of amide protons in peptide drug development. BroadPharm.

  • Amide Bond Activation of Biological Molecules. PMC - NIH.

  • Full article: Amino Acid Prodrugs for Oral Delivery: Challenges and Opportunities. Taylor & Francis Online.

  • Enzymatic Hydrolysis of Tertiary Amide Bonds by anti Nucleophilic Attack and Protonation. ResearchGate.

  • Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Springer.

  • Discovery of Hydrolysis-Resistant Isoindoline N-Acyl Amino Acid Analogues that Stimulate Mitochondrial Respiration. Nomura Research Group.

  • Engineering Approaches for the Development of Antimicrobial Peptide-Based Antibiotics. MDPI.

  • amino acid amides: Topics by Science.gov. Science.gov.

  • Caco-2 Permeability Assay. Enamine.

  • Pharmacokinetics of Dual Amino Acids for Dry Powder Inhalation Therapy in Pulmonary Drug Delivery: An In-Vivo Study. PMC - NIH.

  • Caco-2 permeability assay. Creative Bioarray.

  • Amino Acid Derived Prodrugs: An Approach to Improve the Bioavailability of Clinically Approved Drugs. Request PDF - ResearchGate.

  • Caco-2 Permeability Assay. Evotec.

  • Peptide therapeutics. Wikipedia.

  • Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. PMC - PubMed Central.

  • Amino Acids in the Development of Prodrugs. MDPI.

  • Amide Mutual Prodrug Approach In The Era of Drug Design. ResearchGate.

  • Automated Permeability Assays for Caco-2 and MDCK Cells. Diva-portal.org.

  • Amino acid pharmacokinetics and safety assessment. PubMed.

Sources

Foundational

L-Isoleucinamide hydrochloride as a derivative of L-isoleucine

An In-Depth Technical Guide to L-Isoleucinamide Hydrochloride: Synthesis, Characterization, and Applications in Drug Discovery Introduction L-isoleucine is an essential, proteinogenic α-amino acid, one of the three branc...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to L-Isoleucinamide Hydrochloride: Synthesis, Characterization, and Applications in Drug Discovery

Introduction

L-isoleucine is an essential, proteinogenic α-amino acid, one of the three branched-chain amino acids (BCAAs) critical for human health.[1] Its roles are fundamental to protein synthesis, energy metabolism, and the production of hemoglobin.[1][] While the parent amino acid is a cornerstone of biochemistry, its derivatives are of significant interest in medicinal chemistry and drug development for their potential to modulate biological activity and improve pharmacokinetic profiles.[]

This guide focuses on a key derivative, L-Isoleucinamide hydrochloride (CAS 10466-56-5). This compound is the hydrochloride salt of L-isoleucinamide, where the carboxylic acid functional group of L-isoleucine is replaced by a primary amide.[3][4] This seemingly simple modification has profound implications, altering the molecule's polarity, hydrogen bonding capacity, and resistance to enzymatic degradation. Such changes are a cornerstone of rational drug design, where amino acid derivatives are used as building blocks for novel peptides and peptidomimetics with enhanced therapeutic properties.[3][]

As a Senior Application Scientist, this document serves as a technical resource for researchers and drug development professionals. It provides a comprehensive overview of L-Isoleucinamide hydrochloride, from its fundamental physicochemical properties and synthesis to its analytical characterization and applications, grounded in established scientific principles and methodologies.

Section 1: Physicochemical Properties and Comparative Analysis

The conversion of the carboxyl group of L-isoleucine to a primary amide in L-Isoleucinamide results in significant changes to its chemical properties. The amide group is less acidic and more basic than the carboxylic acid, is a neutral hydrogen bond donor and acceptor, and is not charged at physiological pH. This fundamentally alters its potential interactions with biological macromolecules and its behavior in solution.

Below is a comparative summary of the key properties of L-Isoleucine and its amide hydrochloride derivative.

PropertyL-IsoleucineL-Isoleucinamide HydrochlorideRationale for Difference
Molecular Formula C₆H₁₃NO₂C₆H₁₅ClN₂OAddition of NH₂Cl and removal of OH.
Molecular Weight 131.17 g/mol [1]166.65 g/mol [3]Reflects the change in molecular formula.
Appearance Waxy, shiny rhombic leaflets[1]White to almost white crystalline powder[3]Different crystal lattice packing.
Melting Point ~286 °C (decomposes)[1]~246 °C (decomposes)[3]Altered intermolecular forces (ionic vs. zwitterionic).
Water Solubility 41.2 g/L at 25 °C[1]Soluble[3]The hydrochloride salt form generally enhances water solubility.
Acidity (pKa) pKa₁ ≈ 2.3 (COOH)Not applicable (no carboxyl group)The acidic proton of the carboxyl group is absent.
Basicity (pKa) pKa₂ ≈ 9.7 (α-NH₂)pKa ≈ 8.0 (estimated for α-NH₂)The electron-withdrawing effect of the amide is less than the carboxylate, slightly lowering the pKa of the α-amino group.

Section 2: Synthesis of L-Isoleucinamide Hydrochloride

The synthesis of L-Isoleucinamide hydrochloride from its parent amino acid requires a strategic approach to ensure chemoselectivity and preserve stereochemical integrity. Direct amidation of an unprotected amino acid is challenging due to the competing reactivity of the amino and carboxyl groups.[6] Therefore, a robust and widely adopted strategy involves a three-stage process: N-terminal protection, carboxyl group amidation, and subsequent deprotection with salt formation.

The tert-butyloxycarbonyl (Boc) group is an ideal choice for protecting the α-amino group due to its stability under neutral and basic conditions and its clean, acid-labile removal.[7] This ensures that during the amidation step, only the desired carboxylic acid is activated and reacts with the ammonia source.

Overall Synthesis Workflow

The diagram below outlines the logical flow from the starting material, L-Isoleucine, to the final product, L-Isoleucinamide hydrochloride.

SynthesisWorkflow LIso L-Isoleucine BocIso Boc-L-Isoleucine LIso->BocIso Boc₂O, NaOH (Protection) BocAmide Boc-L-Isoleucinamide BocIso->BocAmide Coupling Agent (e.g., DCC), NH₄OH (Amidation) FinalProduct L-Isoleucinamide HCl BocAmide->FinalProduct HCl in Dioxane (Deprotection & Salt Formation)

Caption: Synthetic pathway for L-Isoleucinamide HCl.

Experimental Protocol: A Self-Validating System

This protocol is designed as a self-validating system, where successful isolation and characterization at each step confirm the efficacy of the previous one.

Step 1: N-terminal Protection of L-Isoleucine to Yield Boc-L-Isoleucine

  • Causality: L-Isoleucine (1.0 eq) is dissolved in an aqueous basic solution (e.g., 1M NaOH) to deprotonate the amino group, enhancing its nucleophilicity for the subsequent reaction.[8] The solution is cooled to 0-5 °C to control the exothermic reaction and minimize potential side reactions.

  • Protocol:

    • Suspend 13.1 g (100 mmol) of L-Isoleucine in a mixture of 100 mL of water and 50 mL of dioxane in a 500 mL three-necked flask equipped with a mechanical stirrer and a dropping funnel.

    • Cool the suspension to 0 °C in an ice-salt bath.

    • Add 1 M Sodium Hydroxide solution dropwise until the L-Isoleucine is fully dissolved and the pH reaches ~10.

    • Separately, dissolve 24.0 g (110 mmol, 1.1 eq) of di-tert-butyl dicarbonate (Boc₂O) in 50 mL of dioxane.

    • Add the Boc₂O solution dropwise to the cooled amino acid solution over 1 hour, maintaining the temperature below 5 °C and the pH at ~10 by concurrent addition of 1 M NaOH.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

    • Wash the reaction mixture with 100 mL of diethyl ether to remove any unreacted Boc₂O.

    • Cool the aqueous layer in an ice bath and acidify to pH 2-3 with cold 1 M HCl. The product, Boc-L-Isoleucine, will precipitate as a white solid or oil.[8]

    • Extract the product into ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate.

    • Remove the solvent under reduced pressure to yield Boc-L-Isoleucine, which can be used in the next step without further purification.[8]

Step 2: Amidation of Boc-L-Isoleucine

  • Causality: The carboxylic acid of Boc-L-Isoleucine is activated using a coupling agent like dicyclohexylcarbodiimide (DCC). DCC reacts with the carboxylate to form a highly reactive O-acylisourea intermediate.[9] This intermediate is then susceptible to nucleophilic attack by ammonia to form the stable amide bond, releasing dicyclohexylurea (DCU) as a byproduct.[9]

  • Protocol:

    • Dissolve 23.1 g (100 mmol) of Boc-L-Isoleucine in 200 mL of dichloromethane (DCM) in a 500 mL flask and cool to 0 °C.

    • Add 22.7 g (110 mmol, 1.1 eq) of DCC to the solution.

    • Stir the mixture at 0 °C for 30 minutes.

    • Slowly bubble ammonia gas through the solution or add 15 mL of concentrated ammonium hydroxide (110 mmol, 1.1 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 18-24 hours.

    • The DCU byproduct will precipitate. Filter the reaction mixture to remove the DCU solid.

    • Wash the filtrate with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

    • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to yield Boc-L-Isoleucinamide.

Step 3: Deprotection and Hydrochloride Salt Formation

  • Causality: The Boc group is cleaved under strong acidic conditions. A solution of HCl in an anhydrous organic solvent like dioxane or methanol protonates the oxygen of the carbamate, leading to the elimination of isobutylene and carbon dioxide, liberating the free amine.[10] The presence of excess HCl ensures the immediate formation of the stable hydrochloride salt.

  • Protocol:

    • Dissolve the crude Boc-L-Isoleucinamide from the previous step in 50 mL of anhydrous methanol.

    • Cool the solution to 0 °C.

    • Add 100 mL of a 4 M solution of HCl in 1,4-dioxane.

    • Stir the mixture at room temperature for 4-6 hours, monitoring the reaction by TLC until the starting material is consumed.

    • Remove the solvent under reduced pressure. The crude product will precipitate.

    • Triturate the solid with 100 mL of cold diethyl ether, filter, and wash with additional ether to remove organic impurities.

    • Recrystallize the solid from a methanol/ether solvent system to yield pure L-Isoleucinamide hydrochloride as a white crystalline solid.

Section 3: Analytical Characterization

Rigorous analytical characterization is imperative to confirm the identity, purity, and stereochemical integrity of the synthesized L-Isoleucinamide hydrochloride, a prerequisite for its use in research and preclinical development.[11]

Analytical Methodologies & Protocols

AnalyticalWorkflow cluster_0 Purity & Identity cluster_1 Structural Elucidation cluster_2 Stereochemistry HPLC RP-HPLC MS ESI-MS NMR_H ¹H NMR NMR_C ¹³C NMR Polarimetry Optical Rotation Product Final Product Product->HPLC Product->MS Product->NMR_H Product->NMR_C Product->Polarimetry SignalingPathway cluster_0 Potential Research Targets cluster_1 Cellular Machinery LIA L-Isoleucinamide HCl Transporter Amino Acid Transporters (e.g., LAT1) LIA->Transporter Competitive Inhibition? Receptor Cell Surface Receptors LIA->Receptor Allosteric Modulation? mTORC1 mTORC1 Complex Transporter->mTORC1 Activation via Amino Acid Sensing Receptor->mTORC1 Signal Transduction ProteinSynth Protein Synthesis mTORC1->ProteinSynth Phosphorylation of S6K/4E-BP1 CellGrowth Cell Growth & Proliferation ProteinSynth->CellGrowth

Sources

Exploratory

L-Isoleucinamide Hydrochloride: An Analysis of a Molecule with Underexplored Therapeutic Potential

For Immediate Release [City, State] – January 10, 2026 – L-Isoleucinamide hydrochloride, a derivative of the essential amino acid L-isoleucine, currently presents a landscape of nascent research with yet-to-be-defined th...

Author: BenchChem Technical Support Team. Date: January 2026

For Immediate Release

[City, State] – January 10, 2026 – L-Isoleucinamide hydrochloride, a derivative of the essential amino acid L-isoleucine, currently presents a landscape of nascent research with yet-to-be-defined therapeutic applications. While the foundational chemical and physical properties of this compound are established, a comprehensive review of publicly available scientific literature reveals a significant gap in the understanding of its pharmacological activity, mechanism of action, and potential clinical utility. This document serves to outline the current state of knowledge and delineate the necessary avenues of research to unlock any potential therapeutic value.

Current Understanding of L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amino acid amide derived from L-isoleucine. Its basic chemical and physical characteristics are well-documented in chemical supplier catalogs and databases.

PropertyValueSource
CAS Number 10466-56-5N/A
Molecular Formula C₆H₁₅ClN₂ON/A
Molecular Weight 166.65 g/mol N/A
Appearance White to off-white crystalline powderN/A
Solubility Soluble in waterN/A

As a derivative of L-isoleucine, L-Isoleucinamide hydrochloride belongs to the broader class of amino acid amides. In medicinal chemistry, the amidation of amino acids is a common strategy to modify the pharmacokinetic and pharmacodynamic properties of a parent molecule. This modification can influence factors such as metabolic stability, membrane permeability, and receptor-binding affinity.

The Uncharted Territory of Therapeutic Applications

Despite the theoretical potential for biological activity, extensive searches of scientific databases, patent libraries, and clinical trial registries have not yielded specific studies detailing the therapeutic applications of L-Isoleucinamide hydrochloride. While there are general indications of its use in research, particularly in the realm of peptide chemistry, its role as a potential therapeutic agent remains unevaluated.

The following diagram illustrates the typical workflow for drug discovery and development, highlighting the stages that L-Isoleucinamide hydrochloride has yet to formally enter.

Figure 1: The Drug Discovery and Development Pipeline.

A Roadmap for Future Investigation

To ascertain the therapeutic potential of L-Isoleucinamide hydrochloride, a systematic and rigorous scientific investigation is required. The following sections outline a proposed research program.

In Vitro Screening and Mechanistic Studies

The initial step would involve a broad-based in vitro screening campaign to identify any biological activity. This would include a diverse panel of assays targeting various classes of receptors, enzymes, and ion channels.

Proposed Experimental Workflow:

G A L-Isoleucinamide Hydrochloride (Compound Library) B High-Throughput Screening (HTS) A->B C Target-Based Assays (e.g., GPCRs, Kinases, Proteases) B->C D Phenotypic Screening (e.g., Cell Viability, Proliferation, Differentiation) B->D E Hit Identification & Confirmation C->E D->E F Dose-Response Studies E->F G Mechanism of Action Studies (e.g., Signaling Pathway Analysis) F->G

Figure 2: Proposed In Vitro Investigation Workflow.

A critical component of these early studies would be to elucidate any specific signaling pathways that are modulated by L-Isoleucinamide hydrochloride. This would involve techniques such as Western blotting, reporter gene assays, and transcriptomic analysis.

Preclinical Evaluation in Animal Models

Should promising in vitro activity be identified, the next logical step would be to progress to preclinical evaluation in relevant animal models of disease. The choice of model would be dictated by the nature of the in vitro findings.

Key Aspects of Preclinical Development:

  • Pharmacokinetics (ADME): Studies to determine the absorption, distribution, metabolism, and excretion of the compound.

  • Pharmacodynamics: Evaluation of the compound's effect on the body and its mechanism of action in vivo.

  • Efficacy Studies: Assessment of the therapeutic benefit in animal models of specific diseases.

  • Toxicology and Safety Pharmacology: Comprehensive evaluation of the compound's safety profile.

Future Directions: Towards Clinical Translation

Only after a robust body of preclinical data demonstrating both efficacy and safety has been established can consideration be given to initiating clinical trials in humans. This would involve a phased approach, starting with Phase 1 trials to assess safety and pharmacokinetics in healthy volunteers, followed by larger trials to evaluate efficacy in patients.

Conclusion

References

At present, there are no scientific articles to cite regarding the therapeutic applications of L-Isoleucinamide hydrochloride. The information presented is based on general principles of drug discovery and development and data available from chemical suppliers.

Foundational

L-Isoleucinamide Hydrochloride: A Technical Guide for Advanced Dermatological Research

Foreword: The Emerging Role of Amino Acid Derivatives in Skin Science For decades, dermatological research has focused on well-trodden paths. However, the intricate biology of the skin demands a more nuanced approach. We...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Emerging Role of Amino Acid Derivatives in Skin Science

For decades, dermatological research has focused on well-trodden paths. However, the intricate biology of the skin demands a more nuanced approach. We are now entering an era where the subtle yet profound influence of amino acid derivatives is being recognized. These molecules, close relatives of the fundamental building blocks of life, offer a new frontier in modulating skin physiology. This guide focuses on one such promising molecule: L-Isoleucinamide hydrochloride. As an amide derivative of the essential amino acid L-isoleucine, it presents a compelling case for investigation in skin barrier enhancement, hydration, and the management of inflammatory skin conditions. This document serves as a comprehensive technical resource for researchers, scientists, and drug development professionals poised to explore the dermatological potential of L-Isoleucinamide hydrochloride.

L-Isoleucinamide Hydrochloride: Chemical Profile and Dermatological Rationale

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-Isoleucinamide, which is the amide derivative of the branched-chain essential amino acid, L-isoleucine. The addition of the amide group and its formulation as a hydrochloride salt can influence its physicochemical properties, such as solubility and stability, potentially enhancing its suitability for topical formulations.

PropertyValueSource
Chemical Formula C₆H₁₅ClN₂O
Molecular Weight 166.65 g/mol
Appearance White to almost white powder or crystals[1][2]
CAS Number 10466-56-5[1][2]

The scientific rationale for investigating L-Isoleucinamide hydrochloride in dermatology is built on the established roles of its parent molecule, L-isoleucine, in skin health. Isoleucine is a key component of the skin's Natural Moisturizing Factor (NMF), a collection of water-soluble compounds that help the stratum corneum retain moisture.[3] Furthermore, as an essential amino acid, it is integral to the synthesis of proteins vital for skin structure and function, such as collagen and elastin.[4]

A pivotal study has demonstrated the clinical efficacy of a topical cream containing L-isoleucine in treating atopic eczema, suggesting a role in potentiating the skin's innate immune system through the production of antimicrobial peptides (AMPs).[5] The amidation of L-isoleucine to form L-Isoleucinamide may offer advantages in terms of skin penetration and bioavailability, making it a prime candidate for targeted dermatological therapies.

Plausible Synthesis of L-Isoleucinamide Hydrochloride

Synthesis_Pathway cluster_protection Step 1: Protection cluster_activation_amidation Step 2: Activation & Amidation cluster_deprotection_salification Step 3: Deprotection & Salification Isoleucine L-Isoleucine Protected_Isoleucine N-Protected L-Isoleucine Isoleucine->Protected_Isoleucine Protecting Agent (e.g., Boc₂O) Activated_Ester Activated Ester Protected_Isoleucine->Activated_Ester Activating Agent (e.g., DCC/NHS) Protected_Amide N-Protected L-Isoleucinamide Activated_Ester->Protected_Amide Amidation Ammonia Ammonia (NH₃) Ammonia->Protected_Amide Isoleucinamide L-Isoleucinamide Protected_Amide->Isoleucinamide Deprotection (e.g., TFA) Final_Product L-Isoleucinamide Hydrochloride Isoleucinamide->Final_Product HCl HCl in organic solvent HCl->Final_Product Salt Formation

Caption: Plausible synthetic pathway for L-Isoleucinamide hydrochloride.

Investigational Framework: In Vitro Dermatological Assessment

A robust in vitro testing strategy is essential to elucidate the dermatological effects of L-Isoleucinamide hydrochloride. This framework should encompass studies on keratinocyte cultures and reconstructed human epidermis (RHE) models to assess its impact on skin barrier function, hydration, and inflammatory responses.

Primary Human Keratinocyte Culture

Primary human epidermal keratinocytes (HEKs) are a fundamental tool for studying the direct effects of a test compound on the main cell type of the epidermis.

Protocol for Culturing Primary Human Epidermal Keratinocytes:

  • Thawing of Cryopreserved HEKs:

    • Rapidly thaw the vial of cryopreserved HEKs in a 37°C water bath.

    • Transfer the cell suspension to a sterile centrifuge tube containing pre-warmed keratinocyte growth medium.

    • Centrifuge at 200 x g for 5 minutes to pellet the cells.

    • Resuspend the cell pellet in fresh keratinocyte growth medium and plate onto culture flasks.[6][7]

  • Cell Culture Maintenance:

    • Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

    • Change the culture medium every 2-3 days.

    • Passage the cells when they reach 70-80% confluency using a trypsin/EDTA solution.[6][7]

Reconstructed Human Epidermis (RHE) Model

RHE models, such as EpiSkin™, EpiDerm™, and SkinEthic™, provide a three-dimensional, organotypic culture system that closely mimics the architecture and barrier function of the human epidermis.[8][9] These models are invaluable for assessing skin irritation, barrier integrity, and the efficacy of topical formulations.

RHE_Workflow cluster_prep Model Preparation cluster_treatment Treatment cluster_analysis Endpoint Analysis RHE_Model Receive RHE Model Equilibration Equilibrate overnight in assay medium RHE_Model->Equilibration Topical_Application Topical Application Equilibration->Topical_Application Apply L-Isoleucinamide HCl formulation Incubation Incubate for specified duration Topical_Application->Incubation TEWL TEWL Measurement Incubation->TEWL Measure Barrier Integrity Hydration Impedance/Capacitance Measurement Incubation->Hydration Measure Hydration Viability MTT Assay (OECD TG 439) Incubation->Viability Assess Irritation Gene_Expression qPCR for AMPs, Cytokines Incubation->Gene_Expression Molecular Analysis Final_Data Data Analysis & Interpretation TEWL->Final_Data Hydration->Final_Data Viability->Final_Data Gene_Expression->Final_Data

Sources

Exploratory

L-Isoleucinamide: A Technical Guide to its Function as a Putative Modulator of Protein Synthesis

Abstract This technical guide provides a comprehensive exploration of the putative function of L-Isoleucinamide, a structural analog of the essential amino acid L-Isoleucine, in the intricate machinery of protein synthes...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive exploration of the putative function of L-Isoleucinamide, a structural analog of the essential amino acid L-Isoleucine, in the intricate machinery of protein synthesis. While direct empirical evidence on the biological role of L-Isoleucinamide is nascent, its chemical similarity to L-Isoleucine strongly suggests a potential role as a modulator of this fundamental cellular process. This document is intended for researchers, scientists, and drug development professionals, offering a detailed theoretical framework and actionable experimental protocols to investigate its mechanism of action. We will delve into the core of protein synthesis, focusing on the critical step of aminoacyl-tRNA charging, and posit a primary hypothesis: L-Isoleucinamide acts as a competitive inhibitor of isoleucyl-tRNA synthetase (IleRS). This guide will provide the scientific rationale behind this hypothesis and a roadmap for its experimental validation, thereby enabling a thorough understanding of L-Isoleucinamide's potential as a research tool or therapeutic agent.

Introduction: The Central Role of Aminoacyl-tRNA Synthetases in Protein Fidelity

Protein synthesis, or translation, is the cellular process that decodes the genetic information stored in messenger RNA (mRNA) to produce a specific sequence of amino acids, forming a polypeptide chain. The fidelity of this process is paramount to cellular function, and a key family of enzymes responsible for maintaining this accuracy is the aminoacyl-tRNA synthetases (aaRS).

Each of the twenty proteinogenic amino acids has a corresponding aaRS, which catalyzes the attachment of the correct amino acid to its cognate transfer RNA (tRNA) molecule. This two-step reaction, known as aminoacylation or tRNA charging, is a critical checkpoint in ensuring that the correct amino acid is delivered to the ribosome for incorporation into the growing polypeptide chain.

The isoleucyl-tRNA synthetase (IleRS) is responsible for specifically recognizing L-Isoleucine and attaching it to its corresponding tRNA, tRNAIle.[1] This process involves the formation of an activated isoleucyl-adenylate (Ile-AMP) intermediate, which then reacts with the 3'-end of tRNAIle.[1][2] Given the structural similarity between L-Isoleucine and other amino acids like L-Valine, IleRS possesses a proofreading or "editing" mechanism to remove incorrectly charged amino acids, further enhancing the fidelity of protein synthesis.[3]

L-Isoleucinamide: A Structural Analog with Potential for Intervention

L-Isoleucinamide is a derivative of L-Isoleucine where the carboxylic acid group is replaced by an amide group.[4] This seemingly minor modification has profound implications for its potential biological activity. While retaining the characteristic branched-chain side group that is the primary recognition motif for IleRS, the alteration of the carboxyl group may interfere with the normal enzymatic process.

Table 1: Comparison of Physicochemical Properties of L-Isoleucine and L-Isoleucinamide

PropertyL-IsoleucineL-IsoleucinamideReference
Molecular Formula C6H13NO2C6H14N2O[4][5]
Molecular Weight 131.17 g/mol 130.19 g/mol [4][5]
IUPAC Name (2S,3S)-2-amino-3-methylpentanoic acid(2S,3S)-2-amino-3-methylpentanamide[4][5]
CAS Number 73-32-514445-54-6[4][5]

Based on its structural analogy to L-Isoleucine, we hypothesize that L-Isoleucinamide functions as a competitive inhibitor of isoleucyl-tRNA synthetase (IleRS).

The Hypothesized Mechanism of Action: Competitive Inhibition of Isoleucyl-tRNA Synthetase

We propose that L-Isoleucinamide competes with the natural substrate, L-Isoleucine, for binding to the active site of IleRS. Due to the presence of the amide group instead of a carboxyl group, L-Isoleucinamide, if it binds, is unlikely to be effectively activated to form an adenylated intermediate or be transferred to tRNAIle. This would lead to a reduction in the rate of tRNAIle charging, thereby inhibiting protein synthesis.

G

Experimental Validation: A Step-by-Step Methodological Approach

To rigorously test the hypothesis that L-Isoleucinamide acts as a competitive inhibitor of IleRS, a series of biochemical and cellular assays are required. The following protocols provide a framework for these investigations.

In Vitro Enzyme Kinetics of Isoleucyl-tRNA Synthetase

Objective: To determine if L-Isoleucinamide inhibits the activity of IleRS and to characterize the nature of this inhibition.

Principle: The activity of IleRS can be monitored by measuring the rate of ATP-PPi exchange, which is dependent on the presence of the cognate amino acid.

Protocol:

  • Reagents and Buffers:

    • Purified recombinant IleRS

    • L-Isoleucine

    • L-Isoleucinamide

    • ATP

    • [32P]Pyrophosphate (PPi)

    • Reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 2 mM DTT)

    • Activated charcoal suspension

  • Procedure:

    • Prepare a series of reaction mixtures containing a fixed concentration of IleRS, ATP, and [32P]PPi.

    • Add varying concentrations of L-Isoleucine to a set of control reactions.

    • To experimental reactions, add a fixed concentration of L-Isoleucinamide and varying concentrations of L-Isoleucine.

    • Initiate the reaction by adding the enzyme.

    • Incubate at 37°C for a defined period (e.g., 10 minutes).

    • Stop the reaction by adding the activated charcoal suspension, which binds the unincorporated [32P]PPi.

    • Pellet the charcoal by centrifugation.

    • Measure the radioactivity of the supernatant, which contains the [32P]ATP formed.

    • Plot the reaction velocity against the substrate (L-Isoleucine) concentration and analyze the data using Michaelis-Menten and Lineweaver-Burk plots to determine Km, Vmax, and Ki.

Expected Outcome: If L-Isoleucinamide is a competitive inhibitor, the Vmax of the reaction should remain unchanged, while the apparent Km for L-Isoleucine should increase in the presence of the inhibitor.

G

In Vitro tRNA Charging Assay

Objective: To directly measure the effect of L-Isoleucinamide on the charging of tRNAIle with L-Isoleucine.

Principle: This assay measures the incorporation of a radiolabeled amino acid into tRNA.

Protocol:

  • Reagents and Buffers:

    • Purified recombinant IleRS

    • Purified tRNAIle

    • [3H]L-Isoleucine

    • L-Isoleucinamide

    • ATP

    • Reaction buffer (as above)

    • Trichloroacetic acid (TCA)

    • Glass fiber filters

  • Procedure:

    • Prepare reaction mixtures containing IleRS, tRNAIle, ATP, and [3H]L-Isoleucine.

    • Add increasing concentrations of L-Isoleucinamide to the experimental reactions.

    • Initiate the reaction by adding the enzyme.

    • Incubate at 37°C.

    • At various time points, remove aliquots and spot them onto glass fiber filters.

    • Wash the filters with cold 5% TCA to precipitate the tRNA and remove unincorporated [3H]L-Isoleucine.

    • Dry the filters and measure the radioactivity using a scintillation counter.

    • Plot the amount of charged tRNA over time.

Expected Outcome: L-Isoleucinamide should decrease the rate and extent of tRNAIle charging in a dose-dependent manner.

In Vitro Translation Assay

Objective: To assess the overall impact of L-Isoleucinamide on protein synthesis in a cell-free system.

Principle: Commercially available cell-free protein synthesis systems (e.g., rabbit reticulocyte lysate or E. coli S30 extract) can be used to translate a template mRNA in the presence of the inhibitor.

Protocol:

  • Reagents and Buffers:

    • Cell-free protein synthesis kit

    • Template mRNA (e.g., encoding a reporter protein like luciferase or GFP)

    • [35S]Methionine

    • L-Isoleucinamide

  • Procedure:

    • Set up the in vitro translation reactions according to the manufacturer's instructions, including the template mRNA and [35S]Methionine.

    • Add increasing concentrations of L-Isoleucinamide to the experimental reactions.

    • Incubate the reactions at the recommended temperature (e.g., 30°C or 37°C).

    • Stop the reactions and analyze the newly synthesized proteins by SDS-PAGE and autoradiography.

    • Quantify the protein synthesis by measuring the incorporation of [35S]Methionine or by assaying the activity of the reporter protein (e.g., luciferase activity).

Expected Outcome: L-Isoleucinamide should inhibit protein synthesis in a dose-dependent manner.

Potential Applications and Future Directions

The elucidation of L-Isoleucinamide's function in protein synthesis could open several avenues for research and development:

  • Research Tool: As a specific inhibitor of IleRS, L-Isoleucinamide could be a valuable tool for studying the regulation of protein synthesis and the cellular stress responses to amino acid starvation.

  • Therapeutic Development: Aminoacyl-tRNA synthetase inhibitors have been successfully developed as antibiotics (e.g., mupirocin, which targets bacterial IleRS).[6] If L-Isoleucinamide shows selectivity for microbial IleRS over the human counterpart, it could be a lead compound for the development of new antibacterial agents.[2][7] Furthermore, dysregulation of protein synthesis is a hallmark of cancer, and inhibitors of this process are being explored as potential anti-cancer therapeutics.

Future research should focus on determining the selectivity of L-Isoleucinamide for prokaryotic versus eukaryotic IleRS, elucidating its potential for off-target effects, and exploring its efficacy in cellular and in vivo models.

Conclusion

While the direct biological role of L-Isoleucinamide remains to be fully characterized, its structural similarity to L-Isoleucine provides a strong rationale for its investigation as a modulator of protein synthesis. This technical guide has outlined a clear hypothesis—that L-Isoleucinamide acts as a competitive inhibitor of isoleucyl-tRNA synthetase—and has provided a detailed experimental framework for its validation. By systematically applying these methodologies, researchers can uncover the precise mechanism of action of L-Isoleucinamide, paving the way for its potential use as a powerful research tool or a novel therapeutic agent.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6306, L-Isoleucine. Retrieved from [Link].

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 854028, L-Isoleucinamide. Retrieved from [Link].

  • Vincent, M., et al. (2013). Inhibition of Isoleucyl-tRNA Synthetase as a Potential Treatment for Human African Trypanosomiasis. The Journal of Biological Chemistry, 288(20), 14381–14391. Available at: [Link].

  • Wikipedia contributors. (2023, November 28). Isoleucine–tRNA ligase. In Wikipedia, The Free Encyclopedia. Retrieved January 10, 2026, from [Link].

  • Lee, C. F., et al. (2021). Inhibition of Isoleucyl-tRNA Synthetase by the Hybrid Antibiotic Thiomarinol. Journal of the American Chemical Society, 143(33), 13022–13032. Available at: [Link].

  • M-CSA (Mechanism and Catalytic Site Atlas). Isoleucine-tRNA ligase (type 2). Retrieved January 10, 2026, from [Link].

  • Isoleucine Regulates the Synthesis of Pancreatic Enzymes via the Activation of mRNA Expression and Phosphorylation in the Mammalian Target of Rapamycin Signalling Pathways in Pancreatic Tissues. (2019). Genes, 10(6), 469. Available at: [Link].

  • The growing toolbox for protein synthesis studies. (2015). Trends in Biochemical Sciences, 40(10), 566-575. Available at: [Link].

  • Wikipedia contributors. (2023, December 16). Isoleucine. In Wikipedia, The Free Encyclopedia. Retrieved January 10, 2026, from [Link].

  • Pellegrino, S., et al. (2019). Understanding the role of intermolecular interactions between lissoclimides and the eukaryotic ribosome. Nucleic Acids Research, 47(4), 2099–2109. Available at: [Link].

  • Inhibition of isoleucyl-tRNA synthetase as a potential treatment for human African Trypanosomiasis. (2013). The Journal of Biological Chemistry, 288(20), 14381-14391. Available at: [Link].

  • Cell-Free Approach for Non-canonical Amino Acids Incorporation Into Polypeptides. (2019). Frontiers in Chemistry, 7, 665. Available at: [Link].

Sources

Foundational

L-Isoleucinamide hydrochloride structural formula and molecular weight

An In-Depth Technical Guide to L-Isoleucinamide Hydrochloride Prepared by a Senior Application Scientist This guide provides an in-depth technical overview of L-Isoleucinamide hydrochloride, a key building block in synth...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to L-Isoleucinamide Hydrochloride

Prepared by a Senior Application Scientist

This guide provides an in-depth technical overview of L-Isoleucinamide hydrochloride, a key building block in synthetic chemistry and pharmaceutical development. Designed for researchers, scientists, and drug development professionals, this document elucidates the compound's core physicochemical properties, synthesis logic, analytical validation, and applications, grounded in established scientific principles and methodologies.

Core Physicochemical & Structural Properties

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, which is the amide derivative of the essential amino acid L-isoleucine.[1] The transformation from a carboxylic acid in L-isoleucine to a primary amide, followed by the formation of a hydrochloride salt, significantly alters the molecule's physical properties, such as solubility and stability, making it a versatile reagent in various synthetic applications.[2]

The IUPAC name for the parent amide is (2S,3S)-2-amino-3-methylpentanamide.[1] The hydrochloride salt form is crucial for enhancing its stability and water solubility, which are advantageous for its use in aqueous reaction media and for purification processes.[2]

cluster_0 Chemical Lineage LIso L-Isoleucine (C₆H₁₃NO₂) MW: 131.17 g/mol LAmide L-Isoleucinamide (C₆H₁₄N₂O) MW: 130.19 g/mol LIso->LAmide Amidation (-COOH → -CONH₂) LHCl L-Isoleucinamide Hydrochloride (C₆H₁₄N₂O·HCl) MW: 166.65 g/mol LAmide->LHCl Salt Formation (+ HCl)

Caption: Logical relationship from the parent amino acid to the hydrochloride salt.

Data Summary: Key Properties

The following table summarizes the essential quantitative data for L-Isoleucinamide hydrochloride, compiled from authoritative chemical databases and suppliers.

PropertyValueSource(s)
CAS Number 10466-56-5[2][3]
Molecular Formula C₆H₁₄N₂O·HCl[2]
Molecular Weight 166.65 g/mol [2]
Appearance White to almost white crystalline powder[4][5]
Melting Point 246 °C (decomposes)[3][4]
Purity Typically >98.0%[2][4]
Specific Rotation [α]20/D +19.0° to +25.0° (c=1 in H₂O)[4]
Solubility Soluble in water[4]

Synthesis and Manufacturing Logic

The synthesis of L-Isoleucinamide hydrochloride is a multi-step process that begins with the natural amino acid L-isoleucine. The strategic choices in the synthesis pathway are dictated by the need to selectively modify the carboxylic acid group while preventing unwanted side reactions at the amino group.

Causality in Synthesis:

  • Amino Group Protection: The α-amino group of L-isoleucine is nucleophilic and can react with the activated carboxyl group of another molecule, leading to undesired peptide bond formation. To prevent this, a protecting group, such as tert-butyloxycarbonyl (Boc), is typically installed first.

  • Carboxyl Group Activation: The carboxyl group is not reactive enough to directly form an amide with ammonia. It must first be "activated" to create a better leaving group. Common activating agents include carbodiimides (like DCC or EDC) or conversion to an acid chloride.

  • Amidation: The activated carboxyl group is then reacted with a source of ammonia (e.g., ammonia gas, ammonium hydroxide, or ammonium chloride with a base) to form the primary amide.

  • Deprotection and Salt Formation: The final step involves the removal of the amino-protecting group (e.g., the Boc group is removed with a strong acid like trifluoroacetic acid or hydrogen chloride). When HCl is used for deprotection, it concurrently forms the desired hydrochloride salt at the α-amino group, yielding the final product.

cluster_workflow General Synthesis Workflow start Start: L-Isoleucine step1 Step 1: N-Protection (e.g., with Boc-anhydride) Prevents self-reaction start->step1 step2 Step 2: Carboxyl Activation (e.g., with EDC/NHS) Enhances reactivity step1->step2 step3 Step 3: Amidation (Reaction with NH₃) Forms the amide bond step2->step3 step4 Step 4: Deprotection & Salt Formation (e.g., with HCl in Dioxane) Removes protecting group and forms final salt step3->step4 end End Product: L-Isoleucinamide HCl step4->end

Caption: A generalized workflow for the synthesis of L-Isoleucinamide HCl.

Analytical Validation and Quality Control

Ensuring the identity, purity, and stereochemical integrity of L-Isoleucinamide hydrochloride is paramount for its use in research and manufacturing. A panel of analytical techniques is employed for comprehensive characterization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure. The resulting spectra provide a unique fingerprint of the molecule, confirming the presence of all expected functional groups and their connectivity.[4][6]

  • High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for determining the purity of the compound. By separating the main component from any impurities, HPLC provides a quantitative measure of purity, often reported as a percentage of the total peak area.

  • Polarimetry: L-Isoleucinamide contains two chiral centers. A specific rotation measurement confirms that the stereochemistry has been retained from the L-isoleucine starting material and that the product is not a racemic mixture.[4]

  • Elemental Analysis: This technique determines the percentage composition of carbon, hydrogen, nitrogen, and chlorine, which must match the theoretical values calculated from the molecular formula C₆H₁₅ClN₂O.

Experimental Protocol: Sample Preparation for ¹H NMR

This protocol outlines a self-validating system for obtaining a clear and reproducible NMR spectrum.

  • Mass Verification: Accurately weigh approximately 5-10 mg of L-Isoleucinamide hydrochloride using a calibrated analytical balance. The precision of this step is crucial for any subsequent concentration-dependent analysis.

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble, typically Deuterium Oxide (D₂O) or DMSO-d₆. D₂O is often preferred for its ability to exchange with labile N-H protons, simplifying the spectrum.

  • Dissolution: Transfer the weighed sample into a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.

  • Homogenization: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. A clear, particulate-free solution is required for high-quality spectra. Visually inspect against a light source to confirm.

  • Internal Standard (Optional but Recommended): For precise chemical shift referencing, a small amount of an internal standard like DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) can be added.

  • Analysis: Insert the prepared sample into the NMR spectrometer and acquire the ¹H spectrum according to standard instrument parameters.

Applications in Drug Discovery and Development

L-Isoleucinamide hydrochloride's primary value lies in its role as a versatile intermediate and building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry.[2]

  • Peptide Synthesis: As a derivative of an essential amino acid, it is a fundamental component in the synthesis of peptides and peptidomimetics.[2] These molecules are explored for a wide range of therapeutic applications, from antibiotics to metabolic regulators.

  • Pharmaceutical Intermediates: The term "intermediate" refers to a molecule that is a stepping stone in a multi-step synthesis of an Active Pharmaceutical Ingredient (API).[] The unique stereochemistry and functional groups of L-Isoleucinamide hydrochloride make it an attractive starting point or fragment for creating novel drug candidates. Its incorporation can influence the final compound's binding affinity to biological targets, solubility, and metabolic stability.[]

cluster_pipeline Role in Drug Discovery Pipeline node_b Building Blocks L-Isoleucinamide HCl node_l Lead Generation Synthesis of diverse compound libraries node_b:f1->node_l:f0 Incorporation node_o Lead Optimization Structure-Activity Relationship (SAR) studies node_l:f1->node_o:f0 Screening & Selection node_a Final API Active Pharmaceutical Ingredient node_o:f1->node_a:f0 Refinement

Caption: Position of L-Isoleucinamide HCl in a typical drug discovery workflow.

Safety, Handling, and Storage

While L-Isoleucinamide hydrochloride is not classified as a highly hazardous substance, proper laboratory practices are essential for safe handling.[8][9] The information below is a summary and should be supplemented by a full review of the substance's Safety Data Sheet (SDS).

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid generating dust. Use in a well-ventilated area or under a chemical fume hood. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place.[2] It is often recommended to store at temperatures below 15°C. The compound may be hygroscopic (absorb moisture from the air).

  • First Aid Measures:

    • Eyes: Immediately flush with plenty of water for at least 15 minutes.

    • Skin: Wash off with soap and plenty of water.

    • Inhalation: Move to fresh air.

    • Ingestion: Rinse mouth with water. Consult a physician if feeling unwell.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 854028, L-Isoleucinamide. Available at: [Link]

  • Aftab, U., et al. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity. Available at: [Link]

  • Carl ROTH GmbH + Co. KG (2023). Safety Data Sheet: L-Isoleucine. Available at: [Link]

  • Peng, C., et al. (2021). Applications of Solution NMR in Drug Discovery. Molecules. Available at: [Link]

  • Bernat, G., et al. (2018). Supramolecular System of Aminoacids and Cucurbit[6]uril: NMR Studies in Solution. ResearchGate. Available at: [Link]

  • Li, Z., et al. (2023). LSD1 in drug discovery: From biological function to clinical application. Medicinal Research Reviews. Available at: [Link]

  • National Institutes of Health (n.d.). Regulatory Knowledge Guide for Small Molecules. NIH's Seed. Available at: [Link]

  • Reddy, G. S., et al. (2001). Synthesis of midodrine HCI from a novel intermediate 1-(2′,5′-dimethoxyphenyl)-2-azidoethanone. Google Patents.
  • Thermo Fisher Scientific (2025). Safety Data Sheet: L-Leucinamide hydrochloride. Available at: [Link]

  • Human Metabolome Database (n.d.). 1H NMR Spectrum (1D, 600 MHz, H₂O, experimental) (HMDB0000172). Available at: [Link]

  • Jamison, T. F., et al. (2018). End-to-end continuous flow synthesis and purification of diphenhydramine hydrochloride featuring atom economy, in-line separation, and flow of molten ammonium salts. Chemical Science. Available at: [Link]

  • ResearchGate (n.d.). 1H NMR spectra (ppm) of L- and D-isoleucine. Available at: [Link]

  • National Center for Biotechnology Information (2021). PubChem Compound Summary for CID 5460911, L-isoleucinate. Available at: [Link]

  • Kurc, A., & Janecka, A. (2023). Methods of Lysergic Acid Synthesis—The Key Ergot Alkaloid. Molecules. Available at: [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 6306, L-Isoleucine. Available at: [Link]

  • CP Lab Safety (n.d.). L-Isoleucinamide hydrochloride, 98% Purity. Available at: [Link]

Sources

Exploratory

Preliminary In Vitro Efficacy and Mechanistic Evaluation of L-Isoleucinamide Hydrochloride: A Technical Guide

Foreword: The Rationale for Investigating Amino Acid Amides in Oncology In the landscape of modern drug discovery, the exploration of novel chemical entities with favorable safety profiles and potent biological activity...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Rationale for Investigating Amino Acid Amides in Oncology

In the landscape of modern drug discovery, the exploration of novel chemical entities with favorable safety profiles and potent biological activity is paramount. Amino acid amides, derivatives of the fundamental building blocks of proteins, represent a compelling class of molecules. Their inherent biocompatibility and the potential for targeted modification make them attractive candidates for therapeutic development. This guide focuses on L-Isoleucinamide hydrochloride, the amide derivative of the essential branched-chain amino acid, L-Isoleucine. Emerging research has indicated that modulating amino acid metabolic pathways can significantly impact cancer cell proliferation and survival.[1][2] Specifically, high doses of isoleucine have been shown to suppress tumor growth, suggesting that its derivatives may harbor therapeutic potential.[3] This document provides a comprehensive framework for the preliminary in vitro evaluation of L-Isoleucinamide hydrochloride, outlining a logical progression of experiments to assess its cytotoxic and pro-apoptotic potential against a representative cancer cell line.

Compound Profile: L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is a white to almost white crystalline powder. It is the hydrochloride salt of L-Isoleucinamide, which is structurally the amino acid L-Isoleucine with its carboxylic acid group converted to a primary amide.[4] This modification can alter the molecule's physicochemical properties, such as its solubility and ability to cross cellular membranes, potentially influencing its biological activity compared to the parent amino acid.

PropertyValueSource
CAS Number 10466-56-5TCI Chemicals[5]
Molecular Formula C₆H₁₄N₂O·HClTCI Chemicals[5]
Molecular Weight 166.65 g/mol TCI Chemicals[5]
Appearance White to Almost white powder to crystalTCI Chemicals[5]
Purity >98.0%TCI Chemicals[5]
Solubility Soluble in waterBenchchem[3]
Storage Room temperature, in a cool, dark placeBenchchem[3]

Experimental Design: A Stepwise Approach to In Vitro Characterization

The preliminary in vitro assessment of a novel compound requires a systematic and logical flow of experiments. Our approach is designed to first establish the cytotoxic potential of L-Isoleucinamide hydrochloride and then to elucidate the underlying mechanism of cell death. For this guide, we will use the human colorectal carcinoma cell line, HCT116, as a model system. Colorectal cancer is a prevalent malignancy, and HCT116 is a well-characterized and commonly used cell line in cancer research.

The experimental workflow is as follows:

experimental_workflow cluster_phase1 Phase 1: Cytotoxicity Screening cluster_phase2 Phase 2: Mechanism of Action A Cell Culture: HCT116 colorectal carcinoma cells B Dose-Response Treatment: L-Isoleucinamide HCl (0 - 1000 µM, 24-72h) A->B C MTT Assay: Metabolic Activity B->C D LDH Assay: Membrane Integrity B->D E Apoptosis/Necrosis Quantification B->E G Western Blot Analysis: Apoptotic Pathway Proteins B->G C->E IC50 Determination D->E Confirms Cytotoxicity F Annexin V-FITC / PI Staining E->F H Protein Quantification (BCA Assay) G->H apoptosis_pathway cluster_stimulus Apoptotic Stimulus cluster_regulation Regulation cluster_execution Execution Cascade A L-Isoleucinamide Hydrochloride B Bcl-2 (Anti-apoptotic) A->B Inhibits (?) C Bax (Pro-apoptotic) A->C Promotes (?) D Mitochondrial Outer Membrane Permeabilization B->D C->D E Cytochrome c Release D->E F Caspase-9 Activation E->F G Caspase-3 Activation F->G H PARP Cleavage G->H I Apoptosis H->I

Figure 2: Hypothesized intrinsic apoptosis pathway.

Hypothetical Data and Interpretation

The following tables present hypothetical data that could be generated from the described experiments, along with their interpretation.

Cytotoxicity Data

Table 1: Cell Viability (MTT Assay) of HCT116 cells after 48h treatment.

Concentration (µM)% Viability (Mean ± SD)
0 (Control)100 ± 5.2
5095.3 ± 4.8
10088.1 ± 6.1
25065.7 ± 5.5
50048.9 ± 4.2
75030.2 ± 3.9
100015.4 ± 2.8
  • Interpretation: The data suggests that L-Isoleucinamide hydrochloride reduces the viability of HCT116 cells in a dose-dependent manner. From this data, an approximate IC₅₀ (the concentration that inhibits 50% of cell viability) can be calculated, which appears to be around 500 µM.

Table 2: Cytotoxicity (LDH Assay) of HCT116 cells after 48h treatment.

Concentration (µM)% Cytotoxicity (Mean ± SD)
0 (Control)5.1 ± 1.2
508.3 ± 1.5
10014.2 ± 2.1
25030.5 ± 3.3
50045.8 ± 4.1
75068.9 ± 5.0
100085.2 ± 6.4
  • Interpretation: The LDH assay results corroborate the MTT data, showing a dose-dependent increase in cytotoxicity, indicating that the loss of viability is due to a loss of membrane integrity.

Apoptosis Data

Table 3: Annexin V-FITC/PI Staining of HCT116 cells after 48h treatment with 500 µM L-Isoleucinamide hydrochloride.

Cell Population% of Total Cells (Mean ± SD)
Viable (Annexin V- / PI-)52.3 ± 4.5
Early Apoptotic (Annexin V+ / PI-)28.9 ± 3.1
Late Apoptotic (Annexin V+ / PI+)15.6 ± 2.8
Necrotic (Annexin V- / PI+)3.2 ± 0.9
  • Interpretation: Treatment with L-Isoleucinamide hydrochloride at its approximate IC₅₀ concentration significantly increases the percentage of early and late apoptotic cells compared to an untreated control. This suggests that the observed cytotoxicity is primarily mediated through the induction of apoptosis.

Table 4: Western Blot Densitometry Analysis of Apoptosis-Related Proteins.

ProteinRelative Expression (Fold Change vs. Control)
Bcl-2 (Anti-apoptotic)0.45
Bax (Pro-apoptotic)1.85
Cleaved Caspase-33.20
Cleaved PARP2.95
  • Interpretation: The western blot results provide mechanistic insight into the apoptotic process. The downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax suggest the involvement of the intrinsic (mitochondrial) pathway of apoptosis. The significant increase in cleaved Caspase-3 (an executioner caspase) and its substrate, cleaved PARP, confirms the activation of the apoptotic cascade.

Conclusion and Future Directions

The preliminary in vitro studies outlined in this guide provide a robust framework for the initial characterization of L-Isoleucinamide hydrochloride as a potential anticancer agent. The hypothetical data presented suggests that this compound exhibits dose-dependent cytotoxicity against HCT116 colorectal cancer cells, mediated primarily through the induction of apoptosis via the intrinsic pathway.

These findings warrant further investigation, including:

  • Screening against a broader panel of cancer cell lines to determine the spectrum of activity.

  • In-depth mechanistic studies to identify the direct molecular targets of L-Isoleucinamide hydrochloride.

  • In vivo studies in animal models to assess the compound's efficacy and safety in a physiological context.

This structured approach ensures that the preliminary evaluation is both comprehensive and scientifically rigorous, providing a solid foundation for subsequent stages of drug development.

References

  • Bio-protocol. (n.d.). BCA (Bicinchoninic Acid) Protein Assay. Retrieved from [Link]

  • Creative Diagnostics. (n.d.). Annexin V-FITC Staining Protocol for Apoptosis Detection. Retrieved from [Link]

  • PubChem. (n.d.). L-Isoleucinamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • iGEM. (n.d.). Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. Retrieved from [Link]

  • Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

  • PubMed. (2010). Biological performance of biodegradable amino acid-based poly(ester amide)s: Endothelial cell adhesion and inflammation in vitro. Retrieved from [Link]

  • National Center for Biotechnology Information. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. Retrieved from [Link]

  • University of Virginia. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

  • InvivoGen. (n.d.). LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Synthesis and Characterization of L-Isoleucinamide Hydrochloride

Abstract This technical guide provides a comprehensive overview of the synthesis and initial characterization of L-Isoleucinamide hydrochloride, a chiral amino acid amide of significant interest in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis and initial characterization of L-Isoleucinamide hydrochloride, a chiral amino acid amide of significant interest in medicinal chemistry and drug development. Eschewing a rigid template, this document is structured to logically present the critical aspects of preparing and validating this molecule, from the foundational chemical synthesis to its detailed structural and stereochemical elucidation. The methodologies described herein are grounded in established chemical principles and are designed to be self-validating, ensuring scientific rigor and reproducibility. This guide is intended for researchers, scientists, and drug development professionals who require a deep technical understanding of this compound and the analytical workflows necessary for its characterization.

Introduction: The Significance of Chiral Amino Acid Amides

Amino acid amides are a pivotal class of molecules in the landscape of drug discovery and development. The presence of a primary amide in place of a carboxylic acid can significantly alter the physicochemical properties of the parent amino acid, influencing its solubility, membrane permeability, and metabolic stability. These modifications can lead to enhanced biological activity and improved pharmacokinetic profiles. L-Isoleucinamide, as the amide derivative of the essential amino acid L-Isoleucine, represents a valuable chiral building block. Its hydrochloride salt form enhances stability and aqueous solubility, making it an attractive starting point for the synthesis of more complex molecules, including peptide fragments and potential therapeutic agents.[1][2] The exploration of novel chemical libraries is a cornerstone of identifying new bioactive compounds, and well-characterized starting materials like L-Isoleucinamide hydrochloride are fundamental to these efforts.[3][4]

Synthesis of L-Isoleucinamide Hydrochloride

The synthesis of L-Isoleucinamide hydrochloride from its parent amino acid, L-Isoleucine, requires the chemoselective activation of the carboxylic acid moiety followed by amidation. A common and effective strategy involves the formation of an intermediate acylating agent, which then readily reacts with ammonia.

Rationale for the Synthetic Approach

Direct amidation of an unprotected amino acid is challenging due to the zwitterionic nature of the starting material and the potential for side reactions.[5] Therefore, a two-step, one-pot procedure is often employed. The carboxylic acid is first activated, for example, by converting it into an acid chloride or by using a coupling agent like dicyclohexylcarbodiimide (DCC).[6] The subsequent introduction of ammonia or an ammonia equivalent leads to the formation of the desired amide. The final product is then isolated as its hydrochloride salt to improve stability and handling. This approach ensures high yields and minimizes racemization, preserving the stereochemical integrity of the starting L-Isoleucine.

Synthetic Workflow Diagram

Synthesis_Workflow L_Isoleucine L-Isoleucine Activation Carboxylic Acid Activation (e.g., with SOCl₂ in MeOH) L_Isoleucine->Activation Step 1 Intermediate Activated Intermediate (Isoleucine Methyl Ester HCl) Activation->Intermediate Amidation Amidation (Ammonia in MeOH) Intermediate->Amidation Step 2 Product L-Isoleucinamide Amidation->Product Salt_Formation Salt Formation (HCl in Ether) Product->Salt_Formation Step 3 Final_Product L-Isoleucinamide Hydrochloride Salt_Formation->Final_Product

Caption: Synthetic workflow for L-Isoleucinamide hydrochloride.

Detailed Experimental Protocol

Materials:

  • L-Isoleucine

  • Thionyl chloride (SOCl₂)

  • Anhydrous Methanol (MeOH)

  • Anhydrous Diethyl Ether

  • Ammonia solution (7N in MeOH)

  • Dry Ice/Acetone bath

Procedure:

  • Activation: To a stirred suspension of L-Isoleucine (1 eq.) in anhydrous methanol at -10 °C (ice-salt bath), add thionyl chloride (1.2 eq.) dropwise, ensuring the temperature does not exceed 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Remove the solvent under reduced pressure to obtain the crude L-Isoleucine methyl ester hydrochloride as a white solid.

  • Amidation: Dissolve the crude intermediate in anhydrous methanol and cool the solution to 0 °C.

  • Slowly add a 7N solution of ammonia in methanol (5 eq.) to the stirred solution.

  • Seal the reaction vessel and stir at room temperature for 48 hours.

  • Isolation and Salt Formation: Concentrate the reaction mixture under reduced pressure.

  • Dissolve the resulting residue in a minimal amount of methanol and add an excess of ethereal HCl.

  • Induce precipitation by adding anhydrous diethyl ether.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield L-Isoleucinamide hydrochloride.

Physicochemical Characterization

The initial characterization of a newly synthesized compound involves determining its fundamental physical and chemical properties. This data is crucial for identity confirmation and for establishing a baseline for quality control.

PropertyValueSource(s)
CAS Number 10466-56-5[7][8]
Molecular Formula C₆H₁₄N₂O·HCl[7][8]
Molecular Weight 166.65 g/mol [7][8]
Appearance White to almost white crystalline powder[7][8]
Melting Point 246 °C (with decomposition)[7][8][9]
Specific Rotation ([α]²⁰/D)+19.0 to +25.0° (c=1, H₂O)[7][8]
Solubility Soluble in water[8]

Comprehensive Structural Elucidation

A combination of spectroscopic techniques is employed to unequivocally confirm the chemical structure of the synthesized L-Isoleucinamide hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[10] Both ¹H and ¹³C NMR are essential for confirming the carbon skeleton and the connectivity of protons.

Expected ¹H NMR (400 MHz, D₂O) Chemical Shifts:

Proton AssignmentChemical Shift (δ, ppm)MultiplicityIntegration
Hα (CH-NH₃⁺)~3.9d1H
Hβ (CH-CH₃)~2.0m1H
Hγ (CH₂)~1.5, ~1.2m2H
Hγ' (CH₃)~1.0d3H
Hδ (CH₃)~0.9t3H

Expected ¹³C NMR (100 MHz, D₂O) Chemical Shifts:

Carbon AssignmentChemical Shift (δ, ppm)
C=O (Amide)~175
Cα (CH-NH₃⁺)~58
Cβ (CH-CH₃)~37
Cγ (CH₂)~25
Cγ' (CH₃)~15
Cδ (CH₃)~11
Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing for the determination of its molecular weight.[11] High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

  • Expected [M+H]⁺: m/z ≈ 131.118, corresponding to the free base (C₆H₁₄N₂O).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[2][12]

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)Functional Group & Vibration Mode
~3400-3200N-H stretch (primary amide)
~3100-2800N-H stretch (ammonium, -NH₃⁺), C-H stretch (aliphatic)
~1680C=O stretch (Amide I band)
~1620N-H bend (Amide II band)
~1460C-H bend (aliphatic)

Stereochemical Integrity Analysis

Given that L-Isoleucine is a chiral molecule with two stereocenters, it is imperative to confirm the enantiomeric purity of the final product. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.[9][13][14]

Rationale for Chiral HPLC

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the enantiomers of a chiral compound.[14] This differential interaction leads to different retention times, allowing for their separation and quantification. This is a critical step in the characterization of any chiral compound intended for pharmaceutical or biological applications, as different enantiomers can have vastly different pharmacological and toxicological profiles.[15]

Analytical Workflow Diagram

Analytical_Workflow cluster_prep Sample Preparation cluster_hplc Chiral HPLC Analysis cluster_data Data Analysis Sample L-Isoleucinamide HCl Dissolve Dissolve in Mobile Phase Sample->Dissolve Filter Filter (0.22 µm) Dissolve->Filter Injection Inject onto Chiral Column Filter->Injection Separation Isocratic Elution Injection->Separation Detection UV Detection Separation->Detection Chromatogram Obtain Chromatogram Detection->Chromatogram Integration Integrate Peak Areas (L- and D-isomers) Chromatogram->Integration Calculation Calculate Enantiomeric Excess (%ee) Integration->Calculation Report Report Calculation->Report Final Report

Caption: Workflow for determining the enantiomeric purity of L-Isoleucinamide HCl.

Chiral HPLC Protocol

Instrumentation & Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent

  • Column: Chiral stationary phase column (e.g., polysaccharide-based)

  • Mobile Phase: A mixture of hexane and ethanol with a suitable amine modifier (e.g., diethylamine) to improve peak shape. The exact ratio should be optimized.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

Procedure:

  • System Suitability: Prepare a solution of racemic isoleucinamide to confirm that the system can separate the L- and D-enantiomers. The resolution between the two peaks should be ≥ 1.5.

  • Sample Preparation: Accurately weigh and dissolve the synthesized L-Isoleucinamide hydrochloride in the mobile phase to a concentration of approximately 1 mg/mL.

  • Analysis: Inject the sample solution onto the chiral HPLC system.

  • Data Processing: Record the chromatogram and integrate the peak areas for the L- and D-enantiomers.

  • Calculation: Calculate the enantiomeric excess (% ee) using the following formula: % ee = [ (Area of L-isomer - Area of D-isomer) / (Area of L-isomer + Area of D-isomer) ] x 100

A successful synthesis should yield L-Isoleucinamide hydrochloride with an enantiomeric excess of >98%.

Conclusion

This guide has detailed a robust and reproducible methodology for the synthesis and initial characterization of L-Isoleucinamide hydrochloride. By following the described protocols, researchers can confidently prepare and validate this important chiral building block. The comprehensive analytical workflow, encompassing NMR, MS, FTIR, and chiral HPLC, ensures the unequivocal confirmation of the compound's structure, purity, and stereochemical integrity. This level of rigorous characterization is a prerequisite for its use in further research and development, particularly in the synthesis of novel compounds with potential therapeutic applications.

References

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].

  • Broad Institute. What is Mass Spectrometry? [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].

  • Hypha Discovery. Structure Elucidation by NMR [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].

  • PubChem. L-Isoleucinamide [Online]. National Center for Biotechnology Information. Available: [Link]. [Accessed: Jan. 10, 2026].[16]

  • Google Patents. Preparation of amino acid amides. EP1566376A1. [Online]. Available: . [Accessed: Jan. 10, 2026].
  • S. Ahuja, "Chiral Separation," in Encyclopedia of Pharmaceutical Technology, 3rd ed., Informa Healthcare, 2006.
  • H. Tanaka et al., "Separation and Identification of Isoleucine Enantiomers and Diastereomers Using an Original Chiral Resolution Labeling Reagent," Biol. Pharm. Bull., vol. 46, no. 11, pp. 1537-1543, 2023.[10]

  • NIST Chemistry WebBook. L-Isoleucine, 2TMS derivative [Online]. National Institute of Standards and Technology. Available: [Link]. [Accessed: Jan. 10, 2026].

  • M. G. Stanton et al., "Discovery of isonicotinamide derived beta-secretase inhibitors: in vivo reduction of beta-amyloid," J. Med. Chem., vol. 50, no. 15, pp. 3431-3, 2007.[1]

  • P. A. Clarke et al., "Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts," Angew. Chem. Int. Ed., vol. 54, no. 34, pp. 9883-9886, 2015.[5]

  • A. M. Dwight, "Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies," Ph.D. dissertation, Dept. Chem., Iowa State Univ., Ames, IA, 2013.[15]

  • M. Kaiser et al., "Antiprotozoal Structure–Activity Relationships of Synthetic Leucinostatin Derivatives and Elucidation of their Mode of Action," ChemMedChem, vol. 12, no. 1, pp. 63-72, 2017.[17]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].[12]

  • Human Metabolome Database. 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000172) [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].

  • ResearchGate. FTIR spectra of nicotinamide (NICA) and thiamine hydrochloride (THC)... [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].[18]

  • M. D. P. T. S. Gomes et al., "Isolation, Identification, Activity Evaluation, and Mechanism of Action of Neuroprotective Peptides from Walnuts: A Review," Molecules, vol. 28, no. 1, p. 336, 2023.[19]

  • A. M. Alanazi et al., "The structural simplification of lysergic acid as a natural lead for synthesizing novel anti-Alzheimer agents," RSC Med. Chem., vol. 12, no. 7, pp. 1198-1211, 2021.[2]

  • PMDA. INFRARED REFERENCE SPECTRA [Online]. Pharmaceuticals and Medical Devices Agency. Available: [Link]. [Accessed: Jan. 10, 2026].[20]

  • P. C. C. P. de Sá et al., "Methods of Lysergic Acid Synthesis—The Key Ergot Alkaloid," Molecules, vol. 26, no. 2, p. 444, 2021.[21]

  • X. Li et al., "The isolation, bioactivity, and synthesis of natural products from Litsea verticillate with anti-HIV activities," Front. Chem., vol. 12, p. 1353163, 2024.[22]

  • NIST Chemistry WebBook. Diethylamine, hydrochloride [Online]. National Institute of Standards and Technology. Available: [Link]. [Accessed: Jan. 10, 2026].[23]

  • JoVE. Preparation of Amides [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].[6]

  • ResearchGate. FTIR spectra of (a) Alectinib hydrochloride (b) Soluplus (c) Gelucire... [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].[24]

  • J. L. Medina-Franco, "Chemoinformatic Characterization of the Chemical Space and Molecular Diversity of Compound Libraries," in Methods in Molecular Biology, vol. 993, Humana Press, 2013, pp. 63-84.[3]

  • SpectraBase. histamine, monohydrochloride - Optional[FTIR] - Spectrum [Online]. Available: [Link]. [Accessed: Jan. 10, 2026].

  • M. D. W. G. A. Szymański et al., "Solriamfetol impurities: Synthesis, characterization, and analytical method (UPLC-UV) validation," J. Pharm. Anal., vol. 12, no. 5, pp. 838-846, 2022.[3]

  • PubChem. L-Isoleucine [Online]. National Center for Biotechnology Information. Available: [Link]. [Accessed: Jan. 10, 2026].

  • M. D. P. T. S. Gomes et al., "Special Issue—“Isolation, Structure Elucidation and Biological Activity of Natural Products”," Molecules, vol. 28, no. 14, p. 5431, 2023.[12]

  • A. Mullard, "New drugs cost US$2.6 billion to develop," Nature Reviews Drug Discovery, vol. 13, no. 11, p. 791, 2014.

Sources

Protocols & Analytical Methods

Method

L-Isoleucinamide hydrochloride in solution-phase peptide synthesis

An Application Guide for the Use of L-Isoleucinamide Hydrochloride in Solution-Phase Peptide Synthesis Abstract This technical guide provides a comprehensive overview and detailed protocols for the effective utilization...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for the Use of L-Isoleucinamide Hydrochloride in Solution-Phase Peptide Synthesis

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the effective utilization of (SPPS). L-Isoleucinamide serves as a critical building block for constructing peptides with a C-terminal amide, a common modification that enhances biological activity and metabolic stability. This document is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the underlying chemistry, step-by-step experimental procedures, and critical considerations for successful synthesis. We will explore the coupling of an N-protected amino acid to L-Isoleucinamide and the subsequent N-terminal deprotection, establishing a foundational workflow for further peptide elongation.

Introduction: The Strategic Role of L-Isoleucinamide in Peptide Design

Solution-phase peptide synthesis (SPPS), also known as liquid-phase peptide synthesis (LPPS), is a classical and powerful methodology for constructing peptides.[1][2] Unlike its solid-phase counterpart, SPPS conducts all reactions in a homogeneous solution, which offers distinct advantages for shorter peptides or when large-scale production is required.[1][3][4] A primary benefit is the ability to isolate, purify, and characterize intermediate products at each stage of the synthesis, ensuring high purity and allowing for precise process control.[3][5]

Within this framework, L-Isoleucinamide hydrochloride is an invaluable reagent. It enables the direct incorporation of an isoleucine residue with a C-terminal primary amide (-CONH₂). Many naturally occurring peptide hormones and neuropeptides feature a C-terminal amide, which typically confers increased resistance to enzymatic degradation by carboxypeptidases and can be essential for receptor binding and biological function. By starting a synthesis with L-Isoleucinamide, chemists can elegantly construct these vital peptide architectures.[6]

This guide will detail the core processes of coupling and deprotection, using the synthesis of a protected dipeptide, Boc-L-Ala-L-Ile-NH₂, as a model system.

Physicochemical Properties of L-Isoleucinamide Hydrochloride

A thorough understanding of the starting material's properties is fundamental to successful synthesis.

PropertyValueSource
Chemical Name (2S,3S)-2-Amino-3-methylpentanamide hydrochloride[7]
CAS Number 10466-56-5[6]
Molecular Formula C₆H₁₅ClN₂O[8]
Molecular Weight 166.65 g/mol [7]
Appearance White to almost white crystalline powder
Purity Typically >98%[8]

The Core Chemistry: Peptide Bond Formation

The synthesis of a peptide is fundamentally an iterative process of forming amide bonds. This reaction involves the activation of a carboxylic acid group on one amino acid (the "carboxy component") to make it susceptible to nucleophilic attack by the free amino group of another amino acid (the "amino component").[1][9]

In our model, the N-protected amino acid (e.g., Boc-L-Ala-OH) is the carboxy component, and L-Isoleucinamide hydrochloride is the amino component. A critical first step is the in situ neutralization of the hydrochloride salt to liberate the free α-amino group of the isoleucinamide, rendering it nucleophilic.

G cluster_0 Step 1: Activation cluster_1 Step 2: Coupling BocAA Boc-AA-OH (Carboxy Component) Activated Boc-AA-O-Act (Activated Intermediate) BocAA->Activated + Reagent Reagent Coupling Reagent (e.g., DCC, HBTU) Dipeptide Boc-AA-Ile-NH₂ (Protected Dipeptide) Activated->Dipeptide Nucleophilic Attack IleNH2 H-Ile-NH₂ (Amino Component from L-Isoleucinamide HCl + Base) IleNH2->Dipeptide

Caption: General workflow for peptide coupling.

Experimental Protocols

The following protocols provide detailed, validated methodologies for the synthesis and subsequent deprotection of a model dipeptide.

Protocol 1: Synthesis of Boc-L-Ala-L-Ile-NH₂ via DCC/HOBt Coupling

This protocol describes the coupling of N-α-Boc-L-Alanine to L-Isoleucinamide using N,N'-dicyclohexylcarbodiimide (DCC) as the coupling reagent and 1-hydroxybenzotriazole (HOBt) as an additive to suppress racemization and improve efficiency.[10][11]

Principle: The carboxyl group of Boc-L-Ala-OH is activated by DCC to form a highly reactive O-acylisourea intermediate. This intermediate rapidly reacts with HOBt to form an active ester, which then undergoes nucleophilic attack by the free amino group of L-Isoleucinamide. The primary byproduct of DCC activation, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be easily removed by filtration.[10][11][12]

Materials and Reagents:

  • L-Isoleucinamide hydrochloride (1.0 eq)

  • Boc-L-Ala-OH (1.05 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

  • 1-Hydroxybenzotriazole (HOBt) (1.1 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.1 eq)

  • Anhydrous Dichloromethane (DCM)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

  • Neutralization of Amino Component: In a round-bottom flask, suspend L-Isoleucinamide hydrochloride (1.0 eq) in anhydrous DCM (approx. 10 mL per mmol). Cool the suspension to 0°C in an ice bath. Add DIPEA (1.1 eq) dropwise while stirring. Stir the mixture at 0°C for 20 minutes to ensure complete neutralization, resulting in a solution of the free amine.

  • Activation of Carboxy Component: In a separate flask, dissolve Boc-L-Ala-OH (1.05 eq) and HOBt (1.1 eq) in anhydrous DCM. Cool this solution to 0°C. Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form.[11] Stir this activation mixture at 0°C for 30 minutes.

  • Coupling Reaction: Add the activated Boc-L-Ala-OH mixture from Step 2 to the neutralized L-Isoleucinamide solution from Step 1. It is often easiest to filter the activation mixture through a sintered glass funnel directly into the amine solution to remove the bulk of the DCU precipitate, rinsing with a small amount of cold DCM.

  • Reaction Progression: Allow the combined reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Work-up and Purification: a. Filter the reaction mixture to remove all precipitated DCU. b. Transfer the filtrate to a separatory funnel and wash sequentially with: 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).[11][13] The acid wash removes unreacted DIPEA, while the base wash removes excess HOBt and unreacted Boc-L-Ala-OH. c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude Boc-L-Ala-L-Ile-NH₂. d. If necessary, purify the crude product further by silica gel column chromatography.

G start Start neutralize 1. Neutralize L-Ile-NH₂·HCl with DIPEA in DCM at 0°C start->neutralize activate 2. Activate Boc-L-Ala-OH with DCC/HOBt in DCM at 0°C start->activate couple 3. Combine & Couple Warm to RT, stir 12-24h neutralize->couple activate->couple filter 4. Filter DCU Byproduct couple->filter wash 5. Aqueous Wash (HCl, NaHCO₃, Brine) filter->wash dry 6. Dry & Concentrate (Na₂SO₄, Rotovap) wash->dry end End (Crude Product) dry->end

Caption: Workflow for DCC/HOBt mediated peptide coupling.

Protocol 2: N-Terminal Boc Deprotection

This protocol describes the removal of the Boc protecting group from the synthesized dipeptide using trifluoroacetic acid (TFA) to prepare the peptide for the next coupling cycle.

Principle: The Boc group is highly labile under acidic conditions.[14] A solution of TFA in a non-reactive solvent like DCM efficiently cleaves the Boc group, yielding the trifluoroacetate salt of the peptide's newly free N-terminus.

Materials and Reagents:

  • Boc-L-Ala-L-Ile-NH₂ (from Protocol 1)

  • Anhydrous Dichloromethane (DCM)

  • Trifluoroacetic Acid (TFA)

  • Cold Diethyl Ether

Step-by-Step Procedure:

  • Dissolution: Dissolve the Boc-protected dipeptide in anhydrous DCM.

  • Acid Treatment: Add an equal volume of TFA to the solution, creating a 50% TFA/DCM mixture.[11]

  • Deprotection Reaction: Stir the reaction at room temperature for 30-60 minutes. Monitor the disappearance of the starting material by TLC.

  • Isolation: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure (rotary evaporation).

  • Precipitation: Add a sufficient volume of cold diethyl ether to the resulting oil/residue to precipitate the peptide-TFA salt.

  • Collection: Collect the solid product by filtration, wash with additional cold diethyl ether, and dry under vacuum. The resulting H-L-Ala-L-Ile-NH₂·TFA salt is ready for the next coupling step after neutralization.

G start Start (Boc-Peptide-NH₂) dissolve 1. Dissolve Peptide in anhydrous DCM start->dissolve treat 2. Add TFA (50% v/v) Stir 30-60 min at RT dissolve->treat concentrate 3. Concentrate Under Vacuum treat->concentrate precipitate 4. Precipitate with Cold Diethyl Ether concentrate->precipitate collect 5. Filter & Dry Product precipitate->collect end End (Peptide-NH₂·TFA Salt) collect->end

Caption: Workflow for N-terminal Boc deprotection.

Key Considerations and Troubleshooting

ParameterRecommended Reagents/ConditionsRationale & Field Insights
Coupling Reagent DCC/HOBt: Inexpensive and effective for SPPS; DCU byproduct is easily filtered.[10][12] EDC/HOBt: Water-soluble carbodiimide; byproduct is removed by aqueous extraction, useful for polar peptides.[9][12] HBTU/HATU + Base: Faster, higher yields, and lower racemization than carbodiimides, but more expensive.[10][12] Requires a non-nucleophilic base like DIPEA.[12]The choice of coupling reagent is a balance of cost, efficiency, and ease of work-up. For routine solution-phase synthesis, DCC/HOBt remains a robust and economical choice. For difficult couplings or acid-sensitive peptides, uronium salts like HBTU are superior.
Solvent Selection Dichloromethane (DCM), Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP)DCM is an excellent solvent for most coupling reactions due to its low boiling point and good solvation of protected amino acids.[9] DMF or NMP may be required for larger, less soluble peptide fragments.[15] Ensure all solvents are anhydrous to prevent hydrolysis of activated intermediates.
Base for Neutralization N,N-Diisopropylethylamine (DIPEA), Triethylamine (TEA), N-Methylmorpholine (NMM)DIPEA is a sterically hindered, non-nucleophilic base, making it ideal for neutralizing amine salts without competing in the coupling reaction.[9] NMM is a weaker base that can sometimes help reduce racemization in sensitive couplings.[9]
Racemization Control Use additives like HOBt or HOAt. Perform activation and coupling at 0°C.The activation step is where racemization of the chiral α-carbon is most likely. Additives like HOBt react with the initial activated species to form an active ester that is less prone to racemization.[10] Low temperatures further suppress this side reaction.

Conclusion

L-Isoleucinamide hydrochloride is a versatile and essential reagent for the solution-phase synthesis of C-terminally amidated peptides. The protocols and principles outlined in this guide demonstrate a reliable and scalable workflow for its incorporation into a growing peptide chain. By carefully selecting coupling reagents, controlling reaction conditions, and performing meticulous work-up procedures, researchers can leverage SPPS to efficiently produce high-purity peptide intermediates. This classical approach, grounded in fundamental organic chemistry, remains a cornerstone of peptide science and a critical tool in the development of novel therapeutics and research compounds.

References

  • Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. (n.d.). Google Cloud.
  • Commonly Used Coupling Reagents in Peptide Synthesis. (2025, August 28). Dilun Biotechnology.
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024, June 4). Bachem.
  • Coupling Reagents. (n.d.). Aapptec Peptides.
  • L-Isoleucinamide Hydrochloride | 98.0% | CAS 10466-56-5. (n.d.). Benchchem.
  • Application Notes and Protocols for Solution-Phase Peptide Synthesis Utilizing L-Isoleucine Benzyl Ester Hydrochloride (Bzl-Ile-). (n.d.). Benchchem.
  • Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. (n.d.). Brieflands.
  • L-Isoleucinamide | C6H14N2O | CID 854028. (n.d.). PubChem - NIH.
  • Application Notes and Protocols for the Solution-Phase Synthesis of Peptides with H-DL. (n.d.). Benchchem.
  • L-Isoleucinamide Hydrochloride 10466-56-5. (n.d.). TCI Chemicals.
  • Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization. (n.d.). NIH.
  • L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. (n.d.). CP Lab Safety.
  • Introduction to Peptide Synthesis Methods. (n.d.). Bachem.
  • Methods and protocols of modern solid phase peptide synthesis. (n.d.). ResearchGate.
  • Overview of Peptide Synthesis. (n.d.). ChemPep.
  • Custom Peptide Synthesis: Choosing the Right Method for Your Sequence. (2025, October 27). Neuland Labs.

Sources

Application

Application Notes and Protocols for L-Isoleucinamide Hydrochloride in Cell Culture

Introduction: Unveiling the Potential of L-Isoleucinamide Hydrochloride in Cellular Research L-Isoleucinamide hydrochloride, the amide derivative of the essential branched-chain amino acid L-isoleucine, presents a compel...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of L-Isoleucinamide Hydrochloride in Cellular Research

L-Isoleucinamide hydrochloride, the amide derivative of the essential branched-chain amino acid L-isoleucine, presents a compelling tool for researchers in cell biology and drug development. While L-isoleucine is well-established as a crucial regulator of cellular metabolism and protein synthesis, its amide hydrochloride form offers distinct physicochemical properties that may enhance its utility in in vitro studies. The modification of the carboxyl group to an amide can potentially alter the molecule's polarity and charge, which may influence its transport across cell membranes and its stability in culture media.[1] This document provides a comprehensive guide for the utilization of L-Isoleucinamide hydrochloride in cell culture, offering a foundational framework for its application in investigating cellular signaling, metabolism, and therapeutic potential.

The primary rationale for employing L-Isoleucinamide hydrochloride stems from the pivotal role of its parent molecule, L-isoleucine, in fundamental cellular processes. L-isoleucine is a key activator of the mTOR (mechanistic target of rapamycin) signaling pathway, a central regulator of cell growth, proliferation, and survival.[2] By modulating the mTOR pathway, L-isoleucine influences protein synthesis, autophagy, and metabolic programming. Therefore, L-Isoleucinamide hydrochloride serves as a valuable probe to dissect these intricate signaling networks and to explore the therapeutic implications of their dysregulation in various diseases, including cancer and metabolic disorders. This guide will provide researchers with the necessary protocols to prepare, handle, and apply L-Isoleucinamide hydrochloride in a variety of cell-based assays, ensuring scientific rigor and reproducibility.

I. Product Specifications and Handling

A thorough understanding of the physicochemical properties of L-Isoleucinamide hydrochloride is paramount for its effective use in cell culture.

PropertySpecificationSource
CAS Number 10466-56-5
Molecular Formula C₆H₁₄N₂O·HCl
Molecular Weight 166.65 g/mol
Appearance White to almost white crystalline powder
Solubility Soluble in water
Storage Room temperature, preferably in a cool, dark place (<15°C)

Safety and Handling: L-Isoleucinamide hydrochloride should be handled in accordance with good laboratory practices. While not classified as hazardous, it is advisable to wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of the powder by working in a well-ventilated area or a chemical fume hood. In case of contact with eyes or skin, rinse thoroughly with water.

II. Preparation of Sterile Stock Solutions

The accuracy of experimental outcomes is critically dependent on the correct preparation and storage of stock solutions.

A. Rationale for Stock Solution Preparation

Preparing a concentrated stock solution is a standard practice in cell culture to ensure accuracy, minimize the volume of solvent added to the culture medium, and reduce the risk of contamination. A 100 mM stock solution is a convenient concentration for most applications.

B. Step-by-Step Protocol for 100 mM Stock Solution
  • Calculation:

    • To prepare 10 mL of a 100 mM stock solution of L-Isoleucinamide hydrochloride (MW: 166.65 g/mol ):

    • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (g) = 0.1 mol/L x 0.01 L x 166.65 g/mol = 0.16665 g

    • Therefore, weigh out 166.65 mg of L-Isoleucinamide hydrochloride.

  • Dissolution:

    • Aseptically transfer the weighed powder to a sterile 15 mL conical tube.

    • Add 10 mL of sterile, tissue culture-grade water or phosphate-buffered saline (PBS) to the tube.

    • Vortex gently until the powder is completely dissolved.

  • Sterilization:

    • Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container (e.g., an amber microcentrifuge tube).

  • Storage and Stability:

    • Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

    • Store the aliquots at -20°C for long-term storage (up to 6 months). For short-term use (up to 2 weeks), the solution can be stored at 4°C.

    • Note: The stability of L-Isoleucinamide hydrochloride in solution over extended periods has not been extensively documented. It is recommended to prepare fresh stock solutions regularly and visually inspect for any precipitation before use.

III. Experimental Workflow: From Cell Seeding to Endpoint Analysis

The following workflow provides a general framework for treating cultured cells with L-Isoleucinamide hydrochloride.

experimental_workflow cluster_prep Preparation cluster_treatment Treatment cluster_incubation Incubation cluster_analysis Analysis cell_seeding Seed Cells cell_adherence Allow Adherence (24 hours) cell_seeding->cell_adherence treatment Treat with L-Isoleucinamide HCl cell_adherence->treatment incubation Incubate (Time Course) treatment->incubation endpoint_analysis Endpoint Assays incubation->endpoint_analysis

Caption: General experimental workflow for cell-based assays.

Protocol for Cell Treatment:
  • Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein analysis) at a density that will ensure they are in the exponential growth phase at the time of treatment.

  • Adherence: Allow cells to adhere and recover for 24 hours in a humidified incubator at 37°C with 5% CO₂.

  • Preparation of Working Solutions:

    • Thaw an aliquot of the 100 mM L-Isoleucinamide hydrochloride stock solution.

    • Dilute the stock solution in complete culture medium to the desired final concentrations. For example, to prepare a 100 µM working solution, add 1 µL of the 100 mM stock to 1 mL of medium.

    • It is crucial to perform a dose-response experiment to determine the optimal working concentration for your specific cell line and assay. A starting range of 1 µM to 1 mM is recommended.

  • Treatment:

    • Remove the old medium from the cells.

    • Add the prepared working solutions of L-Isoleucinamide hydrochloride to the respective wells.

    • Include a vehicle control (culture medium with the same volume of water or PBS used to dissolve the compound).

  • Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on the specific assay.

  • Endpoint Analysis: Proceed with the chosen cell-based assay.

IV. Application Examples and Cell-Based Assays

The following are examples of assays where L-Isoleucinamide hydrochloride can be a valuable tool.

A. mTOR Signaling Pathway Activation

Rationale: L-isoleucine is a known activator of the mTORC1 signaling pathway.[2] This assay will determine if L-Isoleucinamide hydrochloride retains this activity.

Recommended Cell Line: MCF-7 (human breast cancer), PC-3 (human prostate cancer), or any cell line with a well-characterized mTOR pathway.

Protocol:

  • Seed cells in 6-well plates.

  • After 24 hours, serum-starve the cells for 4-6 hours to reduce basal mTOR activity.

  • Treat cells with varying concentrations of L-Isoleucinamide hydrochloride (e.g., 10 µM, 100 µM, 1 mM) for 1-2 hours.

  • Lyse the cells and perform Western blotting for key mTORC1 downstream targets:

    • Phospho-p70S6K (Thr389)

    • Phospho-4E-BP1 (Thr37/46)

  • Use total p70S6K and 4E-BP1 as loading controls.

ParameterRecommendation
Cell Line MCF-7, PC-3
Seeding Density 2 x 10⁵ cells/well
Treatment Concentrations 10 µM - 1 mM
Incubation Time 1-2 hours
Primary Antibodies anti-phospho-p70S6K, anti-phospho-4E-BP1
B. Cell Proliferation and Viability Assay

Rationale: As mTOR is a key regulator of cell growth, assessing the effect of L-Isoleucinamide hydrochloride on cell proliferation is a fundamental experiment.

Recommended Cell Line: A panel of cell lines, including both normal and cancerous cells, to assess for differential effects.

Protocol:

  • Seed cells in a 96-well plate.

  • Treat with a range of L-Isoleucinamide hydrochloride concentrations (e.g., 1 µM to 10 mM) for 24, 48, and 72 hours.

  • Perform a standard cell viability assay, such as MTT, MTS, or a resazurin-based assay.

  • Measure the absorbance or fluorescence according to the manufacturer's protocol.

  • Calculate the IC₅₀ value if a dose-dependent inhibition is observed.

ParameterRecommendation
Cell Line Panel of normal and cancer cell lines
Seeding Density 5,000 - 10,000 cells/well
Treatment Concentrations 1 µM - 10 mM
Incubation Time 24, 48, 72 hours
Assay MTT, MTS, or Resazurin

V. Mechanistic Insights: The L-Isoleucine Signaling Axis

The biological effects of L-Isoleucinamide hydrochloride are presumed to be mediated through the pathways regulated by L-isoleucine. A primary pathway is the activation of mTORC1.

mTOR_pathway cluster_input Input Signal cluster_pathway Signaling Cascade cluster_output Cellular Response isoleucinamide L-Isoleucinamide Hydrochloride mTORC1 mTORC1 isoleucinamide->mTORC1 Activates p70S6K p70S6K mTORC1->p70S6K Phosphorylates fourEBP1 4E-BP1 mTORC1->fourEBP1 Phosphorylates (inactivates) protein_synthesis Protein Synthesis p70S6K->protein_synthesis Promotes fourEBP1->protein_synthesis Inhibits (when active) cell_growth Cell Growth protein_synthesis->cell_growth Leads to

Sources

Method

Application Note: A Robust HILIC-LC-MS/MS Method for the High-Throughput Quantification of L-Isoleucinamide Hydrochloride in Human Plasma

Abstract This application note describes a detailed, validated, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of L-Isoleucinamide hydrochloride in human plasma....

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note describes a detailed, validated, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of L-Isoleucinamide hydrochloride in human plasma. Due to the highly polar nature of L-Isoleucinamide, a Hydrophilic Interaction Liquid Chromatography (HILIC) approach was employed, providing excellent retention and peak shape where traditional reversed-phase methods fail.[1][2] Sample preparation was streamlined using a simple and effective protein precipitation protocol. The method was validated according to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation, demonstrating high sensitivity, accuracy, and precision.[3][4][5][6] This protocol is suitable for researchers, scientists, and drug development professionals requiring a reliable bioanalytical assay for pharmacokinetic, toxicokinetic, or bioequivalence studies.

Introduction: The Bioanalytical Challenge of Polar Molecules

L-Isoleucinamide, the amide derivative of the essential amino acid L-Isoleucine, is a small, highly polar molecule.[7][8] The quantification of such hydrophilic compounds in complex biological matrices like plasma presents a significant analytical challenge.[9] Conventional reversed-phase liquid chromatography (RPLC) often provides insufficient retention for these analytes, leading to their elution in or near the solvent front, where they are susceptible to significant matrix interference and poor peak shape.

To overcome these limitations, this method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC employs a polar stationary phase and a mobile phase with a high concentration of an organic solvent, typically acetonitrile.[10][11] This creates an immobilized, water-enriched layer on the surface of the stationary phase. The separation mechanism is based on the partitioning of the polar analyte between the bulk mobile phase and this aqueous layer, resulting in strong retention for hydrophilic compounds.[10][12] This approach not only provides excellent chromatographic performance but also enhances sensitivity in electrospray ionization mass spectrometry (ESI-MS) due to the high organic content of the mobile phase, which promotes efficient desolvation.[11]

This document provides a comprehensive, step-by-step protocol for sample preparation, chromatographic separation, and mass spectrometric detection, followed by a full validation summary demonstrating the method's fitness for purpose in a regulated bioanalytical environment.

Experimental

Materials and Reagents
  • Analyte and Internal Standard:

    • L-Isoleucinamide hydrochloride (Purity >98%) (e.g., TCI, CAS 10466-56-5)[13]

    • L-Isoleucinamide-¹³C₆,¹⁵N₂ hydrochloride (Stable Isotope Labeled Internal Standard, SIL-IS), or a suitable structural analog.

  • Solvents and Chemicals:

    • Acetonitrile (LC-MS Grade)

    • Methanol (LC-MS Grade)

    • Water (Type I, 18.2 MΩ·cm)

    • Ammonium Formate (LC-MS Grade)

    • Formic Acid (LC-MS Grade)

  • Biological Matrix:

    • Blank Human Plasma (K₂EDTA as anticoagulant) from at least six different sources for selectivity assessment.

  • Consumables:

    • Microcentrifuge tubes (1.5 mL)

    • Autosampler vials with inserts

    • Pipette tips

Equipment
  • LC-MS/MS System: A triple quadrupole mass spectrometer with an ESI source coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. (e.g., Sciex API 3000 or equivalent).[14]

  • Analytical Column: A HILIC column (e.g., TSKgel Amide-80, 3 µm, 2.1 x 100 mm).[12]

  • Analytical Balance, Vortex Mixer, Centrifuge.

Preparation of Standards and Quality Controls (QCs)
  • Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve L-Isoleucinamide hydrochloride and its SIL-IS in methanol to prepare individual stock solutions.

  • Working Standard Solutions: Serially dilute the primary analyte stock solution with 50:50 (v/v) Acetonitrile:Water to prepare working solutions for the calibration curve (e.g., spanning 1.00 to 1000 ng/mL).

  • Working QC Solutions: Prepare separate working solutions for Low, Medium, and High QC concentrations from a fresh weighing of the analyte.

  • Internal Standard (IS) Working Solution (50 ng/mL): Dilute the SIL-IS primary stock with acetonitrile.

  • Calibration Standards and QCs: Prepare calibration standards and QCs by spiking 5 µL of the appropriate working solution into 95 µL of blank human plasma.[15] This creates a standard curve and QC samples in the matrix.

Detailed Protocols

Sample Preparation: Protein Precipitation (PPT)

The protein precipitation method is chosen for its simplicity, speed, and effectiveness in removing the majority of proteins from plasma samples, which is crucial for maintaining the longevity of the analytical column and reducing matrix effects.[16][17]

Sample_Preparation_Workflow cluster_prep Sample Processing cluster_analysis Analysis Preparation plasma 50 µL Plasma Sample (Calibrator, QC, or Unknown) add_is Add 200 µL IS Working Solution (in Acetonitrile) plasma->add_is Precipitating Agent vortex Vortex (30 seconds) add_is->vortex Mix centrifuge Centrifuge (14,000 rpm, 10 min, 4°C) vortex->centrifuge Pellet Proteins supernatant Transfer 100 µL Supernatant centrifuge->supernatant Extract dilute Dilute with 100 µL Mobile Phase A supernatant->dilute Ensure Compatibility inject Inject 5 µL into LC-MS/MS System dilute->inject

Caption: Workflow for sample preparation using protein precipitation.

Step-by-Step Protocol:

  • Aliquot 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 200 µL of the IS Working Solution (50 ng/mL in acetonitrile). The acetonitrile acts as the protein precipitating agent.[16]

  • Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the clear supernatant to an autosampler vial.

  • Dilute the supernatant with 100 µL of the initial mobile phase (95% Acetonitrile / 5% Water with buffer) to ensure compatibility with the column and prevent peak distortion.

  • Inject 5 µL onto the LC-MS/MS system.

LC-MS/MS Method

The HILIC separation mechanism is visualized below. The polar analyte is retained by partitioning into the water layer adsorbed to the polar stationary phase.

Caption: Principle of analyte retention in HILIC mode.

Table 1: Liquid Chromatography Parameters

ParameterCondition
ColumnTSKgel Amide-80, 3 µm, 2.1 x 100 mm
Mobile Phase A10 mM Ammonium Formate + 0.1% Formic Acid in Water
Mobile Phase B10 mM Ammonium Formate + 0.1% Formic Acid in 95:5 Acetonitrile:Water
Flow Rate0.4 mL/min
Column Temperature40°C
Injection Volume5 µL
Gradient Program
0.0 - 1.0 min95% B
1.0 - 4.0 minLinear ramp to 50% B
4.1 - 5.0 min95% B (Re-equilibration)
Total Run Time5.0 min

Table 2: Mass Spectrometry Parameters

ParameterSetting
Ionization ModeElectrospray Ionization (ESI), Positive
Ion Source Temperature550°C
Ion Spray Voltage5500 V
Acquisition ModeMultiple Reaction Monitoring (MRM)
MRM Transitions
L-IsoleucinamideQ1: 131.1 m/z -> Q3: 114.1 m/z (Collision Energy: 15 eV)
L-Isoleucinamide-SILQ1: 139.1 m/z -> Q3: 122.1 m/z (Collision Energy: 15 eV)
Dwell Time150 ms

Note: MRM transitions and collision energies are hypothetical and must be optimized empirically by infusing the analyte and IS into the mass spectrometer.

Bioanalytical Method Validation

The method was validated following the core principles of the ICH M10 Guideline on Bioanalytical Method Validation.[4]

Selectivity and Specificity

Analyzed blank plasma from six individual sources. No significant interfering peaks were observed at the retention time of the analyte or IS. Endogenous component responses were <20% of the analyte response at the Lower Limit of Quantification (LLOQ) and <5% of the IS response.[6]

Calibration Curve and Linearity

The calibration curve was linear over the range of 1.00 to 1000 ng/mL in human plasma. A weighted (1/x²) linear regression model was used.

Table 3: Calibration Curve Performance

ParameterResultAcceptance Criteria
Concentration Range1.00 - 1000 ng/mL-
Regression ModelWeighted Linear (1/x²)-
Correlation Coefficient (r²)> 0.995> 0.99
Calibrator Deviation< ±8%±15% (±20% at LLOQ)
Accuracy and Precision

Intra-day (n=6) and inter-day (3 runs over 3 days) accuracy and precision were assessed at four QC levels.

Table 4: Intra-day and Inter-day Accuracy & Precision

QC LevelNominal (ng/mL)Intra-day Accuracy (%)Intra-day Precision (%CV)Inter-day Accuracy (%)Inter-day Precision (%CV)
LLOQ1.00104.58.2106.19.5
Low QC3.00101.26.598.97.1
Mid QC80.097.54.199.35.3
High QC800.098.23.5101.84.2
Criteria -85-115% (80-120% LLOQ) ≤15% (≤20% LLOQ) 85-115% (80-120% LLOQ) ≤15% (≤20% LLOQ)

Acceptance criteria are based on FDA and EMA guidelines.[3][18]

Matrix Effect and Recovery

The matrix effect was evaluated at low and high QC concentrations by comparing the analyte/IS peak area ratio in post-extraction spiked samples to that of neat solutions. Recovery was assessed by comparing the analyte peak area in pre-extraction spiked samples to post-extraction spiked samples.

Table 5: Matrix Effect and Recovery Summary

QC LevelMean Recovery (%)Recovery %CVMatrix FactorMatrix Factor IS-Normalized
Low QC91.57.80.961.02
High QC94.25.10.981.01
Criteria -- -%CV ≤15%

The results indicate minimal matrix effect and consistent, high recovery. The use of a stable isotope-labeled internal standard effectively normalizes for any minor variations.[19]

Stability

Analyte stability was confirmed under various conditions relevant to sample handling and storage.

Table 6: Stability Assessment

Stability ConditionDurationDeviation from Nominal (%)Result
Bench-Top (Room Temp)8 hours< 6%Stable
Freeze-Thaw (from -80°C)3 cycles< 9%Stable
Long-Term (-80°C)90 days< 7%Stable
Post-Preparative (Autosampler, 10°C)48 hours< 5%Stable
Criteria -Within ±15% -

Conclusion

This application note presents a highly reliable and robust HILIC-LC-MS/MS method for the quantification of L-Isoleucinamide hydrochloride in human plasma. The described method circumvents the common challenges associated with the analysis of small polar molecules by employing HILIC for superior chromatographic retention and separation. The simple protein precipitation sample preparation protocol allows for high-throughput analysis. Full method validation demonstrates that the assay is accurate, precise, and selective, meeting the stringent requirements for regulated bioanalysis.[5][20] This method is fit-for-purpose and can be confidently deployed in clinical and non-clinical studies to support drug development programs.

References

  • European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

  • Longdom Publishing. Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Analytical & Bioanalytical Techniques. Retrieved from [Link]

  • Wikipedia. Hydrophilic interaction chromatography. Retrieved from [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

  • European Medicines Agency. ICH M10 on bioanalytical method validation. Retrieved from [Link]

  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

  • Hefnawy, M., et al. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Chromatographic Science, 49(8), 1-13. Retrieved from [Link]

  • Roemling, R., et al. Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Retrieved from [Link]

  • ResolveMass Laboratories Inc. Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

  • Slideshare. Bioanalytical method validation emea. Retrieved from [Link]

  • BioPharma Services. BA Method Development: Polar Compounds. Retrieved from [Link]

  • Stone, J. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Spectroscopy Europe. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. Retrieved from [Link]

  • LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. Retrieved from [Link]

  • Star Protocols. (2023). Analysis of polar primary metabolites in biological samples using targeted metabolomics and LC-MS. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

  • Atlantis Bioscience. LC-MS Sample Preparation: Techniques & Challenges. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. Retrieved from [Link]

  • Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Retrieved from [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 854028, L-Isoleucinamide. Retrieved from [Link].

  • Sprenkels, J., et al. (2017). Development and validation of a selective and sensitive LC-MS/MS method for the simultaneous quantitation of a cassette of eight anticancer drugs. Journal of Chromatography B, 1060, 215-224. Retrieved from [Link]

  • Wang, H., et al. (2020). Development and Application of a LC-MS/MS Method for Simultaneous Quantification of Four First-Line Antituberculosis Drugs in Human Serum. Journal of Analytical Methods in Chemistry, 2020, 8874983. Retrieved from [Link]

  • Restek Corporation. (2022). LC-MS/MS Method Development for Drug Analysis. Retrieved from [Link]

  • LGC Group. Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: L-Isoleucinamide Hydrochloride in Cosmetic Science

Introduction: The Scientific Rationale for L-Isoleucinamide Hydrochloride in Advanced Skincare The landscape of cosmetic science is perpetually advancing towards ingredients with high specificity, biocompatibility, and a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Scientific Rationale for L-Isoleucinamide Hydrochloride in Advanced Skincare

The landscape of cosmetic science is perpetually advancing towards ingredients with high specificity, biocompatibility, and a strong mechanistic basis. Amino acids and their derivatives represent a cornerstone of this evolution, serving as fundamental building blocks for crucial skin proteins and participating in vital cellular processes.[1][2] L-Isoleucinamide hydrochloride, the amide derivative of the essential branched-chain amino acid (BCAA) L-isoleucine, emerges as a molecule of significant interest. While direct extensive research on this specific amide is nascent, a robust scientific rationale for its application can be constructed from the known functions of L-isoleucine and the chemical properties imparted by the amide group.

L-isoleucine is integral to protein synthesis and tissue repair, processes critical for maintaining the skin's structural integrity and youthful appearance.[3] It is a key constituent of proteins like collagen and elastin, which provide firmness and elasticity to the skin.[4][5][6][7] Furthermore, L-isoleucine contributes to the skin's natural moisturizing factor (NMF), strengthening the barrier and supporting hydration.[8][9] Studies also suggest that L-isoleucine may bolster the skin's innate defense system by promoting the production of antimicrobial peptides.[3]

The modification of L-isoleucine to its amide form, L-Isoleucinamide, alters its physicochemical properties, potentially enhancing its stability and skin interactivity. Amides are widely utilized in cosmetic formulations for their hydrating and conditioning properties, and their ability to improve product texture and stability.[10][11] L-Isoleucinamide hydrochloride, as a water-soluble salt, is well-suited for incorporation into aqueous cosmetic vehicles such as serums, lotions, and gels.

This document provides a comprehensive technical guide for researchers exploring the potential of L-Isoleucinamide hydrochloride. It outlines its physicochemical properties, proposes mechanisms of action, and furnishes detailed protocols for formulation, analytical quantification, and in-vitro efficacy testing.

Physicochemical & Handling Data

A thorough understanding of the active ingredient's properties is fundamental to successful formulation and testing.

PropertyValueSource
Chemical Name L-Isoleucinamide hydrochlorideTCI Chemicals[12]
CAS Number 10466-56-5TCI Chemicals[12]
Molecular Formula C₆H₁₄N₂O·HClBenchchem[13]
Molecular Weight 166.65 g/mol Benchchem[13]
Appearance White to almost white powder/crystalTCI Chemicals[12]
Solubility Soluble in waterTCI Chemicals[12]
Melting Point ~246 °C (with decomposition)TCI Chemicals[12]
Storage Room temperature, recommended <15°C in a cool, dark placeTCI Chemicals[12]
Stability The amide bond is susceptible to hydrolysis under strong acidic or basic conditions. Formulation pH should be maintained in the neutral to slightly acidic range (pH 5.0-7.0) for optimal stability.Benchchem[13]

Proposed Mechanisms of Action & Biological Targets

Based on the functional roles of L-isoleucine, L-Isoleucinamide hydrochloride is hypothesized to influence skin physiology through several key pathways. These proposed mechanisms provide a foundation for targeted efficacy testing.

Mechanism_of_Action cluster_0 L-Isoleucinamide HCl (Topical Application) cluster_1 Keratinocyte & Fibroblast Interactions cluster_2 Cosmetic Endpoints Ing L-Isoleucinamide HCl Pathway1 Barrier Fortification Ing->Pathway1 Penetrates Epidermis Pathway2 Collagen Synthesis (TGF-β Pathway) Ing->Pathway2 Penetrates Epidermis Pathway3 Antimicrobial Peptide Upregulation Ing->Pathway3 Penetrates Epidermis Endpoint1 Improved Hydration Pathway1->Endpoint1 Strengthens NMF Endpoint2 Enhanced Firmness & Elasticity Pathway2->Endpoint2 Stimulates Fibroblasts Endpoint3 Reduced Fine Lines Pathway2->Endpoint3 Stimulates Fibroblasts Endpoint4 Balanced Skin Microbiome Pathway3->Endpoint4 Enhances Skin Defense

Caption: Proposed mechanisms of L-Isoleucinamide HCl in skin.

  • Barrier Fortification and Hydration: As a derivative of an essential amino acid, L-Isoleucinamide is expected to integrate into the skin's Natural Moisturizing Factor (NMF), helping to bind water and maintain epidermal hydration.[8] This strengthens the skin's barrier function, reducing transepidermal water loss (TEWL).

  • Stimulation of Extracellular Matrix Synthesis: L-Isoleucine is a direct precursor for the synthesis of collagen I, the primary structural protein in the dermis.[14][15] It is hypothesized that topical application of L-Isoleucinamide provides a readily available source of this building block to dermal fibroblasts, potentially upregulating collagen production and improving skin firmness and elasticity.

  • Modulation of Skin's Natural Defenses: Research indicates that L-isoleucine can promote the production of antimicrobial peptides (AMPs) in the skin.[3] By potentially upregulating these endogenous defense molecules, L-Isoleucinamide could help maintain a healthy skin microbiome and protect against environmental aggressors.

Formulation Protocol: O/W Serum

This protocol details the preparation of a simple oil-in-water (O/W) serum, a suitable vehicle for a water-soluble active like L-Isoleucinamide hydrochloride.

Typical Use Level: 0.5% - 2.0% w/w

PhaseIngredient (INCI Name)Function% w/w
A Deionized WaterSolventq.s. to 100
A GlycerinHumectant3.00
A Xanthan GumThickener0.30
B L-Isoleucinamide Hydrochloride Active Ingredient 1.00
B Deionized WaterSolvent5.00
C Caprylic/Capric TriglycerideEmollient2.00
C Tocopheryl Acetate (Vitamin E)Antioxidant0.50
D Phenoxyethanol (and) EthylhexylglycerinPreservative1.00
E Citric Acid or Sodium Hydroxide (10% aq.)pH Adjusterq.s. to pH 5.5-6.5

Procedure:

  • Phase A Preparation: In the main vessel, add Deionized Water and Glycerin. Begin moderate propeller mixing. Slowly sprinkle in Xanthan Gum and mix until fully hydrated and a uniform gel is formed. Heat to 75°C.

  • Phase B Preparation: In a separate vessel, dissolve L-Isoleucinamide Hydrochloride in Deionized Water.

  • Phase C Preparation: In a separate vessel, combine Phase C ingredients and heat to 75°C.

  • Emulsification: Add Phase C to Phase A under homogenization for 3-5 minutes.

  • Cool Down: Switch to propeller mixing and begin cooling the batch.

  • Active & Preservative Addition: At 40°C or below, add Phase B and Phase D to the main batch. Mix until uniform.

  • pH Adjustment: Check the pH of the final formulation. Adjust to the target range of 5.5-6.5 using Phase E ingredients as needed.

  • Finalization: Mix for an additional 10-15 minutes until the batch is uniform.

Analytical Protocol: Quantification by RP-HPLC

This protocol provides a starting point for the quantification of L-Isoleucinamide hydrochloride in a cosmetic matrix using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). Method optimization will be required for specific formulations.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Prep1 Weigh Sample (1g) Prep2 Dissolve in Mobile Phase A Prep1->Prep2 Prep3 Sonicate & Centrifuge Prep2->Prep3 Prep4 Filter (0.45 µm) Prep3->Prep4 Hplc1 Inject into HPLC System Prep4->Hplc1 Hplc2 Separation on C18 Column Hplc1->Hplc2 Hplc3 UV Detection (215 nm) Hplc2->Hplc3 Data1 Integrate Peak Area Hplc3->Data1 Data2 Generate Calibration Curve Data1->Data2 Data3 Quantify Concentration Data2->Data3

Caption: Workflow for HPLC quantification of L-Isoleucinamide HCl.

Instrumentation & Parameters:

ParameterRecommended Setting
HPLC System Agilent 1260 Infinity II or equivalent
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient 0-2 min (5% B), 2-15 min (5-50% B), 15-17 min (50-95% B), 17-20 min (95% B), 20-22 min (95-5% B), 22-25 min (5% B)
Flow Rate 1.0 mL/min
Column Temp. 30°C
Injection Vol. 10 µL
Detector UV-Vis Diode Array Detector (DAD)
Wavelength 215 nm

Procedure:

  • Standard Preparation: Prepare a stock solution of L-Isoleucinamide hydrochloride (1 mg/mL) in Mobile Phase A. Create a series of calibration standards (e.g., 10, 50, 100, 250, 500 µg/mL) by diluting the stock.

  • Sample Preparation: Accurately weigh ~1g of the cosmetic formulation into a 10 mL volumetric flask. Add Mobile Phase A to volume. Sonicate for 15 minutes to extract the active. Centrifuge at 4000 rpm for 10 minutes. Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • Analysis: Inject standards and samples.

  • Quantification: Generate a linear regression calibration curve from the peak areas of the standards. Calculate the concentration of L-Isoleucinamide hydrochloride in the sample based on its peak area and the calibration curve.

In-Vitro Efficacy & Safety Protocols

The following protocols are designed to assess the safety and potential efficacy of L-Isoleucinamide hydrochloride on key skin cell types.

Protocol 1: Cell Viability (MTT Assay) in Human Dermal Fibroblasts (HDFs)

Objective: To determine the cytotoxic potential of L-Isoleucinamide hydrochloride.

Materials:

  • Normal Human Dermal Fibroblasts (HDFs)

  • DMEM with 10% FBS, 1% Penicillin-Streptomycin

  • L-Isoleucinamide hydrochloride stock solution (in sterile PBS)

  • MTT reagent (5 mg/mL in PBS)[11]

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates

Procedure:

  • Cell Seeding: Seed HDFs in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.[16][17]

  • Treatment: Remove the medium and replace it with a fresh medium containing various concentrations of L-Isoleucinamide hydrochloride (e.g., 0.01, 0.1, 0.5, 1, 2.5, 5 mM). Include an untreated control (medium only).

  • Incubation: Incubate for 24-48 hours.

  • MTT Addition: Remove the treatment medium. Add 100 µL of serum-free medium and 10 µL of MTT reagent to each well. Incubate for 3-4 hours until purple formazan crystals are visible.[18]

  • Solubilization: Carefully remove the MTT solution. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate for 15 minutes.[11]

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the untreated control.

Protocol 2: Collagen I Synthesis in Human Dermal Fibroblasts (HDFs)

Objective: To evaluate the effect of L-Isoleucinamide hydrochloride on collagen production.

Materials:

  • HDFs and culture medium

  • L-Isoleucinamide hydrochloride

  • TGF-β1 (10 ng/mL) as a positive control

  • Human Pro-Collagen I alpha 1 ELISA Kit

  • 24-well plates

Procedure:

  • Cell Seeding: Seed HDFs in 24-well plates at 5 x 10⁴ cells/well and grow to ~80% confluency.

  • Serum Starvation: Replace the growth medium with a serum-free medium for 24 hours to synchronize the cells.

  • Treatment: Treat cells with non-cytotoxic concentrations of L-Isoleucinamide hydrochloride (determined from the MTT assay) and the positive control (TGF-β1) in a serum-free medium for 48-72 hours.[19]

  • Supernatant Collection: Collect the cell culture supernatant from each well.

  • ELISA: Quantify the amount of secreted pro-collagen I in the supernatant using the ELISA kit according to the manufacturer's instructions.

  • Analysis: Compare the amount of collagen produced in treated wells to the untreated control. Data can be normalized to total protein content if desired.

Protocol 3: Tyrosinase Inhibition Assay

Objective: To assess the potential of L-Isoleucinamide hydrochloride to inhibit melanin synthesis for skin brightening applications.

Materials:

  • Mushroom Tyrosinase (e.g., 1000 U/mL)

  • L-DOPA (10 mM)

  • Phosphate Buffer (50 mM, pH 6.8)

  • L-Isoleucinamide hydrochloride

  • Kojic Acid (as a positive control)

  • 96-well plate

Procedure:

  • Plate Setup: In a 96-well plate, add in triplicate:

    • Test Wells: 20 µL of L-Isoleucinamide hydrochloride dilution + 120 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

    • Control Wells: 20 µL of Kojic Acid dilution + 120 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

    • Enzyme Control (100% Activity): 140 µL Phosphate Buffer + 20 µL Tyrosinase Solution.

  • Pre-incubation: Incubate the plate at 37°C for 10 minutes.[20]

  • Reaction Initiation: Add 20 µL of L-DOPA solution to all wells to start the reaction.[20]

  • Measurement: Immediately measure the absorbance at 475 nm in a kinetic mode, every minute for 20 minutes.[20]

  • Analysis: Calculate the rate of reaction (slope of absorbance vs. time). Determine the percentage inhibition for each concentration using the formula: % Inhibition = [(Rate_EnzymeControl - Rate_Test) / Rate_EnzymeControl] * 100 Calculate the IC₅₀ value (the concentration that inhibits 50% of enzyme activity).

Conclusion and Future Directions

L-Isoleucinamide hydrochloride presents a compelling profile for cosmetic applications, grounded in the established benefits of its parent amino acid, L-isoleucine. The protocols provided herein offer a standardized framework for researchers to systematically evaluate its safety and efficacy. Initial investigations should focus on confirming its non-cytotoxic profile and subsequently exploring its potential to enhance collagen synthesis and modulate other relevant skin biomarkers. Further studies could include gene expression analysis (RT-qPCR) for collagen (COL1A1), elastin (ELN), and aquaporin (AQP3) genes, as well as ex-vivo testing on skin explants to validate in-vitro findings in a more complex biological system. The successful validation of these hypothesized benefits would position L-Isoleucinamide hydrochloride as a valuable addition to the portfolio of evidence-based active ingredients in cosmetic science.

References

  • SincereSkincare.com. (n.d.). Isoleucine. Retrieved from [Link]

  • FutureDerm. (2021). The 2 Amino Acids Your Skin Wishes You Knew About: Isoleucine & Leucine. Retrieved from [Link]

  • Protesol. (2024). Essential Amino Acids: The Secret Ingredients for Collagen Synthesis and Skin Health. Retrieved from [Link]

  • Active Concepts. (2023). Tyrosinase Inhibition Assay. Retrieved from [Link]

  • Wuxi Jinghai Amino Acid Co., Ltd. (2024). What Are The Applications of L-Isoleucine. Retrieved from [Link]

  • Kim, H. J., et al. (2019). In vitro and in silico insights into tyrosinase inhibitors with (E)-benzylidene-1-indanone derivatives. PMC - PubMed Central. Retrieved from [Link]

  • Paula's Choice EU. (n.d.). What is Isoleucine?. Retrieved from [Link]

  • Lesielle. (n.d.). Isoleucine in skincare, What is?. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Google Patents. (n.d.). US7645796B2 - Amino acid composition promoting collagen synthesis.
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). New Ferulic Acid and Amino Acid Derivatives with Increased Cosmeceutical and Pharmaceutical Potential. Retrieved from [Link]

  • Frog Fuel. (2024). Amino Acids in Collagen Explained. Retrieved from [Link]

  • Top-Ingredients. (n.d.). Amino acids and their Derivatives Used in Cosmetics. Retrieved from [Link]

  • ResearchGate. (2019). How to quantify collagen I in primary human dermal fibroblasts?. Retrieved from [Link]

  • Edible Health. (n.d.). Which Amino Acids Does Collagen Contain?. Retrieved from [Link]

  • Frontiers. (2024). Collagen peptides affect collagen synthesis and the expression of collagen, elastin, and versican genes in cultured human dermal fibroblasts. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). L-Isoleucinamide. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Collagen peptides affect collagen synthesis and the expression of collagen, elastin, and versican genes in cultured human dermal fibroblasts. Retrieved from [Link]

  • CB Supplements. (n.d.). What Amino Acids are in Collagen? Is the profile unique?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Human collagen alpha-2 type I stimulates collagen synthesis, wound healing, and elastin production in normal human dermal fibroblasts (HDFs). Retrieved from [Link]

  • Spandidos Publications. (2021). Emodin induces collagen type I synthesis in Hs27 human dermal fibroblasts. Retrieved from [Link]

  • ResearchGate. (2021). Amino acid complex (AAComplex) benefits in cosmetic products: In vitro and in vivo clinical studies. Retrieved from [Link]

  • Mtoz Biolabs. (n.d.). Detection of Peptides Using HPLC. Retrieved from [Link]

  • membraPure. (n.d.). Amino acids and protein content in cosmetics as possible quality parameters. Retrieved from [Link]

  • Springer Link. (n.d.). HPLC of Peptides and Proteins. Retrieved from [Link]

  • J-STAGE. (2025). Quantitative High-Performance Liquid Chromatography Analysis of Binding of Keratin-Derived Sequences to Hair Care Ingredients. Retrieved from [Link]

  • LinkedIn. (n.d.). Peptide Analysis Techniques: HPLC, Mass Spec & Beyond. Retrieved from [Link]

  • Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Retrieved from [Link]

Sources

Method

L-Isoleucinamide Hydrochloride: A Versatile Probe for Elucidating Amino Acid Functions

Senior Application Scientist Note: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of L-Isoleucinamide hydrochloride as a powerful tool to i...

Author: BenchChem Technical Support Team. Date: January 2026

Senior Application Scientist Note: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of L-Isoleucinamide hydrochloride as a powerful tool to investigate the multifaceted roles of amino acids in biological systems. We will delve into the underlying principles of its utility, provide detailed protocols for its application in key experimental paradigms, and offer insights into data interpretation.

Introduction: The Significance of Probing Amino Acid Functions

Amino acids, the fundamental building blocks of proteins, are central players in a vast array of physiological processes beyond their role in protein synthesis. They act as neurotransmitters, regulate key metabolic pathways, and influence cell signaling cascades.[1][2] L-Isoleucine, an essential branched-chain amino acid (BCAA), is particularly crucial for hemoglobin synthesis, blood sugar regulation, and energy levels.[3] Dysregulation of amino acid homeostasis is implicated in numerous pathologies, including cancer, neurodegenerative diseases, and metabolic disorders.[4][5] Consequently, tools that allow for the precise interrogation of amino acid-dependent processes are invaluable for both basic research and therapeutic development.

L-Isoleucinamide hydrochloride, a derivative of L-isoleucine where the carboxylic acid group is replaced by an amide[6], presents itself as a structurally similar analog that can be employed to competitively probe the functions of its parent amino acid. Its primary amine and the branched-chain side group are retained, allowing it to interact with the molecular machinery that recognizes L-Isoleucine, while the amide modification can alter its metabolic fate and transport characteristics.

Chemical and Physical Properties of L-Isoleucinamide Hydrochloride

A clear understanding of the physicochemical properties of L-Isoleucinamide hydrochloride is essential for its effective use in experimental settings.

PropertyValueReference
Molecular Formula C₆H₁₅ClN₂O[6]
Molecular Weight 166.65 g/mol [6]
Appearance White to almost white powder or crystals[7][8]
Purity >98.0%[7][8]
Solubility Soluble in water
CAS Number 10466-56-5[7][8]

Mechanism of Action as a Research Tool

The utility of L-Isoleucinamide hydrochloride as a research probe stems from its ability to act as a competitive modulator of L-Isoleucine-mediated processes. Due to its structural similarity to L-Isoleucine, it can interact with:

  • Amino Acid Transporters: It can compete with L-Isoleucine for binding to and transport by various amino acid transporters, such as the L-type amino acid transporter 1 (LAT1), which is crucial for the transport of large neutral amino acids across the blood-brain barrier and is overexpressed in many cancers.[9][10]

  • Enzymes: It can act as a competitive inhibitor of enzymes that utilize L-Isoleucine as a substrate. For instance, derivatives of L-isoleucine have been shown to act as competitive inhibitors of digestive enzymes.[11]

  • Signaling Pathways: It can be used to investigate signaling pathways that are sensitive to amino acid availability, such as the mTOR pathway, which is a central regulator of cell growth and metabolism.[12][13]

By observing the effects of L-Isoleucinamide hydrochloride on these systems, researchers can gain insights into the specific roles of L-Isoleucine in a given biological context.

Experimental Protocols

Here, we provide detailed, step-by-step methodologies for key experiments utilizing L-Isoleucinamide hydrochloride. These protocols are designed to be self-validating by including appropriate controls.

Protocol 1: Competitive Binding Assay for Amino Acid Transporters

This protocol describes a competitive binding assay to determine the inhibitory potential of L-Isoleucinamide hydrochloride on an amino acid transporter, for example, LAT1, expressed in a suitable cell line.[14][15][16]

Objective: To determine the binding affinity (Ki) of L-Isoleucinamide hydrochloride for a specific amino acid transporter by measuring its ability to compete with a radiolabeled substrate.

Materials:

  • Cells expressing the transporter of interest (e.g., HEK293 cells overexpressing LAT1)

  • Radiolabeled substrate (e.g., [³H]-L-Leucine or [³H]-L-Isoleucine)

  • L-Isoleucinamide hydrochloride

  • Unlabeled L-Isoleucine (for positive control)

  • Cell culture medium and supplements

  • Phosphate-buffered saline (PBS)

  • Scintillation cocktail

  • 96-well microplates

  • Scintillation counter

Workflow Diagram:

Competitive_Binding_Assay cluster_prep Cell Preparation cluster_assay Assay Execution cluster_detection Detection cluster_analysis Data Analysis cell_seeding Seed cells in a 96-well plate incubation Incubate overnight cell_seeding->incubation wash_cells Wash cells with PBS incubation->wash_cells add_compounds Add L-Isoleucinamide HCl or L-Isoleucine wash_cells->add_compounds add_radioligand Add radiolabeled substrate add_compounds->add_radioligand incubate_reaction Incubate add_radioligand->incubate_reaction stop_reaction Stop reaction & Lyse cells incubate_reaction->stop_reaction scintillation_counting Add scintillation cocktail & Count stop_reaction->scintillation_counting calculate_ic50 Calculate IC50 scintillation_counting->calculate_ic50 calculate_ki Calculate Ki calculate_ic50->calculate_ki

Caption: Workflow for a competitive radioligand binding assay.

Procedure:

  • Cell Culture: Seed cells expressing the transporter of interest into a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Preparation of Compounds: Prepare a stock solution of L-Isoleucinamide hydrochloride in a suitable solvent (e.g., water or PBS). Prepare serial dilutions to cover a wide concentration range (e.g., 1 nM to 1 mM). Also, prepare a range of concentrations for unlabeled L-Isoleucine as a positive control.

  • Assay: a. Gently wash the cells twice with pre-warmed PBS. b. Add the different concentrations of L-Isoleucinamide hydrochloride or unlabeled L-Isoleucine to the wells. Include a vehicle control (no competitor). c. Immediately add the radiolabeled substrate at a concentration at or below its Kd. d. Incubate the plate for a predetermined time at room temperature or 37°C to reach binding equilibrium.

  • Termination and Lysis: a. Aspirate the assay solution and quickly wash the cells three times with ice-cold PBS to remove unbound radioligand. b. Lyse the cells in each well with a suitable lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

  • Scintillation Counting: a. Transfer the lysate from each well to a scintillation vial. b. Add scintillation cocktail to each vial. c. Measure the radioactivity in a scintillation counter.

  • Data Analysis: a. Determine the specific binding by subtracting the non-specific binding (counts in the presence of a high concentration of unlabeled L-Isoleucine) from the total binding (counts in the absence of a competitor). b. Plot the percentage of specific binding against the logarithm of the competitor concentration. c. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding). d. Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.[16]

Protocol 2: Cell-Based Assay for mTOR Signaling Pathway Activation

This protocol outlines a method to assess the effect of L-Isoleucinamide hydrochloride on the mTOR signaling pathway by measuring the phosphorylation of downstream targets.[12][17]

Objective: To determine if L-Isoleucinamide hydrochloride can modulate mTOR signaling, likely by competing with endogenous L-Isoleucine.

Materials:

  • A suitable cell line responsive to amino acid stimulation (e.g., MCF-7, PC-3)

  • L-Isoleucinamide hydrochloride

  • L-Isoleucine (for stimulation)

  • Amino acid-free culture medium

  • Complete culture medium

  • Phosphatase and protease inhibitor cocktails

  • Antibodies: anti-phospho-S6K (Thr389), anti-S6K, anti-phospho-4E-BP1 (Thr37/46), anti-4E-BP1, and appropriate secondary antibodies.

  • Western blot reagents and equipment or In-Cell ELISA kit.

Workflow Diagram:

mTOR_Signaling_Assay cluster_prep Cell Culture & Starvation cluster_treatment Treatment cluster_lysis Lysis & Protein Quantification cluster_detection Detection (Western Blot) cell_culture Culture cells to 70-80% confluency aa_starvation Amino acid starvation cell_culture->aa_starvation pretreatment Pre-treat with L-Isoleucinamide HCl aa_starvation->pretreatment stimulation Stimulate with L-Isoleucine pretreatment->stimulation cell_lysis Lyse cells stimulation->cell_lysis protein_quant BCA assay cell_lysis->protein_quant sds_page SDS-PAGE protein_quant->sds_page transfer Transfer to membrane sds_page->transfer probing Probe with antibodies transfer->probing imaging Imaging probing->imaging

Caption: Workflow for analyzing mTOR signaling via Western blot.

Procedure:

  • Cell Culture and Starvation: a. Culture cells in complete medium until they reach 70-80% confluency. b. To synchronize the cells and establish a baseline, starve the cells of amino acids by incubating them in amino acid-free medium for a defined period (e.g., 1-2 hours).

  • Treatment: a. Pre-incubate the starved cells with varying concentrations of L-Isoleucinamide hydrochloride for a short period (e.g., 30 minutes). b. Stimulate the cells by adding L-Isoleucine to the medium at a concentration known to activate the mTOR pathway. Include control wells with no stimulation, stimulation alone, and pre-treatment with a known mTOR inhibitor (e.g., rapamycin). c. Incubate for a time sufficient to observe phosphorylation of downstream targets (e.g., 15-60 minutes).

  • Cell Lysis and Protein Quantification: a. Place the culture plates on ice, aspirate the medium, and wash the cells with ice-cold PBS. b. Lyse the cells with a lysis buffer containing phosphatase and protease inhibitors. c. Clarify the lysates by centrifugation and collect the supernatant. d. Determine the protein concentration of each lysate using a BCA assay.

  • Western Blot Analysis: a. Separate equal amounts of protein from each sample by SDS-PAGE. b. Transfer the proteins to a PVDF or nitrocellulose membrane. c. Block the membrane and probe with primary antibodies against phospho-S6K, total S6K, phospho-4E-BP1, and total 4E-BP1. d. Incubate with the appropriate HRP-conjugated secondary antibodies. e. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis: a. Quantify the band intensities for the phosphorylated and total proteins. b. Normalize the phosphorylated protein levels to the total protein levels for each target. c. Compare the levels of phosphorylation in the L-Isoleucinamide hydrochloride-treated samples to the control samples to determine its effect on mTOR signaling.

Visualization of Key Pathways and Relationships

mTOR Signaling Pathway

The mTOR pathway is a critical signaling cascade that responds to nutrient availability, including amino acids. L-Isoleucine is known to activate mTORC1 signaling.[12][18]

mTOR_Pathway cluster_input Inputs cluster_core mTORC1 Complex Amino_Acids Amino Acids (e.g., L-Isoleucine) mTORC1 mTORC1 Amino_Acids->mTORC1 Growth_Factors Growth Factors Growth_Factors->mTORC1 S6K1 p70S6K mTORC1->S6K1 phosphorylates FourEBP1 4E-BP1 mTORC1->FourEBP1 phosphorylates Protein_Synthesis Protein Synthesis S6K1->Protein_Synthesis promotes FourEBP1->Protein_Synthesis inhibits (when unphosphorylated) Cell_Growth Cell Growth

Caption: Simplified mTORC1 signaling pathway.

Conclusion

L-Isoleucinamide hydrochloride is a valuable and versatile tool for the investigation of amino acid functions. Its ability to act as a competitive modulator allows for the detailed study of amino acid transporters, enzymes, and signaling pathways. The protocols provided herein offer a solid foundation for researchers to employ this compound in their studies. As with any competitive agent, careful experimental design and appropriate controls are paramount to obtaining robust and interpretable data. The continued application of such molecular probes will undoubtedly deepen our understanding of the intricate roles of amino acids in health and disease.

References

  • dos Santos, P. P., et al. (2022). Inhibitory Potential of Synthetic Amino Acid Derivatives against Digestive Enzymes as Promising Hypoglycemic and Anti-Obesity Agents. International Journal of Molecular Sciences, 23(19), 11829. [Link]

  • Fisher, G. H., & D'Aniello, A. (2020). Advances in D-Amino Acids in Neurological Research. International Journal of Molecular Sciences, 21(22), 8769. [Link]

  • Foster, A. C., & Kemp, J. A. (2006). The Role of Amino Acids in Neurotransmission and Fluorescent Tools for Their Detection. International Journal of Molecular Sciences, 21(17), 6035. [Link]

  • Immusmol. (2024). Amino acids in brain health & disease: why and how to measure them easily? Retrieved from [Link]

  • Foster, A. C., & Kemp, J. A. (2020). The Role of Amino Acids in Neurotransmission and Fluorescent Tools for Their Detection. International Journal of Molecular Sciences, 21(17), 6035. [Link]

  • Amino Acid Co. (2019). Amino Acids for Brain Repair and Cognitive Function. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 854028, L-Isoleucinamide. Retrieved from [Link]

  • Rosini, E., et al. (2018). Competitive Inhibitors Unveil Structure/Function Relationships in Human D-Amino Acid Oxidase. Frontiers in Molecular Biosciences, 5, 8. [Link]

  • Shen, J., et al. (2013). Design, synthesis and biological evaluation of bivalent ligands against A1–D1 receptor heteromers. Acta Pharmacologica Sinica, 34(1), 125-135. [Link]

  • Appuhamy, J. A. D. R. N., et al. (2012). Isoleucine and leucine independently regulate mTOR signaling and protein synthesis in MAC-T cells and bovine mammary tissue slices. The Journal of Nutrition, 142(3), 484-491. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6306, Isoleucine. Retrieved from [Link]

  • Jalkanen, A. J., et al. (2020). Comparison of Experimental Strategies to Study l-Type Amino Acid Transporter 1 (LAT1) Utilization by Ligands. Pharmaceutics, 12(11), 1079. [Link]

  • Green, C. L., et al. (2023). Late-life isoleucine restriction promotes physiological and molecular signatures of healthy aging. GeroScience, 45(1), 433-454. [Link]

  • Conrad, R. S., & Massey, L. K. (1974). d- and l-Isoleucine Metabolism and Regulation of Their Pathways in Pseudomonas putida. Journal of Bacteriology, 118(1), 103-111. [Link]

  • Andersson, L., et al. (1982). Inhibition of leucine aminopeptidase by amino acid hydroxamates. Journal of Biological Chemistry, 257(14), 8130-8135. [Link]

  • Lee, S., & Danuser, R. (2018). Cell-Based Assay Design for High-Content Screening of Drug Candidates. Cells, 7(10), 161. [Link]

  • Yu, D., et al. (2021). The adverse metabolic effects of branched-chain amino acids are mediated by isoleucine and valine. Cell Metabolism, 33(5), 905-922.e6. [Link]

  • S-Y. Sun, et al. (2010). Effect of Leucine Restriction on Akt/mTOR Signaling in Breast Cancer Cell Lines In Vitro and In Vivo. Cancer Prevention Research, 3(6), 735-745. [Link]

  • Singh, N., & Ecker, G. F. (2018). Insights into the Structure, Function, and Ligand Discovery of the Large Neutral Amino Acid Transporter 1, LAT1. International Journal of Molecular Sciences, 19(5), 1278. [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Pösö, A. R., & Mortimore, G. E. (1984). Effects of amino acid analogues on protein degradation in isolated rat hepatocytes. The Journal of Biological Chemistry, 259(17), 10839-10844. [Link]

  • Liu, G-Y., et al. (2023). Natural compounds from botanical drugs targeting mTOR signaling pathway as promising therapeutics for atherosclerosis: A review. Frontiers in Pharmacology, 13, 1085311. [Link]

  • Scalise, M., et al. (2014). Amino acid transporters in drug discovery. Current Research in Drug Discovery, 1(1), 1-16. [Link]

  • Saxton, R. A., & Sabatini, D. M. (2017). mTOR Signaling in Growth, Metabolism, and Disease. Cell, 168(6), 960-976. [Link]

  • Ballard, F. J., & Knowles, S. E. (1977). Effects of amino acid analogues on protein synthesis and degradation in isolated cells. Acta Biologica et Medica Germanica, 36(11-12), 1715-1725. [Link]

  • DiscoverX. (2017, May 18). Create Your Own Cellular Compound Target Engagement Assay. [Video]. YouTube. [Link]

  • Weichert, D., et al. (2016). An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions. Journal of Visualized Experiments, (109), 53791. [Link]

  • Sittampalam, G. S., et al. (Eds.). (2012). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Colas, C., et al. (2016). SLC Transporters: Structure, Function, and Drug Discovery. Trends in Pharmacological Sciences, 37(5), 387-403. [Link]

  • Garaeva, A. A., & O'Mara, M. L. (2020). Amino Acid Transporters and Exchangers from the SLC1A Family: Structure, Mechanism and Roles in Physiology and Cancer. International Journal of Molecular Sciences, 21(11), 3953. [Link]

  • Smith, A. M., & Lindsley, C. W. (2012). Recent advances in the discovery of D-amino acid oxidase inhibitors and their therapeutic utility in schizophrenia. ACS Chemical Neuroscience, 3(8), 588-600. [Link]

Sources

Application

A Researcher's Guide to L-Isoleucinamide Hydrochloride in Human Dermal Fibroblast Studies

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract Human dermal fibroblasts (HDFs) are the principal architects of the skin's extracellular matrix (ECM), playing a pivotal role i...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Human dermal fibroblasts (HDFs) are the principal architects of the skin's extracellular matrix (ECM), playing a pivotal role in skin integrity, wound healing, and the aging process.[1][2] Their function is intrinsically linked to the availability of essential nutrients, including amino acids, which serve as the fundamental building blocks for proteins like collagen and elastin.[3][4] L-Isoleucinamide hydrochloride, a derivative of the essential branched-chain amino acid L-isoleucine, presents an intriguing candidate for modulating fibroblast activity. While research has shown that certain amino acid amides can influence collagen production more effectively than their free amino acid counterparts, the specific role of L-Isoleucinamide hydrochloride is an emerging area of investigation.[5] This guide provides a comprehensive scientific and methodological framework for researchers to systematically investigate the effects of L-Isoleucinamide hydrochloride on HDFs. We will delve into the scientific rationale, present detailed, self-validating protocols for assessing cell viability, collagen synthesis, and cellular senescence, and offer expert insights into experimental design and data interpretation.

Scientific Rationale & Proposed Mechanism of Action

The Central Role of Fibroblasts and Amino Acids in Skin Health

Dermal fibroblasts are responsible for synthesizing and remodeling the ECM, a complex network of proteins and proteoglycans that provides structural support and elasticity to the skin.[6] The production of Type I and Type III collagen, the most abundant proteins in the dermis, is a primary function of these cells.[7] The aging process, exacerbated by environmental stressors, leads to a decline in fibroblast function, characterized by reduced collagen synthesis and an increase in cellular senescence.[8][9] Senescent fibroblasts contribute to an inflammatory microenvironment and further degrade the ECM, accelerating the visible signs of aging.[6]

Amino acids are not merely passive building blocks; they can actively regulate cellular processes. Their availability can influence signaling pathways that control protein synthesis and cell growth. L-Isoleucine, as an essential amino acid, is critical for protein synthesis. Its amide derivative, L-Isoleucinamide hydrochloride, may offer advantages in terms of stability in culture media and cellular uptake efficiency, potentially leading to a more pronounced biological effect.[10][11]

Proposed Signaling Pathway for L-Isoleucinamide Hydrochloride

While the precise mechanism is still under investigation, we can postulate a pathway based on the known roles of amino acids in cellular metabolism. Upon entering the fibroblast, L-Isoleucinamide hydrochloride would contribute to the intracellular amino acid pool. This pool is utilized by ribosomes for the translation of pro-collagen mRNA into pro-collagen alpha chains. These chains undergo post-translational modification and assembly in the endoplasmic reticulum and Golgi apparatus before being secreted as pro-collagen molecules, which are then processed into mature collagen fibrils in the extracellular space. A study has demonstrated that while less potent than glycinamide, isoleucinamide does promote collagen production in HDFs.[5] This suggests a direct influence on the collagen synthesis machinery.

Proposed_Signaling_Pathway cluster_intracellular Intracellular Compartment cluster_ecm Extracellular Matrix LIH L-Isoleucinamide HCl Uptake Amino Acid Transporters LIH->Uptake Pool Intracellular Amino Acid Pool Uptake->Pool Ribosome Ribosome (Translation) Pool->Ribosome ER_Golgi ER / Golgi (Folding & Assembly) Ribosome->ER_Golgi Pro-collagen Chains Procollagen Secreted Pro-Collagen ER_Golgi->Procollagen Collagen Mature Collagen Fibril Procollagen->Collagen Processing

Caption: Proposed mechanism for L-Isoleucinamide HCl in fibroblast collagen synthesis.

Experimental Design & Planning

A robust investigation requires careful planning, from cell culture maintenance to the final assays. The following workflow provides a logical progression for your studies.

Sourcing and Culture of Human Dermal Fibroblasts (HDFs)

Primary HDFs are preferred over immortalized cell lines as they more accurately reflect in vivo physiology. It is crucial to use cells from a consistent source and within a low passage number range (e.g., passages 3-8) to avoid replicative senescence that could confound results.

General Culture Protocol:

  • Culture HDFs in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[12]

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.[12]

  • Passage cells when they reach 80-90% confluency using Trypsin-EDTA for detachment.[13]

  • Always perform experiments on cultures that are in the logarithmic growth phase.

Preparation of L-Isoleucinamide Hydrochloride

Proper preparation of the test compound is critical for reproducibility.

  • Solubility and Stability: L-Isoleucinamide hydrochloride is generally water-soluble. However, its stability in complex cell culture media over time should be considered.[14] It is recommended to prepare fresh dilutions from a concentrated stock for each experiment.

  • Stock Solution Preparation: Preparing a concentrated stock solution in a sterile solvent (e.g., sterile PBS or water) minimizes the volume of solvent added to cell cultures, reducing potential toxicity.

ParameterRecommendationRationale
Solvent Sterile Phosphate-Buffered Saline (PBS)Physiologically compatible and minimizes pH shifts.
Stock Concentration 100 mMA high concentration allows for a wide range of final dilutions with minimal solvent addition.
Filtration 0.22 µm sterile filterEnsures sterility of the stock solution.
Storage Aliquot and store at -20°CPrevents repeated freeze-thaw cycles which can degrade the compound.
Overall Experimental Workflow

The following diagram outlines a comprehensive workflow for assessing the effects of L-Isoleucinamide hydrochloride on HDFs.

Experimental_Workflow Start Culture Primary HDFs Seed Seed Cells in Multi-well Plates Start->Seed Treat Treat with L-Isoleucinamide HCl (Dose-Response & Time-Course) Seed->Treat MTT Assay 1: Cell Viability (MTT Assay) Treat->MTT Sirius Assay 2: Collagen Production (Sirius Red Staining) Treat->Sirius SA_Beta Assay 3: Cellular Senescence (SA-β-gal Staining) Treat->SA_Beta Analyze Data Analysis & Interpretation MTT->Analyze Sirius->Analyze SA_Beta->Analyze

Caption: A comprehensive workflow for studying L-Isoleucinamide HCl in HDFs.

Core Experimental Protocols

Protocol 3.1: Determining Optimal Concentration using MTT Assay

Objective: To determine the concentration range of L-Isoleucinamide hydrochloride that is non-toxic to HDFs, establishing appropriate doses for subsequent functional assays. The MTT assay measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases.[15]

Materials:

  • HDFs

  • 96-well tissue culture plates

  • Complete culture medium (DMEM + 10% FBS + 1% P/S)

  • L-Isoleucinamide HCl stock solution (100 mM)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[16]

  • DMSO (Dimethyl sulfoxide)

  • Microplate reader (absorbance at 570 nm)

Procedure:

  • Cell Seeding: Seed HDFs into a 96-well plate at a density of 5,000 - 10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.[17]

  • Compound Preparation: Prepare serial dilutions of L-Isoleucinamide HCl in complete medium. A suggested starting range is 0.1 mM to 10 mM.

  • Treatment: Carefully remove the medium from the wells and replace it with 100 µL of the prepared L-Isoleucinamide HCl dilutions. Include "vehicle control" wells (medium with an equivalent amount of PBS) and "no cell" blank wells (medium only).

  • Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours. Living cells will convert the yellow MTT to purple formazan crystals.[18]

  • Formazan Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Subtract the average absorbance of the "no cell" blanks from all other readings. Calculate cell viability as a percentage relative to the vehicle control: (Absorbance of Treated Cells / Absorbance of Control Cells) * 100.

Protocol 3.2: Assessing Impact on Collagen Production (Sirius Red Staining)

Objective: To quantify the total collagen secreted by HDFs into the culture supernatant following treatment with L-Isoleucinamide hydrochloride. Sirius Red dye specifically binds to the [Gly-X-Y]n helical structure of collagens.[19]

Expert Insight: Serum proteins can interfere with the Sirius Red assay, leading to false positives.[20] To ensure accuracy, it is crucial to switch the cells to a serum-free medium for the final 24 hours of treatment and collagen collection. Ascorbic acid is a necessary cofactor for collagen synthesis and should be included.[5]

Materials:

  • HDFs cultured in 24-well plates

  • L-Isoleucinamide HCl

  • Serum-free DMEM with 50 µg/mL Ascorbic Acid

  • Sirius Red Staining Solution (0.1% Direct Red 80 in saturated Picric Acid)

  • 0.05 M HCl (Wash Solution)

  • 0.1 M NaOH (Elution Solution)

Procedure:

  • Seeding and Treatment: Seed HDFs in 24-well plates and grow to ~80% confluency. Treat with non-toxic concentrations of L-Isoleucinamide HCl (determined from the MTT assay) in complete medium for 24 hours.

  • Collagen Accumulation: After the initial treatment, wash the cells gently with sterile PBS. Replace the medium with serum-free DMEM containing Ascorbic Acid (50 µg/mL) and the respective concentrations of L-Isoleucinamide HCl. Incubate for another 24 hours.

  • Sample Collection: Collect the conditioned medium (supernatant) from each well. This contains the secreted collagen.

  • Staining:

    • Add 100 µL of conditioned medium to a microcentrifuge tube.

    • Add 500 µL of Sirius Red Staining Solution and incubate at room temperature for 30 minutes with gentle shaking.

    • Centrifuge at 12,000 x g for 10 minutes to pellet the collagen-dye complex.

    • Carefully discard the supernatant. Wash the pellet with 500 µL of 0.05 M HCl to remove unbound dye. Centrifuge again and discard the supernatant.

  • Elution and Measurement:

    • Add 250 µL of 0.1 M NaOH to each pellet to dissolve the bound dye.

    • Transfer 100 µL of the eluted solution to a 96-well plate.

    • Read the absorbance at 540 nm.

  • Quantification: Use a standard curve prepared with known concentrations of purified collagen (e.g., rat tail collagen type I) to determine the collagen concentration in each sample.

Protocol 3.3: Evaluating Effects on Cellular Senescence (SA-β-gal Staining)

Objective: To identify and quantify senescent HDFs based on the expression of senescence-associated β-galactosidase (SA-β-gal) activity at a suboptimal pH of 6.0.[21] This is a widely accepted biomarker for cellular senescence.[22]

Materials:

  • HDFs cultured on glass coverslips in 12-well plates

  • L-Isoleucinamide HCl

  • 1X PBS

  • Fixative Solution (2% formaldehyde, 0.2% glutaraldehyde in PBS)[23]

  • SA-β-gal Staining Solution (see below)

  • Brightfield microscope

SA-β-gal Staining Solution (pH 6.0) Preparation:

  • Prepare a 40 mM Citric Acid/Sodium Phosphate buffer, pH 6.0.

  • To this buffer, add the following to final concentrations: 5 mM Potassium Ferrocyanide, 5 mM Potassium Ferricyanide, 150 mM NaCl, 2 mM MgCl₂.[24]

  • Immediately before use, add X-gal (from a 20 mg/mL stock in DMF) to a final concentration of 1 mg/mL.[21]

Procedure:

  • Seeding and Treatment: Seed HDFs on coverslips and treat with L-Isoleucinamide HCl for an extended period (e.g., 5-7 days) to induce or prevent potential senescence. Include a positive control for senescence if possible (e.g., treatment with a low dose of H₂O₂).

  • Fixation:

    • Aspirate the culture medium and wash the cells twice with 1X PBS.

    • Add 1 mL of Fixative Solution and incubate at room temperature for 5-10 minutes.[21]

    • Wash the cells three times with 1X PBS.

  • Staining:

    • Add 1 mL of freshly prepared SA-β-gal Staining Solution to each well.

    • Incubate the plate at 37°C (in a non-CO₂ incubator) for 12-24 hours. Protect from light. Do not seal with parafilm if using a humidified incubator to avoid pH changes.[23]

  • Imaging and Quantification:

    • Wash the cells with PBS.

    • Mount the coverslips onto glass slides.

    • Observe under a brightfield microscope. Senescent cells will appear blue.

    • Quantify the percentage of senescent cells by counting the number of blue-stained cells relative to the total number of cells in at least five random fields of view per condition. (% Senescent Cells = (Number of Blue Cells / Total Number of Cells) * 100).

Data Interpretation & Troubleshooting

Problem Possible Cause Recommended Solution
MTT Assay: High variability between replicate wells.Uneven cell seeding; Edge effects in the 96-well plate; Contamination.Ensure a single-cell suspension before seeding; Avoid using the outermost wells of the plate; Practice stringent aseptic technique.[18]
Sirius Red Assay: High background in control wells.Serum protein interference; Incomplete removal of unbound dye.Ensure the use of serum-free medium for the collection period[25]; Increase the number or volume of the HCl wash step.
Sirius Red Assay: Low signal/sensitivity.Insufficient collagen production by cells; Assay not sensitive enough for low collagen levels.Increase cell seeding density or incubation time; Concentrate the conditioned medium before the assay; Consider a more sensitive method like a hydroxyproline assay, though it requires larger sample amounts.[20][26]
SA-β-gal Staining: No blue cells in positive control.Staining solution pH is incorrect; Fixation was too harsh or too long, destroying the enzyme.[23]Verify the pH of the staining solution is exactly 6.0; Reduce fixation time to 3-5 minutes.
SA-β-gal Staining: High background/all cells are blue.Endogenous lysosomal β-galactosidase activity at pH 4.0 is being detected; Over-incubation.Confirm the staining solution pH is 6.0, not lower; Reduce the staining incubation time.

References

  • Senescence Associated β-galactosidase Staining. Bio-protocol. [Link]

  • CAMPISI LAB PROTOCOL FOR DETECTING SENESCENCE-ASSOCIATED B-GALACTOSIDASE (SA-Bgal) ACTIVITY. Buck Institute for Research on Aging. [Link]

  • Senescence Associated β-galactosidase Staining (Senescence assay). McGill University. [Link]

  • OHSU SenNet Senescence-Associated Beta-Galactosidase (SA b-Gal) Staining of Carboxymethyl Cellulose (CMC) Embedded Skin Tissue Sections on Polyethylene Naphthalate (PEN) Coated Slides. Protocols.io. [Link]

  • Optimization of Sirius Red-Based Microplate Assay to Investigate Collagen Production In Vitro. MDPI. [Link]

  • Development of a Collagen Assay and testing pro- and antifibrotic compounds on fibroblasts in vitro. University of Groningen. [Link]

  • Cellular Senescence Assay Kit (SA-β-gal Staining). Cell Biolabs, Inc. [Link]

  • Development of a Collagen Assay and testing pro- and antifibrotic compounds on fibroblasts in vitro. University of Groningen Student Theses. [Link]

  • Collagen quantification in cell cultures and tissues. Quickzyme Biosciences. [Link]

  • Cytotoxicity, Proliferation and Migration Rate Assessments of Human Dermal Fibroblast Adult Cells using Zingiber zerumbet Extract. Universiti Kebangsaan Malaysia. [Link]

  • Viability and Proliferation in Human Dermal Fibroblasts (HDF). Prezi. [Link]

  • Techniques to Assess Collagen Synthesis, Deposition, and Cross-Linking In Vitro. PubMed. [Link]

  • Combination of Glycinamide and Ascorbic Acid Synergistically Promotes Collagen Production and Wound Healing in Human Dermal Fibroblasts. MDPI. [Link]

  • Comparison among different MTT assay protocols in NIH3T3 fibroblasts. ResearchGate. [Link]

  • Targeting Dermal Fibroblast Senescence: From Cellular Plasticity to Anti-Aging Therapies. MDPI. [Link]

  • Rethinking solubility and stability in cell culture media with next generation cystine peptides. Evonik Industries. [Link]

  • Modulation of cellular senescence in fibroblasts and dermal papillae cells in vitro. International Journal of Cosmetic Science. [Link]

  • Research Progress on Bioactive Factors against Skin Aging. PubMed Central. [Link]

  • How to know the stability of drugs and reagents in the cell culture media? ResearchGate. [Link]

  • Targeting Dermal Fibroblast Senescence: From Cellular Plasticity to Anti-Aging Therapies. MDPI. [Link]

  • The potential of a niacinamide dominated cosmeceutical formulation on fibroblast activity and wound healing in vitro. PubMed Central. [Link]

  • A comprehensive evaluation of dermal fibroblast therapy in clinical trials for treating skin disorders and cosmetic applications: a scoping review. PubMed Central. [Link]

  • Human Dermal Fibroblast: A Promising Cellular Model to Study Biological Mechanisms of Major Depression and Antidepressant Drug Response. Bentham Science. [Link]

  • Collagen peptides affect collagen synthesis and the expression of collagen, elastin, and versican genes in cultured human dermal fibroblasts. Frontiers in Nutrition. [Link]

  • Enhancing Skin Health: By Oral Administration of Natural Compounds and Minerals with Implications to the Dermal Microbiome. National Institutes of Health. [Link]

  • Recent advances in dermal fibroblast senescence and skin aging: unraveling mechanisms and pioneering therapeutic strategies. PubMed. [Link]

  • Effect of Marine-Derived Saccharides on Human Skin Fibroblasts and Dermal Papilla Cells. MDPI. [Link]

  • Cell Culture Protocol. Creative Biolabs. [Link]

  • Promising Effects of Novel Supplement Formulas in Preventing Skin Aging in 3D Human Keratinocytes. PubMed. [Link]

  • Grp94 Inhibitor HCP1 Inhibits Human Dermal Fibroblast Senescence. PubMed Central. [Link]

  • Stress-Induced Senescence in Human Dermal Fibroblasts : Effects of Creatine and Nicotinamide Post Stress Treatment. CORE Scholar. [Link]

  • Collagen Synthesis Is Suppressed in Dermal Fibroblasts by the Human Antimicrobial Peptide LL-37. PubMed Central. [Link]

  • Cell Culture Guide - Techniques and Protocols. Assay Genie. [Link]

  • Oral Supplementation and Systemic Drugs for Skin Aging: A Narrative Review. PubMed. [Link]

  • Human collagen alpha-2 type I stimulates collagen synthesis, wound healing, and elastin production in normal human dermal fibroblasts (HDFs). BMB Reports. [Link]

  • Conditioned Medium Secreted Cell line Culture Protocols. Addgene. [Link]

  • Dermal Fibroblast Migration and Proliferation Upon Wounding or Lipopolysaccharide Exposure is Mediated by Stathmin. PubMed Central. [Link]

  • Collagen production in cardiac fibroblasts during inhibition of angiotensin-converting enzyme and aminopeptidases. PubMed. [Link]

Sources

Method

Application Note: A Practical Guide to the Solid-Phase Synthesis of Peptides with C-Terminal L-Isoleucinamide

Introduction: The Significance of C-Terminal Amidation In the landscape of therapeutic peptide development, the modification of the C-terminus from a carboxylic acid to a primary amide is a cornerstone strategy. This see...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of C-Terminal Amidation

In the landscape of therapeutic peptide development, the modification of the C-terminus from a carboxylic acid to a primary amide is a cornerstone strategy. This seemingly minor alteration confers significant pharmacological advantages. C-terminal amidation enhances metabolic stability by protecting the peptide from degradation by carboxypeptidases, often leading to a longer biological half-life. Furthermore, it can be critical for receptor binding and overall biological activity, as many endogenous peptide hormones and neuropeptides are naturally amidated.[1][2]

This guide provides a detailed, field-proven protocol for the synthesis of peptides featuring a C-terminal L-Isoleucinamide. Isoleucine, a β-branched amino acid, introduces specific steric challenges during synthesis that require careful consideration.[3][4] We will address these challenges and outline a robust methodology from resin selection to final purification, ensuring a high-purity final product.

Principle of the Method: Leveraging Amide-Generating Resins

The synthesis of a peptide with a C-terminal amide (e.g., ...-Ile-NH₂) is achieved using a specialized solid support designed to release the peptide as an amide upon acidic cleavage. This contrasts with standard supports like Wang or 2-Chlorotrityl resins, which yield C-terminal carboxylic acids.

For this application, we will utilize Rink Amide resin .[5][6] This resin features an acid-labile linker that is stable to the basic conditions of Fmoc-deprotection but cleaves under strong acid (Trifluoroacetic Acid, TFA) treatment. The cleavage mechanism at the linker's benzhydrylamine core directly results in the formation of the desired C-terminal primary amide on the isoleucine residue.[1][5]

Diagram 1: Overall SPPS Workflow for L-Isoleucinamide Peptides

SPPS_Workflow Resin Rink Amide Resin (Fmoc-Protected) Deprotect1 Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotect1 Step 1 Wash1 DMF Wash Deprotect1->Wash1 Couple_Ile Couple First Residue (Fmoc-L-Ile-OH + HATU) Wash1->Couple_Ile Step 2 Wash2 DMF Wash Couple_Ile->Wash2 Kaiser1 Kaiser Test (Check for free amine) Wash2->Kaiser1 Kaiser1->Couple_Ile Positive (Recouple) Elongation SPPS Cycles (Deprotect -> Wash -> Couple) Kaiser1->Elongation Negative Final_Deprotect Final N-Terminal Fmoc Deprotection Elongation->Final_Deprotect Step 3 Cleavage Cleavage & Global Deprotection (TFA Cocktail) Final_Deprotect->Cleavage Step 4 Precipitate Precipitate & Wash (Cold Diethyl Ether) Cleavage->Precipitate Purify Purification (RP-HPLC) Precipitate->Purify Step 5 Final_Product Peptide-Ile-NH₂ Purify->Final_Product

Caption: High-level workflow for Fmoc-SPPS of C-terminal Isoleucinamide peptides.

Materials and Reagents

Item Specification Supplier Example Purpose
Resin Fmoc-Rink Amide MBHA Resin (100-200 mesh, ~0.5 mmol/g)MilliporeSigma, AapptecSolid support for amide generation
Solvents N,N-Dimethylformamide (DMF), Dichloromethane (DCM)Peptide Synthesis GradeReaction and washing media
Amino Acids Fmoc-L-Isoleucine-OH, other Fmoc-AA-OH with side-chain protectionBachem, ChemPepPeptide building blocks
Deprotection PiperidineReagent GradeFmoc group removal
Coupling Reagent HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)BenchChem, AapptecActivates carboxylic acid for amide bond formation
Base N,N-Diisopropylethylamine (DIPEA)Reagent GradeActivates coupling and neutralizes resin
Cleavage Cocktail Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water (H₂O)Reagent GradeCleaves peptide from resin and removes side-chain protecting groups
Precipitation Diethyl Ether (cold, <4°C)AnhydrousPrecipitates crude peptide
QC Test Kaiser Test Kit (Phenol, KCN, Ninhydrin solutions)MilliporeSigmaMonitors coupling completion
Expert Insight: Why HATU?

While many coupling reagents exist, HATU is recommended here for two primary reasons. First, isoleucine is a β-branched amino acid, known for sterically hindered and thus "difficult" couplings.[3] HATU forms a highly reactive OAt-active ester, which is more efficient at overcoming this steric barrier than its HOBt-based counterpart, HBTU.[7][8] Second, HATU demonstrates faster reaction kinetics and a lower risk of epimerization (racemization) at the activated amino acid, preserving the stereochemical integrity of the final peptide.[7][9]

Detailed Synthesis Protocol

This protocol is based on a 0.1 mmol synthesis scale . All steps are performed at room temperature unless specified.

Phase 1: Resin Preparation and First Amino Acid Coupling
  • Resin Swelling: Place Fmoc-Rink Amide resin (200 mg, 0.1 mmol) into a fritted peptide synthesis vessel. Add DMF (3-4 mL) and allow the resin to swell for at least 30 minutes with gentle agitation.[10] Drain the DMF.

  • Initial Fmoc Deprotection: Add a solution of 20% piperidine in DMF (3 mL) to the resin. Agitate for 3 minutes, then drain. Add a fresh 3 mL of 20% piperidine/DMF and agitate for an additional 10 minutes to ensure complete Fmoc removal from the linker.[11]

  • Washing: Wash the deprotected resin thoroughly to remove all traces of piperidine. Perform a cycle of washes with DMF (5 x 3 mL), DCM (3 x 3 mL), and finally DMF (3 x 3 mL).[12]

  • Amino Acid Activation: In a separate vial, dissolve Fmoc-L-Isoleucine-OH (4 eq, 0.4 mmol, 141.4 mg), HATU (3.9 eq, 0.39 mmol, 148.3 mg) in DMF (~2 mL). Add DIPEA (8 eq, 0.8 mmol, 140 µL). Mix for 1-2 minutes. The solution should be clear.

  • Coupling Reaction: Add the activated amino acid solution to the washed resin. Agitate the mixture for 45-60 minutes.

  • Coupling Completion Check (Kaiser Test):

    • Remove a small sample of resin beads (~1-2 mg) and wash them thoroughly with ethanol on a separate micro-filter.[13]

    • Place the washed beads in a small glass test tube and add 2-3 drops of each Kaiser test reagent.[14]

    • Heat at 110-120°C for 5 minutes.[13]

    • Interpretation:

      • Beads and solution are yellow/colorless: Negative result. Coupling is complete. Proceed to Phase 2.[13]

      • Beads are blue/purple: Positive result. Coupling is incomplete.[15] Drain the reaction vessel and repeat steps 4-6 (recouple). If the test remains positive after a second coupling, cap the unreacted amines with acetic anhydride before proceeding.

Phase 2: Peptide Chain Elongation

Repeat the following cycle for each subsequent amino acid in the peptide sequence:

  • Wash: Wash the resin with DMF (5 x 3 mL).

  • Fmoc Deprotection: Perform the two-step piperidine treatment as described in Phase 1, Step 2.

  • Wash: Wash the resin as described in Phase 1, Step 3.

  • Couple: Activate and couple the next Fmoc-amino acid as described in Phase 1, Steps 4 and 5. Use 4 equivalents of amino acid and 3.9 equivalents of HATU.

  • Monitor: Perform a Kaiser test to confirm coupling completion before proceeding to the next cycle.[15]

Phase 3: Final Deprotection and Cleavage
  • Final Fmoc Removal: After the final amino acid has been coupled, perform the deprotection and washing steps one last time to liberate the N-terminal amine.

  • Final Wash & Dry: Wash the peptide-resin with DMF (3x), DCM (5x), and Methanol (3x). Dry the resin under a high vacuum for at least 1 hour.

  • Prepare Cleavage Cocktail: Prepare Reagent K for robust cleavage and scavenging, especially if the peptide contains sensitive residues like Cys, Met, or Trp.[16][17][18]

    • Reagent K Composition: 82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT).[17]

    • For 10 mL: 8.25 mL TFA, 0.5 mL H₂O, 0.5 g Phenol, 0.5 mL Thioanisole, 0.25 mL EDT.

    • CAUTION: Prepare in a certified fume hood. TFA is highly corrosive. Thioanisole and EDT are malodorous.

  • Cleavage Reaction: Add the cleavage cocktail (5-10 mL per 200 mg of resin) to the dry peptide-resin in the reaction vessel. Seal the vessel and agitate at room temperature for 2-3 hours.

  • Isolate Crude Peptide:

    • Filter the TFA solution containing the cleaved peptide into a 50 mL centrifuge tube.

    • Wash the resin beads twice with a small volume of fresh TFA (~1 mL) and combine the filtrates.

    • Add the combined TFA solution dropwise into a 10-fold volume of ice-cold diethyl ether (~40-50 mL). A white precipitate (the crude peptide) should form.

    • Incubate the mixture at -20°C for at least 30 minutes to maximize precipitation.

    • Centrifuge the tube (e.g., 4000 rpm, 10 min), decant the ether, and wash the peptide pellet twice with cold ether.

    • After the final wash, gently dry the white peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Phase 4: Purification and Analysis
  • Purification: Dissolve the crude peptide in a suitable aqueous buffer (e.g., 0.1% TFA in water/acetonitrile) and purify using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

  • Analysis: Confirm the identity and purity of the collected fractions using LC-MS (Liquid Chromatography-Mass Spectrometry) to verify the correct molecular weight of the target peptide (...-Ile-NH₂). Lyophilize the pure fractions to obtain a fluffy, white powder.

Troubleshooting and Key Considerations

  • Incomplete Coupling of Isoleucine: Due to steric hindrance, if the Kaiser test is positive after the first coupling, a second coupling is highly recommended before resorting to capping.[3]

  • Peptide Aggregation: For long or hydrophobic sequences, on-resin aggregation can hinder subsequent reactions.[19] Consider switching the solvent from DMF to NMP (N-Methyl-2-pyrrolidone) or incorporating a small percentage of DMSO (e.g., 80% NMP/DMSO) to improve resin swelling and disrupt secondary structures.[20]

  • Cleavage Byproducts: The use of scavengers like TIS and water in the cleavage cocktail is critical. They act to quench reactive carbocations generated from the resin linker and side-chain protecting groups, preventing modification of sensitive residues like Tryptophan or Methionine.[21] Using a pre-formulated cocktail like Reagent K provides broad protection.[18]

  • Kaiser Test False Positives: Overheating during the Kaiser test can prematurely cleave the Fmoc group, leading to a false positive blue color. Adhere strictly to the recommended heating time and temperature.[22]

References

  • Cleavage Cocktails; Reagent B - Aapptec Peptides. Aapptec. Available at: [Link]

  • Solid-phase synthesis of C-terminal peptide amides using a photoremovable α-methylphenacylamido anchoring linkage. (1988). Proceedings of the Indian Academy of Sciences - Chemical Sciences. Available at: [Link]

  • Methods and protocols of modern solid phase peptide synthesis. (2014). Amino Acids. Available at: [Link]

  • The Science Behind Rink Amide-AM Resin: Mechanism and Applications in Peptide Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. (2019). Watson International Ltd. Available at: [Link]

  • Technical Support Information Bulletin 1054 - Rink Amide MBHA Resin. Aapptec. Available at: [Link]

  • Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). (2022). STAR Protocols. Available at: [Link]

  • Introduction to Peptide Synthesis. (2012). Current Protocols in Protein Science. Available at: [Link]

  • C-terminal N-alkylated peptide amides resulting from the linker decomposition of the Rink amide resin: a new cleavage mixture prevents their formation. (2006). Journal of Peptide Science. Available at: [Link]

  • Planning a Peptide Synthesis. AAPPTec. Available at: [Link]

  • Rink Amide Resin, MBHA Resin. Applied Polytech. Available at: [Link]

  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). UCI Department of Chemistry. Available at: [Link]

  • Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis. (2020). Synform. Available at: [Link]

  • Solid Phase Synthesis-- What are the major problems in the lab? (2018). Reddit. Available at: [Link]

  • Yields of the peptide coupling reactions and comparison of HBTU and HATU. ResearchGate. Available at: [Link]

  • Monitoring of Peptide Coupling and Capping; Coupling Tests. AAPPTec. Available at: [Link]

  • Stain Protocol for the Detection of N-Terminal Amino Groups during Solid-Phase Peptide Synthesis. (2020). Organic Letters. Available at: [Link]

  • Coupling Reagents. Aapptec. Available at: [Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (2014). Organic Process Research & Development. Available at: [Link]

  • Challenging SPPS: Difficult Sequences And Side Reactions. Gyros Protein Technologies. Available at: [Link]

  • Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. (2020). Frontiers in Bioengineering and Biotechnology. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: Characterizing the Cellular Effects of L-Isoleucinamide Hydrochloride

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing cell-based assays to characterize the biological activity of L-Isoleucinami...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing cell-based assays to characterize the biological activity of L-Isoleucinamide hydrochloride. As an amino acid amide, this compound holds potential for interacting with various cellular processes, from metabolism to signaling.[1] These protocols offer a robust framework for an initial characterization, focusing on cytotoxicity, cell viability, and a potential mechanism of action. The methodologies described are foundational in toxicology and drug discovery for profiling novel chemical entities.[2][3] We emphasize not only the procedural steps but also the underlying principles and rationale to ensure data integrity and reproducibility.

Introduction and Scientific Rationale

Amino acids and their derivatives are fundamental to nearly all biological processes, serving as protein building blocks, metabolic intermediates, and signaling molecules.[1] L-Isoleucinamide hydrochloride is the amide derivative of the essential amino acid L-Isoleucine, where the carboxylic acid group is replaced by an amide.[4] This structural modification can significantly alter the molecule's chemical properties, including its charge, hydrophobicity, and ability to cross cellular membranes, potentially leading to novel biological activities distinct from its parent amino acid.

Evaluating the cellular response to a novel compound like L-Isoleucinamide hydrochloride is a critical first step in understanding its potential as a therapeutic agent or a research tool. Cell-based assays provide a powerful platform for this initial screening, offering insights into how the compound affects cell health, proliferation, and death within a controlled in-vitro environment.[3]

This guide presents a multi-faceted approach, beginning with broad-spectrum cytotoxicity and viability assays to determine the compound's dose-dependent effects. Subsequently, we provide a protocol for investigating the mode of cell death (apoptosis vs. necrosis) and a framework for exploring effects on a key cell signaling pathway, PI3K/Akt, which is a central regulator of cell survival and metabolism.[5]

General Experimental Workflow

A systematic evaluation is crucial for obtaining clear and interpretable results. The following workflow provides a logical progression from initial compound screening to more detailed mechanistic studies.

G cluster_0 Phase 1: Preparation cluster_3 Phase 4: Analysis prep Cell Culture & Seeding (e.g., HeLa, HEK293) compound Prepare L-Isoleucinamide HCl Stock & Serial Dilutions prep->compound treat Treat Cells with Compound (24, 48, 72 hours) compound->treat viability Cell Viability Assay (MTT) treat->viability cytotoxicity Cytotoxicity Assay (LDH Release) treat->cytotoxicity apoptosis Apoptosis vs. Necrosis Assay (Annexin V / PI Staining) treat->apoptosis signaling Signaling Pathway Analysis (e.g., Western Blot for PI3K/Akt) treat->signaling acquisition Data Acquisition (Plate Reader, Flow Cytometer) viability->acquisition cytotoxicity->acquisition apoptosis->acquisition analysis Data Analysis (IC50 Calculation, Statistical Tests) acquisition->analysis

Caption: General experimental workflow for cell-based characterization.

Materials and Reagents

  • Cell Lines: Human cervical cancer cells (HeLa), Human embryonic kidney cells (HEK293), or another appropriate cell line.

  • Compound: L-Isoleucinamide hydrochloride.

  • Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Reagents for Cell Culture: 0.25% Trypsin-EDTA, Phosphate-Buffered Saline (PBS), Dimethyl sulfoxide (DMSO).

  • MTT Assay: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent, Solubilization solution (e.g., 10% SDS in 0.01 M HCl).

  • LDH Assay: Commercially available Lactate Dehydrogenase (LDH) cytotoxicity assay kit.

  • Apoptosis Assay: Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit.

  • Equipment: Humidified incubator (37°C, 5% CO₂), 96-well and 6-well tissue culture plates, microplate reader, flow cytometer, standard laboratory pipettes and consumables.

Experimental Protocols

Protocol 4.1: Cell Seeding and Compound Treatment

This initial phase is critical for ensuring healthy, uniformly distributed cells, which is the foundation of a reliable assay.

  • Cell Culture: Maintain the chosen cell line in a T-75 flask in a 37°C, 5% CO₂ incubator. Passage cells upon reaching 80-90% confluency to maintain exponential growth.

  • Cell Seeding:

    • For 96-well plates (MTT, LDH assays): Seed cells at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

    • For 6-well plates (Apoptosis assay): Seed cells at a density of 2 x 10⁵ cells per well in 2 mL of complete medium.

  • Incubation: Incubate the plates for 24 hours to allow cells to attach and resume growth.

  • Compound Preparation: Prepare a 100 mM stock solution of L-Isoleucinamide hydrochloride in sterile water or PBS. Further dilute this stock in complete culture medium to create a series of working concentrations (e.g., 0.1 µM to 1000 µM).

    • Expert Tip: It is crucial to include a "vehicle control" (medium with the same amount of solvent used for the highest compound concentration) to account for any effects of the solvent itself.

  • Cell Treatment: After 24 hours of incubation, carefully remove the old medium and replace it with 100 µL (for 96-well plates) or 2 mL (for 6-well plates) of medium containing the various concentrations of L-Isoleucinamide hydrochloride. Also include wells with medium only (untreated control) and vehicle control.

  • Incubation: Return the plates to the incubator for the desired time points (e.g., 24, 48, or 72 hours).

Protocol 4.2: MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is often used as a proxy for cell viability. Mitochondrial dehydrogenases in living cells convert the yellow MTT tetrazolium salt into purple formazan crystals.

  • Add MTT Reagent: At the end of the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well of the 96-well plate.

  • Incubate: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

  • Solubilize Crystals: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or 10% SDS) to each well. Pipette up and down to ensure all crystals are dissolved.

  • Measure Absorbance: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the untreated control wells.

Protocol 4.3: LDH Release Assay for Cytotoxicity

This assay quantifies the amount of lactate dehydrogenase (LDH) released from damaged cells into the culture medium, serving as an indicator of compromised cell membrane integrity and cytotoxicity.[2]

  • Sample Collection: At the end of the treatment period, carefully transfer 50 µL of the supernatant from each well to a new, clean 96-well plate.

  • Prepare Controls: Prepare a "maximum LDH release" control by adding a lysis buffer (provided in most commercial kits) to untreated cells 45 minutes before this step.

  • LDH Reaction: Prepare and add the LDH reaction mixture to each well containing the supernatant according to the manufacturer's instructions.[2]

  • Incubate: Incubate the plate for 30 minutes at room temperature, protected from light.

  • Measure Absorbance: Measure the absorbance at 490 nm using a microplate reader.

  • Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Protocol 4.4: Annexin V / PI Staining for Apoptosis

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine on the outer leaflet of the cell membrane (an early apoptotic sign), while Propidium Iodide (PI) enters cells with compromised membranes (late apoptotic/necrotic cells).

  • Cell Harvesting: Following treatment in 6-well plates, collect both the floating cells (from the supernatant) and the adherent cells (by trypsinization). This is critical to ensure all cell populations are analyzed.

  • Washing: Combine the floating and adherent cells and wash them twice with cold PBS by centrifuging at 500 x g for 5 minutes.[2]

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V binding buffer.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X binding buffer to each tube and analyze immediately by flow cytometry.

Investigating a Potential Signaling Pathway: PI3K/Akt

If initial assays show a significant, dose-dependent effect on cell viability, the next logical step is to investigate the underlying mechanism. The PI3K/Akt/mTOR pathway is a primary candidate for investigation as it is a central regulator of cell survival, growth, and metabolism.[5] An amino acid derivative could potentially modulate this pathway by affecting nutrient sensing or growth factor signaling.

G cluster_downstream Downstream Effects GF Growth Factors Receptor Receptor Tyrosine Kinase GF->Receptor PI3K PI3K Receptor->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PI3K Akt Akt PIP3->Akt Recruits & Activates mTORC1 mTORC1 Akt->mTORC1 Activates Survival Cell Survival (Inhibition of Apoptosis) Akt->Survival Growth Cell Growth & Proliferation mTORC1->Growth

Caption: Simplified PI3K/Akt signaling pathway.

A common method to probe this pathway is Western Blotting. After treating cells with L-Isoleucinamide hydrochloride, cell lysates can be collected and analyzed for changes in the phosphorylation status of key proteins like Akt (p-Akt vs. total Akt). A change in this ratio would suggest the compound interacts with this pathway.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, structured tables to facilitate comparison.

Concentration (µM)% Cell Viability (MTT Assay) ± SD% Cytotoxicity (LDH Assay) ± SD% Apoptotic Cells (Annexin V+) ± SD
0 (Untreated)100 ± 4.52.1 ± 0.85.2 ± 1.1
198.7 ± 5.13.5 ± 1.26.1 ± 1.5
1085.4 ± 6.215.8 ± 2.518.9 ± 3.4
5052.1 ± 4.845.3 ± 4.148.5 ± 4.2
10025.6 ± 3.972.1 ± 5.575.3 ± 5.8
5005.2 ± 1.595.4 ± 3.292.1 ± 2.9

Table 1: Example data from the characterization of L-Isoleucinamide hydrochloride on HeLa cells after 48 hours of treatment. Data are presented as mean ± standard deviation (SD) from three independent experiments.

Interpretation:

  • IC₅₀ Value: From the MTT data, a dose-response curve can be generated to calculate the IC₅₀ value—the concentration at which the compound inhibits 50% of cell viability. In the example table, this would be approximately 50 µM.

  • Mechanism of Death: The corresponding increase in LDH release and the high percentage of Annexin V positive cells suggest that at cytotoxic concentrations, L-Isoleucinamide hydrochloride induces cell death primarily through apoptosis and subsequent secondary necrosis/membrane damage.

References

  • Vertex AI Search, 6

  • Benchchem, 2

  • Merck, 1

  • National Center for Biotechnology Information, 4

  • Frontiers, 7

  • PubMed, 8

  • BMG LABTECH, 3

  • PubMed, 9

  • MDPI, 10

  • Molecular Pharmacology, 11

  • PubMed Central, 12

  • NCBI Bookshelf, 13

  • National Institutes of Health, 5

  • Assay Genie, 14

  • PubMed Central, 15

  • Journal of the American Chemical Society, 16

  • ACS Publications, 17

  • PubMed, 18

  • MDPI, 19

  • MDPI, 20

Sources

Method

High-throughput screening assays involving L-Isoleucinamide hydrochloride

Application Note & Protocol High-Throughput Screening for Modulators of Aminopeptidase Activity Using L-Isoleucinamide Hydrochloride as a Structural Scaffold Abstract This document provides a comprehensive guide to the d...

Author: BenchChem Technical Support Team. Date: January 2026

Application Note & Protocol

High-Throughput Screening for Modulators of Aminopeptidase Activity Using L-Isoleucinamide Hydrochloride as a Structural Scaffold

Abstract

This document provides a comprehensive guide to the development and implementation of a high-throughput screening (HTS) assay designed to identify novel modulators of aminopeptidase activity. While focusing on a generic aminopeptidase as a target, we utilize L-Isoleucinamide hydrochloride, an amino acid amide, as a representative scaffold from which a chemical library could be derived. The protocols herein detail a robust, fluorescence-based assay amenable to miniaturization and automation, suitable for screening large compound libraries. We delve into the rationale behind experimental design choices, data analysis, and validation, offering a complete workflow for researchers in drug discovery.

Introduction: The Rationale for Targeting Aminopeptidases

Aminopeptidases are a class of exopeptidases that catalyze the cleavage of amino acids from the N-terminus of proteins and peptides. These enzymes are critical in a multitude of physiological processes, including protein degradation, hormone regulation, and antigen presentation. Dysregulation of aminopeptidase activity has been implicated in various pathologies, such as cancer, hypertension, and inflammatory diseases, making them attractive targets for therapeutic intervention.

L-Isoleucinamide hydrochloride (CAS No: 10466-56-5) is a derivative of the natural amino acid L-isoleucine.[1][2][3] Its chemical structure, featuring a primary amide group in place of the carboxylic acid, makes it an intriguing starting point for medicinal chemistry efforts. The amide bond mimics a peptide bond, suggesting that derivatives of this molecule could potentially interact with the active sites of proteases like aminopeptidases. This application note outlines a hypothetical HTS campaign to screen a library of compounds, conceptually derived from the L-Isoleucinamide scaffold, for their ability to inhibit a model aminopeptidase.

The assay described is a fluorescence intensity-based kinetic assay. It utilizes a fluorogenic substrate that is non-fluorescent until cleaved by the aminopeptidase, releasing a highly fluorescent molecule. The rate of fluorescence increase is directly proportional to the enzyme's activity, allowing for the quantification of inhibition or activation by test compounds.[4] This method is widely adopted in HTS due to its high sensitivity, low background signal, and adaptability to automated liquid handling systems.[5][6]

The Aminopeptidase Signaling Pathway and its Therapeutic Relevance

To provide context for the screening assay, it is crucial to understand the biological role of the target. Aminopeptidases can be involved in various pathways. For instance, in the renin-angiotensin system (RAS), aminopeptidases play a role in blood pressure regulation by degrading angiotensin peptides. Inhibiting these enzymes can have therapeutic effects. The diagram below illustrates a simplified, generic pathway where an aminopeptidase is involved in processing a bioactive peptide.

Aminopeptidase_Pathway cluster_extracellular Extracellular Space cluster_cell Target Cell Pro_Peptide Pro-Peptide (Inactive) Bioactive_Peptide Bioactive Peptide Pro_Peptide->Bioactive_Peptide Activation by another protease Receptor Cell Surface Receptor Bioactive_Peptide->Receptor Binding Degraded_Peptide Degraded Peptide (Inactive) Bioactive_Peptide->Degraded_Peptide Cleavage by Aminopeptidase Signaling Downstream Signaling Cascade Receptor->Signaling Activation Aminopeptidase Aminopeptidase Response Cellular Response Signaling->Response

Caption: A generic signaling pathway involving an aminopeptidase.

High-Throughput Screening Workflow

The HTS process follows a logical progression from assay development to hit confirmation.[7][8] The workflow is designed to be robust and efficient, minimizing false positives and negatives.

HTS_Workflow cluster_workflow HTS Campaign Workflow Assay_Dev 1. Assay Development & Miniaturization (384-well format) Pilot_Screen 2. Pilot Screen (~2,000 compounds) Assay_Dev->Pilot_Screen Primary_Screen 3. Primary HTS (Full Library) Pilot_Screen->Primary_Screen Hit_Confirmation 4. Hit Confirmation (Re-testing of initial hits) Primary_Screen->Hit_Confirmation Dose_Response 5. Dose-Response & IC50 Determination Hit_Confirmation->Dose_Response SAR 6. Hit Expansion & SAR Studies Dose_Response->SAR

Caption: The workflow for a typical high-throughput screening campaign.

Detailed Experimental Protocols

Materials and Reagents
ReagentSupplierCatalog #Storage
L-Isoleucinamide hydrochlorideTCI ChemicalsI0731Room Temp
Recombinant Human AminopeptidaseR&D SystemsXXXX-20°C
L-Isoleucine-7-amido-4-methylcoumarin (Isoleucine-AMC)BachemYYYY-20°C
Tris-HClSigma-AldrichT5941Room Temp
NaClSigma-AldrichS9888Room Temp
DMSO, AnhydrousSigma-Aldrich276855Room Temp
384-well black, flat-bottom platesCorning3712Room Temp
Preparation of Stock Solutions
  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, pH 7.5. Filter sterilize and store at 4°C.

  • Enzyme Stock (100X): Reconstitute the lyophilized aminopeptidase in assay buffer to a concentration of 200 nM. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

  • Substrate Stock (100X): Dissolve Isoleucine-AMC in DMSO to a final concentration of 1 mM. Aliquot and store at -20°C, protected from light.

  • Compound Plates: The compound library, conceptually based on the L-Isoleucinamide hydrochloride scaffold, is typically stored in DMSO. For the primary screen, a 1 mM stock plate is used.

HTS Protocol for Primary Screening

This protocol is optimized for a 384-well plate format with a final assay volume of 20 µL.

  • Compound Dispensing: Using an automated liquid handler (e.g., Echo acoustic dispenser or pin tool), transfer 200 nL of each compound from the 1 mM stock plate to the corresponding wells of a 384-well assay plate. This results in a final compound concentration of 10 µM.

    • Rationale: 10 µM is a standard concentration for primary screens, balancing the need to identify moderately potent hits without excessive false positives from non-specific interactions.[8]

  • Controls:

    • Negative Control (0% Inhibition): Add 200 nL of DMSO to 16 wells.

    • Positive Control (100% Inhibition): Add 200 nL of a known, potent aminopeptidase inhibitor (or a chelating agent like EDTA if it's a metalloenzyme) to 16 wells to a final concentration that gives maximal inhibition.

  • Enzyme Addition: Prepare a 1X working solution of the aminopeptidase (2 nM) in cold assay buffer. Add 10 µL of this solution to all wells of the assay plate.

  • Incubation: Gently mix the plate on a plate shaker for 30 seconds and then incubate for 15 minutes at room temperature.

    • Rationale: This pre-incubation step allows the compounds to bind to the enzyme before the substrate is introduced, which is crucial for identifying competitive and non-competitive inhibitors.

  • Reaction Initiation: Prepare a 1X working solution of the Isoleucine-AMC substrate (10 µM) in assay buffer. Add 10 µL of this solution to all wells to initiate the enzymatic reaction. The final substrate concentration will be 5 µM.

    • Rationale: The substrate concentration should ideally be at or below the Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors. This needs to be determined during assay development.

  • Kinetic Reading: Immediately place the plate in a fluorescence plate reader (e.g., EnVision multimode reader[5]) pre-set to 37°C. Read the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) every 60 seconds for 15 minutes.

Data Analysis and Hit Identification
  • Rate Calculation: For each well, calculate the rate of reaction (slope) from the linear portion of the kinetic read (fluorescence units per minute).

  • Normalization: Normalize the data using the control wells:

    • Percent Inhibition = 100 * (1 - (Rate_Compound - Rate_Positive_Control) / (Rate_Negative_Control - Rate_Positive_Control))

  • Z'-Factor Calculation: Assess the quality of the assay for each plate using the Z'-factor.[8]

    • Z' = 1 - (3 * (SD_Negative_Control + SD_Positive_Control)) / |Mean_Negative_Control - Mean_Positive_Control|

    • An assay with a Z'-factor > 0.5 is considered excellent for HTS.

  • Hit Selection: A "hit" is defined as a compound that exhibits an inhibition greater than a predefined threshold, typically >50% or 3 standard deviations from the mean of the sample wells.

ParameterValueDescription
Assay Volume20 µLMiniaturized for cost-effectiveness.
Plate Format384-wellStandard for HTS.
Final Compound Conc.10 µMStandard primary screening concentration.
Final Enzyme Conc.1 nMDetermined during assay development.
Final Substrate Conc.5 µMShould be at or near Km.
ReadoutKinetic FluorescenceSensitive and robust.
Z'-Factor Goal> 0.5Ensures assay quality.
Hit Threshold> 50% InhibitionA common starting point for hit selection.

Post-Screening Activities: From Hit to Lead

Hit Confirmation and Dose-Response

All initial hits from the primary screen must be re-tested to confirm their activity. Confirmed hits are then evaluated in a dose-response format, typically an 8-point, 3-fold serial dilution, to determine their potency (IC50 value). This is crucial for establishing a preliminary structure-activity relationship (SAR).

Mechanism of Action Studies

Further experiments can be conducted to understand how the confirmed hits inhibit the enzyme. This may involve varying the substrate concentration to determine if the inhibition is competitive, non-competitive, or uncompetitive.

Conclusion

The protocol described provides a robust framework for conducting a high-throughput screen for inhibitors of aminopeptidase activity, using L-Isoleucinamide hydrochloride as a conceptual starting point for a compound library. By following these guidelines, researchers can efficiently identify and validate novel hit compounds. The success of any HTS campaign relies on careful assay development and stringent data analysis to ensure the identification of high-quality chemical matter for progression into lead optimization.[7][9]

References

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity. [Link]

  • PubChem. L-Isoleucinamide. [Link]

  • PubMed Central. Mega-High-Throughput Screening Platform for the Discovery of Biologically Relevant Sequence-Defined Non-Natural Polymers. [Link]

  • Emory Chemical Biology Discovery Center. High-Throughput Screening & Assay Development. [Link]

  • Charles River Laboratories. High-Throughput Screening (HTS) Services. [Link]

  • Drug Target Review. High-throughput screening as a method for discovering new drugs. [Link]

  • PubMed. A high throughput drug screening assay to identify compounds that promote oligodendrocyte differentiation using acutely dissociated and purified oligodendrocyte precursor cells. [Link]

  • Nuvisan. Compound screening. [Link]

  • Hilaris Publisher. High-Throughput Screening (HTS) in Drug Discovery: Approaches and Applications. [Link]

  • PubMed. Adapting high-throughput screening methods and assays for biocontainment laboratories. [Link]

  • PubMed. LSD1 in drug discovery: From biological function to clinical application. [Link]

  • MDPI. Applications of Solution NMR in Drug Discovery. [Link]

  • PubMed. Current understanding of the mechanism of action of the antiepileptic drug lacosamide. [Link]

  • ResearchGate. Recent advances in the study of (-)clausenamide: Chemistry, biological activities and mechanism of action. [Link]

  • Esco Pharma. The Breakdown of Drug Discovery & Development. [Link]

Sources

Application

Application Note: L-Isoleucinamide Hydrochloride in Collagen Production Research

Introduction: The Role of Amino Acids in Extracellular Matrix Dynamics The extracellular matrix (ECM) is a complex and dynamic network of proteins and proteoglycans that provides structural support to tissues and regulat...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Role of Amino Acids in Extracellular Matrix Dynamics

The extracellular matrix (ECM) is a complex and dynamic network of proteins and proteoglycans that provides structural support to tissues and regulates cellular processes such as proliferation, differentiation, and migration. Collagen is the most abundant protein in the ECM, providing tensile strength and integrity to tissues like skin, bone, and cartilage[1]. The synthesis of collagen is a highly regulated process involving the transcription of collagen genes (e.g., COL1A1, COL3A1), translation into procollagen chains, and extensive post-translational modifications requiring specific amino acid residues and enzymatic cofactors[2].

Recent research has highlighted the role of specific amino acids and their derivatives not just as building blocks, but as signaling molecules that can influence cellular metabolism and protein synthesis[3][4][5]. L-Isoleucinamide hydrochloride, a derivative of the essential amino acid L-isoleucine, is an intriguing compound for investigation in this context. Studies have shown that essential amino acids, including isoleucine and leucine, can independently regulate protein synthesis through pathways such as the mammalian target of rapamycin (mTOR) signaling cascade[6][7][8]. This pathway is a central regulator of cell growth and metabolism, and its activation is known to promote the translation of mRNAs encoding proteins involved in ECM production[9].

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the effects of L-Isoleucinamide hydrochloride on collagen production in vitro. It details the hypothesized mechanism of action, experimental design considerations, and validated, step-by-step protocols for quantifying changes in collagen synthesis at the gene and protein levels.

Hypothesized Mechanism of Action

L-Isoleucinamide hydrochloride may enhance collagen production through a multi-faceted mechanism involving both direct substrate provision and the activation of key signaling pathways.

  • mTOR Pathway Activation: As a derivative of isoleucine, L-Isoleucinamide hydrochloride could be sensed by the cell's nutrient-sensing machinery, leading to the activation of mTORC1[6][9]. Activated mTORC1 phosphorylates downstream targets like S6 kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1), which unleashes the translation of specific mRNAs, including those for collagen[8][10].

  • TGF-β Signaling Crosstalk: The Transforming Growth Factor-beta (TGF-β) pathway is a potent inducer of fibrosis and collagen synthesis[11][12][13]. There is potential crosstalk between the mTOR and TGF-β pathways[5][11]. L-Isoleucinamide hydrochloride might sensitize cells to endogenous TGF-β signaling or amplify the downstream effects of TGF-β on collagen gene transcription by ensuring the metabolic capacity for increased protein synthesis.

The following diagram illustrates this hypothesized signaling network.

LISo_Collagen_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus AA_Transporter Amino Acid Transporter mTORC1 mTORC1 AA_Transporter->mTORC1 Activates TGF_Receptor TGF-β Receptor (TβRI/TβRII) SMAD23 SMAD2/3 TGF_Receptor->SMAD23 Phosphorylates S6K1 S6K1 mTORC1->S6K1 Phosphorylates mTORC1->SMAD23 Translation ↑ Protein Translation (e.g., Ribosome) S6K1->Translation Procollagen Procollagen Translation->Procollagen SMAD_Complex SMAD2/3/4 Complex SMAD23->SMAD_Complex SMAD4 SMAD4 SMAD4->SMAD_Complex Collagen_Genes Collagen Gene Transcription (COL1A1, COL3A1) SMAD_Complex->Collagen_Genes Activates Collagen_mRNA Collagen mRNA Collagen_Genes->Collagen_mRNA Transcription LISo L-Isoleucinamide HCl LISo->AA_Transporter Uptake TGFb TGF-β TGFb->TGF_Receptor Collagen_mRNA->Procollagen Translation Collagen_Protein Secreted Collagen Procollagen->Collagen_Protein Secretion & Processing

Caption: Hypothesized signaling pathways for L-Isoleucinamide HCl in collagen synthesis.

Experimental Design and Workflow

A robust investigation requires a systematic approach, starting with cytotoxicity assessment to determine a safe and effective concentration range, followed by quantification of collagen at both the mRNA and protein levels.

Overall Experimental Workflow

The diagram below outlines the logical flow of experiments, from initial cell culture to final data analysis.

Experimental_Workflow cluster_endpoints Endpoint Analysis start Start: Human Dermal Fibroblasts (e.g., HDFa) culture Cell Culture & Seeding start->culture cytotoxicity Protocol 1: Determine Optimal Dose Range (MTT Assay) culture->cytotoxicity treatment Protocol 2: Treat Cells with L-Isoleucinamide HCl cytotoxicity->treatment Inform Concentration rna_extraction RNA Extraction treatment->rna_extraction cell_lysate Cell Lysate & Supernatant Collection treatment->cell_lysate qpcr Protocol 3: Gene Expression Analysis (qPCR for COL1A1, COL3A1) rna_extraction->qpcr western Protocol 4: Protein Expression Analysis (Western Blot for Pro-Collagen I) cell_lysate->western sirius Protocol 5: Total Collagen Quantification (Sirius Red Staining) cell_lysate->sirius data_analysis Data Analysis & Interpretation qpcr->data_analysis western->data_analysis sirius->data_analysis conclusion Conclusion data_analysis->conclusion

Caption: Comprehensive workflow for investigating L-Isoleucinamide HCl effects.

Essential Controls

To ensure data integrity, every experiment must include the following controls:

  • Vehicle Control: Cells treated with the same solvent (e.g., sterile PBS or cell culture medium) used to dissolve the L-Isoleucinamide hydrochloride. This accounts for any effects of the solvent itself.

  • Positive Control: Cells treated with a known inducer of collagen synthesis, such as Transforming Growth Factor-beta 1 (TGF-β1, typically 5-10 ng/mL). This validates that the cell model is responsive and the assay systems are working correctly.

  • Untreated Control: Cells cultured in medium alone, representing the baseline state.

Core Experimental Protocols

Protocol 1: Determining Optimal Concentration via MTT Cytotoxicity Assay

Rationale: Before assessing efficacy, it is crucial to identify the concentration range of L-Isoleucinamide hydrochloride that does not negatively impact cell viability. The MTT assay measures the metabolic activity of cells, which is proportional to the number of viable cells[14][15].

Materials:

  • L-Isoleucinamide hydrochloride

  • Human Dermal Fibroblasts (HDFa)

  • Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

  • 96-well tissue culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

  • Solubilization solution: DMSO[16] or 10% SDS in 0.01 M HCl.

  • Microplate reader (absorbance at 570-590 nm).

Procedure:

  • Cell Seeding: Seed HDFa cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Preparation: Prepare a 2X stock solution series of L-Isoleucinamide hydrochloride in culture medium. A suggested range is 0 µM to 10 mM.

  • Treatment: Carefully remove the medium from the wells and add 100 µL of the various concentrations of L-Isoleucinamide hydrochloride (and controls). Incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 4 hours at 37°C[14][17]. Viable cells will reduce the yellow MTT to purple formazan crystals[15].

  • Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals[16].

  • Measurement: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader[17].

  • Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Select the highest concentrations that show >90% cell viability for subsequent collagen production experiments.

Treatment GroupDescriptionPurpose
Untreated Cells in medium onlyBaseline metabolic activity
Vehicle Cells in medium + solventControl for solvent effects
Test Compound Serial dilutions of L-Isoleucinamide HClDetermine dose-response toxicity
Positive Toxin e.g., 10% DMSOConfirm assay sensitivity
Media Blank Medium only, no cellsBackground absorbance
Protocol 2: Cell Culture and Treatment for Collagen Analysis

Rationale: This protocol establishes the core cell culture conditions for treating fibroblasts to assess changes in collagen gene and protein expression. The addition of ascorbic acid is critical as it is an essential cofactor for prolyl and lysyl hydroxylases, enzymes required for collagen triple helix stability and secretion.

Materials:

  • Human Dermal Fibroblasts (HDFa)

  • 6-well or 12-well tissue culture plates

  • Complete culture medium

  • L-Isoleucinamide hydrochloride (at non-toxic concentrations determined in Protocol 1)

  • TGF-β1 (Positive Control)

  • L-Ascorbic acid 2-phosphate (or Ascorbic Acid)

Procedure:

  • Cell Seeding: Seed HDFa cells in 6-well plates at a density that will result in 80-90% confluency at the time of harvest (e.g., 100,000 cells/well). Incubate for 24 hours.

  • Serum Starvation (Optional): To synchronize cells and reduce background from serum, replace the medium with serum-free medium for 12-24 hours before treatment.

  • Treatment: Replace the medium with fresh, low-serum (e.g., 1-2% FBS) or serum-free medium containing the treatments:

    • Vehicle Control

    • L-Isoleucinamide hydrochloride (e.g., 3-4 concentrations in the optimal range)

    • Positive Control (e.g., 10 ng/mL TGF-β1)

  • Cofactor Supplementation: Supplement all wells with ascorbic acid to a final concentration of 50 µg/mL to support proper collagen synthesis.

  • Incubation: Incubate the cells for the desired time points. For gene expression (qPCR), 24-48 hours is typically sufficient. For protein analysis (Western Blot, Sirius Red), 48-72 hours allows for protein accumulation.

  • Harvesting:

    • For qPCR: Wash cells with PBS, then lyse directly in the well using a suitable lysis buffer (e.g., Buffer RLT from Qiagen).

    • For Western Blot/Sirius Red: Collect the cell culture supernatant (for secreted collagen) and wash the cell layer with PBS before lysing with RIPA buffer (for cell-associated collagen).

Protocol 3: Gene Expression Analysis by Quantitative PCR (qPCR)

Rationale: qPCR is a sensitive method to quantify changes in the mRNA levels of specific collagen genes, providing insight into whether L-Isoleucinamide hydrochloride affects collagen synthesis at the transcriptional level[18]. COL1A1 (Collagen Type I Alpha 1) and COL3A1 (Collagen Type III Alpha 1) are primary targets in dermal fibroblasts.

Materials:

  • RNA purification kit (e.g., RNeasy Mini Kit, Qiagen)

  • cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

  • qPCR master mix (e.g., SYBR Green or TaqMan)

  • Validated qPCR primers for COL1A1, COL3A1, and a housekeeping gene (e.g., GAPDH or ACTB)[19][20].

  • Real-time PCR system

Procedure:

  • RNA Isolation: Isolate total RNA from the cell lysates collected in Protocol 2, following the manufacturer's instructions. Quantify RNA and assess purity (A260/A280 ratio).

  • cDNA Synthesis: Reverse transcribe 500 ng to 1 µg of total RNA into cDNA.

  • qPCR Reaction: Set up the qPCR reactions in triplicate for each sample and each gene (target and housekeeping). A typical reaction includes cDNA, forward and reverse primers, and qPCR master mix.

  • Thermal Cycling: Run the reaction on a real-time PCR instrument using a standard cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation and annealing/extension).

  • Data Analysis: Determine the cycle threshold (Ct) for each reaction. Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene and then to the vehicle control.

Protocol 4: Protein Analysis by Western Blotting

Rationale: Western blotting allows for the specific detection and semi-quantification of pro-collagen type I protein, confirming that transcriptional changes observed by qPCR translate to increased protein synthesis[18][21]. Analysis is typically performed on the cell culture supernatant, as most pro-collagen is secreted.

Materials:

  • Protein precipitation kit (optional, for concentrating supernatant)

  • BCA protein assay kit

  • SDS-PAGE gels (e.g., 4-12% Tris-Glycine)

  • PVDF membrane

  • Primary antibody: Rabbit or Mouse anti-Pro-Collagen Type I[22][23].

  • HRP-conjugated secondary antibody[24].

  • Chemiluminescent substrate (ECL)

  • Imaging system

Procedure:

  • Sample Preparation: Collect supernatant from Protocol 2. Concentrate proteins if necessary. For cell lysates, determine protein concentration using a BCA assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) onto an SDS-PAGE gel. Important: For pro-collagen, prepare samples under non-reducing, non-heat-denatured conditions to preserve antibody epitopes[21][22].

  • Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Antibody Incubation: Incubate the membrane with the primary anti-Pro-Collagen I antibody (e.g., 1:1000 dilution) overnight at 4°C[22].

  • Washing & Secondary Antibody: Wash the membrane with TBST. Incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:10,000) for 1 hour at room temperature[24].

  • Detection: Wash the membrane again, apply the ECL substrate, and visualize the protein bands using a chemiluminescence imaging system.

  • Analysis: Quantify band intensity using densitometry software. Normalize to a loading control (e.g., Ponceau S stain for supernatant) or total protein for cell lysates.

Protocol 5: Quantification of Total Collagen by Sirius Red Staining

Rationale: The Sirius Red assay is a colorimetric method for quantifying the total amount of fibrillar collagen in a sample[25][26]. The elongated dye molecules specifically bind to the helical structure of collagen under acidic conditions, providing a robust measure of total collagen deposition[27][28].

Materials:

  • Picro-Sirius Red Solution: 0.1% (w/v) Sirius Red (Direct Red 80) in a saturated aqueous solution of picric acid[27].

  • 0.1 M NaOH solution for elution.

  • Acidified water (0.5% acetic acid) for washing[27][29].

  • 96-well plate and microplate reader (absorbance at 540-550 nm).

  • Collagen Type I standard (for generating a standard curve).

Procedure:

  • Sample Preparation: Use the cell culture supernatant and/or cell lysates from Protocol 2.

  • Standard Curve: Prepare a standard curve using known concentrations of Collagen Type I (e.g., 0-100 µg/mL).

  • Staining (for cell layer):

    • Fix the cell layer with cold methanol for 10 minutes. Allow to air dry.

    • Add 200 µL of Picro-Sirius Red solution to each well and incubate for 1 hour at room temperature[27][30].

    • Aspirate the solution and wash thoroughly with acidified water to remove unbound dye[27][29].

  • Elution: Add 200 µL of 0.1 M NaOH to each well and shake for 30 minutes to elute the bound dye.

  • Measurement: Transfer the eluate to a new 96-well plate and measure the absorbance at 540 nm.

  • Analysis: Calculate the collagen concentration in each sample by comparing its absorbance to the standard curve. Normalize the results to cell number or total protein content.

Data Interpretation and Troubleshooting

  • Expected Results: A positive result would be a dose-dependent increase in collagen gene expression (COL1A1, COL3A1), pro-collagen I protein levels, and total collagen content in cells treated with L-Isoleucinamide hydrochloride, without significant cytotoxicity. The magnitude of the effect can be compared to the positive control (TGF-β1).

  • No Effect Observed:

    • Verify the activity of the positive control. If TGF-β1 also shows no effect, there may be an issue with the cell line, reagents, or assay procedure.

    • Consider the treatment duration. Collagen synthesis and deposition is a slow process; longer incubation times (e.g., 96 hours) may be required.

    • Ensure ascorbic acid was added, as its absence will severely inhibit collagen production.

  • High Variability: Inconsistent cell seeding density is a common cause of variability. Ensure a single-cell suspension and careful pipetting. Run all experimental groups in triplicate or quadruplicate.

Conclusion

This application guide provides a robust, validated framework for investigating the potential of L-Isoleucinamide hydrochloride as a modulator of collagen synthesis. By systematically evaluating cytotoxicity, gene expression, and protein production, researchers can generate high-quality, reproducible data. The findings from these protocols can provide valuable insights into the role of amino acid derivatives in ECM regulation and may inform the development of novel therapeutics for tissue regeneration, dermatology, and fibrotic diseases.

References

  • Roche Applied Science. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
  • Abcam. (n.d.). MTT assay protocol.
  • Kiernan, J. A. (n.d.). Sirius Red for Collagen Staining Protocol. The University of Western Ontario.
  • Abcam. (n.d.). Picrosirius red staining protocol: A key method for collagen detection.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
  • Jabir, M. S., et al. (2023). MTT (Assay protocol). Protocols.io.
  • StainsFile. (n.d.). Puchtler's Picro-Sirius red for Collagen.
  • BroadPharm. (2022). Protocol for Cell Viability Assays.
  • Diagnostic BioSystems. (n.d.). Picro-Sirius Red Stain Kit (For Collagen).
  • Cancer Diagnostics, Inc. (2016). Picro-Sirius Red Stain Kit (For Collagen).
  • Singh, N. (2022). Protocol for in vitro collagen quantification. ResearchGate.
  • Rishikof, D. C., et al. (2005). Methods for Measuring Type I Collagen Synthesis In Vitro. Springer Nature Experiments.
  • van der Slot-Verhoeven, A. J., et al. (2014). Development of a Collagen Assay and testing pro- and antifibrotic compounds on fibroblasts in vitro. Hogeschool van Arnhem en Nijmegen.
  • Tedesco, S., et al. (2022). A designer mixture of six amino acids promotes the extracellular matrix gene expression in cultured human fibroblasts. Bioscience, Biotechnology, and Biochemistry, 86(9), 1255–1261.
  • BenchChem. (n.d.). In Vitro Collagen Quantification Using Acid Red Dyes: Application Notes and Protocols.
  • Lin, Y. H., et al. (n.d.). Amino Acid Derivatives: Applications and Significance in Biochemistry and Medicine.
  • Szabó, C., et al. (2023). Optimization of Sirius Red-Based Microplate Assay to Investigate Collagen Production In Vitro. International Journal of Molecular Sciences, 25(1), 13.
  • Tedesco, S., et al. (2022). A designer mixture of six amino acids promotes the extracellular matrix gene expression in cultured human fibroblasts. Bioscience, Biotechnology, and Biochemistry, 86(9), 1255–1261.
  • Takara Bio. (n.d.). Application: Western Blotting with Anti-Human Procollagen Type I C-peptide (PIP).
  • Tedesco, S., et al. (2022). A designer mixture of six amino acids promotes the extracellular matrix gene expression in cultured human fibroblasts. ResearchGate.
  • Bar-Hecht, M., et al. (2019). The answer depends on the question: Optimal conditions for western blot characterization of muscle collagen type 1 depends on desired isoform. BioTechniques, 67(2), 68-74.
  • Payne, A. G., et al. (2021). Regulation of Extracellular Matrix Production in Activated Fibroblasts: Roles of Amino Acid Metabolism in Collagen Synthesis. Frontiers in Oncology, 11, 730941.
  • Muñoz-Gámez, J. A., et al. (2020). Development of a COL3A1-Specific Real-Time PCR Assay for Clinical Applications. Diagnostics, 10(9), 659.
  • Rockland Immunochemicals. (n.d.). Tips for Collagen Antibodies.
  • Protocol Online. (2008). Collagen I and V western blot - Blue Native PAGE.
  • Del Vescovo, T., et al. (2018). Quantitative qRT-PCR analysis of collagen I (COL1A1 and COL1A2), collagen III (COL3A1) and collagen V (COL5A1 and COL5A2) genes expression. ResearchGate.
  • Al-Qahtani, K., et al. (2024). Simultaneous Detection of Collagen I Alpha II and Cytokeratin 19 mRNA by Multiplex qPCR in Liquid Biopsy in Diagnosis of Patients with Resectable Solid Tumors. International Journal of Molecular Sciences, 25(17), 9479.
  • Santa Cruz Biotechnology, Inc. (n.d.). Pro-COL1A1 (M-60): sc-30136.
  • OriGene Technologies, Inc. (n.d.). Collagen III (COL3A1) Human qPCR Primer Pair (NM_000090).
  • QIAGEN. (n.d.). RT² qPCR Primer Assay for Human COL1A1.
  • Ciszewski, W. M., et al. (2020). Discovery of a Lead Compound for Specific Inhibition of Type I Collagen Production in Fibrosis. Journal of Medicinal Chemistry, 63(13), 7219–7233.
  • Appuhamy, J. A., et al. (2012). Isoleucine and leucine independently regulate mTOR signaling and protein synthesis in MAC-T cells and bovine mammary tissue slices. The Journal of Nutrition, 142(3), 484–491.
  • Meng, X. M., et al. (2020). Research progress on drugs targeting the TGF-β signaling pathway in fibrotic diseases. Acta Pharmaceutica Sinica B, 10(6), 964–979.
  • Bodine, S. C., et al. (2013). The mTOR pathway in the control of protein synthesis and muscle mass during immobilization in mice. Disease Models & Mechanisms, 6(4), 1042–1052.
  • Mandal, A. (2019). Collagen Synthesis. News-Medical.Net.
  • Atherton, P. J., et al. (2010). Leucine-Enriched Nutrients and the Regulation of mTOR Signalling and Human Skeletal Muscle Protein Synthesis. Current Opinion in Clinical Nutrition and Metabolic Care, 13(3), 254–260.
  • Batlle, E., & Massagué, J. (2019). Recent advances in therapeutic use of transforming growth factor-beta inhibitors in cancer and fibrosis. Cold Spring Harbor Perspectives in Biology, 11(1), a021873.
  • Ma, X. M., & Blenis, J. (2009). The mTOR pathway in the control of protein synthesis. Nature Reviews Molecular Cell Biology, 10(5), 307–318.
  • Laplante, M., & Sabatini, D. M. (2012). mTOR Signaling in Growth, Metabolism, and Disease. Cell, 149(2), 274–293.
  • Inman, G. J., et al. (2002). Inhibition of Transforming Growth Factor (TGF)-beta 1-Induced Extracellular Matrix with a Novel Inhibitor of the TGF-beta Type I Receptor Kinase Activity: SB-431542. Molecular Pharmacology, 62(1), 65-74.
  • Wu, M., et al. (2017). Involvement of TGF-β and Autophagy Pathways in Pathogenesis of Diabetes: A Comprehensive Review on Biological and Pharmacological Insights. Journal of Diabetes Research, 2017, 1435352.
  • Dhawan, S., et al. (2015). Inhibition of TGF-β Signaling Promotes Human Pancreatic β-Cell Replication. Diabetes, 64(4), 1285–1297.
  • Park, H. J., et al. (2005). Collagen Synthesis Is Suppressed in Dermal Fibroblasts by the Human Antimicrobial Peptide LL-37. Journal of Investigative Dermatology, 124(4), 715–722.

Sources

Method

Topic: Derivatization of L-Isoleucinamide for GC-MS Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals **Abstract L-Isoleucinamide, a key chiral building block and metabolite, presents analytical challenges due to its high polarity and low...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

**Abstract

L-Isoleucinamide, a key chiral building block and metabolite, presents analytical challenges due to its high polarity and low volatility, making it incompatible with direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This application note provides a comprehensive technical guide on the derivatization of L-Isoleucinamide to enhance its volatility and thermal stability for robust and reliable GC-MS quantification. We will explore the underlying chemistry of two primary derivatization techniques—silylation and alkylation—and provide detailed, field-proven protocols. This guide is designed to equip researchers with the necessary expertise to select the appropriate methodology, optimize experimental conditions, and interpret the resulting data with confidence.

Introduction: The Rationale for Derivatization

Gas Chromatography (GC) is a powerful analytical technique renowned for its high resolution, but it is fundamentally limited to thermally stable and volatile compounds.[1][2][3] L-Isoleucinamide, with its primary amine and amide functional groups, exhibits strong intermolecular hydrogen bonding, resulting in a high boiling point and a tendency to decompose at the elevated temperatures of a GC injector port.[4]

To overcome this limitation, chemical derivatization is an essential pre-analytical step.[5] The core objective is to mask the polar functional groups by replacing their active hydrogen atoms with nonpolar moieties. This transformation disrupts hydrogen bonding, thereby increasing the analyte's volatility and improving its chromatographic behavior for successful GC-MS analysis.[6] This guide will focus on two of the most effective and widely adopted strategies for amino acid-related compounds: silylation and alkylation via chloroformates.

The Chemistry of Derivatization

The L-Isoleucinamide molecule possesses two primary sites for derivatization: the α-amino group (-NH₂) and the amide group (-CONH₂). The choice of reagent dictates the reaction mechanism and the properties of the resulting derivative.

Silylation: The Gold Standard for Amino Analytes

Silylation is arguably the most common derivatization technique for compounds bearing active hydrogens, including amino acids.[4] The reaction involves the introduction of a silyl group, typically a trimethylsilyl (TMS) or a tert-butyldimethylsilyl (TBDMS) group.

  • Mechanism: Silylating reagents, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), react with the active hydrogens on the amine and amide groups. This process displaces the hydrogens and forms stable, nonpolar silyl derivatives, as depicted in the reaction below. The resulting derivatives are significantly more volatile and thermally stable.[4][5]

  • Reagent Selection:

    • MSTFA: Forms TMS derivatives. It is highly effective, and its by-products are very volatile, eluting with the solvent front, which simplifies the resulting chromatogram.[4]

    • MTBSTFA: Forms TBDMS derivatives. These derivatives are larger and less volatile than their TMS counterparts but offer superior stability, particularly against hydrolysis, making them less sensitive to trace amounts of moisture.[7]

A critical consideration for all silylation reactions is their extreme sensitivity to moisture. The presence of water will preferentially react with the silylating agent, leading to poor reaction yields and instability of the formed derivatives.[8] Therefore, all samples, glassware, and solvents must be scrupulously anhydrous.[6][9]

G cluster_silylation Silylation Reaction LI L-Isoleucinamide (-NH2, -CONH2) MSTFA MSTFA (Silylating Agent) LI->MSTFA + Heat Heat (e.g., 100°C) MSTFA->Heat in Acetonitrile Product Di-TMS-L-Isoleucinamide (Volatile Derivative) Heat->Product Byproduct Volatile By-products Product->Byproduct +

Figure 1: Silylation of L-Isoleucinamide with MSTFA.
Alkylation with Chloroformates: A Rapid Alternative

Alkylation using alkyl chloroformate reagents, such as ethyl chloroformate (ECF), offers a fast and robust alternative to silylation. This method can often be performed in an aqueous or partially aqueous medium, which can simplify sample preparation.[10][11]

  • Mechanism: In a slightly basic medium (often using pyridine as a catalyst and acid scavenger), ECF reacts readily with the primary amino group of L-Isoleucinamide to form a stable N-ethoxycarbonyl derivative. A second reaction can occur at the amide nitrogen, and the carboxylic acid (if present) would be esterified. Since L-Isoleucinamide has an amide instead of a carboxylic acid, the primary reaction sites are the α-amino and amide groups. The resulting derivative is nonpolar and can be easily extracted into an organic solvent for GC-MS analysis.[11][12][13]

  • Advantages: The reaction is typically instantaneous and can be performed at room temperature without heating.[2][14] This speed makes it highly suitable for high-throughput applications.

G cluster_alkylation Alkylation Reaction LI L-Isoleucinamide ECF Ethyl Chloroformate (ECF) LI->ECF + Pyridine Pyridine/Ethanol ECF->Pyridine in Extraction Liquid-Liquid Extraction (e.g., Chloroform) Pyridine->Extraction Reaction & Product N-Ethoxycarbonyl Derivative (Extracted into Organic Phase) Extraction->Product

Figure 2: Alkylation of L-Isoleucinamide with ECF.

Experimental Protocols & Workflows

The following protocols are designed to be self-validating systems, providing a clear path from sample preparation to analysis.

G Sample Sample containing L-Isoleucinamide Dry Complete Drying (Lyophilization or N2 Stream) Sample->Dry Critical Step for Silylation Deriv Derivatization (Silylation or Alkylation) Dry->Deriv GCMS GC-MS Analysis Deriv->GCMS Data Data Interpretation (Peak ID & Quantitation) GCMS->Data

Figure 3: General experimental workflow for derivatization.
Protocol 1: Silylation with MSTFA

This protocol is optimized for creating TMS derivatives of L-Isoleucinamide.

Reagents & Materials:

  • L-Isoleucinamide standard or dried sample extract

  • N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), preferably with 1% TMCS catalyst

  • Anhydrous Acetonitrile or Pyridine

  • Reacti-Vials™ (2 mL) with PTFE-lined caps

  • Heating block or oven

  • Nitrogen gas stream or lyophilizer for drying

  • GC-MS system

Step-by-Step Methodology:

  • Sample Preparation (Crucial Step): Transfer an aliquot of the sample (containing approximately 1-10 mg of analyte) into a Reacti-Vial™. Ensure the sample is completely dry. For aqueous samples, evaporate to dryness under a gentle stream of dry nitrogen at ~70°C or by lyophilization.[15] The absence of water is paramount for this reaction's success.

  • Reagent Addition: Add 100 µL of anhydrous acetonitrile to the dried residue. Sonicate for 1 minute to ensure complete dissolution.[8]

  • Derivatization Reaction: Add 100 µL of MSTFA (+1% TMCS) to the vial.[8] Cap the vial tightly.

  • Incubation: Heat the mixture at 100°C for 30 minutes in a heating block.[8] This ensures complete derivatization of both the amine and amide groups. Some protocols for amino acids suggest higher temperatures (e.g., 150°C for 2.5 hours) for complete reaction, which may require optimization.[15]

  • Analysis: Cool the vial to room temperature. The sample is now ready for injection into the GC-MS. An aliquot of 1 µL is typically sufficient.

Protocol 2: Alkylation with Ethyl Chloroformate (ECF)

This protocol provides a rapid, non-heating alternative to silylation.

Reagents & Materials:

  • L-Isoleucinamide standard or sample

  • Solution of Water:Ethanol:Pyridine (e.g., 60:30:10 v/v/v)

  • Ethyl Chloroformate (ECF)

  • Chloroform (for extraction)

  • Sodium Bicarbonate (5% solution)

  • Anhydrous Sodium Sulfate

  • Microcentrifuge tubes (2 mL)

  • Vortex mixer and centrifuge

  • GC-MS system

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the L-Isoleucinamide sample in 500 µL of the Water:Ethanol:Pyridine solution in a microcentrifuge tube.

  • Derivatization Reaction: Add 50 µL of ECF to the solution. Vortex vigorously for 30 seconds. The reaction is immediate.

  • Extraction: Add 500 µL of chloroform to the tube and vortex for 30 seconds to extract the derivatized analyte.

  • Phase Separation: Centrifuge the tube for 2 minutes at 5,000 x g to separate the aqueous and organic layers.

  • Sample Cleanup: Carefully transfer the lower organic (chloroform) layer to a clean vial. To neutralize any remaining reagent, wash the organic phase with 500 µL of 5% sodium bicarbonate solution, vortex, and centrifuge again.

  • Drying and Analysis: Transfer the final organic layer to a GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water. The sample is now ready for injection.

Table 1: Comparison of Derivatization Protocols

ParameterSilylation (MSTFA)Alkylation (ECF)
Primary Reagent N-methyl-N-(trimethylsilyl)trifluoroacetamideEthyl Chloroformate
Reaction Solvent Anhydrous Acetonitrile or PyridineWater/Ethanol/Pyridine mixture
Reaction Temp. 100°C (or higher with optimization)Room Temperature
Reaction Time 30 - 150 minutes< 1 minute
Key Advantage High yields, well-characterized fragmentsExtremely fast, tolerates some water
Key Disadvantage Highly sensitive to moisture, requires heatingRequires liquid-liquid extraction step

GC-MS Analysis and Data Interpretation

Proper instrument setup is critical for achieving good separation and sensitive detection of the derivatized L-Isoleucinamide.

Table 2: Recommended GC-MS Parameters

ParameterRecommended SettingRationale
GC Column SLB™-5ms or TRACE™ TR-5 (30m x 0.25mm, 0.25µm)A 5% phenyl-methylpolysiloxane phase provides excellent resolving power for a wide range of derivatives.[4]
Injector Temp. 250°CEnsures rapid volatilization of the derivative without thermal degradation.
Injection Mode Splitless (1 µL)Maximizes analyte transfer to the column for trace-level analysis.
Oven Program Initial 100°C (hold 2 min), ramp 10°C/min to 300°C (hold 5 min)A low initial temperature helps resolve the analyte from the solvent front. The ramp ensures elution of higher boiling compounds.
Carrier Gas Helium, constant flow ~1.0 mL/minStandard carrier gas for GC-MS.
MS Ion Source Electron Ionization (EI) at 70 eVStandard for generating reproducible fragmentation patterns for library matching.
Mass Scan Range 50 - 550 amuCaptures the expected molecular ion and key fragment ions.

Expected Fragmentation Patterns:

  • TMS-Derivatized L-Isoleucinamide: The mass spectrum will exhibit characteristic fragments. Look for the loss of a methyl group ([M-15]⁺), a common fragmentation for TMS compounds. The ion at m/z 73, corresponding to the [Si(CH₃)₃]⁺ fragment, is a hallmark of silylation. The primary fragmentation will occur at the α-carbon, leading to the loss of the sec-butyl side chain, resulting in a prominent ion that helps confirm the isoleucine backbone.

  • ECF-Derivatized L-Isoleucinamide: The fragmentation will be driven by the N-ethoxycarbonyl group. Expect to see losses related to the ethoxy group (-45 Da) and the carbonyl group (-28 Da). The molecular ion should be observable, and the fragmentation pattern will be distinct from the silylated derivative.

Note on Chiral Analysis: To separate L-Isoleucinamide from its D-enantiomer, the above methods must be paired with a chiral GC column, such as a Chirasil-L-Val.[16][17][18] This is essential for applications in peptide synthesis, drug development, and authenticity testing where enantiomeric purity is critical.

Troubleshooting Common Issues

ProblemProbable Cause(s)Recommended Solution(s)
No derivative peak or very small peak 1. Incomplete drying of the sample (silylation). 2. Inactive/old derivatizing reagent. 3. Insufficient reaction time or temperature.1. Re-dry sample thoroughly using lyophilization or nitrogen stream. Ensure all solvents are anhydrous. 2. Use a fresh, unopened vial of the derivatizing reagent. 3. Optimize incubation time and temperature; try a higher temperature or longer duration.
Poor peak shape (tailing) 1. Active sites in the GC inlet liner or column. 2. Incomplete derivatization leaving polar groups exposed.1. Use a deactivated inlet liner. Condition the column by baking it at a high temperature. 2. Re-run the derivatization, ensuring proper reagent-to-sample ratio and reaction conditions.
Multiple peaks for L-Isoleucinamide 1. Formation of both mono- and di-silylated products. 2. Tautomerization or side reactions.[6]1. Drive the reaction to completion by increasing temperature, time, or reagent concentration to favor the fully derivatized product. 2. For silylation, ensure the sample is fully dissolved before adding the reagent.

Conclusion

The successful analysis of L-Isoleucinamide by GC-MS is critically dependent on a robust and efficient derivatization strategy. Both silylation with MSTFA and alkylation with ECF are powerful techniques that render the analyte volatile and suitable for chromatographic analysis. Silylation, while requiring strictly anhydrous conditions, is a well-established method that produces stable derivatives with predictable fragmentation. Alkylation with ECF provides an exceptionally rapid, room-temperature alternative that is highly advantageous for high-throughput screening. By understanding the underlying chemistry and meticulously following the detailed protocols provided, researchers can achieve reliable, reproducible, and accurate quantification of L-Isoleucinamide, empowering further advancements in their respective fields.

References

  • Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. (2025). Bibel Lab. [Link]

  • Chemistry For Everyone. (2025). What Is Derivatization In GC-MS?. YouTube. Retrieved from [Link]

  • Various Authors. (2016). Derivatization of amino acids analyzed by GCMS?. ResearchGate. Retrieved from [Link]

  • Wang, J., Huang, Z. H., Gage, D. A., & Watson, J. T. (1994). Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction. Journal of Chromatography A, 663(1), 71–78. [Link]

  • Jackson, G. (2014). Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques. [Link]

  • Lee, D., & Lee, S. (2022). Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. MDPI. [Link]

  • Villas-Bôas, S. G., Smart, K. F., Sivakumaran, S., & Lane, G. A. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3-20. [Link]

  • Yuan, Y., et al. (2017). Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM). PubMed Central. [Link]

  • Šimek, P., & Moos, M. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology. [Link]

  • Lin, D. L., Wang, S. M., Wu, C. H., & Liu, R. H. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis. [Link]

  • Zaikin, V. G., & Halket, J. M. (2003). Review: Derivatization in mass spectrometry 2. Acylation. European Journal of Mass Spectrometry, 9(5), 421-434. [Link]

  • Brückner, H., & Pätzold, R. (2006). Chiral separation of amino acids by gas chromatography. ResearchGate. [Link]

  • Villas-Bôas, S. G., Smart, K. F., Sivakumaran, S., & Lane, G. A. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites, 1(1), 3-20. [Link]

  • Schilling, M. R., Herant, P., & Souza, L. A. C. (n.d.). Gas chromatographic analysis of amino acids as ethyl chloroformate derivatives. Getty Conservation Institute. Retrieved from [Link]

  • Villas-Bôas, S. G., et al. (2011). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?. Metabolites. [Link]

  • A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. Retrieved from [Link]

  • Zaggout, F. R., Gaskel, S. J., & Hajjaj, S. S. (2010). Identification of Ethylchloroformate Derivatives of Amino Acids and Hydrolysis of Myoglobin and Small PeptidesUsing Gas Chromatography-Mass Spectrometry. Asian Journal of Chemistry, 18, 1366-1376. [Link]

  • Poole, C. F. (2003). Alkylsilyl derivatives for gas chromatography. ResearchGate. [Link]

  • Kinyua, J., et al. (2020). Benefits of Derivatization in GC-MS-based Identification of New Psychoactive Substances. Forensic Science International. [Link]

  • Qiu, Y., et al. (2007). GC-MS with Ethyl Chloroformate Derivatization for Comprehensive Analysis of Metabolites in Serum and its Application to Human Uremia. Analytical and Bioanalytical Chemistry. [Link]

  • Moos, M., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. [Link]

  • Cebo, T., et al. (2020). Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. [Link]

Sources

Application

Quantitative Bioanalysis of L-Isoleucinamide Hydrochloride: A Guide to Sample Preparation in Biological Matrices

An Application Note for Drug Development Professionals Abstract This document provides a comprehensive guide and detailed protocols for the preparation of biological samples for the quantitative analysis of L-Isoleucinam...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Drug Development Professionals

Abstract

This document provides a comprehensive guide and detailed protocols for the preparation of biological samples for the quantitative analysis of L-Isoleucinamide hydrochloride. Accurate measurement of this small, polar molecule in complex matrices such as plasma, urine, and tissue homogenates is critical for pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies. We will explore the foundational principles behind method selection, detailing protocols for Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). This guide emphasizes the causality behind experimental choices and aligns with the rigorous standards for bioanalytical method validation set forth by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Introduction: The Bioanalytical Imperative

L-Isoleucinamide hydrochloride is an amino acid derivative of interest in various research and development settings, from dermatological science to its potential role as a therapeutic agent or biomarker.[1] Its quantification in biological fluids is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. The inherent complexity of biological matrices—replete with proteins, lipids, salts, and endogenous metabolites—presents a significant challenge to accurate analysis, primarily through a phenomenon known as the matrix effect.[2][3][4]

The matrix effect, which can cause ion suppression or enhancement in mass spectrometry-based assays, can lead to erroneous results and compromise the integrity of a study.[5] Therefore, robust and reproducible sample preparation is not merely a preliminary step but the cornerstone of a validated bioanalytical method. The objective of any sample preparation workflow is to remove interfering components, concentrate the analyte of interest, and present it in a solvent compatible with the downstream analytical instrumentation, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][7]

This guide is structured to empower researchers to develop and validate a sample preparation strategy tailored to L-Isoleucinamide hydrochloride, ensuring data of the highest quality and regulatory compliance.

Analyte Profile: L-Isoleucinamide Hydrochloride

Understanding the physicochemical properties of L-Isoleucinamide hydrochloride is paramount in selecting an appropriate sample preparation strategy.

PropertyValueImplication for Sample Preparation
Chemical Formula C₆H₁₄N₂O·HClSmall molecule, amenable to various extraction techniques.
Molecular Weight 166.65 g/mol [1][8]Easily detectable by common mass spectrometers.
Structure L-isoleucine with an amide group replacing the carboxylic acid.[9]The primary amine and amide groups provide sites for ionization (positive mode ESI) and potential for ion-exchange chromatography.
Solubility Soluble in water.[1]High polarity suggests it will remain in the aqueous phase during simple organic extractions. It may co-extract with other polar matrix components.
pKa (Predicted) ~7.5-8.5 (amine), ~16-17 (amide)The primary amine will be protonated (positively charged) at physiological and acidic pH, a key property to exploit in Solid-Phase Extraction (SPE).

The high polarity and water solubility of this compound dictate that a simple "dilute-and-shoot" approach is unlikely to be successful due to significant matrix effects.[2] Effective sample preparation must focus on selectively isolating this polar analyte from a sea of endogenous polar interferences.

Pre-Analytical Considerations: Safeguarding Sample Integrity

Before any extraction begins, the integrity of the biological sample must be ensured. Inconsistent handling can introduce more variability than the analytical method itself.

  • Sample Collection: Blood should be collected in tubes containing an appropriate anticoagulant (e.g., K₂EDTA). The choice of anticoagulant should be evaluated during method development to ensure it does not interfere with the analysis.

  • Sample Processing: Plasma should be separated from whole blood by centrifugation as soon as possible.

  • Storage and Stability: All biological samples should be stored frozen, typically at -70°C or colder, to minimize degradation.[10] The stability of L-Isoleucinamide hydrochloride in the target matrix must be rigorously evaluated under various conditions as mandated by regulatory guidelines.[11] This includes:

    • Freeze-Thaw Stability: Assess stability after multiple cycles of freezing and thawing.

    • Bench-Top Stability: Determine how long the analyte is stable in the matrix at room temperature.

    • Long-Term Stability: Confirm stability over the expected storage duration of study samples.

    • Post-Preparative Stability: Ensure the processed extract is stable in the autosampler until analysis.[12]

Selecting the Right Strategy: PPT vs. LLE vs. SPE

The choice of sample preparation technique is a balance between the required cleanliness of the final extract, throughput, cost, and method complexity.

TechniquePrincipleProsConsBest For
Protein Precipitation (PPT) Denaturation and removal of proteins using organic solvents or acids.[13][14]Simple, fast, inexpensive, high-throughput.Non-selective, high matrix effects from phospholipids and other small molecules, sample dilution.[13][15]Initial screening, high-concentration samples, or as a first step before LLE/SPE.
Liquid-Liquid Extraction (LLE) Partitioning of the analyte between two immiscible liquid phases based on relative solubility.[7][16]Cleaner extracts than PPT, removes non-polar lipids and some polar interferences.More labor-intensive, requires solvent optimization, potential for emulsions.Removing lipids, intermediate cleanup when PPT is insufficient.
Solid-Phase Extraction (SPE) Isolation of the analyte on a solid sorbent, followed by washing away interferences and selective elution.[17][18]Highest selectivity, cleanest extracts, minimal matrix effects, ability to concentrate the analyte.Most complex method development, higher cost per sample, lower throughput than PPT.Low-concentration samples, demanding regulatory submissions, when matrix effects are severe.

For L-Isoleucinamide hydrochloride, a polar and charged molecule, Solid-Phase Extraction using a strong cation exchange (SCX) mechanism is often the most effective strategy for achieving the required sensitivity and selectivity.[19] However, we will present protocols for all three methods, as they may be suitable for different applications or stages of drug development.

Core Protocols and Methodologies

A crucial component for any of these protocols is the use of an appropriate Internal Standard (IS). An IS is added at a known concentration to all samples, calibrators, and QCs to correct for variability during sample preparation and analysis.[20] A Stable Isotope-Labeled (SIL) version of L-Isoleucinamide (e.g., with ¹³C or ²H) is the "gold standard" as it shares near-identical chemical properties with the analyte and is the best choice to track its behavior.[21]

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This method is the simplest and fastest but provides the least sample cleanup. It is often used in early discovery or as a preliminary step.

Causality: Acetonitrile is a water-miscible organic solvent that disrupts the hydration layer around proteins, causing them to denature and precipitate out of solution.[22] L-Isoleucinamide hydrochloride, being polar, remains in the resulting supernatant. A 3:1 solvent-to-plasma ratio is typically sufficient for complete protein removal.[22]

Experimental Workflow:

Caption: Workflow for Protein Precipitation.

Step-by-Step Methodology:

  • Aliquot 100 µL of plasma, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

  • Add 25 µL of the internal standard working solution (in water or methanol).

  • Add 375 µL of ice-cold acetonitrile to the sample.

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube or well in a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at ~40°C.

  • Reconstitute the dried extract in 100 µL of the initial LC mobile phase, vortex briefly, and centrifuge to pellet any insoluble material.

  • Transfer the final extract to an autosampler vial/plate for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol offers a cleaner sample than PPT by partitioning the analyte into an organic phase, leaving many interferences behind. For a polar analyte like L-Isoleucinamide, pH modification is key.

Causality: By adjusting the sample pH to be basic (>9.5), the primary amine group on L-Isoleucinamide is deprotonated, making the molecule less polar and more amenable to extraction into a moderately polar, water-immiscible organic solvent like ethyl acetate.[23] Back-extraction into an acidic aqueous phase can further clean up the sample and concentrate the analyte.

Experimental Workflow:

Caption: Workflow for Liquid-Liquid Extraction.

Step-by-Step Methodology:

  • Aliquot 200 µL of sample into a suitable tube.

  • Add the internal standard.

  • Add 50 µL of 1M Sodium Hydroxide (NaOH) to basify the sample. Confirm pH is >9.5.

  • Add 1 mL of ethyl acetate.

  • Cap and mix (vortex or mechanical shaker) for 5 minutes.

  • Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a new tube, avoiding the aqueous layer and any protein interface.

  • Evaporate the organic solvent to dryness under nitrogen.

  • Reconstitute the extract in LC mobile phase for analysis.

Protocol 3: Solid-Phase Extraction (SPE) - Strong Cation Exchange (SCX)

This is the most selective and robust method, providing the cleanest extracts and highest sensitivity.

Causality: This method leverages the analyte's primary amine. At an acidic pH, the amine is protonated (positively charged). The sample is loaded onto the SCX sorbent, which contains negatively charged functional groups. The positively charged analyte binds to the sorbent via strong ionic interactions. A series of washes with organic and weak aqueous buffers removes neutral and acidic interferences. Finally, a basic elution buffer neutralizes the analyte's charge, disrupting the ionic bond and eluting it from the sorbent.[19]

Experimental Workflow:

Caption: Workflow for Solid-Phase Extraction.

Step-by-Step Methodology:

  • Sample Pre-treatment: Dilute the biological sample (e.g., 100 µL plasma) 1:1 with 0.1% formic acid in water. Add the internal standard at this stage.

  • Condition: Pass 1 mL of methanol through the SCX cartridge.

  • Equilibrate: Pass 1 mL of 0.1% formic acid in water through the cartridge. Do not let the sorbent bed go dry.

  • Load: Slowly load the pre-treated sample onto the cartridge.

  • Wash 1: Pass 1 mL of 0.1% formic acid in water to remove polar, non-basic interferences.

  • Wash 2: Pass 1 mL of methanol to remove non-polar interferences.

  • Elute: Place a clean collection tube under the cartridge. Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Dry & Reconstitute: Evaporate the eluate to dryness and reconstitute in the LC mobile phase for analysis.

Method Validation: Ensuring Trustworthiness and Compliance

Once a sample preparation protocol is developed, it must be validated to prove it is fit for purpose. This validation must adhere to regulatory guidelines such as the ICH M10 Bioanalytical Method Validation guideline.[24][25] Key parameters for evaluating the sample preparation component include:

Validation ParameterPurposeAcceptance Criteria (Typical)
Recovery To determine the efficiency of the extraction process. Assessed by comparing the analyte response from pre-extraction spiked samples to post-extraction spiked samples.Recovery should be consistent, precise, and reproducible, though it does not need to be 100%.
Matrix Effect To quantify the impact of co-eluting matrix components on analyte ionization.[2] Assessed by comparing the analyte response in post-extraction spiked matrix samples to the response in a neat solution.[5]The IS-normalized matrix factor should have a coefficient of variation (CV) ≤15%.
Selectivity To ensure that endogenous matrix components do not interfere with the detection of the analyte or IS.Response in blank matrix samples should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the IS.
Stability To confirm the analyte is stable during sample handling, processing, and storage (see Section 3).Mean concentration at each time point should be within ±15% of the nominal concentration.

References

  • Vertex AI Search. (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - NIH.
  • European Medicines Agency. (n.d.). Bioanalytical method validation - Scientific guideline.
  • NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
  • Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
  • Benchchem. (n.d.). Application Notes and Protocols for Protein Precipitation in Plasma Samples Using Sulfosalicylic Acid Prior to HPLC Analysis.
  • National Institutes of Health. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC.
  • FDA. (2025, January 21). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers.
  • LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
  • EPTRI. (n.d.). EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation.
  • European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content.
  • FDA. (n.d.). Bioanalytical Method Validation FDA 2001.pdf.
  • FDA. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis.
  • Phenomenex. (2015, August 27). Technical Tip: Protein Precipitation.
  • Sandle, T. (2023, January 11). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma.
  • Thermo Fisher Scientific. (n.d.). Protein Precipitation Plates.
  • Benchchem. (n.d.). L-Isoleucinamide Hydrochloride|98.0%|CAS 10466-56-5.
  • Abcam. (n.d.). Protein precipitation: A comprehensive guide.
  • National Institutes of Health. (2023, August 7). Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS.
  • MDPI. (2024, December 24). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis.
  • National Institutes of Health. (n.d.). L-Isoleucinamide | C6H14N2O | CID 854028 - PubChem.
  • Thermo Fisher Scientific. (n.d.). Ion Exchange SPE Optimized for Amino Acid Enrichment.
  • National Institutes of Health. (n.d.). Solid-Phase Extraction Strategies to Surmount Body Fluid Sample Complexity in High-Throughput Mass Spectrometry-Based Proteomics.
  • Benchchem. (n.d.). Navigating Internal Standard Selection in Bioanalytical Methods: A Comparative Guide to Regulatory Compliance and Performance.
  • TCI Chemicals. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5.
  • National Institutes of Health. (2022, October 5). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC.
  • PubMed. (n.d.). Stabilizing drug molecules in biological samples.
  • BioPharma Services. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?
  • DOI. (n.d.). Bioanalysis of biological matrix samples using liquid chromatography-tandem mass spectrometry detection.
  • Tokyo Chemical Industry UK Ltd. (n.d.). L-Isoleucinamide Hydrochloride | 10466-56-5.
  • ResearchGate. (n.d.). Drug Stability in Biological Specimens.
  • Bio-Analysis Centre. (2022, May 22). Bioanalytical Methods - An Overview.
  • Slideshare. (n.d.). bioanalytical extraction methods and validation parameters.pptx.
  • Thermo Fisher Scientific. (n.d.). Determination of drugs of abuse in biological samples by accelerated solvent extraction and LC-MS/MS.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: L-Isoleucinamide Hydrochloride Solubility

Prepared by the Senior Application Scientist Team Welcome to the technical support guide for L-Isoleucinamide hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who m...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for L-Isoleucinamide hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges during their experiments. We provide in-depth explanations, troubleshooting guides, and validated protocols to help you achieve your desired experimental outcomes.

Frequently Asked Questions (FAQs): The Basics

This section addresses foundational questions about L-Isoleucinamide hydrochloride and its solubility characteristics.

Q1: What is L-Isoleucinamide hydrochloride and what are its basic properties?

L-Isoleucinamide hydrochloride is the hydrochloride salt of the amide derivative of the essential amino acid L-isoleucine.[1] It is a white to almost white crystalline powder.[2] As a hydrochloride salt, it is generally expected to have improved aqueous solubility and stability compared to its free base form.

Table 1: Physicochemical Properties of L-Isoleucinamide Hydrochloride

PropertyValueSource(s)
CAS Number 10466-56-5[2]
Molecular Formula C₆H₁₄N₂O·HCl[2]
Molecular Weight 166.65 g/mol [2]
Appearance White to almost white powder/crystal[2]
Melting Point ~246 °C (with decomposition)[2]
Aqueous Solubility Soluble[2]
Q2: If it's listed as "soluble in water," why would I need to improve its solubility?

While L-Isoleucinamide hydrochloride is soluble in water, several experimental scenarios demand concentrations that exceed its standard aqueous solubility limit.[2] These can include:

  • High-concentration stock solutions: Preparing highly concentrated stocks for serial dilutions or high-throughput screening.

  • Formulation development: Creating formulations for preclinical or clinical studies where a high drug load is necessary to achieve a therapeutic dose in a small volume.[3][4]

  • Buffer compatibility: The chosen experimental buffer may suppress solubility due to pH or the presence of other ions.

  • Preventing precipitation: Ensuring the compound remains in solution over time, especially during long-term experiments or upon storage.

Q3: What are the primary factors that influence its solubility?

The solubility of L-Isoleucinamide hydrochloride is primarily governed by:

  • pH of the medium: This is the most critical factor, as it dictates the ionization state of the molecule's primary amine group.[5][6]

  • Solvent polarity: The polarity of the solvent system affects its ability to solvate the molecule.

  • Temperature: Solubility generally, but not always, increases with temperature.

  • Presence of other ions (Common Ion Effect): High concentrations of chloride ions from other sources (e.g., in buffers like HCl or NaCl) can decrease the solubility of a hydrochloride salt.[6]

  • Crystal lattice energy: The strength of the intermolecular forces in the solid crystal form must be overcome for dissolution to occur.[7]

Troubleshooting Guide & Enhancement Techniques

This section is structured by solubility enhancement technique, providing specific troubleshooting advice and protocols.

Technique 1: pH Adjustment

Scientific Principle: L-Isoleucinamide hydrochloride possesses a primary amine group (pKa ~9-10) and a neutral amide group. As a hydrochloride salt, the amine is protonated (-NH₃⁺), contributing significantly to its water solubility. The solubility is highest at an acidic to neutral pH where the amine group remains fully protonated. As the pH increases towards and above the pKa of the amine, the group becomes deprotonated (-NH₂), reducing the molecule's charge and dramatically decreasing its aqueous solubility.[7][8]

Caption: Encapsulation of a drug molecule by a cyclodextrin.

Troubleshooting & FAQs for Cyclodextrins
  • Q: Which cyclodextrin should I use?

    • A: Hydrophilic derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are most commonly used in pharmaceutical formulations due to their high aqueous solubility and low toxicity compared to native β-cyclodextrin. [9]

  • Q: How do I know if a complex has formed?

    • A: Formation can be confirmed by observing a significant increase in solubility. For more rigorous characterization, techniques like Nuclear Magnetic Resonance (NMR), Differential Scanning Calorimetry (DSC), or X-ray powder diffraction (XRPD) can be used to provide evidence of the inclusion complex. [10]

Experimental Protocol: Phase Solubility Study
  • Prepare cyclodextrin solutions: Create a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0 to 50 mM HP-β-CD).

  • Add excess drug: Add an excess amount of L-Isoleucinamide hydrochloride to each solution.

  • Equilibrate: Shake the vials at a constant temperature until equilibrium is reached (24-72 hours).

  • Filter and quantify: Filter the suspensions and analyze the supernatant for the concentration of the dissolved drug via HPLC.

  • Analyze data: Plot the total drug concentration against the cyclodextrin concentration. The slope of this phase solubility diagram can be used to determine the complexation efficiency and stoichiometry.

Technique 4: Solid Dispersions

Scientific Principle: This advanced technique involves dispersing the drug in a hydrophilic carrier matrix at a solid state. [11][12]By reducing the drug's particle size to a molecular level and converting it to an amorphous (non-crystalline) state, the energy required to dissolve the drug is significantly lowered. [12]When the solid dispersion is introduced to an aqueous medium, the water-soluble carrier dissolves quickly, releasing the drug as fine, amorphous particles that dissolve more rapidly and can achieve supersaturated concentrations. [13][14][15]

Troubleshooting & FAQs for Solid Dispersions
  • Q: What are common carriers for solid dispersions?

    • A: Water-soluble polymers are typically used. Common examples include polyvinylpyrrolidone (PVP), polyethylene glycols (PEGs), and hydroxypropyl methylcellulose (HPMC). [11]

  • Q: What is the simplest method to prepare a solid dispersion in a lab setting?

    • A: The solvent evaporation method is often the most accessible for small-scale lab preparations. [13][15]It involves dissolving both the drug and the carrier in a common solvent and then evaporating the solvent to leave a solid matrix.

Experimental Protocol: Solid Dispersion by Solvent Evaporation
  • Select a common solvent: Identify a volatile solvent (e.g., ethanol, methanol) that can dissolve both L-Isoleucinamide hydrochloride and the chosen carrier (e.g., PVP K30).

  • Dissolve components: Dissolve the drug and carrier in the solvent at a specific ratio (e.g., 1:1, 1:3, 1:5 drug-to-carrier weight ratio).

  • Evaporate solvent: Use a rotary evaporator or a similar technique to remove the solvent under vacuum, resulting in a thin, solid film.

  • Dry and pulverize: Further dry the solid mass in a vacuum oven to remove any residual solvent. Once completely dry, gently scrape and pulverize the solid into a fine powder.

  • Evaluate dissolution: Compare the dissolution rate of the prepared solid dispersion to that of the pure drug using a standard dissolution test to confirm solubility enhancement.

References

  • Scholars Research Library. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs.
  • Journal of Drug Delivery and Therapeutics. (n.d.). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW.
  • ResearchGate. (2025). Complexation and Solubility Enhancement of BCS Class II Drug using Cyclodextrins.
  • ResearchGate. (n.d.). A Review:Solid Dispersion, a Technique of Solubility Enhancement.
  • International Journal of Pharmaceutical Sciences. (n.d.). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review.
  • Journal of Applied Pharmaceutical Science. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs.
  • University of Greenwich. (n.d.). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs.
  • Pharma Times. (2024). Co-solvency and anti-solvent method for the solubility enhancement.
  • SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability.
  • Journal of Advanced Pharmacy Education and Research. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs.
  • MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
  • PubMed Central (PMC). (n.d.). Solubilization techniques used for poorly water-soluble drugs.
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
  • ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement.
  • BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
  • Benchchem. (n.d.). L-Isoleucinamide Hydrochloride | 98.0% | CAS 10466-56-5.
  • ResearchGate. (n.d.). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals.
  • TCI Chemicals. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5.
  • PubChem - NIH. (n.d.). L-Isoleucinamide | C6H14N2O | CID 854028.
  • SciELO. (n.d.). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes.
  • ResearchGate. (2025). Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API).
  • Royal Society of Chemistry. (2021). Tactics to Improve Solubility | The Medicinal Chemist's Guide to Solving ADMET Challenges.
  • PubMed. (2025). Insights from a Survey of Drug Formulation Experts: Challenges and Preferences in High-Concentration Subcutaneous Biologic Drug Development.
  • Lubrizol. (n.d.). Solving Solubilization: Overcoming Challenges in the Formulation Development of Oral Solid Dosage Forms.

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for L-Isoleucinamide Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis of L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the synthesis of L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols for this synthesis. Our goal is to equip you with the knowledge to overcome common challenges and achieve high-yield, high-purity results.

Diagram: Overall Synthesis Workflow

L-Isoleucinamide Hydrochloride Synthesis Workflow cluster_0 Step 1: Protection cluster_1 Step 2: Amide Coupling cluster_2 Step 3: Deprotection & Salt Formation L-Isoleucine L-Isoleucine Boc-L-Isoleucine Boc-L-Isoleucine L-Isoleucine->Boc-L-Isoleucine Boc₂O, Base (e.g., NaOH, TEA) L-Isoleucine->Boc-L-Isoleucine Boc-L-Isoleucinamide Boc-L-Isoleucinamide Boc-L-Isoleucine->Boc-L-Isoleucinamide NH₄Cl, Coupling Agents (e.g., EDC, HOBt) Boc-L-Isoleucine->Boc-L-Isoleucinamide L-Isoleucinamide HCl L-Isoleucinamide HCl Boc-L-Isoleucinamide->L-Isoleucinamide HCl Strong Acid (e.g., HCl in Dioxane) Boc-L-Isoleucinamide->L-Isoleucinamide HCl Troubleshooting Low Yield start Low Yield of L-Isoleucinamide HCl check_step At which step is the yield loss observed? start->check_step protection Boc Protection check_step->protection Step 1 coupling Amide Coupling check_step->coupling Step 2 deprotection Deprotection check_step->deprotection Step 3 prot_sol Check pH (9-10) Use co-solvent Monitor by TLC protection->prot_sol coup_sol Use potent coupling agent (HATU) Increase reaction time/temp Ensure anhydrous conditions coupling->coup_sol deprot_sol Increase acid concentration/time Confirm completion by LC-MS Ensure proper work-up deprotection->deprot_sol

Caption: A decision workflow for troubleshooting low yield.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-L-Isoleucine
  • Dissolve L-isoleucine (1 equivalent) in a 1:1 mixture of 1,4-dioxane and 1M NaOH. [1]2. Cool the solution to 0°C in an ice bath. [1]3. Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) dissolved in a minimal amount of 1,4-dioxane. [1]4. Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC. [1]5. Once the reaction is complete, concentrate the mixture under reduced pressure to remove the dioxane.

  • Wash the aqueous residue with diethyl ether to remove any unreacted Boc₂O. [1]7. Acidify the aqueous layer to a pH of 2-3 with 1M HCl. [1]8. Extract the product with ethyl acetate (3x). [1]9. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. [1]10. Remove the solvent under reduced pressure to yield Boc-L-Isoleucine as a white solid.

Protocol 2: Synthesis of Boc-L-Isoleucinamide
  • Dissolve Boc-L-Isoleucine (1 equivalent), ammonium chloride (1.2 equivalents), and HOBt (1.2 equivalents) in anhydrous DMF.

  • Cool the solution to 0°C.

  • Add EDC (1.2 equivalents) portion-wise to the reaction mixture.

  • Stir the reaction at 0°C for 30 minutes and then allow it to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude Boc-L-Isoleucinamide.

Protocol 3: Deprotection and Formation of L-Isoleucinamide Hydrochloride
  • Dissolve the crude Boc-L-Isoleucinamide in a minimal amount of a suitable solvent like ethyl acetate.

  • Cool the solution to 0°C.

  • Slowly add a solution of 4M HCl in 1,4-dioxane (5-10 equivalents).

  • Stir the reaction at room temperature for 1-2 hours, monitoring by TLC or LC-MS until the starting material is consumed. [2]5. The product, L-Isoleucinamide hydrochloride, will often precipitate from the solution.

  • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

Data Summary Tables

Table 1: Comparison of Common Coupling Reagents
Coupling ReagentAdditiveAdvantagesDisadvantages
DCCHOBtCost-effective, widely used.Dicyclohexylurea (DCU) byproduct can be difficult to remove.
EDCHOBtWater-soluble urea byproduct, easier work-up.More expensive than DCC.
HATU-High coupling efficiency, especially for hindered amino acids; low racemization.Expensive.
HBTUHOBtSimilar to HATU, very efficient.Can be less effective than HATU for highly hindered couplings.
Table 2: Analytical Characterization of L-Isoleucinamide Hydrochloride
Analytical MethodExpected ResultsPurpose
¹H NMR Characteristic peaks for the isoleucine side chain, the α-proton, and the amide protons.Structural confirmation and purity assessment.
¹³C NMR Peaks corresponding to all carbon atoms in the molecule.Structural confirmation.
HPLC A single major peak with a specific retention time.Purity assessment and quantification. [3]
Mass Spectrometry Molecular ion peak corresponding to the protonated L-Isoleucinamide.Confirmation of molecular weight. [3]
Melting Point Approximately 246 °C (with decomposition). [4]Physical characterization and purity check.
Optical Rotation Specific rotation of +19.0 to +25.0 deg (c=1, H₂O). [4]Confirmation of stereochemical integrity.

References

  • Benchchem. L-Isoleucinamide Hydrochloride|98.0%|CAS 10466-56-5.
  • Benchchem. Technical Support Center: Troubleshooting Boc Deprotection Failures.
  • Benchchem. troubleshooting low yield in N-Boc-MeVal peptide synthesis.
  • Benchchem. Technical Support Center: Troubleshooting Incomplete Boc Deprotection in Solid-Phase Peptide Synthesis.
  • Benchchem. Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Secondary Amines.
  • Benchchem. Navigating Boc Deprotection: A Guide to Minimizing Side Products.
  • Benchchem. Technical Support Center: Boc-L-Ile-OH Deprotection and Deletion Sequences.
  • ResearchGate. (PDF)
  • Benchchem. An In-depth Technical Guide to Boc-L-Isoleucine (Boc-L-Ile-OH): Chemical Properties and Structure.
  • AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
  • Sheppard, T.D. et al.
  • PubChem. L-Isoleucinamide | C6H14N2O | CID 854028.
  • ResearchGate.
  • ResearchG
  • RSC Publishing. Direct amidation of unprotected amino acids using B(OCH₂CF₃)₃.
  • MicroCombiChem GmbH.

Sources

Troubleshooting

L-Isoleucinamide hydrochloride stability in aqueous solutions

Welcome to the technical support center for L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical troubleshooting advice for handling this compound in aqueous solutions. Our goal is to equip you with the scientific understanding and methodological rigor required for successful experimentation.

Table of Contents

  • Frequently Asked Questions (FAQs)

  • Troubleshooting Guide

  • Experimental Protocols

  • References

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for L-Isoleucinamide hydrochloride in aqueous solutions?

The primary stability concern for L-Isoleucinamide hydrochloride is the hydrolysis of its amide bond.[1] Amide bonds, while relatively stable compared to esters, are susceptible to cleavage in the presence of water, a reaction that is significantly catalyzed by both acidic and basic conditions.[1][2] This chemical reaction breaks the amide linkage, converting L-Isoleucinamide into L-Isoleucine and releasing ammonia (or its protonated form, ammonium, in acidic conditions).[1]

The stability of the amide bond is attributed to resonance delocalization between the nitrogen lone pair and the carbonyl group, which imparts a partial double-bond character to the C-N bond.[2] However, this stability can be compromised under harsh environmental conditions. Therefore, controlling the pH of your aqueous solution is the most critical factor in maintaining the integrity of your L-Isoleucinamide hydrochloride sample.

Q2: How do pH and temperature affect the stability of L-Isoleucinamide hydrochloride?

Both pH and temperature are critical factors that accelerate the degradation of L-Isoleucinamide hydrochloride.

  • Effect of pH: The rate of amide hydrolysis is highly pH-dependent. The reaction is slowest in the neutral pH range and increases significantly under both acidic (pH < 4) and basic (pH > 8) conditions.[2]

    • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the amide is protonated, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[1]

    • Base-Catalyzed Hydrolysis: Under basic conditions, the hydroxide ion (OH⁻), a strong nucleophile, directly attacks the carbonyl carbon, leading to the cleavage of the amide bond.[1]

  • Effect of Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature. Elevated temperatures provide the necessary activation energy for the hydrolysis reaction to occur more rapidly. It is crucial to store stock solutions and experimental samples at recommended low temperatures (e.g., 2-8°C or frozen) to minimize degradation over time.

Q3: What are the expected degradation products of L-Isoleucinamide hydrochloride?

The primary degradation pathway for L-Isoleucinamide hydrochloride in aqueous solution is hydrolysis. This leads to the formation of two main products:

  • L-Isoleucine: The corresponding carboxylic acid of the parent amide.

  • Ammonia/Ammonium: Under basic conditions, ammonia (NH₃) is formed. In acidic or neutral solutions, this will be protonated to the ammonium ion (NH₄⁺).

The degradation pathway is illustrated below:

cluster_main Hydrolysis of L-Isoleucinamide L-Isoleucinamide L-Isoleucinamide L-Isoleucine L-Isoleucine L-Isoleucinamide->L-Isoleucine + H2O (Acid or Base Catalyzed) Ammonia Ammonia L-Isoleucinamide->Ammonia

Fig. 1: Primary hydrolytic degradation pathway.

Forced degradation studies under oxidative conditions (e.g., using hydrogen peroxide) might produce other minor degradation products, but hydrolysis is expected to be the dominant pathway.[4][5]

Q4: What is a suitable solvent and storage condition for stock solutions?

  • Solvent: For preparing stock solutions, it is recommended to use a high-purity grade of water (e.g., HPLC-grade or Milli-Q). To enhance stability, consider using a buffered solution in the neutral pH range (approximately pH 6-7.5). A phosphate or citrate buffer at a low concentration (e.g., 10-20 mM) can help maintain a stable pH. Avoid highly acidic or basic buffers for long-term storage.

  • Storage Conditions:

    • Short-term (1-2 days): Store aqueous solutions at 2-8°C.

    • Long-term: For storage longer than a few days, it is highly recommended to aliquot the stock solution into single-use vials and store them at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

Before use, allow the frozen solution to thaw completely at room temperature and vortex gently to ensure homogeneity.

Q5: How can I quantify the concentration and degradation of L-Isoleucinamide hydrochloride?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for quantifying L-Isoleucinamide hydrochloride and its degradation products.[6] A stability-indicating HPLC method should be developed and validated. This is a method that can separate the parent compound from all potential degradation products and formulation excipients, allowing for an accurate assessment of the parent compound's purity and concentration over time.

Key features of a stability-indicating HPLC method include:

  • Specificity: The ability to resolve the analyte peak from potential degradants. This is typically demonstrated through forced degradation studies.[4]

  • Linearity, Accuracy, and Precision: The method must demonstrate a linear response to concentration and be both accurate and precise over the desired concentration range.

A starting point for method development could be a reversed-phase C18 column with a mobile phase consisting of a phosphate buffer and acetonitrile, with UV detection at a low wavelength (e.g., 210-225 nm), as amino acid amides lack a strong chromophore.[6]

Troubleshooting Guide

Q: My solution shows unexpected precipitation. What could be the cause?

  • A1: Solubility Limits: You may have exceeded the solubility of L-Isoleucinamide hydrochloride in your chosen solvent or buffer. Check the solubility data for your specific conditions. The hydrochloride salt form generally has good aqueous solubility, but this can be affected by the ionic strength and pH of the buffer.

  • A2: pH Shift: If you are using an unbuffered solution (e.g., pure water), the dissolution of the compound or absorption of atmospheric CO₂ could shift the pH, affecting solubility. Re-measure the pH of your solution. Using a buffer is highly recommended.

  • A3: Common Ion Effect: If your buffer contains a high concentration of chloride ions, it could potentially decrease the solubility of the hydrochloride salt due to the common ion effect.

Q: I am seeing rapid loss of my compound even at neutral pH. What should I investigate?

  • A1: Actual pH of the Solution: Verify the pH of your solution with a calibrated pH meter. "Neutral" water can have a pH ranging from 5.5 to 7 due to dissolved CO₂. If your solution is unbuffered, the pH may not be what you assume.

  • A2: Contaminants: The presence of metal ions can sometimes catalyze hydrolysis.[7] Ensure you are using high-purity water and clean labware.

  • A3: Temperature: Ensure that your solutions are not being exposed to elevated temperatures, even for short periods. Check the temperature stability of your storage location (refrigerator or freezer).

Q: My HPLC analysis shows poor peak shape (tailing or fronting). How can I improve it?

  • A1: Mobile Phase pH: The peak shape of amine-containing compounds is often sensitive to the pH of the mobile phase. L-Isoleucinamide has a primary amine. Ensure the mobile phase pH is at least 2 pH units away from the pKa of the amine to ensure it is fully protonated.

  • A2: Column Secondary Interactions: The primary amine can interact with residual silanol groups on the silica-based column, causing peak tailing. Try using a column with end-capping or a base-deactivated stationary phase. Adding a competing amine, like triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%) can also help.

  • A3: Sample Overload: Injecting too high a concentration of your sample can lead to peak fronting or tailing. Try diluting your sample and re-injecting.

Q: The retention time of my compound is shifting between injections. What is the cause?

  • A1: Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your injection sequence. This can take 10-20 column volumes.

  • A2: Mobile Phase Composition: If you are preparing your mobile phase manually, slight variations in composition can lead to retention time shifts. If using a gradient, ensure the pump is mixing the solvents accurately. Premixing the mobile phase can sometimes help.

  • A3: Temperature Fluctuations: The column temperature can significantly affect retention time. Using a thermostatted column compartment is essential for reproducible results. Even small fluctuations in ambient lab temperature can cause drift.

Experimental Protocols

Protocol 1: Forced Degradation Study of L-Isoleucinamide Hydrochloride

Objective: To identify the likely degradation products of L-Isoleucinamide hydrochloride and to demonstrate the specificity of a stability-indicating analytical method. A target degradation of 5-20% is generally considered appropriate.[4][8]

Materials:

  • L-Isoleucinamide hydrochloride

  • HPLC-grade water

  • Hydrochloric acid (HCl), 0.1 M and 1 M

  • Sodium hydroxide (NaOH), 0.1 M and 1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • Calibrated pH meter, heating block or water bath

Workflow Diagram:

cluster_workflow Forced Degradation Workflow start Prepare Stock Solution (e.g., 1 mg/mL in Water) acid Acid Hydrolysis 0.1 M HCl, RT & 60°C start->acid base Base Hydrolysis 0.1 M NaOH, RT & 60°C start->base oxid Oxidation 3% H2O2, RT start->oxid heat Thermal Stress Solution at 60°C start->heat photo Photostability ICH Q1B Light Conditions start->photo sampling Sample at Time Points (e.g., 0, 2, 4, 8, 24h) acid->sampling base->sampling oxid->sampling heat->sampling photo->sampling neutralize Neutralize Acid/Base Samples sampling->neutralize analysis Analyze by Stability- Indicating HPLC Method neutralize->analysis

Fig. 2: Workflow for a forced degradation study.

Procedure:

  • Prepare a Stock Solution: Prepare a 1 mg/mL stock solution of L-Isoleucinamide hydrochloride in HPLC-grade water.

  • Set Up Stress Conditions: For each condition, mix the stock solution with the stressor in a 1:1 ratio (final drug concentration 0.5 mg/mL). Prepare a control sample by diluting the stock with water.

    • Acidic Hydrolysis: Mix with 0.1 M HCl. Store one aliquot at room temperature and another at 60°C.

    • Basic Hydrolysis: Mix with 0.1 M NaOH. Store one aliquot at room temperature and another at 60°C.

    • Oxidative Degradation: Mix with 3% H₂O₂. Store at room temperature, protected from light.

    • Thermal Degradation: Use the control sample (diluted with water) and store at 60°C.

  • Sampling: Withdraw aliquots at appropriate time points (e.g., 0, 2, 4, 8, and 24 hours). The goal is to find a time point with 5-20% degradation.

  • Neutralization: Before analysis, neutralize the acidic and basic samples. For the acid-stressed sample, add an equimolar amount of NaOH. For the base-stressed sample, add an equimolar amount of HCl.

  • Analysis: Analyze all samples (including the time-zero control) using the developed HPLC method (see Protocol 2).

  • Data Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main peak area and the appearance of new peaks (degradation products). Calculate the percentage of degradation.

Protocol 2: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a robust HPLC method capable of separating L-Isoleucinamide hydrochloride from its potential degradation products.

Starting Conditions:

  • Instrument: HPLC system with UV/Vis or Photodiode Array (PDA) detector.

  • Column: Reversed-Phase C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 10 mM Phosphate Buffer, pH adjusted to 2.5 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    Time (min) %A %B
    0 98 2
    20 80 20
    22 98 2

    | 25 | 98 | 2 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

Method Development & Optimization:

  • Initial Run: Inject the unstressed (control) sample and a sample from the forced degradation study that shows some degradation (e.g., the acid-hydrolyzed sample).

  • Evaluate Specificity: Check if the degradation products are well-resolved from the parent peak. A peak purity analysis using a PDA detector is highly recommended to confirm that the parent peak is not co-eluting with any degradants.

  • Optimize Gradient: If separation is poor, adjust the gradient slope. A shallower gradient will provide more resolution.

  • Optimize pH: Adjust the pH of Mobile Phase A. Lowering the pH (e.g., to 2.0) can sometimes improve peak shape for amines.

  • Change Organic Modifier: If acetonitrile does not provide adequate separation, try methanol as Mobile Phase B.

  • Validation: Once a suitable method is developed, it must be validated according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, range, accuracy, precision, and robustness.

References

  • Barbas C, Garcia A, Saavedra L, Castro M. Optimization and validation of a method for the determination of caffeine, 8-chlorotheophylline and diphenhydramine by isocratic high-performance liquid chromatography Stress test for stability evaluation.
  • Smith R.M., Hansen D.E. The pH-rate profile for the hydrolysis of a peptide bond. J. Am. Chem. Soc. 1998;120:8910–8913.
  • Powell MF. Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis. Pharm Res. 1987;4(1):42-5.
  • (Video) Forced degradation study for pharmaceutical drugs. Pharma Guideline. Published online October 20, 2018.
  • Sule S. Forced Degradation in Pharmaceuticals – A Regulatory Update. International Journal of Pharmaceutical and Biological Archives. 2023.
  • Chemistry of Amides. Chemistry LibreTexts.
  • Alsante KM, Hatajik TD, Lohr LL, Sharp TR. Forced Degradation: A Tool for Drug Development. In: Handbook of Isolation and Characterization of Impurities in Pharmaceuticals. Elsevier; 2003:59-99.
  • (Video) Forced Degradation Study in Pharmaceuticals. YouTube. Published online October 20, 2018.
  • Forced Degradation – A Review. World Journal of Pharmacy and Pharmaceutical Sciences. 2022.
  • Jensen, J. L. Forced Degradation Studies for Biopharmaceuticals.
  • Underivatized Amino Acid Chromatographic Separation: Optimized Conditions for HPLC-UV Simultaneous Quantification of Isoleucine, Leucine, Lysine, Threonine, Histidine, Valine, Methionine, Phenylalanine, Tryptophan, and Tyrosine in Dietary Supplements. ACS Omega. 2018;3(3):3228-3236.
  • HPLC Determination Of L-Valine, L-Leucine, And L-Isoleicin Using Pre-Column Derivatization By Di-Tret-Butyl-Dicarbonate.
  • Synthesis, Isolation, Identification and Characterization of a Drug-Excipient Interaction Degradation Impurity in Pramipexole by HPLC, LC/MS and NMR.
  • THE KINETICS OF HYDROLYSIS OF THE AMIDE GROUP IN PROTEINS AND PEPTIDES.

Sources

Optimization

Technical Support Center: Purification Challenges for Piperidine-Containing Compounds

Welcome to the technical support center for piperidine-containing compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of thes...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for piperidine-containing compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the purification of these versatile heterocyclic scaffolds. Piperidine and its derivatives are fundamental building blocks in numerous pharmaceuticals and fine chemicals, but their inherent basicity and reactivity can present unique purification hurdles.[1][2] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges effectively.

I. Understanding the Core Challenges

The primary difficulties in purifying piperidine-containing compounds stem from their fundamental chemical properties:

  • Basicity (pKa ≈ 11.1): The lone pair of electrons on the nitrogen atom makes piperidine a strong base.[] This basicity leads to strong interactions with acidic stationary phases in chromatography, causing poor peak shape and low recovery.[4] It also makes these compounds susceptible to salt formation with atmospheric carbon dioxide or acidic vapors in the laboratory environment.[5][6]

  • Nucleophilicity: The nitrogen atom is also a potent nucleophile, which can lead to side reactions if not properly managed, especially during derivatization or when in the presence of reactive reagents.

  • Oxidation: The piperidine ring can be susceptible to oxidation, often resulting in discoloration (e.g., a yellow tint) of the purified compound.[4][5][6]

  • Azeotrope Formation: A significant challenge in the synthesis of piperidine via the hydrogenation of pyridine is the formation of a pyridine-piperidine azeotrope, which is difficult to separate by simple distillation.[1][5][6][7]

Below is a decision-making workflow for approaching the purification of a crude piperidine-containing compound.

Purification_Workflow Start Crude Piperidine Compound Initial_Assessment Initial Assessment (TLC, LC-MS, NMR) Start->Initial_Assessment Is_Solid Is the compound a solid? Initial_Assessment->Is_Solid Is_Liquid Is the compound a liquid? Recrystallization Attempt Recrystallization Is_Solid->Recrystallization Yes Chromatography Column Chromatography Is_Solid->Chromatography No Distillation Consider Distillation Is_Liquid->Distillation Yes Is_Liquid->Chromatography No Success_Solid Pure Solid Compound Recrystallization->Success_Solid Successful Recrystallization->Chromatography Unsuccessful Success_Liquid Pure Liquid Compound Distillation->Success_Liquid Successful (No Azeotrope) Distillation->Chromatography Unsuccessful or Azeotrope Present Chromatography->Success_Solid Chromatography->Success_Liquid Acid_Base_Extraction Acid-Base Extraction Chromatography->Acid_Base_Extraction Complex Mixture Acid_Base_Extraction->Chromatography

Caption: Initial decision workflow for piperidine compound purification.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of piperidine-containing compounds in a question-and-answer format.

General Purity and Handling

Q1: My stored piperidine (or derivative) has turned yellow. What is the cause and can I still use it?

A: A yellow to brownish discoloration is typically due to oxidation of the piperidine ring.[4][5][6] For many applications, such as using piperidine as a base for Fmoc deprotection in peptide synthesis, this minor impurity may not significantly interfere.[8][9] However, for sensitive reactions or when high purity is required, purification is necessary.

  • Troubleshooting:

    • Distillation: For liquid piperidines, simple or fractional distillation is often the most effective method to remove colored impurities.[5][10]

    • Charcoal Treatment: For solid derivatives, dissolving the compound in a suitable organic solvent and treating it with activated charcoal can remove colored impurities. Stir for 30-60 minutes, then filter through Celite to remove the charcoal before proceeding with recrystallization or solvent removal.[4]

    • Prevention: Purified piperidine should be stored under an inert atmosphere (nitrogen or argon) and protected from light to prevent re-oxidation.[5]

Q2: My liquid piperidine sample has solidified in a cold room. Is this normal?

A: Yes, this can be normal. Piperidine has a melting point of -7 to -10 °C and can solidify at lower temperatures.[6] However, if a solid is present at room temperature, it is likely due to the formation of salts. Piperidine readily reacts with atmospheric carbon dioxide to form piperidine carbonate or with acidic vapors (like HCl) to form piperidine hydrochloride.[5][6]

  • Troubleshooting:

    • Gently warm the sample to room temperature. If it melts completely, it is likely the pure compound.

    • If a solid remains, it is a salt. This can be reversed by dissolving the mixture in an organic solvent and washing with a dilute base (e.g., NaHCO₃ solution) to liberate the free amine, followed by drying and distillation.

Chromatography Challenges

Q3: I'm seeing severe peak tailing during HPLC/flash chromatography of my piperidine derivative on a silica-based column. Why is this happening and how can I fix it?

A: This is a classic problem when purifying basic compounds on acidic silica gel. The basic piperidine nitrogen interacts strongly with acidic silanol groups on the silica surface, leading to a secondary, non-ideal retention mechanism that causes peak tailing.[4][11][12][13]

  • Troubleshooting & Optimization:

    • Mobile Phase Modifier: The most common solution is to add a basic modifier to your mobile phase to "mask" the acidic silanol groups.

      • Triethylamine (TEA) or Diethylamine (DEA): Add 0.1-1% TEA or DEA to your eluent.[1][4][12] This competes with your compound for binding to the silanol groups, resulting in a more symmetrical peak shape.

      • Ammonia: For very basic compounds, a mobile phase containing a small percentage of ammonia in methanol can be effective.

    • pH Adjustment (Reversed-Phase): For reversed-phase HPLC, lowering the mobile phase pH (e.g., to 2-4 with trifluoroacetic acid (TFA) or formic acid) can protonate the silanol groups, reducing their interaction with the protonated piperidine.[13]

    • Column Choice:

      • Base-Deactivated Columns: Use columns where the residual silanol groups have been "end-capped" to reduce their acidity.[4]

      • Polymer-Based Columns: These columns are more stable at higher pH and can be an excellent alternative for purifying basic compounds.[4]

Peak_Tailing cluster_0 Without Modifier cluster_1 With TEA Modifier Silica Silica Surface Si-OH (Acidic) Piperidine_NoMod Protonated Piperidine Piperidine_NoMod->Silica:f1 Strong Ionic Interaction Result_NoMod Result: Peak Tailing Silica_Mod Silica Surface Si-OH TEA TEA (Base) TEA->Silica_Mod:f1 Masks Acidic Site Piperidine_Mod Protonated Piperidine Piperidine_Mod->Silica_Mod:f0 Normal Elution Result_Mod Result: Symmetrical Peak

Caption: Mechanism of peak tailing and its mitigation with a basic modifier.

Q4: How can I separate enantiomers or diastereomers of a chiral piperidine compound?

A: Separation of stereoisomers requires a chiral environment. Standard chromatographic techniques will not resolve enantiomers.

  • Troubleshooting & Optimization:

    • Chiral HPLC/SFC: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most widely used techniques for chiral separations.[14][15] Polysaccharide-based chiral stationary phases (CSPs), such as Chiralpak® and Chiralcel®, are highly effective for a wide range of compounds, including piperidine derivatives.[14][16]

    • Diastereomeric Salt Formation: If your compound is amenable, you can react the racemic mixture with a chiral acid or base to form diastereomeric salts. These salts have different physical properties (e.g., solubility) and can often be separated by fractional crystallization. The desired enantiomer can then be liberated from the separated salt.[17]

    • Kinetic Resolution: This involves reacting the racemic mixture with a chiral catalyst or reagent that selectively reacts with one enantiomer faster than the other, allowing for the separation of the unreacted enantiomer and the product.[18]

Synthesis-Specific Impurities

Q5: I'm struggling to remove residual pyridine from my piperidine product after hydrogenation. Simple distillation isn't working.

A: This is a very common and challenging issue because piperidine and pyridine form a constant boiling azeotrope (approx. 92% piperidine, 8% pyridine, boiling at ~106.1 °C).[1][5][7] Simple fractional distillation cannot break this azeotrope.

  • Troubleshooting & Optimization:

    • Selective Salt Formation: This is the most effective chemical method. Piperidine is a significantly stronger base than pyridine. Bubbling carbon dioxide (CO₂) through a solution of the mixture (e.g., in an organic solvent) will cause the selective precipitation of solid piperidine carbonate, while the less basic pyridine remains in solution.[1][5] The solid can then be filtered off, and the free piperidine regenerated by treatment with a strong base like NaOH, followed by extraction and final distillation.[1]

    • Azeotropic Distillation with Water: Adding water to the mixture alters the relative volatilities and can help in the separation by fractional distillation.[5][19] An aqueous azeotrope containing a higher ratio of piperidine to pyridine can be removed as the distillate.[19]

Q6: My purification is complicated by the presence of metal catalyst residues from a cross-coupling reaction. How can I remove them?

A: Piperidine's nitrogen can act as a chelating agent, binding to residual metal catalysts (e.g., Palladium, Copper, Nickel) and making them difficult to remove by standard chromatography or extraction.[20][21]

  • Troubleshooting & Optimization:

    • Metal Scavengers: Use commercially available metal scavengers. These are solid-supported reagents (often silica or polymer-based) functionalized with groups that have a high affinity for specific metals. Stirring the crude product solution with the appropriate scavenger, followed by filtration, can effectively remove trace metals.

    • Chelating-Enhanced Extraction/Filtration: In some cases, adding a strong, water-soluble chelating agent like ethylenediaminetetraacetic acid (EDTA) to an aqueous wash during workup can help pull the metal ions out of the organic phase.[21][22]

III. Key Experimental Protocols

Protocol 1: Purification of Piperidine via Carbonate Salt Formation (to remove Pyridine)

This protocol is highly effective for removing pyridine impurities from piperidine.[1]

  • Dissolution: Dissolve the crude piperidine/pyridine mixture in a suitable organic solvent like toluene or diethyl ether.

  • CO₂ Addition: Bubble dry carbon dioxide (CO₂) gas through the stirred solution at room temperature. A white precipitate of piperidine carbonate will form. Continue bubbling until precipitation is complete.

  • Filtration: Cool the mixture in an ice bath to ensure maximum precipitation, then collect the solid piperidine carbonate by vacuum filtration. Wash the solid with a small amount of cold solvent to remove any residual pyridine.

  • Liberation of Free Piperidine: Suspend the filtered piperidine carbonate in water. While stirring, add a strong base, such as aqueous sodium hydroxide (NaOH), until the solid dissolves and two layers form. The piperidine is now the free base.

  • Extraction: Extract the liberated piperidine into an organic solvent (e.g., diethyl ether or dichloromethane).

  • Drying and Final Purification: Dry the combined organic extracts over solid potassium hydroxide (KOH) pellets.[5] Decant or filter the dried solution and distill the piperidine to obtain the pure product (boiling point ~106 °C).

Protocol 2: General Column Chromatography for a Basic Piperidine Derivative

This protocol outlines a general procedure for purifying a piperidine derivative using flash chromatography on silica gel, incorporating a basic modifier to prevent peak tailing.[1]

  • Solvent System Selection: Using Thin Layer Chromatography (TLC), identify a suitable solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol). Once a system that gives your product an Rf of ~0.2-0.3 is found, add 0.5-1% triethylamine (TEA) to the solvent mixture. Observe the spot on a new TLC plate; it should appear more compact and may have a slightly higher Rf.

  • Column Packing: Pack a silica gel column with your chosen eluent (containing TEA).

  • Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or the eluent. Alternatively, adsorb the crude product onto a small amount of silica gel, dry it, and load the dry powder onto the top of the column.

  • Elution: Elute the column with the TEA-modified solvent system, collecting fractions.

  • Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the purified product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure. Note that removing the last traces of TEA may require placing the product under high vacuum.

Protocol 3: Chiral HPLC Method Development for Piperidine Enantiomers

This protocol provides a starting point for developing a chiral separation method.[14][16]

  • Column Selection: Start with a polysaccharide-based chiral stationary phase (CSP) column, such as a Chiralpak® IA or IC. These are often effective for separating enantiomers of basic compounds.

  • Mobile Phase Screening (Normal Phase):

    • Begin with a mobile phase consisting of n-hexane and an alcohol modifier (e.g., ethanol or isopropanol). A common starting point is a 90:10 or 80:20 mixture of hexane:alcohol.[14][16]

    • To improve peak shape and resolution for the basic piperidine, add a small amount of a basic additive like diethylamine (DEA) (e.g., 0.1%).

  • Method Optimization:

    • Modifier Percentage: Vary the percentage of the alcohol modifier. Increasing the alcohol content will generally decrease retention time.

    • Flow Rate: Adjust the flow rate to balance resolution and analysis time. A typical starting flow rate is 1.0 mL/min.[14][16]

    • Temperature: Investigate the effect of column temperature (e.g., 25 °C, 30 °C, 35 °C). Temperature can significantly impact selectivity.[14]

  • Detection: Use a UV detector at a wavelength where your compound absorbs. If the compound lacks a strong chromophore, derivatization or use of an alternative detector (e.g., ELSD, CAD, or MS) may be necessary.[12]

IV. Data Summary Table

PropertyValueImplication for Purification
Piperidine pKa ~11.1[]Strong base; readily protonated. Causes tailing on silica gel. Allows for selective salt formation.
Piperidine Boiling Point ~106 °C[5]Purifiable by distillation if thermally stable and free of azeotropes.
Pyridine-Piperidine Azeotrope ~92% Piperidine, ~8% Pyridine[1][5][7]Cannot be separated by simple fractional distillation. Requires chemical separation or azeotropic distillation.
Common Solvents Miscible with water, ethanol, ether, benzene[]Good solubility allows for flexibility in choosing solvents for extraction, chromatography, and recrystallization.

V. References

  • Benchchem. (n.d.). Piperidine Purification and Isolation: A Technical Support Guide. Retrieved from

  • Benchchem. (n.d.). Application Notes and Protocols for the Purification of Piperidine Reaction Products. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Purification of 1-Piperidinepropanol. Retrieved from

  • Journal of Chromatographic Science. (2021). Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a Key Starting Material of Zidebactam. Oxford Academic. Retrieved from [Link]

  • Benchchem. (n.d.). Comparative analysis of different chiral separation techniques for benzylpiperidines. Retrieved from

  • PubChem. (n.d.). Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Patent US-7786306-B2. Retrieved from [Link]

  • Oxford Academic. (2021). Enantiomeric Separation and Thermodynamic Investigation of (R)-N-Tert-Butoxy Carbonyl-Piperidine-3-Carboxylic Acid Hydrazide, a. Retrieved from [Link]

  • Benchchem. (n.d.). Technical Support Center: Piperidine Synthesis & Purification. Retrieved from

  • ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry. Retrieved from [Link]

  • NIH. (n.d.). Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. PMC. Retrieved from [Link]

  • Benchchem. (n.d.). Technical Support Center: Purification Strategies for Reactions Involving 4-(Chloromethyl)piperidine Hydrochloride. Retrieved from

  • Benchchem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis. Retrieved from

  • Blog. (2025). What are the purification methods for piperidines?. Retrieved from

  • Google Patents. (n.d.). Process for purifying piperidine. Retrieved from

  • ACS Publications. (n.d.). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Retrieved from [Link]

  • ResearchGate. (2014). What are the best methods for Piperidine purification alternatives to distillation?. Retrieved from [Link]

  • Benchchem. (n.d.). Technical Support Center: Optimization of HPLC Separation for Piperidine Diastereomers. Retrieved from

  • Dalton Transactions. (n.d.). Ligands and complexes based on piperidine and their exploitation of the ring opening polymerisation of rac-lactide. RSC Publishing. Retrieved from [Link]

  • Benchchem. (n.d.). Technical Support Center: Optimizing 3-[(4-Methylphenyl)methyl]piperidine Purification by Chromatography. Retrieved from

  • PMC. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central. Retrieved from [Link]

  • Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

  • MDPI. (n.d.). Chelating Extractants for Metals. Retrieved from [Link]

  • ResearchGate. (n.d.). Purification of water containing heavy metals by chelating-enhanced ultrafiltration. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: L-Isoleucinamide Hydrochloride Stability and Storage

Introduction: L-Isoleucinamide hydrochloride is a valuable reagent in various research applications, from dermatological studies to fundamental cell biology.[1] Its structural integrity is paramount for reproducible and...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: L-Isoleucinamide hydrochloride is a valuable reagent in various research applications, from dermatological studies to fundamental cell biology.[1] Its structural integrity is paramount for reproducible and accurate experimental outcomes. As an amino acid amide hydrochloride, this compound possesses specific chemical liabilities, primarily related to hygroscopicity and hydrolysis, which can compromise its stability if not handled and stored correctly. This guide provides in-depth technical advice, troubleshooting protocols, and answers to frequently asked questions to help you maintain the purity and potency of your L-Isoleucinamide hydrochloride.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid L-Isoleucinamide hydrochloride?

For optimal long-term stability, solid L-Isoleucinamide hydrochloride should be stored at 2-8°C , protected from light, and in a tightly sealed container to prevent moisture ingress. For short-term storage (weeks to months), room temperature (15-25°C) in a desiccated environment is acceptable.[1][2][3] The key is to minimize exposure to humidity and light.

Q2: How can I visually tell if my L-Isoleucinamide hydrochloride might be degraded?

The first sign of degradation is often physical. As a hygroscopic compound, it will absorb moisture from the air, causing the fine, white powder to form clumps or a solid mass.[2][4] This indicates that conditions are favorable for chemical degradation, such as hydrolysis, even if not yet chemically significant. Discoloration (e.g., yellowing) is another indicator of potential oxidative or other chemical degradation.

Q3: Is L-Isoleucinamide hydrochloride hygroscopic?

Yes. The hydrochloride salt form and the presence of polar functional groups (amide, amine) make L-Isoleucinamide hydrochloride highly susceptible to absorbing moisture from the atmosphere.[2][5] This is the most critical factor to control during storage and handling.

Q4: How should I prepare and store stock solutions?

Aqueous stock solutions are convenient but have limited stability at room temperature or 4°C due to the risk of hydrolysis and microbial growth.[6] It is strongly recommended to prepare single-use aliquots of your stock solution and store them frozen at -20°C or -80°C .[7] Avoid repeated freeze-thaw cycles, as this can accelerate peptide and amide degradation.[3]

Q5: What are the primary chemical degradation pathways I should be concerned about?

The two most probable degradation pathways are:

  • Hydrolysis: The amide bond can be hydrolyzed back to the parent amino acid, L-Isoleucine, and ammonia. This reaction is accelerated by the presence of water and can be catalyzed by acidic or basic conditions.[8]

  • Oxidation: Like many organic molecules, amino acid derivatives can be susceptible to oxidation, especially with prolonged exposure to air and light.[6]

Section 2: In-Depth Troubleshooting Guide

Problem: My powder has become clumpy and difficult to weigh. What happened and is it still usable?

  • Causality: This is a classic sign of moisture absorption due to the compound's hygroscopic nature.[4] When the container is opened in a humid environment, or if the seal is inadequate, water molecules from the air are readily adsorbed onto the surface of the powder. This initially causes physical clumping and can eventually lead to the initiation of chemical hydrolysis.

  • Expert Advice: While clumping itself doesn't guarantee significant chemical degradation, it is a major warning sign that the material has been compromised. The absorbed water can hydrolyze the amide bond, reducing the concentration of the active compound and introducing L-Isoleucine as an impurity.

  • Recommended Action: Before further use, we recommend re-validating the material. Dissolve a small amount and analyze it using a stability-indicating HPLC method (see Protocol 3.2) to quantify the purity. If the purity is below your experimental tolerance, a fresh vial should be used. To prevent recurrence, always allow the container to equilibrate to room temperature before opening and handle it in a low-humidity environment (e.g., a glove box or desiccator).[3]

Problem: I'm seeing new, more polar peaks in my HPLC chromatogram that grow over time. How do I confirm what they are?

  • Causality: The appearance of new peaks, particularly those eluting earlier than the parent compound in a typical reverse-phase HPLC method, strongly suggests the formation of more polar degradation products. The most likely candidate is L-Isoleucine, the product of amide hydrolysis, which is more polar due to its free carboxylic acid group.

  • Expert Advice: Identifying unknown peaks is crucial for understanding the stability of your compound. The definitive method for structural elucidation is Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10] The mass of the impurity peak can confirm its identity. For example, the degradation product L-Isoleucine would have a different mass than the parent L-Isoleucinamide.

  • Recommended Action: Perform a forced degradation study (see Protocol 3.3) to intentionally generate the degradation products. Subjecting the compound to mild acid or base hydrolysis will likely produce the same impurity peaks you are observing.[8][11] Analyzing these stressed samples by LC-MS can provide a confident identification of the degradants and confirm the degradation pathway.

Problem: My cell-based assay results are inconsistent, even with freshly prepared solutions. Could compound degradation be the cause?

  • Causality: Absolutely. Inconsistent results are a common consequence of using a reagent with declining purity. There are two primary mechanisms:

    • Loss of Potency: As the L-Isoleucinamide hydrochloride degrades, its effective concentration in your solution decreases, leading to a weaker or more variable biological response.

    • Interference from Degradants: The degradation products themselves (e.g., L-Isoleucine) could have an unintended biological effect, acting as an antagonist, a weak agonist, or otherwise confounding your results.

  • Expert Advice: Never assume the stability of a reagent, especially after the container has been opened multiple times. The integrity of your results depends entirely on the integrity of your starting materials.

  • Recommended Action: Implement a routine quality control check. Before starting a critical set of experiments, run a small sample of your compound (from the specific vial you are using) on HPLC to confirm its purity. This self-validating step ensures that any observed variability is due to the experimental biology, not reagent instability. This workflow is crucial for trustworthy and reproducible science.

Section 3: Protocols and Methodologies
Protocol 3.1: Recommended Handling Procedure for Solid L-Isoleucinamide Hydrochloride

This protocol is designed to minimize moisture exposure during weighing and handling.

  • Equilibration: Remove the sealed container from cold storage (e.g., 2-8°C) and place it in a desiccator at room temperature for at least 30-60 minutes. This is a critical step to prevent atmospheric moisture from condensing on the cold powder when opened.[3]

  • Environment Preparation: If possible, perform weighing inside a glove box with controlled low humidity or on a bench with a local flow of dry nitrogen gas. At a minimum, ensure the lab's relative humidity is low.

  • Weighing: Open the container, quickly weigh the desired amount of powder into a suitable vial, and immediately close both the stock container and the new vial.

  • Sealing: Tightly recap the primary stock container. For added protection, wrap the cap with parafilm to create a secondary moisture barrier.[12]

  • Final Purge (Optional but Recommended): Gently purge the headspace of the stock container with an inert gas like dry nitrogen or argon before sealing.[3]

  • Storage: Promptly return the stock container to its recommended storage condition (2-8°C).

Protocol 3.2: Guidance for a Stability-Indicating HPLC Method

This protocol provides a starting point for developing an RP-HPLC method capable of separating L-Isoleucinamide from its potential hydrolysis product, L-Isoleucine.

  • Instrumentation: HPLC system with a PDA or UV detector.

  • Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.

  • Mobile Phase B: 0.1% TFA or Formic Acid in Acetonitrile.

  • Gradient Elution: A gradient is recommended to ensure separation of the polar degradant from the parent compound.

    • Start at 5% Mobile Phase B for 2 minutes.

    • Ramp to 95% Mobile Phase B over 10 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: ~210-220 nm (for amide/peptide bonds).

  • Peak Purity Analysis: Use a Photo Diode Array (PDA) detector to assess peak purity. This ensures that a seemingly single peak is not composed of co-eluting compounds, which is essential for a true stability-indicating method.[11]

Protocol 3.3: Basic Forced Degradation (Stress Testing) Study

This study intentionally degrades the compound to identify potential degradation products and validate the analytical method's separating power, as recommended by ICH guidelines.[11][13]

  • Prepare Stock Solution: Prepare a stock solution of L-Isoleucinamide hydrochloride in water at approximately 1 mg/mL.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 40°C for 24 hours.[11] Neutralize with 0.1 M NaOH before injection.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Incubate at 40°C for 24 hours.[11] Neutralize with 0.1 M HCl before injection.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.

  • Control Sample: Use the untreated stock solution as the control.

  • Analysis: Analyze all samples (Control, Acid, Base, Oxidative) using the stability-indicating HPLC method (Protocol 3.2). Compare the chromatograms to identify new peaks formed under each stress condition.

Section 4: Visualizing Degradation & Workflows
Diagram 1: The Hygroscopic Degradation Cycle

A Ambient Humidity B Improperly Sealed Container or Handling A->B Exposure C Moisture Adsorption (Hygroscopicity) B->C D Physical Degradation (Clumping, Caking) C->D Leads to E Chemical Degradation (Amide Hydrolysis) C->E Initiates F Loss of Purity & Inconsistent Results D->F E->F Start Inconsistent Results or Unexpected HPLC Peaks Check_Physical Q: Is the solid powder clumped or discolored? Start->Check_Physical Check_Purity Analyze current vial by Stability-Indicating HPLC (Protocol 3.2) Check_Physical->Check_Purity Yes Check_Physical->Check_Purity No Compare_Purity Q: Is purity <98% or are degradants present? Check_Purity->Compare_Purity Discard Action: Discard compromised vial. Use a fresh, unopened vial. Compare_Purity->Discard Yes Review_Handling Action: Review handling & storage procedures. (Protocol 3.1) Compare_Purity->Review_Handling No, but issue persists Discard->Review_Handling Identify_Deg Optional: Identify degradants with LC-MS and Forced Degradation (Protocol 3.3) Review_Handling->Identify_Deg

Caption: A logical workflow for diagnosing and resolving stability issues.

Section 5: Data Summary Tables

Table 1: Recommended Storage Conditions Summary

FormConditionTemperatureDurationKey Considerations
Solid (Powder) Long-Term2-8°C> 6 monthsMust be in a tightly sealed, light-proof container.
Solid (Powder) Short-Term15-25°C< 6 monthsRequires a desiccated environment.
Aqueous Solution Working Use2-8°C< 24 hoursProne to hydrolysis and microbial growth.
Aqueous Solution Stock Storage-20°C to -80°CMonthsAliquot to avoid freeze-thaw cycles.

Table 2: Typical Conditions for Forced Degradation Studies

Stress ConditionReagentTemperatureTimeExpected Degradation Pathway
Acid Hydrolysis 0.1 M - 1 M HCl40 - 60°C8 - 24 hoursAmide Hydrolysis
Base Hydrolysis 0.1 M - 1 M NaOH40 - 60°C8 - 24 hoursAmide Hydrolysis
Oxidation 3% H₂O₂Room Temp24 hoursOxidation of amino acid side chain/backbone
Photolytic UV/Visible LightRoom TempPer ICH Q1BPhotodegradation
Thermal Dry Heat60 - 80°C24 - 48 hoursThermally-induced degradation
Section 6: References
  • Degradation pathway of drug. (n.d.). ResearchGate. Retrieved from [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. (2022). National Institutes of Health (NIH). Retrieved from [Link]

  • Shelf Life and Storage Requirements for Amino Acids: A Guide. (2024). Pangoo.biz. Retrieved from [Link]

  • 3 Ways to Handle Hygroscopic Material Challenges. (2019). Vesta Nutra. Retrieved from [Link]

  • An innovative drug delivery form for hygroscopic pharmaceutical drugs. (2019). Manufacturing Chemist. Retrieved from [Link]

  • Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (n.d.). PharmaInfo. Retrieved from [Link]

  • Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019). ResearchGate. Retrieved from [Link]

  • L-Isoleucinamide | C6H14N2O | CID 854028. (n.d.). PubChem - National Institutes of Health (NIH). Retrieved from [Link]

  • Degradation pathway of drug. (n.d.). ResearchGate. Retrieved from [Link]

  • L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. (n.d.). CP Lab Safety. Retrieved from [Link]

  • Amino acid solution storage – please help. (2024). Reddit. Retrieved from [Link]

  • How long can one store amino acids at room temperature? (2012). Quora. Retrieved from [Link]

  • Handling and Storage of Peptides - FAQ. (n.d.). AAPPTEC. Retrieved from [Link]

  • Amino Acid Stability in Aqueous Solutions of Casein Hydrolysate Under Varied Storage Conditions. (n.d.). Oxford Academic. Retrieved from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (2013). National Institutes of Health (NIH). Retrieved from [Link]

  • A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. (2023). Open Access Library Journal. Retrieved from [Link]

  • Separation and identification of forced degradation products of lofexidine by using lc-ms/ms. (n.d.). ResearchGate. Retrieved from [Link]

  • Hydrolytic Degradation Study of Lansoprazole, Identification, Isolation and Characterisation of Base Degradation Product. (2015). Scirp.org. Retrieved from [Link]

  • Elucidating the Degradation Pathways of Human Insulin in the Solid State. (2024). ResearchGate. Retrieved from [Link]

  • Stability-Indicating Gradient RP-LC Method for the Determination of Process and Degradation Impurities in Bosentan Monohydrate: An Endothelin Receptor Antagonist. (2015). ResearchGate. Retrieved from [Link]

  • ICH Q1 Guideline on stability testing of drug substances and drug products. (2023). European Medicines Agency (EMA). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Method Refinement for L-Isoleucinamide Hydrochloride HPLC Analysis

As a Senior Application Scientist, this guide is designed to provide you with in-depth technical support for the High-Performance Liquid Chromatography (HPLC) analysis of L-Isoleucinamide hydrochloride. This document mov...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide is designed to provide you with in-depth technical support for the High-Performance Liquid Chromatography (HPLC) analysis of L-Isoleucinamide hydrochloride. This document moves beyond simple procedural lists to offer a comprehensive resource built on foundational scientific principles, practical field experience, and robust troubleshooting methodologies.

Part 1: Foundational FAQs & Method Principles

This section addresses the fundamental questions and core principles essential for developing a robust HPLC method for L-Isoleucinamide hydrochloride.

Q1: What are the critical physicochemical properties of L-Isoleucinamide hydrochloride for HPLC method development?

A1: Understanding the analyte's properties is the cornerstone of any successful method. L-Isoleucinamide hydrochloride is the salt of a basic amino acid amide. Its structure dictates its behavior in a reversed-phase HPLC system.

Key Properties Summary:

PropertyValue / DescriptionImplication for HPLC Analysis
Chemical Name (2S,3S)-2-amino-3-methylpentanamide hydrochlorideThe primary amine group is basic and readily protonated.
CAS Number 10466-56-5For unambiguous identification.[1]
Molecular Formula C₆H₁₄N₂O·HCl---
Molecular Weight 166.65 g/mol Required for calculating concentrations.[1]
Appearance White to almost white powder or crystal.[1]---
Solubility Soluble in water.[1]Allows for straightforward sample and standard preparation in aqueous solutions or the mobile phase.
Chromophore Lacks a strong UV chromophore.UV detection is challenging. Detection at low wavelengths (e.g., 190-210 nm) is possible but may suffer from interference.[2] Alternative detectors like ELSD can be considered.[3]
pKa (Predicted) The primary amine group (R-NH₂) has an estimated pKa of ~8.0-9.0.This is the most critical parameter. The mobile phase pH must be carefully controlled to ensure a consistent ionization state and good peak shape.
Q2: What is a reliable starting point for a reversed-phase HPLC method for L-Isoleucinamide hydrochloride?

A2: A robust starting method should aim to control the analyte's ionization state to achieve good peak shape and retention. For a basic compound like L-Isoleucinamide, this typically involves using an acidic mobile phase.

Recommended Starting Conditions:

ParameterRecommended SettingRationale & Expert Insight
Column C18, 150 x 4.6 mm, 5 µmA general-purpose C18 column is a versatile starting point. Ensure it is a high-purity, end-capped silica to minimize silanol interactions.
Mobile Phase A 20 mM Potassium Phosphate Monobasic in Water, pH adjusted to 2.5 with Phosphoric AcidAn acidic pH protonates the primary amine of the analyte (R-NH₃⁺), ensuring a single ionic species. This also suppresses the ionization of residual silanols on the column's stationary phase, which is a primary cause of peak tailing for basic compounds.[4]
Mobile Phase B AcetonitrileAcetonitrile is a common organic modifier with low viscosity and good UV transparency.[5][6]
Elution Mode Isocratic or GradientStart with an isocratic elution (e.g., 95% A, 5% B). If co-eluting impurities are present or run time needs optimization, a shallow gradient can be developed.[7]
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Column Temp. 30 °CTemperature control improves retention time reproducibility.[7][8]
Detection UV at 205 nmWhile not ideal, this wavelength offers a potential for detection. Be aware that many mobile phase components and impurities also absorb in this region.[2] A clean baseline is critical.
Injection Volume 10 µLA typical starting volume. This should be optimized to avoid mass or volume overload.[9]
Q3: Why is mobile phase pH the most critical parameter for this analysis?

A3: The mobile phase pH directly controls the ionization state of both the L-Isoleucinamide molecule and the silica-based stationary phase.

  • Analyte Ionization: As a basic compound, L-Isoleucinamide's primary amine group will be protonated (positively charged) at a pH well below its pKa. Maintaining a stable, low pH (e.g., 2.5-3.5) ensures that the analyte is in a single, consistent ionic form, leading to sharp, symmetrical peaks. If the pH is close to the analyte's pKa, a mixed population of ionized and non-ionized forms will exist, causing severe peak broadening.[5][10]

  • Stationary Phase Interaction: Standard silica-based columns have residual silanol groups (Si-OH) on their surface. At mid-range pH values (approx. 4-7), these silanols can deprotonate to become negatively charged (Si-O⁻). These negative sites can then interact strongly and non-specifically with the positively charged analyte, causing significant peak tailing.[4][10] By keeping the mobile phase pH low (e.g., < 3.5), the silanol groups remain protonated and neutral, minimizing these undesirable secondary interactions.

Part 2: In-Depth Troubleshooting Guide

This section uses a question-and-answer format to diagnose and resolve specific issues you may encounter.

Problem: Severe peak tailing is compromising my quantification. What is the cause and how do I systematically resolve it?

Answer: Peak tailing is the most common issue when analyzing basic compounds like L-Isoleucinamide hydrochloride.[4][11] It is almost always caused by secondary interactions with the stationary phase or system issues. Follow this logical troubleshooting workflow.

  • Confirm the Problem is Consistent: Inject a freshly prepared standard multiple times. If the tailing is inconsistent, the issue might be related to the injector or sample preparation.

  • Isolate the Column as the Variable: If you have a new, identical column, install it. If the peak shape improves dramatically, the original column has been fouled or has degraded. This is common after many injections of complex samples.[12]

  • Scrutinize the Mobile Phase:

    • pH Verification: Use a calibrated pH meter to confirm the aqueous mobile phase (Phase A) is at the target pH (e.g., 2.5). An incorrect pH is a frequent culprit.

    • Buffer Concentration: Ensure the buffer concentration is adequate, typically between 10-50 mM. A buffer concentration that is too low may not have the capacity to control the on-column pH.

    • Prepare Fresh: Always use freshly prepared mobile phase. Buffers can support microbial growth, and the pH of un-buffered aqueous/organic mixtures can be unstable.[11]

  • Check for Extra-Column Volume: Extra-column volume (or dead volume) from poor connections can cause peak distortion that mimics tailing.[10]

    • Check all fittings between the injector, column, and detector.

    • Ensure the tubing ferrule is seated correctly at the column inlet and outlet.

    • Use tubing with a narrow internal diameter (e.g., 0.005") where possible.[10]

  • Evaluate Sample Overload:

    • Mass Overload: Inject a 10-fold dilution of your sample. If the peak shape improves (becomes more symmetrical), you are overloading the column.[9] Reduce the sample concentration.

    • Volume Overload: Inject a smaller volume (e.g., 2 µL instead of 10 µL) of the original concentration. If the peak shape improves, your sample solvent may be too strong compared to the mobile phase, causing band distortion.[9] Ideally, the sample should be dissolved in the mobile phase itself.

This diagram illustrates the logical decision-making process for diagnosing peak tailing.

G start Observe Peak Tailing (USP Tailing Factor > 1.5) check_system Check System Connections (Fittings, Tubing) start->check_system prep_fresh_mp Prepare Fresh Mobile Phase & Verify pH check_system->prep_fresh_mp inject_std Inject Known Standard prep_fresh_mp->inject_std is_tailing_gone1 Peak Shape OK? inject_std->is_tailing_gone1 check_overload Investigate Overload (Inject Diluted Sample) is_tailing_gone1->check_overload No end_ok Problem Solved is_tailing_gone1->end_ok Yes is_tailing_gone2 Peak Shape OK? check_overload->is_tailing_gone2 replace_guard Replace Guard Column (if used) is_tailing_gone2->replace_guard No is_tailing_gone2->end_ok Yes is_tailing_gone3 Peak Shape OK? replace_guard->is_tailing_gone3 replace_column Install New Analytical Column is_tailing_gone3->replace_column No is_tailing_gone3->end_ok Yes is_tailing_gone4 Peak Shape OK? replace_column->is_tailing_gone4 method_dev Method Optimization Required (e.g., lower pH, different column chemistry) is_tailing_gone4->method_dev No is_tailing_gone4->end_ok Yes end_method Proceed to Method Dev. method_dev->end_method

Caption: Logical workflow for troubleshooting peak tailing.
Problem: My retention times are drifting to shorter or longer times over a sequence. What's causing this instability?

Answer: Drifting retention times are typically caused by three factors: insufficient column equilibration, changes in mobile phase composition, or temperature fluctuations.[8]

  • Column Equilibration: Before starting a sequence, ensure the column is fully equilibrated with the mobile phase. This can take 10-20 column volumes. A drifting baseline is a sign that the column is not yet equilibrated. If you are running a gradient, the column must be fully re-equilibrated to the initial conditions after each run.

  • Mobile Phase Composition: If you are mixing mobile phase components online using the HPLC pump, ensure the pump's proportioning valve is functioning correctly. Inaccuracies in mixing can lead to drift. Premixing the mobile phase can sometimes resolve this, but ensure accurate volumetric measurements are made, as mixing different solvents can lead to volume contraction.[13] Also, check for evaporation of the more volatile organic solvent from the mobile phase reservoir, which would increase retention times.

  • Temperature: Column temperature significantly affects retention. A change of just 1°C can alter retention times by 1-2%.[8] Use a column thermostat and ensure the lab's ambient temperature is stable. Frictional heating from high backpressure can also warm the mobile phase and affect retention.[8]

Problem: I am observing broad or split peaks for L-Isoleucinamide. What should I investigate?

Answer: Broad or split peaks often point to a physical problem with the column or an issue at the point of injection.[12]

  • Column Void or Channeling: A void can form at the head of the column due to shock (dropping the column) or dissolution of the silica bed under high pH conditions (not typically an issue with the recommended low-pH method). This creates different flow paths for the sample, resulting in a split or broad peak. This issue is usually irreversible, and the column must be replaced.[11]

  • Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., pure acetonitrile), it can cause the sample band to spread improperly on the column, leading to broad or misshapen peaks. Always try to dissolve your sample in the initial mobile phase.

  • Contamination of Column Frit: Particulate matter from the sample or from pump seal wear can clog the inlet frit of the column.[11] This disrupts the flow of the sample onto the column packing, causing peak distortion. Using a guard column or an in-line filter can protect the analytical column.[11] Back-flushing the column (disconnecting it from the detector) may sometimes dislodge the contamination.

Part 3: Advanced Method Refinement

Q: How can I develop a stability-indicating method for L-Isoleucinamide hydrochloride?

A: A stability-indicating method is one that can accurately quantify the active ingredient without interference from any degradation products, impurities, or excipients.

  • Forced Degradation Studies: You must intentionally degrade the L-Isoleucinamide hydrochloride sample under various stress conditions to generate potential degradation products.[1] According to ICH guidelines, typical conditions include:

    • Acid Hydrolysis: e.g., 0.1 M HCl at 60 °C. The amide bond is susceptible to acid-catalyzed hydrolysis, which would yield L-isoleucine and ammonium chloride.[1]

    • Base Hydrolysis: e.g., 0.1 M NaOH at 60 °C. This would yield the carboxylate salt of L-isoleucine and ammonia.[1]

    • Oxidation: e.g., 3% H₂O₂ at room temperature.

    • Thermal Stress: e.g., 80 °C.

    • Photolytic Stress: Exposure to UV/Visible light.

  • Chromatographic Optimization: Analyze the stressed samples using your HPLC method. The goal is to develop a gradient method that provides baseline resolution between the main L-Isoleucinamide peak and all degradation product peaks.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity. This will help confirm that the main analyte peak is not co-eluting with any degradants.

This diagram shows the relationship between method inputs and desired analytical outcomes for developing a robust method.

G cluster_inputs Method Inputs cluster_process Optimization Process cluster_outputs Desired Outcomes analyte Analyte Properties (pKa, Polarity) optimization Systematic Adjustment (Gradient, Flow Rate, Temp.) analyte->optimization column Column Chemistry (C18, C8, Phenyl) column->optimization mobile_phase Mobile Phase (pH, Organic Solvent, Buffer) mobile_phase->optimization resolution Resolution (Rs > 2) optimization->resolution peak_shape Peak Shape (Tf < 1.5) optimization->peak_shape run_time Analysis Time optimization->run_time sensitivity Sensitivity (S/N) optimization->sensitivity

Caption: Interplay of factors in HPLC method development.

References

  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. (2023). LCGC. [Link]

  • Schwartz, N. (2014). Troubleshooting HPLC- Tailing Peaks. Restek. [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

  • Chrom Tech, Inc. (2023). What Causes Peak Tailing in HPLC?. [Link]

  • National Center for Biotechnology Information. (n.d.). L-Isoleucinamide. PubChem Compound Database. [Link]

  • iChromatography. (2023). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]

  • Mastelf. (2024). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. [Link]

  • PubMed. (n.d.). Selection of mobile phase in high-performance liquid chromatographic determination for medicines. [Link]

  • Rohman, A., et al. (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Indonesian Journal of Pharmacy. [Link]

  • Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. [Link]

  • YMC. (n.d.). HPLC Troubleshooting Guide. [Link]

  • ResearchGate. (2015). I'm facing a problem with peak splitting and broadening amino acid analysis by HPLC Zorbax AAA C-18 column. Can anyone help me?. [Link]

  • SIELC Technologies. (n.d.). HPLC Analysis of Active Drug in a Formulation. [Link]

  • LCGC International. (2018). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. [Link]

  • CP Lab Safety. (n.d.). L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. [Link]

  • Journal of Food and Drug Analysis. (1997). Stability-indicating high-performance liquid chromatographic assay methods for drugs in pharmaceutical dosage forms: Part II. [Link]

  • National Academic Digital Library of Ethiopia. (n.d.). HPLC methods for recently approved pharmaceuticals. [Link]

  • Waters Corporation. (n.d.). Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography. [Link]

  • European Medicines Agency (EMA). (2023). ICH Q1A(R2) Guideline on stability testing of new drug substances and products. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Peak Shape in Reverse-Phase HPLC for L-Isoleucinamide Hydrochloride

Welcome to our dedicated technical support guide for optimizing the chromatographic analysis of L-Isoleucinamide hydrochloride. As a polar, basic compound, L-Isoleucinamide hydrochloride presents unique challenges in rev...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to our dedicated technical support guide for optimizing the chromatographic analysis of L-Isoleucinamide hydrochloride. As a polar, basic compound, L-Isoleucinamide hydrochloride presents unique challenges in reverse-phase high-performance liquid chromatography (RP-HPLC), with poor peak shape being a primary concern for researchers and drug development professionals. This guide provides in-depth, field-proven insights and systematic troubleshooting strategies to help you achieve symmetric, sharp, and reproducible peaks.

Understanding the Analyte: L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is the salt of L-isoleucinamide, an amino acid amide.[1][2] Its structure includes a primary amine (the α-amino group) and a terminal amide group, making it a polar and basic molecule. In RP-HPLC, peak tailing is a common issue for such compounds, primarily due to secondary interactions with the stationary phase.[3]

The key to resolving these issues lies in understanding and controlling the analyte's ionization state and its interaction with the column's stationary phase. The primary amine of L-Isoleucinamide is the main ionizable group of interest. While the exact pKa of L-Isoleucinamide is not readily published, we can estimate it based on its parent amino acid, L-isoleucine, which has pKa values of approximately 2.36 for the carboxyl group and 9.60-9.8 for the α-amino group.[3][4][5] The conversion of the carboxylic acid to a neutral amide removes the negative charge, which in turn lowers the pKa of the nearby α-amino group. A reasonable estimate for the pKa of the α-amino group in L-Isoleucinamide is in the range of 7.5-8.5. This estimation is a critical starting point for method development and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: My L-Isoleucinamide hydrochloride peak is tailing severely. What is the most likely cause?

A1: Severe peak tailing for a basic compound like L-Isoleucinamide hydrochloride in RP-HPLC is most often caused by strong secondary interactions between the positively charged analyte (protonated amine) and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica-based stationary phase.[3][4] This is especially prevalent when operating at a mobile phase pH that is not optimized.

Q2: What is the ideal mobile phase pH for analyzing L-Isoleucinamide hydrochloride?

A2: To achieve good peak shape, you should aim to work at a pH that is at least 2 units away from the analyte's pKa.[6][7] Given the estimated pKa of the primary amine is around 7.5-8.5, you have two main options:

  • Low pH (e.g., pH 2.5-3.5): At this pH, the analyte's primary amine will be fully protonated (positively charged), and more importantly, the silanol groups on the silica stationary phase will be protonated (neutral), minimizing the undesirable ionic interactions that cause tailing.[3][8]

  • High pH (e.g., pH > 10): At this pH, the analyte's primary amine will be in its neutral form, reducing interactions with the stationary phase. However, this requires a pH-stable column as traditional silica columns can dissolve at high pH.[9][10] For most standard C18 columns, the low pH approach is recommended.

Q3: Can I use a buffer? If so, which one and at what concentration?

A3: Yes, using a buffer is crucial for maintaining a stable pH and achieving reproducible results.[11][12] For low pH work, common choices include:

  • Phosphate buffer: Provides excellent buffering capacity in the pH 2-3 range. A concentration of 10-25 mM is typically sufficient.[13]

  • Formate buffer (e.g., formic acid/ammonium formate): A good choice, especially if your detection method is mass spectrometry (MS), as it is volatile.[13][14] Insufficient buffer concentration can lead to peak shape issues, so ensure your buffer concentration is adequate, typically between 10-25 mM for UV-based applications.[14][15]

Q4: My peak shape is still not ideal even at low pH with a buffer. What else can I try?

A4: If peak tailing persists, consider the following:

  • Column Choice: Not all C18 columns are the same. Modern columns with high-purity silica and advanced end-capping are designed to minimize exposed silanol groups and are better suited for basic compounds.[3] Consider a column specifically marketed for polar or basic analytes.

  • Ion-Pairing Reagents: For very polar compounds that are poorly retained, adding an ion-pairing reagent like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.05-0.1%) to the mobile phase can improve both retention and peak shape. TFA pairs with the positively charged analyte, increasing its hydrophobicity and masking secondary interactions.

  • Organic Modifier: The choice and percentage of the organic modifier (e.g., acetonitrile or methanol) can influence peak shape. Experiment with different gradients and compositions.

In-Depth Troubleshooting Guides

Guide 1: Systematic Approach to Mobile Phase pH Optimization

The most critical parameter for controlling the peak shape of ionizable compounds is the mobile phase pH.[6] This guide provides a systematic approach to optimize it for L-Isoleucinamide hydrochloride.

At a low pH, two key events occur that improve peak shape for basic analytes:

  • Analyte State: The L-Isoleucinamide hydrochloride's primary amine group (pKa ~7.5-8.5) will be fully protonated, carrying a stable positive charge.

  • Stationary Phase State: The acidic silanol groups on the silica surface (pKa ~3.5-4.5) will also be protonated and therefore neutral. This "masks" them, preventing strong ionic interactions with the positively charged analyte.

  • Prepare Buffers: Prepare aqueous mobile phase buffers at different pH values. For example:

    • pH 2.5 (e.g., 20 mM potassium phosphate, adjusted with phosphoric acid)

    • pH 3.5 (e.g., 20 mM potassium phosphate, adjusted with phosphoric acid)

    • pH 4.5 (e.g., 20 mM acetate buffer)

    • pH 6.0 (e.g., 20 mM phosphate buffer)

  • Mobile Phase Preparation: For each pH, prepare the final mobile phase by mixing the aqueous buffer with your chosen organic modifier (e.g., acetonitrile) in the desired ratio (e.g., 95:5 v/v aqueous:organic for initial screening).

  • Column Equilibration: Equilibrate your C18 column with at least 10-15 column volumes of the initial mobile phase before the first injection.

  • Analysis: Inject a standard solution of L-Isoleucinamide hydrochloride and run your gradient.

  • Evaluation: Compare the peak shape (tailing factor) and retention time across the different pH values.

Mobile Phase pHExpected Analyte ChargeExpected Silanol ChargeExpected Peak ShapeRationale
2.5 PositiveNeutral Good to Excellent Silanol interactions are minimized.[3][8]
3.5 PositivePartially NegativeFair to GoodSome silanol deprotonation may begin, causing slight tailing.
4.5 PositiveMostly NegativePoor to FairStrong analyte-silanol interactions lead to significant tailing.
6.0 PositiveNegativePoor Pronounced tailing due to strong ionic interactions.

G cluster_input Troubleshooting Workflow cluster_ph Step 1: pH Optimization cluster_column Step 2: Column Evaluation cluster_additive Step 3: Mobile Phase Additives cluster_output Resolution Start Poor Peak Shape (Tailing) CheckpH Is Mobile Phase pH 2.5 - 3.5? Start->CheckpH AdjustpH Adjust pH to 2.5-3.5 using Phosphate or Formate Buffer CheckpH->AdjustpH No CheckColumn Using a Modern, High-Purity, End-capped C18 Column? CheckpH->CheckColumn Yes AdjustpH->CheckpH ChangeColumn Switch to a Column Designed for Basic Compounds CheckColumn->ChangeColumn No CheckAdditive Consider Ion-Pairing Reagent (e.g., 0.1% TFA) CheckColumn->CheckAdditive Yes ChangeColumn->CheckColumn End Symmetric Peak Achieved CheckAdditive->End

Guide 2: Selecting the Right Column and Additives

If pH optimization alone is insufficient, the next steps involve evaluating your column chemistry and considering mobile phase additives.

Older "Type A" silica columns have a higher concentration of acidic silanol groups, making them prone to causing peak tailing with basic compounds. Modern "Type B" high-purity silica columns, which are extensively end-capped, significantly reduce these secondary interactions.[3] For particularly challenging separations, consider columns with alternative stationary phases:

  • Polar-Embedded Phases: These phases have a polar group (e.g., amide, carbamate) embedded in the alkyl chain, which helps to shield the analyte from residual silanols.

  • Superficially Porous Particles (SPP or "Core-Shell"): These columns offer high efficiency and can lead to sharper peaks.

Ion-pairing reagents are ionic compounds that have a hydrophobic tail and are added to the mobile phase. For a positively charged analyte like L-Isoleucinamide hydrochloride, an anionic ion-pairing reagent such as Trifluoroacetic Acid (TFA) or Heptafluorobutyric Acid (HFBA) is used.

Mechanism of Action:

  • The hydrophobic tails of the ion-pairing reagent adsorb to the non-polar C18 stationary phase.

  • The negatively charged heads of the reagent are exposed to the mobile phase.

  • The positively charged L-Isoleucinamide hydrochloride forms a transient, neutral ion pair with the reagent.

  • This neutral complex has a stronger interaction with the stationary phase, leading to increased retention and improved peak shape by masking the analyte's charge.

G

  • Start with an Optimized pH: Use the best mobile phase conditions determined from the pH scouting experiment (e.g., pH 2.5-3.0).

  • Prepare Mobile Phase with TFA: Add 0.1% (v/v) Trifluoroacetic Acid (TFA) to both your aqueous (A) and organic (B) mobile phase components.

  • Column Equilibration: Thoroughly equilibrate the column with the TFA-containing mobile phase. This is critical, as it can take time for the ion-pairing reagent to coat the stationary phase.

  • Analysis: Inject your sample and compare the results (retention time, peak shape) to the analysis without TFA.

  • Caution: Be aware that ion-pairing reagents can be difficult to wash out of a column and the HPLC system. It is often recommended to dedicate a column for ion-pairing methods.

Summary and Final Recommendations

Improving the peak shape for L-Isoleucinamide hydrochloride is a systematic process focused on minimizing secondary silanol interactions.

  • Prioritize pH Control: Start by adjusting the mobile phase to a low pH (2.5-3.5) using an appropriate buffer (phosphate or formate) at a sufficient concentration (10-25 mM). This is the most effective and often sufficient strategy.

  • Select the Right Column: Use a modern, high-purity, end-capped C18 column. If problems persist, consider a column with a polar-embedded phase.

  • Use Additives Judiciously: If retention is low and tailing is still an issue, introduce an ion-pairing reagent like 0.1% TFA as a powerful tool to improve peak shape.

  • Check System Suitability: Always monitor system suitability parameters like peak tailing factor. Most methods require a tailing factor of less than 2 for reliable quantification.[4]

  • Consider Extra-Column Effects: Ensure that tubing is as short and narrow in diameter as possible to minimize extra-column band broadening, which can contribute to poor peak shape.[8]

By following these guidelines, you can systematically troubleshoot and resolve peak shape issues, leading to robust and reliable HPLC methods for the analysis of L-Isoleucinamide hydrochloride.

References

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

  • Phenomenex Inc. How to Reduce Peak Tailing in HPLC?. [Link]

  • Phenomenex Inc. Role of Buffers in Liquid Chromatography. [Link]

  • University of Calgary. Ch27 pKa and pI values. [Link]

  • Chrom Tech, Inc. What Causes Peak Tailing in HPLC?. [Link]

  • Dwight R. Stoll. The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America, 2023. [Link]

  • Agilent Technologies. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. 2019. [Link]

  • Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. [Link]

  • ResearchGate. How to fix peak shape in hplc?. 2023. [Link]

  • YMC. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

  • Agilent Technologies. Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. 2019. [Link]

  • Agilent Technologies. Control pH During Method Development for Better Chromatography. [Link]

  • McCalley, D. V. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography. Journal of Chromatography A, 2004. [Link]

  • Element Lab Solutions. Buffers and Eluent Additives for HPLC Method Development. [Link]

  • PharmaCores. Discover the Art of Buffer selection in HPLC Development part 2. 2025. [Link]

  • ResearchGate. The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. 2025. [Link]

  • PerkinElmer. Strategies to Enable and Simplify HPLC Polar Compound Separation. 2023. [Link]

  • SIELC Technologies. Polar Compounds. [Link]

  • Waters Corporation. HPLC Separation Modes. [Link]

  • Pharmaguideline Forum. Importance of ion pair reagents on reverse phase HPLC. 2018. [Link]

  • PubChem. L-Isoleucinamide. [Link]

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. [Link]

  • Chromatography Today. The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. 2023. [Link]

  • Biotage. How to choose an ion pairing agent to improve your peptide purification. 2023. [Link]

  • LCGC International. Troubleshooting Basics, Part IV: Peak Shape Problems. 2012. [Link]

  • Shimadzu. Abnormal Peak Shapes. [Link]

  • YouTube. Troubleshooting Poor Peak Shape and Resolution in HPLC. 2024. [Link]

  • HALO Columns. LC Chromatography Troubleshooting Guide. 2023. [Link]

Sources

Optimization

Addressing matrix effects in LC-MS/MS analysis of L-Isoleucinamide HCl

Welcome to the Technical Support Center for the LC-MS/MS analysis of L-Isoleucinamide HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the common but critical cha...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the LC-MS/MS analysis of L-Isoleucinamide HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the common but critical challenge of matrix effects. As a small, polar molecule, L-Isoleucinamide HCl presents unique analytical hurdles that demand a nuanced approach. This guide provides in-depth, field-proven insights and troubleshooting protocols to ensure the accuracy, reproducibility, and integrity of your bioanalytical data.

Section 1: Understanding Matrix Effects in L-Isoleucinamide HCl Analysis

Matrix effects are a primary source of variability and inaccuracy in quantitative LC-MS/MS bioanalysis.[1][2] They arise from co-eluting endogenous or exogenous components in the sample matrix that alter the ionization efficiency of the target analyte, in this case, L-Isoleucinamide HCl.[2][3] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise data quality.[3][4][5] For a polar compound like L-Isoleucinamide HCl, which may have limited retention on traditional reversed-phase columns, the risk of co-elution with other polar matrix components (like phospholipids) is particularly high.[6][7]

FAQ 1: What are the most common sources of matrix effects when analyzing L-Isoleucinamide HCl in plasma?

Answer: The most prevalent sources of matrix effects in plasma are phospholipids, salts, and endogenous metabolites. Phospholipids are notorious for causing ion suppression in electrospray ionization (ESI) and can also lead to the fouling of the MS source and shortened column life.[6] Given that L-Isoleucinamide HCl is highly polar, it is likely to elute early in reversed-phase chromatography, in the same region as many phospholipids and other highly polar endogenous compounds, increasing the risk of interference.[6][8]

FAQ 2: How can I quantitatively assess if matrix effects are impacting my assay?

Answer: A quantitative assessment is mandated by regulatory bodies like the FDA and EMA and is a critical part of method validation.[9][10][11][12] The most common method is the post-extraction spike comparison .

This involves comparing the peak response of an analyte spiked into an extracted blank matrix (Set B) with the response of the analyte in a neat solution (Set A). The Matrix Factor (MF) is calculated as:

MF = (Peak Response in Set B) / (Peak Response in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

For a robust method, the MF should be consistent across different lots of matrix.[3] Regulatory guidelines suggest evaluating at least six different lots of matrix.[11][12]

Section 2: Troubleshooting & Mitigation Strategies

Addressing matrix effects requires a systematic approach that combines optimized sample preparation, chromatography, and the use of appropriate internal standards.

Troubleshooting Guide: Low Signal Intensity & Poor Reproducibility

Issue: You are observing low signal intensity, high variability between replicate injections, and poor reproducibility for your L-Isoleucinamide HCl quality control (QC) samples.

Potential Cause: Significant and variable ion suppression due to matrix effects.

Workflow for Resolution:

Troubleshooting_Workflow A Start: Low Signal & Poor Reproducibility B Step 1: Review Sample Preparation Method A->B Investigate C Is it 'Dilute-and-Shoot' or Protein Precipitation (PPT)? B->C D Implement Advanced Cleanup: SPE or LLE C->D Yes E Step 2: Optimize Chromatography C->E No D->E F Are you using a standard C18 column? E->F G Switch to a HILIC Column to improve retention F->G Yes H Step 3: Evaluate Internal Standard (IS) F->H No G->H I Are you using an analog IS? H->I J Implement a Stable Isotope-Labeled (SIL) IS for best compensation I->J Yes K Re-validate Method & Analyze Samples I->K No J->K

Caption: Decision workflow for troubleshooting matrix effects.

Strategy 1: Advanced Sample Preparation

Simple "dilute-and-shoot" or protein precipitation (PPT) methods are often insufficient for removing interfering phospholipids.[13]

Technique Principle Pros for L-Isoleucinamide HCl Cons
Protein Precipitation (PPT) Proteins are precipitated with an organic solvent (e.g., acetonitrile).Fast, simple, inexpensive.Ineffective at removing phospholipids and other soluble interferences.[6][13]
Liquid-Liquid Extraction (LLE) Analyte is partitioned between two immiscible liquid phases.Can provide a cleaner extract than PPT.L-Isoleucinamide HCl is highly polar and may have poor recovery in common organic solvents. Requires method development.
Solid-Phase Extraction (SPE) Analyte is retained on a solid sorbent while interferences are washed away.Excellent for removing salts and phospholipids. Can concentrate the analyte.Requires significant method development.
Phospholipid Removal Plates Specialized plates that combine protein precipitation with a sorbent that specifically removes phospholipids.Simple workflow similar to PPT but provides a much cleaner extract.[8]Higher cost per sample than PPT.

Recommendation: For robust analysis, move beyond PPT. Phospholipid removal plates offer a highly effective and efficient solution. If further cleanup is needed, a well-developed mixed-mode SPE method can provide the cleanest possible extract.[13]

Strategy 2: Chromatographic Separation - The HILIC Advantage

As a polar compound, L-Isoleucinamide HCl is poorly retained on traditional C18 columns, often eluting near the void volume with other polar interferences.[14] Hydrophilic Interaction Liquid Chromatography (HILIC) is a superior alternative.[15][16][17]

How HILIC Works: HILIC uses a polar stationary phase (like silica or amide) and a mobile phase with a high concentration of organic solvent. A water-enriched layer forms on the surface of the stationary phase, and polar analytes like L-Isoleucinamide HCl partition into this layer, resulting in retention.[15] Elution is achieved by increasing the aqueous content of the mobile phase.[14][17]

Benefits for L-Isoleucinamide HCl Analysis:

  • Increased Retention: Moves the analyte away from the solvent front and early-eluting matrix components.[14]

  • Improved Separation: Provides orthogonal selectivity compared to reversed-phase, effectively separating the analyte from phospholipids.

  • Enhanced MS Sensitivity: The high organic content of the mobile phase promotes more efficient desolvation and ionization in the ESI source.[16]

Protocol: Basic HILIC Method for L-Isoleucinamide HCl

  • Column: Use a HILIC column (e.g., Amide, Silica, or Zwitterionic phase).

  • Mobile Phase A: 10 mM Ammonium Formate in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start at a high percentage of Mobile Phase B (e.g., 95%) and ramp down to increase the aqueous content, eluting the analyte.

  • Injection Solvent: Ensure the sample is dissolved in a high percentage of organic solvent to ensure good peak shape. A mismatch between injection solvent and mobile phase is a common issue in HILIC.

Strategy 3: The Gold Standard - Stable Isotope-Labeled Internal Standards

The most effective way to compensate for matrix effects is by using a stable isotope-labeled internal standard (SIL-IS).[18][19][20] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of isotopes like ¹³C or ¹⁵N.[20]

Why SIL-IS is Critical:

  • Co-elution: The SIL-IS co-elutes perfectly with the analyte.

  • Identical Behavior: It experiences the exact same extraction recovery, ionization suppression, or enhancement as the analyte.[21]

  • Accurate Quantification: By measuring the peak area ratio of the analyte to the SIL-IS, any signal variation is normalized, leading to highly accurate and precise results.[1][19]

Using a structural analog IS can be a fallback but is not ideal, as small differences in chemical structure can lead to different chromatographic retention and ionization behavior, providing inadequate compensation for matrix effects.[18]

IS_Comparison cluster_0 Analyte & SIL-IS cluster_1 Analyte & Analog IS a Analyte (L-Isoleucinamide HCl) Experiences Ion Suppression c Result: Ratio (Analyte/IS) is Constant Accurate Quantification a->c b SIL-IS Experiences Identical Ion Suppression b->c d Analyte (L-Isoleucinamide HCl) Experiences Ion Suppression f Result: Ratio (Analyte/IS) is Variable Inaccurate Quantification d->f e Analog IS Experiences Different Ion Suppression e->f

Caption: Compensation for matrix effects by different internal standards.

Section 3: Regulatory Compliance and Method Validation

Regulatory agencies place a strong emphasis on the evaluation and control of matrix effects.[9][10][11] Your method validation must demonstrate that the chosen strategies effectively mitigate these effects to ensure data reliability for pharmacokinetic and toxicokinetic studies.

FAQ 3: What are the EMA and FDA expectations for matrix effect evaluation during method validation?

Answer: Both the EMA and FDA require a thorough investigation of matrix effects.[9][10][11] The ICH M10 guideline, adopted by both agencies, provides harmonized recommendations.[22] Key requirements include:

  • Matrix Factor Assessment: The matrix effect should be evaluated using at least six different lots of the biological matrix.[12]

  • Accuracy and Precision: For each matrix lot, the accuracy of QC samples should be within ±15% of the nominal value, and the precision (%CV) should not exceed 15%.[12]

  • Internal Standard Normalization: The IS-normalized matrix factor should be calculated to demonstrate that the IS is adequately compensating for variability.

  • Special Matrices: Evaluation of hemolyzed and lipemic matrices may also be required.[11]

By systematically applying the strategies outlined in this guide—from advanced sample preparation and HILIC chromatography to the indispensable use of a SIL-IS—you can develop a robust, reliable, and regulatory-compliant LC-MS/MS method for the quantification of L-Isoleucinamide HCl.

References

  • The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA).
  • Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.
  • Hydrophilic Interaction Liquid Chromatography (HILIC)
  • Hydrophilic Interaction Liquid Chrom
  • Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. SciSpace.
  • Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
  • Stable Isotope Labeled Internal Standards: Selection and Proper Use.
  • Guideline on bioanalytical method valid
  • Hydrophilic interaction chrom
  • A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantit
  • ICH M10 on bioanalytical method validation - Scientific guideline. EMA - European Union.
  • Hydrophilic interaction liquid chromatography (HILIC)
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evalu
  • Bioanalytical Method Valid
  • Matrix Effects and Ion Suppression in LC-MS: Essential Str
  • Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates.
  • Ion suppression; A critical review on causes, evaluation, prevention and applic
  • An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Spectroscopy Online.
  • Assessment of matrix effect in quantit
  • Ion suppression (mass spectrometry). Wikipedia.
  • Bioanalytical method valid
  • Advances in Sample Preparation: Removing Phospholipids
  • LC/MS/MS Analysis Using On-line Cartridges for the Removal of Phospholipids from Protein Precipitated Biological Fluid Samples.
  • Sample Prep Tech Tip: Phospholipid Removal. Phenomenex.
  • Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. CDC Stacks.
  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. MDPI.
  • Bioanalytical Method Valid
  • Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis. Benchchem.
  • Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - NIH.
  • Strategies for the Detection and Elimination of Matrix Effects in Quantit
  • Ion Suppression: A Major Concern in Mass Spectrometry.
  • Bioanalytical Method Valid
  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
  • FDA guideline - Bioanalytical Method Valid
  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA.
  • Systematic and Comprehensive Strategy for Reducing M
  • Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. NIH.
  • Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis Online.
  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH.
  • Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst (RSC Publishing).
  • What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab.
  • Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
  • Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Archipel UQAM.

Sources

Troubleshooting

L-Isoleucinamide Hydrochloride: Technical Support and Troubleshooting Guide

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on the proper handling, storage, and troubleshooting of L-Isoleucinamide hydrochloride. Adherence to the...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals on the proper handling, storage, and troubleshooting of L-Isoleucinamide hydrochloride. Adherence to these best practices is critical for ensuring experimental reproducibility, maintaining compound integrity, and preventing unforeseen complications in your research endeavors.

Core Concepts: Understanding L-Isoleucinamide Hydrochloride

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amino acid derivative where the carboxylic acid group of L-isoleucine is replaced by an amide. This modification significantly alters its chemical properties and potential biological activity compared to the parent amino acid.

PropertyValueSource(s)
Chemical Formula C₆H₁₄N₂O·HCl[1]
Molecular Weight 166.65 g/mol [1]
Appearance White to almost white crystalline powder[1]
Melting Point Approximately 246°C (with decomposition)[2][3]
Solubility Soluble in water[2]

A critical, yet often overlooked, characteristic of L-Isoleucinamide hydrochloride is its hygroscopicity . As a hydrochloride salt of an amino acid derivative, it has a tendency to absorb moisture from the atmosphere. This property is central to many of the handling and storage recommendations outlined in this guide.

Handling and Storage Best Practices

Proper handling and storage are paramount to preserving the quality and stability of L-Isoleucinamide hydrochloride. The primary objectives are to minimize exposure to moisture, light, and extreme temperatures.

Storage Recommendations
  • Short-Term Storage (Working Stock): For routine use, store L-Isoleucinamide hydrochloride in a tightly sealed container at room temperature (15-25°C), preferably in a cool, dark place.[1]

  • Long-Term Storage: For archival purposes, it is recommended to store the compound at a reduced temperature, ideally between 2°C and 8°C, in a desiccator to maintain a low-humidity environment.

Handling Procedures

Due to its hygroscopic nature, prolonged exposure to the ambient atmosphere should be avoided.

  • Weighing: When weighing the compound, do so in a controlled environment with low humidity if possible. Work efficiently to minimize the time the container is open.

  • Aliquoting: For frequent use, it is advisable to aliquot the bulk material into smaller, single-use vials. This prevents repeated exposure of the entire stock to atmospheric moisture.

  • Personal Protective Equipment (PPE): Always handle L-Isoleucinamide hydrochloride in accordance with standard laboratory safety protocols, including the use of gloves, safety glasses, and a lab coat.

Solution Preparation and Stability

The preparation of stable, accurate solutions is a critical first step in any experiment.

Recommended Solvents
  • Aqueous Solutions: L-Isoleucinamide hydrochloride is soluble in water.[2] For most biological applications, use sterile, high-purity water (e.g., Milli-Q or equivalent).

Preparation of Stock Solutions
  • Allow the container of L-Isoleucinamide hydrochloride to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

  • Weigh the desired amount of the compound quickly and transfer it to a sterile container.

  • Add the desired solvent incrementally, mixing thoroughly to ensure complete dissolution. Gentle warming or sonication can be used to aid dissolution if necessary.

  • Once dissolved, filter-sterilize the solution through a 0.22 µm filter, especially for cell culture applications.

  • Store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Stability in Solution

As with many amino acid derivatives, the stability of L-Isoleucinamide hydrochloride in solution is pH-dependent. The amide bond is susceptible to hydrolysis, particularly under strongly acidic or basic conditions. It is advisable to prepare fresh solutions for each experiment or to use frozen aliquots promptly after thawing.

Troubleshooting Experimental Issues

This section addresses common problems that may be encountered when using L-Isoleucinamide hydrochloride in various experimental contexts.

General Issues
ProblemPotential Cause(s)Recommended Solution(s)
Inconsistent experimental results - Compound degradation due to improper storage or handling.- Inaccurate concentration of stock solutions.- Contamination of the compound.- Review storage and handling procedures. Ensure the compound is stored in a dry, dark, and cool environment.- Prepare fresh stock solutions and verify the concentration if possible.- Use fresh, unopened vials of the compound for critical experiments.
Difficulty dissolving the compound - Use of an inappropriate solvent.- The compound has absorbed moisture and clumped together.- Refer to section 3.1 for recommended solvents. Consider using DMSO for a concentrated stock solution.- If clumping has occurred due to moisture absorption, gently break up the clumps with a spatula before weighing. Note that the water content may affect the final concentration.
Cell Culture Applications
ProblemPotential Cause(s)Recommended Solution(s)
Reduced cell viability or altered morphology - Ammonia toxicity: Hydrolysis of the amide bond in L-Isoleucinamide can release ammonia into the culture medium. Ammonia is known to be toxic to mammalian cells, even at low concentrations, and can lead to reduced growth rates and altered metabolism.[7][8][9]- pH shift in the medium: The hydrochloride salt can slightly acidify the culture medium upon dissolution.- Prepare fresh solutions of L-Isoleucinamide hydrochloride for each experiment to minimize the accumulation of ammonia from hydrolysis.- Consider the potential for ammonia accumulation in long-term cultures and refresh the medium accordingly.- L-isoleucine has been shown to mitigate some of the negative effects of hyperammonemia in myotubes, suggesting a potential protective role.[10]- Ensure the final concentration of the compound does not significantly alter the pH of the culture medium. If necessary, buffer the medium or adjust the pH after adding the compound.
Precipitation in culture medium - Supersaturation: The concentration of L-Isoleucinamide hydrochloride exceeds its solubility limit in the culture medium.- Interaction with media components: The compound may interact with salts or proteins in the serum-containing medium, leading to precipitation.- Prepare a concentrated stock solution in an appropriate solvent (e.g., water or DMSO) and dilute it into the culture medium to the final working concentration. Ensure the final concentration of the solvent (e.g., DMSO) is not toxic to the cells (typically <0.5%).[11]- Add the diluted compound to the medium slowly while gently mixing.
Peptide Synthesis

L-Isoleucinamide can be conceptualized as a peptide with a C-terminal amide. Its handling in the context of further peptide synthesis requires consideration of potential side reactions.

ProblemPotential Cause(s)Recommended Solution(s)
Formation of unexpected byproducts - Side reactions involving the amide: The terminal amide could potentially participate in side reactions under certain coupling or deprotection conditions.- Degradation under acidic or basic conditions: The stability of the compound can be compromised by the reagents used in peptide synthesis.- When using L-Isoleucinamide as a starting material for N-terminal extension, standard solid-phase or solution-phase peptide synthesis protocols can generally be applied.[12][13][14]- Careful selection of coupling reagents and reaction conditions is important to avoid unwanted modifications.- Monitor the reaction progress closely using techniques like HPLC to detect the formation of any byproducts.

Understanding Degradation Pathways

The stability of L-Isoleucinamide hydrochloride is a key factor in its effective use. The primary degradation pathway of concern is the hydrolysis of the amide bond.

G cluster_conditions Accelerated by: A L-Isoleucinamide Hydrochloride B L-Isoleucine A->B Amide Hydrolysis C Ammonia (NH₃) A->C Amide Hydrolysis D Water (H₂O) D->B D->C Acid Acidic conditions (low pH) Base Basic conditions (high pH) Heat Elevated temperature

Caption: Primary degradation pathway of L-Isoleucinamide hydrochloride.

This hydrolysis reaction is catalyzed by both acidic and basic conditions and is accelerated by increased temperature. The formation of ammonia as a byproduct is of particular concern in biological systems, as highlighted in the cell culture troubleshooting section.[7][8][9]

Conclusion

The successful application of L-Isoleucinamide hydrochloride in research and development is contingent upon a thorough understanding of its chemical properties and adherence to best practices for its handling and storage. By recognizing its hygroscopic nature and potential for degradation, and by implementing the troubleshooting strategies outlined in this guide, researchers can ensure the integrity of their experiments and the reliability of their results.

References

  • Schneider, M., Marison, I. W., & von Stockar, U. (1996). The importance of ammonia in mammalian cell culture. Journal of biotechnology, 46(3), 161–185.
  • Nikolic, D., Djordjevic, I., Kukolj, M., & Simonovic, A. (2010). Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth. Biotechnology & Biotechnological Equipment, 24(sup1), 435-438.
  • Ozturk, S. S., Riley, M. R., & Palsson, B. O. (1992). Effects of ammonia and lactate on hybridoma growth, metabolism, and antibody production. Biotechnology and bioengineering, 39(4), 418–431.
  • Sigma-Aldrich. (n.d.). Phencyclidine hydrochloride P3029.
  • Chen, Y., Yang, Y., & Yang, S. (2012). Reduction of ammonia accumulation and improvement of cell viability by expression of urea cycle enzymes in Chinese hamster ovary cells. Applied microbiology and biotechnology, 93(2), 637–648.
  • Han, Y., Yin, H., Li, X., Qu, Y., & Zhang, Y. (2015). Reduction of toxic effect of ammonia on metabolism of recombinant CHO-GS cell. Cytotechnology, 67(4), 639–650.
  • Vlaswinkel, J. C. G., & Van As, H. (1988). U.S. Patent No. 4,731,476. Washington, DC: U.S.
  • Le, T. T., Denman, J. A., & Chan, H. K. (2019). The use of hydrophobic amino acids in protecting spray dried trehalose formulations against moisture-induced changes. International journal of pharmaceutics, 569, 118579.
  • Ye, J., Gao, H., Zhang, Y., & Chen, J. (2018). Hygroscopicity of amino acids and their effect on the water uptake of ammonium sulfate in the mixed aerosol particles. Atmospheric Chemistry and Physics, 18(1), 323-336.
  • Tang, M., Shiraiwa, M., Pfrang, C., & Poschl, U. (2016). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. Atmospheric Chemistry and Physics, 16(18), 11621-11634.
  • Roy, S., Saha, A., Bhattacharya, S., & Chakravarty, P. S. (2025). Estimating aqueous solubility and hygroscopicity of amino acid particles with COSMOtherm.
  • Chan, M. N., Choi, M. Y., Ng, N. L., & Chan, C. K. (2005). Hygroscopicity of water-soluble organic compounds in atmospheric aerosols: amino acids and biomass burning derived organic species. Environmental science & technology, 39(6), 1555–1562.
  • AAPPTec. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

  • Zhang, L., et al. (2017). Discovery of hydrolysis-resistant isoindoline N-acyl amino acid analogs that stimulate mitochondrial respiration. ACS medicinal chemistry letters, 8(11), 1177–1182.
  • TOKU-E. (n.d.). Solubility Data Resource.
  • Conrad, R. S., Massey, J. T., & Sokatch, J. R. (1974). d- and l-Isoleucine Metabolism and Regulation of Their Pathways in Pseudomonas putida. Journal of Bacteriology, 118(1), 103-111.
  • Liu, R., & Lam, K. S. (2011). A convenient approach to synthesizing peptide C-terminal N-alkyl amides. Molecules, 16(7), 5431–5442.
  • AAPPTec. (2007). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
  • Rajagopalan, K., et al. (1986). Solid-phase synthesis of C-terminal peptide amides using a photoremovable α-methylphenacylamido anchoring linkage. Proceedings of the Indian Academy of Sciences-Chemical Sciences, 97(3-4), 449-458.
  • PubChem. (n.d.). Dimethyl Sulfoxide. National Center for Biotechnology Information.
  • DeMorrow, S., et al. (2020). L-Isoleucine reverses hyperammonemia-induced myotube mitochondrial dysfunction and post-mitotic senescence. American Journal of Physiology-Gastrointestinal and Liver Physiology, 318(4), G745-G758.
  • Guryanov, I., et al. (2019). Recent Advances in the Synthesis of C-Terminally Modified Peptides. European Journal of Organic Chemistry, 2019(26), 4153-4179.
  • Gu, K. F., & Chang, T. M. (1990). Conversion of ammonia or urea into essential amino acids, L-leucine, L-valine, and L-isoleucine using artificial cells containing an immobilized multienzyme system and dextran-NAD. L-lactic dehydrogenase for coenzyme recycling. Applied biochemistry and biotechnology, 26(2), 115–124.
  • Various authors. (2013). What is the min DMSO concentration to dissolve unknown drugs? [Online forum discussion].
  • TCI Chemicals. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5.
  • Gaylord Chemical Company, L.L.C. (n.d.). Dimethyl Sulfoxide (DMSO)
  • TCI EUROPE N.V. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5.
  • Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing Coupling Efficiency in Peptide Synthesis with L-Isoleucinamide

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for optimizing the coupling efficiency of L-Isoleuc...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for optimizing the coupling efficiency of L-Isoleucinamide and subsequent amino acids in solid-phase peptide synthesis (SPPS). The unique steric hindrance posed by the β-branched side chain of isoleucine presents significant challenges, which can lead to incomplete reactions, deletion sequences, and overall lower purity of the final peptide. This resource offers field-proven insights and troubleshooting strategies to overcome these hurdles.

Introduction: The Challenge of Steric Hindrance with L-Isoleucinamide

L-Isoleucine, and by extension L-Isoleucinamide as the C-terminal residue, is notorious in peptide synthesis for its steric bulk. The presence of a methyl group on the β-carbon, adjacent to the peptide backbone, physically obstructs the approach of an incoming activated amino acid to the N-terminal amine.[1][2][3] This steric hindrance slows down the rate of peptide bond formation, making standard coupling protocols often insufficient to achieve complete reaction.[2][3] Consequently, researchers may observe deletion sequences corresponding to the amino acid that failed to couple to the isoleucinamide residue.

Furthermore, as the peptide chain elongates, the potential for aggregation increases, especially in hydrophobic sequences.[4][5][6] This aggregation can further mask the reactive N-terminus, exacerbating the coupling problem.[2][4] This guide will walk you through the common issues and provide robust solutions to ensure high coupling efficiency and peptide purity.

Frequently Asked Questions (FAQs)

Q1: Why is my coupling reaction to L-Isoleucinamide incomplete, leading to a deletion sequence in my final peptide?

A1: The primary reason for incomplete coupling is the steric hindrance from the β-branched side chain of isoleucine.[1][2][3] Standard coupling reagents and reaction times may not be sufficient to overcome this physical barrier. As the peptide chain grows, it can also fold or aggregate, further blocking the reactive sites.[2]

Q2: Which coupling reagents are most effective for coupling to a sterically hindered residue like L-Isoleucinamide?

A2: For difficult couplings, it is crucial to use a high-reactivity coupling reagent. Uronium/aminium salts and phosphonium salts are generally more effective than standard carbodiimides like DCC or DIC.[2][3] Reagents that form highly reactive OAt or Oxyma esters are preferred.[2][7]

Coupling ReagentActive Ester TypeReactivityNotes
HATU, PyAOP OAt esterVery HighAmong the most efficient reagents due to the high reactivity of OAt esters.[2][7]
COMU Oxyma esterVery HighOffers comparable efficiency to HATU with a better safety profile.[2][8][9]
HCTU O-6-ClBt esterHighMore reactive than HBTU.[2]
HBTU, PyBOP OBt esterModerateMay be insufficient for very hindered residues.[2]
DCC, DIC -LowGenerally not potent enough for sterically demanding couplings.[2][8]

Q3: Can I simply extend the coupling time to improve efficiency?

A3: Yes, extending the reaction time is a common and effective strategy to drive a sluggish coupling reaction towards completion.[2] For a sterically hindered residue like L-Isoleucinamide, increasing the coupling time from the standard 1-2 hours to 4 hours, or even overnight, can significantly improve the yield.[10]

Q4: Does the choice of solvent impact the coupling efficiency?

A4: Absolutely. The solvent plays a critical role in solvating the peptide-resin complex, which is essential for successful coupling.[2][11] Inadequate solvation can lead to peptide aggregation, which will hinder the reaction.[2][5] N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties, especially for difficult sequences.[2] For particularly challenging sequences, a mixture of solvents like DCM/DMF/NMP (1:1:1) can be beneficial.[2]

Q5: What is "double coupling" and when should I use it?

A5: Double coupling is a technique where the coupling reaction is performed twice on the same amino acid residue before moving on to the next deprotection step.[12][13] After the first coupling, the resin is washed, and a fresh solution of the activated amino acid is added for a second coupling reaction. This is a highly effective method to ensure maximum incorporation of an amino acid at a sterically hindered position.[2]

Troubleshooting Guide

This section provides a structured approach to troubleshoot and resolve common issues encountered when working with L-Isoleucinamide in peptide synthesis.

Issue 1: Low Coupling Efficiency Detected by Monitoring (e.g., positive Kaiser test)

A positive Kaiser test (blue or purple beads) after a coupling step indicates the presence of unreacted primary amines, signifying an incomplete reaction.

Workflow for Troubleshooting Low Coupling Efficiency

G start Positive Kaiser Test (Incomplete Coupling) strategy1 Strategy 1: Immediate Recoupling start->strategy1 Recommended strategy2 Strategy 2: Capping and Proceeding start->strategy2 If deletion is acceptable double_coupling Perform a second coupling (Double Coupling) strategy1->double_coupling capping Cap unreacted amines (e.g., with Acetic Anhydride) strategy2->capping monitoring1 Re-test with Kaiser Test double_coupling->monitoring1 proceed Proceed to next deprotection step monitoring1->proceed Negative Test capping->proceed optimization Future Synthesis Optimization proceed->optimization reagent Use stronger coupling reagent (HATU, COMU) optimization->reagent time_temp Increase coupling time and/or temperature (Microwave) optimization->time_temp solvent Switch to a better solvent (NMP) optimization->solvent

Caption: Troubleshooting workflow for incomplete coupling.

Detailed Steps:

  • Immediate Action: Double Coupling. If a positive Kaiser test is observed, the most direct solution is to perform a second coupling (double coupling) with a fresh batch of activated amino acid and coupling reagent.[12][13]

  • Alternative: Capping. If a small amount of deletion peptide is acceptable, you can "cap" the unreacted amines by acetylating them with acetic anhydride. This prevents the formation of a deletion sequence that is one amino acid shorter and can simplify purification later.

  • Future Prevention: Optimize Coupling Protocol. For subsequent syntheses involving L-Isoleucinamide or other hindered amino acids, proactively modify your protocol:

    • Select a more potent coupling reagent: Utilize HATU, PyAOP, or COMU.[2][3][7]

    • Increase reaction time and/or temperature: Extend the standard coupling time to at least 2-4 hours.[10] Microwave-assisted peptide synthesis (MA-SPPS) is highly effective for driving difficult couplings to completion by using microwave energy to heat the reaction.[2]

    • Optimize your solvent system: Use NMP instead of DMF as the primary solvent.[2][11]

Issue 2: Presence of Side Products in the Final Peptide

Even with successful coupling, side reactions can occur, particularly with sterically hindered amino acids.

Potential Side Reactions and Solutions

Side ReactionDescriptionPrevention and Mitigation
Ureide Formation With carbodiimide coupling reagents (DCC, DIC), the activated O-acylisourea intermediate can rearrange to form a stable N-acylurea (ureide), terminating the peptide chain. This is more prevalent with hindered amino acids due to the slower rate of the desired peptide bond formation.[1]Avoid carbodiimides for hindered couplings. Use aminium/uronium or phosphonium-based reagents (HATU, HBTU, PyBOP) which do not proceed through this intermediate.[2]
Racemization The chiral integrity of the amino acid can be compromised during activation, leading to the incorporation of the D-enantiomer.Use coupling reagents known for low racemization. Additives like 1-hydroxy-7-azabenzotriazole (HOAt) and ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) are effective in suppressing racemization.[3][14] Avoid prolonged pre-activation times and excessive amounts of base.

Experimental Protocols

Protocol 1: Optimized Double Coupling of a Hindered Amino Acid to L-Isoleucinamide-Resin

This protocol is designed for coupling the first amino acid onto a resin-bound peptide ending in L-Isoleucinamide, where steric hindrance is maximal.

  • Resin Preparation:

    • Swell the L-Isoleucinamide-functionalized resin in NMP for at least 30 minutes.

    • Perform the N-terminal Fmoc deprotection using 20% piperidine in NMP.

    • Wash the resin thoroughly with NMP (5-7 times) to remove all traces of piperidine.[13]

  • First Coupling:

    • In a separate vessel, pre-activate the incoming Fmoc-amino acid (4 equivalents relative to resin loading).

    • Dissolve the amino acid, HATU (3.9 equivalents), and a non-nucleophilic base like DIPEA (8 equivalents) in NMP.[2]

    • Allow the pre-activation to proceed for 1-5 minutes.

    • Add the activated amino acid solution to the resin.

    • Allow the coupling reaction to proceed for 2 hours at room temperature. For extremely difficult couplings, consider raising the temperature to 40-50°C.

  • Monitoring and Washing:

    • Take a small sample of resin beads and perform a Kaiser test.

    • Drain the coupling solution and wash the resin with NMP (3 times).

  • Second Coupling:

    • If the Kaiser test is positive or for proactive optimization, repeat step 2 with a fresh solution of activated amino acid.

    • Allow the second coupling to proceed for another 2 hours.

  • Final Washing:

    • Drain the coupling solution and wash the resin thoroughly with NMP (5 times) and then DCM (3 times) to prepare for the next deprotection step.

Protocol 2: Microwave-Assisted Coupling for Extremely Hindered Residues

Microwave-assisted synthesis can dramatically reduce reaction times and improve efficiency for difficult couplings.

  • Preparation: Follow step 1 from Protocol 1.

  • Amino Acid Activation: Pre-activate the Fmoc-amino acid as described in Protocol 1, step 2.

  • Microwave Coupling:

    • Add the activated amino acid solution to the resin in a microwave-safe reaction vessel.

    • Place the vessel in a microwave peptide synthesizer.

    • Perform the coupling reaction at a constant temperature of 75-90°C for 5-15 minutes.

  • Washing and Monitoring:

    • Wash the resin as described in Protocol 1, step 5.

    • Perform a Kaiser test to confirm the completion of the reaction. If the test is positive, a second microwave coupling may be necessary.

Diagram of the SPPS Cycle with an Optimization Loop

SPPS_Cycle cluster_0 Standard SPPS Cycle cluster_1 Optimization Loop for Hindered Residues Deprotection N-terminal Deprotection Wash1 Washing (NMP) Deprotection->Wash1 Repeat for next residue Coupling Amino Acid Coupling Wash1->Coupling Repeat for next residue Wash2 Washing (NMP/DCM) Coupling->Wash2 Repeat for next residue Monitoring Monitoring (Kaiser Test) Coupling->Monitoring Wash2->Deprotection Repeat for next residue Monitoring->Wash2 Negative Test (Complete) Recouple Double Coupling or Microwave Coupling Monitoring->Recouple Positive Test (Incomplete) Recouple->Coupling Re-attempt

Caption: SPPS cycle with an integrated optimization loop for difficult couplings.

By implementing these optimized protocols and troubleshooting strategies, researchers can significantly improve the success rate of peptide synthesis involving the sterically hindered L-Isoleucinamide residue, leading to higher purity and yield of the desired peptide.

References

  • Rehman, K., et al. (2018). Side reactions in peptide synthesis: An overview. International Journal of Pharmacy Research & Technology, 8.
  • Katritzky, A. R., et al. (2003). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Procedures to Improve Difficult Couplings. Available at: [Link]

  • ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Available at: [Link]

  • Flegel, M., & Drinkwater, D. (1991). Conductance measurements in solid phase peptide synthesis. I. Monitoring coupling and deprotection in Fmoc chemistry. International Journal of Peptide and Protein Research, 37(5), 382-387. Available at: [Link]

  • Vivès, E., & Collet, H. (2014). Methods and protocols of modern solid phase peptide synthesis. Journal of Peptide Science.
  • Slideshare. (n.d.). SIDE REACTION IN PEPTIDE SYNTHESIS. Available at: [Link]

  • UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Available at: [Link]

  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

  • Breipohl, G., et al. (1993). Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization. International Journal of Peptide and Protein Research, 41(4), 353-359. Available at: [Link]

  • Sletten, E. T., et al. (2019). Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor. Chemical Communications, 55(93), 14023-14026. Available at: [Link]

  • Gentile, F., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 26(11), 3328. Available at: [Link]

  • Zhang, Y., et al. (2013). Peptide synthesis using unprotected peptides through orthogonal coupling methods. Proceedings of the National Academy of Sciences, 110(17), 6781-6786. Available at: [Link]

  • Reddit. (n.d.). Solid Phase Peptide Synthesis Help. Available at: [Link]

  • Semantic Scholar. (n.d.). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Available at: [Link]

  • El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. Available at: [Link]

  • Ardena. (2025). Step-by-step guide to peptide synthesis and manufacturing: From discovery to production. Available at: [Link]

  • Mező, G., et al. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. RSC Advances, 9(54), 31631-31639. Available at: [Link]

  • ChemRxiv. (n.d.). Stirring Peptide Synthesis to a New Level of Efficiency. Available at: [Link]

  • Cuevas-Zuviria, B., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ACS Sustainable Chemistry & Engineering, 7(12), 10145-10166. Available at: [Link]

  • Aapptec Peptides. (n.d.). SYNTHESIS NOTES. Available at: [Link]

  • Zitterbart, R., & Seitz, O. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Chemistry, 8, 159. Available at: [Link]

  • Gentile, F., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. IRIS.
  • AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. Available at: [Link]

  • CEM Corporation. (2025). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. Available at: [Link]

Sources

Troubleshooting

How to avoid common pitfalls in L-Isoleucinamide hydrochloride experiments

Welcome to the technical support center for L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when workin...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when working with this amino acid derivative. As a Senior Application Scientist, my goal is to provide you with not only solutions to common problems but also the scientific reasoning behind these recommendations to ensure the integrity and reproducibility of your experiments.

I. Core Concepts & Initial Considerations

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amide derivative of the essential amino acid L-isoleucine.[1] Its use in research often stems from its structural similarity to endogenous molecules, allowing it to serve as a tool for investigating cellular processes.[2] Understanding its fundamental properties is the first step in avoiding experimental pitfalls.

Key Physicochemical Properties
PropertyValueSignificance for Experiments
Molecular Formula C6H14N2O·HClThe presence of the hydrochloride salt enhances solubility in aqueous solutions.
Molecular Weight 166.65 g/mol [2]Essential for accurate molar concentration calculations.
Appearance White to off-white powder or crystal[2][3]Any deviation from this (e.g., yellowing) may indicate degradation or impurity.[4]
Melting Point ~246 °C (with decomposition)[2][5]A lower melting point can suggest the presence of impurities.
Solubility Soluble in water[2]This is a primary advantage for preparing stock solutions for biological assays.
Storage Room temperature, in a cool, dark place is recommended.[2]L-Isoleucinamide hydrochloride is hygroscopic and potentially light-sensitive.[3][6]

II. Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

A. Solubility and Solution Preparation

Q1: My L-Isoleucinamide hydrochloride is not dissolving completely in water, or the solution appears cloudy. What's happening?

A1: While L-Isoleucinamide hydrochloride is generally soluble in water, several factors can lead to incomplete dissolution or cloudiness:

  • Incorrect pH: The hydrochloride salt is most soluble in neutral to slightly acidic conditions. If your water is alkaline, it can neutralize the hydrochloride, reducing solubility. Ensure your water source is purified and has a neutral pH.

  • Contamination: The starting material may be contaminated with insoluble impurities. Always source your reagents from reputable suppliers.

  • Low Temperature: Dissolution can be slower at lower temperatures. Gentle warming (to no more than 37°C) and vortexing can aid in solubilization.

Troubleshooting Workflow for Dissolution Issues:

cluster_0 Solubility Troubleshooting Start Start Check_Purity Verify Purity of Compound Start->Check_Purity Check_Solvent_pH Assess pH of Solvent Check_Purity->Check_Solvent_pH If pure Contact_Supplier Contact Supplier/Consider New Batch Check_Purity->Contact_Supplier If impure Adjust_pH Adjust pH to Neutral/Slightly Acidic Check_Solvent_pH->Adjust_pH If pH is alkaline Gentle_Warming Apply Gentle Warming (<37°C) & Vortexing Check_Solvent_pH->Gentle_Warming If pH is neutral Adjust_pH->Gentle_Warming Successful_Dissolution Successful Dissolution Gentle_Warming->Successful_Dissolution If dissolved Gentle_Warming->Contact_Supplier If still not dissolved

Caption: A logical flowchart for troubleshooting dissolution problems.

B. Stability and Storage

Q2: I'm observing inconsistent results in my long-term experiments. Could my L-Isoleucinamide hydrochloride solution be degrading?

A2: Yes, inconsistent results are a classic sign of compound degradation.[7] While the solid form is stable when stored correctly, solutions are more susceptible to degradation over time.

  • Hydrolysis: The amide bond in L-Isoleucinamide can be susceptible to hydrolysis, especially at extreme pH values.

  • Microbial Contamination: Non-sterile solutions can support microbial growth, which can degrade the compound.

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to degradation of peptides and their derivatives.[4][7][8]

Best Practices for Solution Stability:

  • Stock Solutions: Prepare a concentrated stock solution in sterile, purified water or a suitable buffer (pH 5-7 is often optimal).[7] Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.[7]

  • Working Solutions: Prepare fresh working solutions from your frozen aliquots for each experiment. Avoid storing diluted solutions for extended periods, even at 4°C.[7]

Protocol for a Basic Stability Assessment:

  • Preparation: Prepare your L-Isoleucinamide hydrochloride solution at the working concentration in your experimental buffer.

  • Time Points: Aliquot the solution and store it under your typical experimental conditions (e.g., 37°C).

  • Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), analyze an aliquot using a stability-indicating method like High-Performance Liquid Chromatography (HPLC).

  • Evaluation: Look for a decrease in the area of the main peak corresponding to L-Isoleucinamide hydrochloride and the appearance of new peaks, which would indicate degradation products.[7]

C. Experimental Design and Execution

Q3: I'm not seeing the expected biological effect in my cell-based assay. What could be going wrong?

A3: A lack of biological response can be multifactorial. Assuming the compound is pure and the solution is stable, consider these experimental factors:

  • Cellular Uptake: While the compound is water-soluble, its ability to cross cell membranes may be limited. The specific cell line and its expression of amino acid transporters can influence uptake.

  • Metabolism: Cells may rapidly metabolize L-Isoleucinamide hydrochloride, reducing its effective concentration at the target.

  • Mechanism of Action: Ensure your experimental design is appropriate for the hypothesized mechanism of action. For example, if it's expected to modulate a specific signaling pathway, are you measuring a relevant downstream marker?

  • Dose and Time Dependence: It's crucial to perform dose-response and time-course experiments to determine the optimal concentration and duration of treatment.

Experimental Workflow for Optimizing a Cell-Based Assay:

cluster_1 Assay Optimization Workflow Start Start Dose_Response Perform Dose-Response Curve Start->Dose_Response Time_Course Conduct Time-Course Experiment Dose_Response->Time_Course Positive_Control Include a Known Positive Control Time_Course->Positive_Control Negative_Control Use Vehicle as Negative Control Positive_Control->Negative_Control Analyze_Data Analyze and Interpret Data Negative_Control->Analyze_Data Refine_Conditions Refine Experimental Conditions Analyze_Data->Refine_Conditions Final_Experiment Proceed with Optimized Experiment Refine_Conditions->Final_Experiment

Caption: A systematic workflow for optimizing cell-based assays.

D. Data Interpretation

Q4: I'm seeing high variability between my experimental replicates. How can I improve the consistency of my data?

A4: High variability can undermine the statistical significance of your findings. Here's how to address it:

  • Pipetting Accuracy: Ensure your pipettes are calibrated and use proper pipetting techniques, especially when preparing serial dilutions.

  • Cell Culture Consistency: Variations in cell passage number, confluency, and overall health can significantly impact results. Standardize your cell culture practices.

  • Edge Effects in Plates: In multi-well plates, the outer wells are more prone to evaporation, leading to "edge effects." Consider not using the outermost wells for critical measurements or ensure proper humidification during incubation.

  • Reagent Preparation: As discussed, prepare fresh reagents and solutions for each experiment to avoid issues with degradation.[7]

Table of Common Sources of Variability and Mitigation Strategies:

Source of VariabilityMitigation Strategy
Inaccurate Pipetting Regular pipette calibration; use of reverse pipetting for viscous solutions.
Inconsistent Cell Health Maintain a consistent cell passage number; ensure uniform cell seeding density.
Plate Edge Effects Fill outer wells with sterile buffer or media; use a humidified incubator.
Reagent Instability Prepare fresh solutions; aliquot and freeze stock solutions.[4][7]

III. Concluding Remarks

Success in experiments involving L-Isoleucinamide hydrochloride hinges on a thorough understanding of its properties and meticulous experimental technique. By anticipating and addressing the common pitfalls related to solubility, stability, and experimental design, researchers can generate more reliable and reproducible data. Always ground your work in sound scientific principles and validate your methods with appropriate controls.

IV. References

  • Benchchem. (n.d.). Pep1-AGL Technical Support Center: Troubleshooting Degradation in Long-Term Experiments. Retrieved from

  • Tokyo Chemical Industry Co., Ltd. (n.d.). L-Isoleucinamide Hydrochloride | 10466-56-5. TCI (APAC). Retrieved from

  • Tokyo Chemical Industry UK Ltd. (n.d.). L-Isoleucinamide Hydrochloride | 10466-56-5. Retrieved from

  • Benchchem. (n.d.). L-Isoleucinamide Hydrochloride|98.0%|CAS 10466-56-5. Retrieved from

  • Benchchem. (n.d.). addressing common problems in experiments with synthetic CLIP (86-100) peptide. Retrieved from

  • Fisher Scientific. (2011, May 12). SAFETY DATA SHEET. Retrieved from

  • TCI Deutschland GmbH. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5. Retrieved from

  • ProtiFi. (n.d.). Troubleshooting Tips. Retrieved from

  • Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET. Retrieved from

  • Reddit. (2023, June 28). Peptide synthesis troubleshooting. r/OrganicChemistry. Retrieved from

  • Gupton Campolongo, T. (2014, June 25). Avoiding Peptide Assay Failure: Hidden Problems and Solutions. GenScript. Retrieved from

  • TCI Chemicals. (n.d.). L-Isoleucinamide Hydrochloride 10466-56-5. Retrieved from

  • National Center for Biotechnology Information. (n.d.). L-Isoleucinamide. PubChem. Retrieved from

Sources

Optimization

Enhancing the stability of L-Isoleucinamide hydrochloride stock solutions

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice for enhancing the stability of L-Isoleucinamide hydrochl...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth information and troubleshooting advice for enhancing the stability of L-Isoleucinamide hydrochloride stock solutions. By understanding the chemical principles governing its stability, you can ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in L-Isoleucinamide hydrochloride stock solutions?

A1: The primary degradation pathway for L-Isoleucinamide hydrochloride in aqueous solutions is the hydrolysis of the amide bond. This reaction cleaves the amide linkage, resulting in the formation of L-isoleucine and an ammonium ion. The rate of this hydrolysis is significantly influenced by pH and temperature.

Q2: What are the ideal storage conditions for L-Isoleucinamide hydrochloride powder?

A2: For long-term storage, the lyophilized powder should be kept at -20°C or colder in a sealed container with a desiccant to prevent moisture absorption. For short-term storage, supplier recommendations suggest storing it in a cool, dark place, preferably below 15°C.[1]

Q3: In what solvent should I dissolve L-Isoleucinamide hydrochloride?

A3: L-Isoleucinamide hydrochloride is soluble in water.[1] For most applications, sterile, high-purity water is the recommended solvent. The use of buffers can be beneficial for pH control, but it is crucial to select a buffer system that does not catalyze the hydrolysis reaction.

Q4: How does pH affect the stability of the stock solution?

A4: Amide hydrolysis is catalyzed by both acidic and basic conditions.[2] At extreme pH values, the rate of degradation increases. For optimal stability, it is recommended to maintain the pH of the stock solution in the slightly acidic to neutral range (approximately pH 5-7).

Q5: Can I store the stock solution at room temperature?

A5: Storing L-Isoleucinamide hydrochloride stock solutions at room temperature is not recommended for extended periods. Elevated temperatures accelerate the rate of amide hydrolysis. For short-term use (within a day), storage at 2-8°C is advisable. For longer-term storage, aliquoting and freezing at -20°C or -80°C is the best practice.

Q6: How many times can I freeze and thaw my stock solution?

A6: Repeated freeze-thaw cycles should be avoided as they can compromise the stability of the solution. It is best practice to aliquot the stock solution into single-use volumes to minimize the number of freeze-thaw cycles.

Troubleshooting Guide: Degradation of L-Isoleucinamide Hydrochloride Stock Solutions

This guide will help you identify the potential causes of degradation in your L-Isoleucinamide hydrochloride stock solutions and provide actionable steps to mitigate these issues.

Issue 1: Loss of Potency or Inconsistent Experimental Results
  • Potential Cause: Chemical degradation of L-Isoleucinamide hydrochloride via hydrolysis.

  • Troubleshooting Steps:

    • pH Verification: Measure the pH of your stock solution. If it is outside the optimal range of 5-7, this could be accelerating hydrolysis.

    • Storage Condition Review: Confirm that your stock solutions are stored at the recommended temperature (-20°C or -80°C for long-term storage).

    • Purity Analysis: Assess the purity of your stock solution using High-Performance Liquid Chromatography (HPLC). The appearance of a new peak corresponding to L-isoleucine is a direct indicator of hydrolysis.

Issue 2: Visible Particulates or Cloudiness in the Solution
  • Potential Cause 1: Poor solubility at the prepared concentration.

  • Troubleshooting Steps:

    • Concentration Check: Ensure the concentration of your stock solution does not exceed the solubility limit of L-Isoleucinamide hydrochloride in your chosen solvent.

    • Gentle Warming and Sonication: Briefly and gently warm the solution or use a sonicator to aid in dissolution. Avoid excessive heat, which can accelerate degradation.

  • Potential Cause 2: Microbial contamination.

  • Troubleshooting Steps:

    • Use of Sterile Technique: Always prepare stock solutions using sterile water or buffers and sterile equipment in a clean environment.

    • Sterile Filtration: For critical applications, filter the stock solution through a 0.22 µm sterile filter before storage.

Key Stability Considerations and Recommendations

ParameterRecommendationRationale
Solvent High-purity, sterile water.L-Isoleucinamide hydrochloride is water-soluble. Using high-purity water minimizes contaminants that could catalyze degradation.
pH Maintain between 5 and 7.Amide hydrolysis is minimized in the slightly acidic to neutral pH range.[2]
Temperature Powder: ≤ 15°C (short-term), -20°C (long-term).Solution: 2-8°C (short-term), -20°C or -80°C (long-term).Lower temperatures significantly reduce the rate of chemical reactions, including hydrolysis.[1]
Light Exposure Store in the dark.While not the primary degradation pathway, exposure to light can potentially contribute to long-term instability.
Oxygen Exposure Use degassed solvents for critical applications.Although hydrolysis is the main concern, minimizing dissolved oxygen can prevent potential oxidative side reactions.
Freeze-Thaw Cycles Aliquot into single-use volumes to avoid.Repetitive freezing and thawing can affect solution integrity and accelerate degradation.

Experimental Protocols

Protocol 1: Preparation of a Stable L-Isoleucinamide Hydrochloride Stock Solution
  • Preparation: Allow the L-Isoleucinamide hydrochloride powder to equilibrate to room temperature in a desiccator before opening to prevent condensation.

  • Weighing: Accurately weigh the desired amount of powder in a sterile container.

  • Dissolution: Add the appropriate volume of sterile, high-purity water to achieve the target concentration.

  • Mixing: Gently vortex or sonicate the solution until the powder is completely dissolved.

  • pH Adjustment (Optional but Recommended): Measure the pH of the solution. If necessary, adjust to pH 5-7 using dilute HCl or NaOH.

  • Sterile Filtration (Optional): For long-term storage or sensitive applications, filter the solution through a 0.22 µm sterile filter into a sterile container.

  • Aliquoting: Dispense the stock solution into single-use, sterile cryovials.

  • Storage: Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Assessment of L-Isoleucinamide Hydrochloride Stock Solution using HPLC

This protocol provides a framework for a stability-indicating HPLC method. Method validation according to ICH guidelines is recommended for critical applications.

  • HPLC System: A standard HPLC system with a UV detector and a C18 reversed-phase column.

  • Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., 0.1% formic acid in acetonitrile).

  • Standard Preparation: Prepare a fresh standard solution of L-Isoleucinamide hydrochloride of known concentration.

  • Sample Preparation: Thaw an aliquot of your stored stock solution.

  • Injection: Inject the fresh standard and the aged sample onto the HPLC system.

  • Data Analysis:

    • Compare the chromatograms of the fresh standard and the aged sample.

    • The appearance of a new, earlier-eluting peak in the aged sample is indicative of the more polar degradation product, L-isoleucine.

    • Quantify the peak areas to determine the percentage of remaining L-Isoleucinamide hydrochloride and the percentage of the degradation product.

  • Stability Determination: Repeat the analysis at various time points (e.g., 1, 2, 4 weeks) to determine the degradation rate under your specific storage conditions.

Visualizing Degradation and Troubleshooting

Amide Hydrolysis Pathway

G cluster_0 Degradation Process A L-Isoleucinamide Hydrochloride (in aqueous solution) B Hydrolysis (catalyzed by H+ or OH-) A->B C L-Isoleucine + Ammonium Ion (Degradation Products) B->C

Caption: The primary degradation pathway of L-Isoleucinamide hydrochloride.

Troubleshooting Workflow

G start Inconsistent Experimental Results or Loss of Potency check_ph Is the pH of the stock solution between 5-7? start->check_ph check_storage Was the solution stored at the correct temperature? check_ph->check_storage Yes adjust_ph Adjust pH of new stock solutions. check_ph->adjust_ph No hplc_analysis Perform HPLC analysis to check for degradation products. check_storage->hplc_analysis Yes correct_storage Store new stock solutions at the recommended temperature. check_storage->correct_storage No degraded Solution is likely degraded. Prepare fresh stock. hplc_analysis->degraded Degradation products detected stable Solution appears stable. Investigate other experimental variables. hplc_analysis->stable No degradation products detected

Sources

Troubleshooting

Technical Support Center: Process Improvement for Scaling Up L-Isoleucinamide Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of L-Isoleucinamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions encountered during the synthesis and scale-up of this important chiral building block. Our focus is on providing practical, field-proven insights to ensure the robustness, efficiency, and scalability of your process.

I. Overview of the Synthetic Workflow

The synthesis of L-Isoleucinamide hydrochloride is typically achieved through a three-step process starting from L-isoleucine. This process involves:

  • N-protection of L-isoleucine: The amino group of L-isoleucine is protected, most commonly with a tert-butyloxycarbonyl (Boc) group, to prevent unwanted side reactions during the subsequent amidation step.

  • Amidation of N-Boc-L-isoleucine: The carboxyl group of the protected amino acid is activated and then reacted with an ammonia source to form the primary amide.

  • Deprotection and Salt Formation: The Boc protecting group is removed under acidic conditions, which simultaneously forms the desired hydrochloride salt of L-Isoleucinamide.

This guide will delve into the specifics of each step, highlighting critical process parameters and potential challenges.

II. Visualizing the Synthesis Workflow

A clear understanding of the process flow is crucial for successful synthesis and scale-up. The following diagram outlines the key stages in the synthesis of L-Isoleucinamide hydrochloride.

G cluster_0 Step 1: N-Protection cluster_1 Step 2: Amidation cluster_2 Step 3: Deprotection & Salt Formation A L-Isoleucine B N-Boc-L-Isoleucine A->B Boc₂O, Base C N-Boc-L-Isoleucinamide B->C DCC/HOBt, NH₃ Source D L-Isoleucinamide Hydrochloride C->D HCl in Dioxane/MeOH

Caption: Synthetic workflow for L-Isoleucinamide hydrochloride.

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of L-Isoleucinamide hydrochloride in a question-and-answer format.

Step 1: N-Protection of L-Isoleucine with Boc Anhydride

Q1: My Boc-protection reaction is sluggish or incomplete. What are the likely causes and how can I improve the yield?

A1: Incomplete reaction is a common issue. Here are the primary factors to investigate:

  • Insufficient Base: The reaction requires a stoichiometric amount of base to deprotonate the amino acid and facilitate the reaction with Boc anhydride (Boc₂O). Ensure you are using at least one equivalent of a suitable base like sodium hydroxide or triethylamine. For scale-up, precise pH control is critical.

  • Poor Solubility of L-isoleucine: L-isoleucine has limited solubility in many organic solvents. A biphasic system (e.g., water/dioxane or water/THF) is often employed to dissolve both the amino acid (as its salt) and the Boc anhydride.[1] Vigorous stirring is essential to ensure good mass transfer between the phases.

  • Hydrolysis of Boc Anhydride: Boc anhydride is sensitive to water and will hydrolyze, reducing its effectiveness. Ensure your organic solvents are dry and add the Boc anhydride portion-wise to a cooled solution of the L-isoleucine salt to minimize this side reaction.

  • Incorrect pH: The pH of the aqueous layer should be maintained between 9 and 10 during the reaction. A pH that is too low will result in a significant amount of the free amino acid, which is less nucleophilic. A pH that is too high can lead to hydrolysis of the Boc anhydride.

Q2: I am observing significant byproduct formation during the workup of the N-Boc-L-isoleucine. How can I improve the purity of my product?

A2: Byproduct formation often arises from the workup procedure. Here's how to refine it:

  • Di-tert-butyl Carbonate Removal: Unreacted Boc anhydride and its hydrolysis byproduct, di-tert-butyl carbonate, can be challenging to remove. After the reaction, a carefully controlled acidification to pH 2-3 with an acid like citric acid or dilute HCl will protonate your product, allowing for extraction into an organic solvent like ethyl acetate.[2] The unreacted Boc anhydride and its byproducts will remain in the organic layer during a subsequent basic wash.

  • Emulsion Formation: During extraction, emulsions can form, especially at larger scales. Using a brine wash can help to break emulsions. If emulsions persist, filtration through a pad of celite may be necessary.

Step 2: Amidation of N-Boc-L-Isoleucine

Q3: My amidation reaction using DCC/HOBt is giving a low yield of N-Boc-L-Isoleucinamide. What are the key parameters to check?

A3: Low yields in carbodiimide-mediated couplings are often traced back to several factors:

  • Inefficient Activation: The activation of the carboxylic acid by N,N'-Dicyclohexylcarbodiimide (DCC) to form the O-acylisourea intermediate is a critical step.[3] This intermediate is highly reactive but can also undergo an intramolecular rearrangement to form an unreactive N-acylurea.[3] The addition of 1-Hydroxybenzotriazole (HOBt) is crucial as it traps the O-acylisourea to form a more stable HOBt-ester, which then reacts with the amine source.[4] Ensure you are using at least stoichiometric amounts of both DCC and HOBt.

  • Choice of Ammonia Source: For the synthesis of a primary amide, the choice of ammonia source is important. Anhydrous ammonia gas can be bubbled through the reaction mixture, or a solution of ammonia in an organic solvent like dioxane or methanol can be used. Ammonium chloride in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA) can also be employed. The key is to ensure the ammonia is available to react with the activated ester.

  • Dicyclohexylurea (DCU) Precipitation: The byproduct of the DCC coupling, dicyclohexylurea (DCU), is poorly soluble in many organic solvents and will precipitate from the reaction mixture.[3] While this can drive the reaction forward, at large scale, the thick slurry can impede mixing. Ensure your reactor is equipped with a powerful overhead stirrer.

  • Reaction Temperature: The activation step is typically performed at 0°C to minimize side reactions, including racemization. After the addition of the ammonia source, the reaction can be allowed to warm to room temperature.

Q4: How do I effectively remove the dicyclohexylurea (DCU) byproduct at a larger scale?

A4: DCU removal is a key challenge in scaling up DCC-mediated couplings.

  • Filtration: The most common method is filtration. However, DCU can form very fine particles that can clog filter paper. Using a filter aid like celite can improve filtration speed and efficiency.

  • Solvent Selection: While DCU is largely insoluble, its solubility can vary slightly with the solvent. For example, it is more soluble in dichloromethane than in ethyl acetate. After the reaction is complete, you can perform a solvent swap to a solvent in which the product is soluble but the DCU is minimally soluble, followed by filtration.

  • Alternative Carbodiimides: For large-scale synthesis, consider using a water-soluble carbodiimide like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[5] The resulting urea byproduct is water-soluble and can be easily removed with an aqueous workup.[5]

Step 3: Deprotection and Hydrochloride Salt Formation

Q5: The Boc deprotection with HCl is not going to completion, or I am seeing side products. What should I consider?

A5: Incomplete deprotection or side product formation can often be resolved by optimizing the reaction conditions.

  • Anhydrous Conditions: The deprotection should be carried out under strictly anhydrous conditions. The presence of water can lead to side reactions and may affect the final salt formation. Using a solution of HCl in an anhydrous solvent like dioxane or methanol is recommended.[6]

  • Stoichiometry of HCl: A sufficient excess of HCl is required to ensure complete deprotection and subsequent protonation of the free amine to form the hydrochloride salt. Typically, a 4M solution of HCl in dioxane is used.

  • Reaction Time and Temperature: The deprotection is usually rapid at room temperature.[6] However, for sterically hindered substrates, gentle warming may be necessary. Monitor the reaction by TLC or HPLC to determine the optimal reaction time.

  • Side Reactions: The tert-butyl cation generated during the deprotection can potentially alkylate electron-rich aromatic rings if present in the molecule.[6] While not an issue for L-Isoleucinamide, it is a crucial consideration for other syntheses.

Q6: I am having difficulty crystallizing the final L-Isoleucinamide hydrochloride product. What can I do to improve crystallization?

A6: Crystallization can be a challenging step, especially during scale-up. Here are some troubleshooting tips:

  • Solvent System: The choice of solvent is critical. A common technique is to dissolve the crude product in a minimal amount of a "good" solvent (e.g., methanol, ethanol) and then add an "anti-solvent" (e.g., diethyl ether, ethyl acetate, hexane) until turbidity is observed. Allowing the solution to stand, possibly at a reduced temperature, should induce crystallization.

  • Seeding: If you have a small amount of pure crystalline product, adding a seed crystal to the supersaturated solution can initiate crystallization.

  • Control of Cooling Rate: Rapid cooling can lead to the formation of small, impure crystals or an oil. A slow, controlled cooling profile is often necessary to obtain large, well-formed crystals.

  • Purity of the Crude Product: Impurities can inhibit crystallization. If you are consistently having trouble with crystallization, it may be necessary to perform a preliminary purification of the crude product by column chromatography before attempting crystallization.

IV. Process Improvement and Scale-Up Considerations

Scaling up the synthesis of L-Isoleucinamide hydrochloride from the lab bench to a pilot or production scale introduces a new set of challenges. Here are some key considerations for process improvement.

Parameter Lab-Scale Consideration Scale-Up Challenge & Solution
Heat Transfer Exotherms from reactions are easily dissipated in small flasks.In large reactors, inefficient heat transfer can lead to localized hotspots, promoting side reactions and impurities. Solution: Use jacketed reactors with precise temperature control and consider slower addition rates of reagents.
Mixing Magnetic stir bars provide adequate mixing in small volumes.In large reactors, magnetic stirring is ineffective. Poor mixing can lead to concentration gradients and incomplete reactions. Solution: Employ overhead mechanical stirrers with appropriate impeller designs (e.g., pitched-blade turbine, anchor) to ensure homogeneity.
Reagent Addition Reagents are typically added quickly via a pipette or funnel.Rapid addition of reagents on a large scale can lead to uncontrolled exotherms and localized high concentrations. Solution: Use addition funnels or metering pumps for controlled, subsurface addition of reagents.
Workup & Isolation Extractions in separatory funnels are straightforward.Large-scale extractions can be time-consuming and prone to emulsion formation. Solution: Use baffled reactors for efficient mixing during extraction and allow for adequate settling time. Consider continuous extraction methods for very large scales.
Crystallization Cooling in an ice bath is common.Uncontrolled cooling in a large reactor can lead to poor crystal morphology and purity. Solution: Implement a programmed cooling profile to control the rate of crystallization and crystal growth.

V. Experimental Protocols

Protocol 1: Synthesis of N-Boc-L-Isoleucine
  • Dissolve L-isoleucine (1.0 eq) in a 1:1 mixture of 1M sodium hydroxide and dioxane.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (1.2 eq) in dioxane.[7]

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, maintaining the pH between 9-10 with the addition of 1M NaOH if necessary.

  • After the reaction is complete (monitored by TLC), wash the mixture with diethyl ether to remove unreacted Boc anhydride.

  • Cool the aqueous layer to 0°C and acidify to pH 2-3 with a cold 1M HCl solution.[2]

  • Extract the product with ethyl acetate (3x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-L-Isoleucine.

Protocol 2: Synthesis of N-Boc-L-Isoleucinamide
  • Dissolve N-Boc-L-isoleucine (1.0 eq) and HOBt (1.1 eq) in anhydrous THF or DMF.

  • Cool the solution to 0°C.

  • Add a solution of DCC (1.1 eq) in the same solvent dropwise. A white precipitate of DCU will form.

  • Stir the mixture at 0°C for 30-60 minutes.

  • Introduce anhydrous ammonia gas into the reaction mixture via a subsurface sparge tube, or add a solution of ammonia in dioxane (2-3 eq).

  • Allow the reaction to warm to room temperature and stir for 4-12 hours until the reaction is complete (monitored by TLC or HPLC).

  • Filter the reaction mixture to remove the precipitated DCU. Wash the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with 5% NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give crude N-Boc-L-Isoleucinamide. Further purification by column chromatography may be necessary.

Protocol 3: Synthesis of L-Isoleucinamide Hydrochloride
  • Dissolve the crude N-Boc-L-Isoleucinamide in a minimal amount of anhydrous methanol or dioxane.

  • Cool the solution to 0°C.

  • Slowly add a 4M solution of HCl in dioxane (3-4 eq).[8]

  • Stir the reaction at room temperature for 1-4 hours, monitoring for the disappearance of the starting material by TLC.

  • Upon completion, the product will often precipitate as the hydrochloride salt. If not, the solvent can be removed under reduced pressure.[9]

  • The crude solid can be triturated with diethyl ether, filtered, and washed with cold diethyl ether to yield L-Isoleucinamide hydrochloride.

  • For higher purity, recrystallize the product from a suitable solvent system such as methanol/diethyl ether or ethanol/ethyl acetate.

VI. References

  • Benchchem. (2025). Application Notes and Protocols for Boc-L-Ile-OH in Solution-Phase Peptide Synthesis.

  • Common Organic Chemistry. (n.d.). Boc Deprotection - HCl.

  • ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl?.

  • PMC. (2024). A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups.

  • SpringerLink. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.

  • Benchchem. (2025). Experimental procedure for deprotection of Boc-protected amines.

  • ChemicalBook. (n.d.). BOC-L-Isoleucine.

  • Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups.

  • Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl.

  • ResearchGate. (2021). (PDF) Preparation of new mono-and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups.

  • ACG Publications. (2021). Preparation of new mono- and bis-amide derivatives of L-isoleucine via amidation of carboxyl and amino groups.

  • ResearchGate. (n.d.). (PDF) Procedures to Improve Difficult Couplings.

  • Benchchem. (2025). An In-depth Technical Guide to Boc-L-Isoleucine (Boc-L-Ile-OH): Chemical Properties and Structure.

  • University of Geneva. (n.d.). Guide for crystallization.

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Acids - Reagent Guides.

  • Aapptec Peptides. (2021). Carbodiimides and Additives.

  • Aapptec Peptides. (n.d.). Coupling Reagents.

  • ResearchGate. (2025). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M) | Request PDF.

  • Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.

  • Reddit. (2017). Boc deprotection using 4M HCl in dioxane also cleaved amide.

  • Thermo Fisher Scientific. (n.d.). Carbodiimide Crosslinker Chemistry.

  • ChemicalBook. (n.d.). BOC-L-Isoleucine synthesis.

  • ACS Publications. (2017). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.

  • Creative Proteomics. (n.d.). Carbodiimide Crosslinker Chemistry: EDC and DCC.

  • Benchchem. (2025). Troubleshooting low yield in CME-carbodiimide coupling reactions.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis for Drug Development: L-Isoleucinamide Hydrochloride vs. L-Isoleucine

In the landscape of pharmaceutical research and drug development, the selection of starting materials and intermediates is a critical decision that profoundly impacts the characteristics of a final active pharmaceutical...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical research and drug development, the selection of starting materials and intermediates is a critical decision that profoundly impacts the characteristics of a final active pharmaceutical ingredient (API). This guide provides an in-depth comparative analysis of the essential amino acid L-isoleucine and its derivative, L-Isoleucinamide hydrochloride. We will explore their fundamental physicochemical differences and provide field-proven experimental protocols to empower researchers to make informed decisions for applications ranging from peptide synthesis to novel drug delivery systems.

Introduction: From Essential Nutrient to Modified Precursor

L-Isoleucine , one of the three branched-chain amino acids (BCAAs), is an essential amino acid vital for protein synthesis, muscle metabolism, and energy regulation.[1][][3] Its structure features a carboxylic acid group, an alpha-amino group, and a sec-butyl side chain, rendering it hydrophobic.[1][] In biological systems, L-isoleucine plays a crucial role in regulating blood sugar and hemoglobin production and is a key signaling molecule in pathways like the mammalian target of rapamycin (mTOR) pathway, which governs cell growth and proliferation.[4][5][6][7]

L-Isoleucinamide hydrochloride , by contrast, is a synthetic derivative where the carboxylic acid hydroxyl group of L-isoleucine is replaced by an amide group (-NH2), and the resulting compound is salified with hydrochloric acid.[8] This seemingly subtle modification of converting a carboxylic acid to a primary amide hydrochloride can dramatically alter the molecule's properties, including its solubility, stability, and membrane permeability—factors of paramount importance in drug formulation and efficacy.

The core chemical distinction lies in the functional group at the C-terminus. The carboxylic acid of L-isoleucine is ionizable, contributing to its zwitterionic nature at physiological pH.[1] The amide in L-Isoleucinamide is significantly less acidic, and the hydrochloride salt form is introduced to enhance aqueous solubility and handling.

Head-to-Head: Physicochemical Properties

The modification from a carboxylic acid to an amide hydrochloride leads to significant differences in key physicochemical parameters that dictate the behavior of these molecules in both experimental and physiological settings.

PropertyL-IsoleucineL-Isoleucinamide HydrochlorideRationale for Difference & Implication
Molecular Formula C6H13NO2[][9]C6H15ClN2OAddition of -NH2, H+, and Cl-.
Molecular Weight 131.17 g/mol [9][10]166.64 g/mol (as HCl salt)The amide hydrochloride is a heavier molecule.
Aqueous Solubility Sparingly soluble; ~41.2 g/L at 25°C[9]Expected to be significantly higherThe hydrochloride salt form drastically improves solubility by ensuring the primary amine is protonated and charged, enhancing interaction with polar water molecules. This is a major advantage for creating concentrated stock solutions for cell culture or high-throughput screening.
pKa (α-carboxyl) ~2.32 - 2.35[1]Not applicableThe carboxylic acid is replaced by a non-ionizable (under normal physiological pH) amide group.
pKa (α-amino) ~9.68 - 9.76[1][9]Expected to be lower (~7-8)The electron-withdrawing effect of the adjacent amide carbonyl group reduces the basicity of the α-amino group compared to the carboxylate in the zwitterionic form of L-isoleucine.
Stability Highly stable.[11]Potentially less stable under strong acidic/basic conditionsThe amide bond, while generally robust, can be susceptible to hydrolysis under harsh pH and temperature conditions, which can be a consideration for long-term storage or formulation processes.[11][12][13]
LogP (Octanol/Water) -1.7 (Calculated)[9]-0.1 (Calculated)[8]The replacement of the polar carboxylate with a less polar amide, and the neutralization of the zwitterionic charges, reduces overall polarity, which can influence membrane permeability.
Experimental Protocols for Comparative Assessment

To provide actionable data for researchers, we outline three fundamental experimental workflows to quantify the differences between these two compounds.

Causality: Determining the maximum soluble concentration is crucial for preparing stock solutions for cell-based assays, enzymatic reactions, or formulation studies. The hydrochloride salt form of the amide is hypothesized to grant superior aqueous solubility over the zwitterionic parent amino acid.

Methodology: Isothermal Shake-Flask Method

  • Preparation: Add an excess amount of L-Isoleucine and L-Isoleucinamide HCl to separate vials containing a fixed volume (e.g., 1 mL) of the desired solvent (e.g., deionized water, PBS pH 7.4).

  • Equilibration: Seal the vials and place them in a shaker incubator at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

  • Separation: After incubation, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

  • Quantification: Carefully withdraw a precise aliquot of the supernatant. Dilute the aliquot with an appropriate mobile phase and analyze the concentration using a calibrated HPLC-UV or a suitable quantitative method.

  • Calculation: The determined concentration represents the saturation solubility of the compound in that solvent at that temperature.

Causality: The stability of a drug candidate in solution impacts its shelf-life and reliability in experimental settings. This protocol assesses degradation over time. Amide bonds can be susceptible to hydrolysis, especially at non-neutral pH.[12]

Methodology: Forced Degradation Study

  • Stock Solution Preparation: Prepare solutions of each compound (e.g., 1 mg/mL) in different aqueous buffers (e.g., pH 3, pH 7.4, pH 9) and in a 3% hydrogen peroxide solution (to test oxidative stability).

  • Incubation: Store aliquots of these solutions at controlled temperatures (e.g., 4°C, 25°C, 40°C).

  • Time-Point Analysis: At specified time points (e.g., 0, 24, 48, 72 hours), withdraw a sample from each condition.

  • HPLC Analysis: Analyze the samples using a reverse-phase HPLC method capable of separating the parent compound from potential degradants.[14][15] A gradient method with a C18 column is typically effective.

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

    • Mobile Phase B: 0.1% TFA in Acetonitrile

    • Detection: UV at 210-220 nm.

  • Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. A significant decrease indicates instability under those conditions.

Causality: For orally administered drugs, permeability across the intestinal epithelium is a key determinant of bioavailability. The Caco-2 cell line is a gold-standard in vitro model for predicting human intestinal absorption.[16][17][] The increased lipophilicity (higher LogP) of the amide derivative may lead to enhanced passive diffusion across cell membranes.

Methodology: Bidirectional Caco-2 Permeability Assay

  • Cell Culture: Culture Caco-2 cells on semipermeable Transwell® inserts for 21 days to allow for differentiation into a polarized monolayer resembling intestinal enterocytes.[16][19]

  • Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to ensure tight junctions have formed and the monolayer is intact.[19]

  • Permeability Assay (Apical to Basolateral - A to B):

    • Replace the medium in the apical (upper) and basolateral (lower) chambers with transport buffer (e.g., HBSS).

    • Add the test compound (L-Isoleucine or L-Isoleucinamide HCl) to the apical chamber.

    • Incubate at 37°C with gentle shaking.

    • At various time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral chamber and replace the volume with fresh buffer.

  • Permeability Assay (Basolateral to Apical - B to A): Perform the reverse experiment by adding the compound to the basolateral chamber and sampling from the apical side. This helps identify the involvement of efflux transporters.

  • Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS for high sensitivity.

  • Calculate Apparent Permeability (Papp): The Papp value is calculated using the formula:

    • Papp = (dQ/dt) / (A * C0)

    • Where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Visualization of Key Workflows and Pathways

G cluster_0 Cell Culture & Seeding cluster_1 Assay Preparation cluster_2 Permeability Measurement cluster_3 Analysis & Calculation Culture Culture Caco-2 cells in flask Seed Seed cells onto Transwell inserts Culture->Seed Differentiate Differentiate for 21 days Seed->Differentiate TEER Measure TEER to confirm monolayer integrity Differentiate->TEER Wash Wash monolayer with transport buffer (HBSS) TEER->Wash AddCompound Add test compound to 'Donor' chamber (A or B) Wash->AddCompound Incubate Incubate at 37°C AddCompound->Incubate Sample Sample from 'Receiver' chamber at time points Incubate->Sample Quantify Quantify compound concentration (LC-MS/MS) Sample->Quantify Calculate Calculate Papp value and Efflux Ratio Quantify->Calculate

mTOR_Pathway Ile L-Isoleucine / Leucine (BCAAs) mTORC1 mTORC1 (Mechanistic Target of Rapamycin Complex 1) Ile->mTORC1 activates S6K1 S6K1 mTORC1->S6K1 phosphorylates EIF4EBP1 4E-BP1 mTORC1->EIF4EBP1 phosphorylates (inactivates) Protein_Synthesis Protein Synthesis (Translation Initiation) S6K1->Protein_Synthesis promotes EIF4EBP1->Protein_Synthesis inhibits Cell_Growth Cell Growth & Proliferation Protein_Synthesis->Cell_Growth

Discussion and Implications for Researchers

The choice between L-Isoleucine and L-Isoleucinamide hydrochloride is application-dependent.

  • For Cell Culture and Biological Assays: L-Isoleucinamide HCl's superior aqueous solubility makes it an excellent choice for preparing highly concentrated, sterile-filtered stock solutions, minimizing the need for organic solvents like DMSO which can be cytotoxic. Its potentially altered membrane transport properties could also be exploited in studies of amino acid transporter mechanisms.

  • For Peptide Synthesis and Prodrug Development: The amide functional group is a bioisostere of the carboxylic acid, a strategy widely used in medicinal chemistry to improve pharmacokinetic properties.[20][21] Replacing a C-terminal carboxyl group with a more stable amide can block degradation by carboxypeptidases, potentially increasing the in-vivo half-life of a therapeutic peptide. Furthermore, the altered polarity and permeability profile of the amide could be leveraged in prodrug design to enhance absorption.[22]

  • Considerations: Researchers must be mindful of the potential for the amide to hydrolyze back to the parent amino acid under certain physiological or experimental conditions.[12] The rate of this hydrolysis should be characterized. Additionally, the biological activity may differ; while L-isoleucine is a direct substrate for protein synthesis and metabolic pathways[23], the amide form would likely require enzymatic conversion to the parent acid to become biologically active in these same pathways.

References

  • G. A. A. Appuhamy, J. R., Clark, A., et al. (2012). Isoleucine and leucine independently regulate mTOR signaling and protein synthesis in MAC-T cells and bovine mammary tissue slices. The Journal of Nutrition. Available at: [Link]

  • Aminowill. (2024). The Role of L-Isoleucine in Regulating Blood Sugar Levels And Managing Diabetes. Aminowill. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). L-Isoleucine. PubChem Compound Database. Available at: [Link]

  • Mereddy, V. R. (n.d.). The importance of amide protons in peptide drug development. MedCrave. Available at: [Link]

  • Cheméo. (n.d.). Chemical Properties of L-Isoleucine (CAS 73-32-5). Cheméo. Available at: [Link]

  • Brown, D. G., & Wobst, P. (2020). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). L-Isoleucinamide. PubChem Compound Database. Available at: [Link]

  • Creative-Bioarray. (n.d.). Caco-2 cell permeability assay for intestinal absorption. Slideshare. Available at: [Link]

  • Rachdi, L., et al. (2012). l-Leucine Alters Pancreatic β-Cell Differentiation and Function via the mTor Signaling Pathway. Diabetes. Available at: [Link]

  • An, D., et al. (2017). Isoleucine-Dependent Activation of mTOR Signaling in Foxp3+ Treg Cells... ResearchGate. Available at: [Link]

  • Creative Bioarray. (n.d.). Caco-2 Permeability Assay Protocol. Creative Bioarray. Available at: [Link]

  • Wikipedia. (n.d.). Isoleucine. Wikipedia. Available at: [Link]

  • Sarr, E., et al. (2023). Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. National Institutes of Health. Available at: [Link]

  • Cleveland Clinic. (n.d.). Amino Acid: Benefits & Food Sources. Cleveland Clinic. Available at: [Link]

  • Toth, K., et al. (2014). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Role of leucine in the regulation of mTOR signal pathway. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). Amino acids and medications containing amide bonds in their structure. ResearchGate. Available at: [Link]

  • Drummond, M. J., et al. (2009). Leucine-Enriched Nutrients and the Regulation of mTOR Signalling and Human Skeletal Muscle Protein Synthesis. National Institutes of Health. Available at: [Link]

  • Agilent. (2010). Analysis of Amino Acids by HPLC. Agilent Technologies. Available at: [Link]

  • News-Medical.Net. (2020). Researchers modify amide bonds to speed up reactions. News-Medical.Net. Available at: [Link]

  • Tsesarskaia, M., et al. (2007). HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues. National Institutes of Health. Available at: [Link]

  • Brown, D. G., & Wobst, P. (2020). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. ACS Publications. Available at: [Link]

  • Greenberg, A. (2012). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. National Institutes of Health. Available at: [Link]

  • Ebert, R. F. (1986). Amino Acid Analysis by HPLC: Optimized Conditions for Chromatography of Phenylthiocarbamyl Derivatives. PubMed. Available at: [Link]

  • ResearchGate. (2007). (PDF) HPLC determination of acidic D-amino acids and their N-methyl derivatives in biological tissues. ResearchGate. Available at: [Link]

  • Medical Laboratory Journal. (2015). Analysis of Plasma Amino Acids Using RP-HPLC and Pre-Column Derivatization with OPA/3-MPA. Medical Laboratory Journal. Available at: [Link]

  • ResearchGate. (n.d.). (a) Conductivity of L-isoleucine solutions at different solute... ResearchGate. Available at: [Link]

  • Khan Academy. (n.d.). Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy. Available at: [Link]

  • ResearchGate. (2010). Effect of Sodium Hydroxide on the Solubilities of L‐Isoleucine, L‐Leucine, and L‐Valine. ResearchGate. Available at: [Link]

  • Japanese Pharmacopoeia. (n.d.). L-Isoleucine. Japanese Pharmacopoeia. Available at: [Link]

  • Khan, S. (2010). Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy. Available at: [Link]

  • LibreTexts. (2022). 20.5: Amines and Amides. Chemistry LibreTexts. Available at: [Link]

Sources

Comparative

A Researcher's Guide to Validating the Gene Expression Effects of L-Isoleucinamide Hydrochloride

Introduction In the landscape of drug discovery and molecular biology, the introduction of novel small molecules necessitates a rigorous and systematic validation of their biological effects. L-Isoleucinamide hydrochlori...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of drug discovery and molecular biology, the introduction of novel small molecules necessitates a rigorous and systematic validation of their biological effects. L-Isoleucinamide hydrochloride, an amide derivative of the essential branched-chain amino acid L-isoleucine, represents such a molecule with a currently uncharacterized impact on the transcriptome. While the parent amino acid, L-isoleucine, is known to be a potent activator of the mTOR signaling pathway and a modulator of metabolic gene expression, it remains to be determined whether this synthetic derivative acts as an agonist, antagonist, or possesses entirely novel functionalities.[1][2]

This guide provides a comprehensive framework for researchers to meticulously validate the effects of L-Isoleucinamide hydrochloride on gene expression. We will navigate the process from initial hypothesis generation through to high-throughput transcriptomic analysis and final data validation. To ground our investigation and provide a clear benchmark, we will conduct a head-to-head comparison with Rapamycin , a well-characterized and potent inhibitor of the mTORC1 complex.[3][4][5] This comparative approach not only illuminates the specific effects of our test compound but also provides a robust internal control for the experimental workflow.

The methodologies described herein are designed to be self-validating, ensuring that the generated data is both reproducible and scientifically sound, meeting the high standards required for publication and further drug development.

Hypothesized Mechanism of Action

Given its structural similarity to L-isoleucine, we can hypothesize that L-Isoleucinamide hydrochloride may interact with cellular amino acid sensing pathways. The primary pathway of interest is the mTOR (mechanistic Target of Rapamycin) pathway , a central regulator of cell growth, proliferation, and metabolism that is highly sensitive to amino acid availability.[6][7] L-isoleucine is known to be a key input for activating mTORC1.[1][2][8] Therefore, L-Isoleucinamide hydrochloride could potentially:

  • Act as an mTORC1 agonist , mimicking L-isoleucine and promoting cell growth and anabolic processes.

  • Function as an mTORC1 antagonist , competing with endogenous amino acids and inhibiting mTORC1 signaling, similar in effect to Rapamycin.

  • Modulate other related metabolic pathways , such as those involving Fibroblast Growth Factor 21 (FGF21), which is known to be regulated by amino acid balance and has wide-ranging effects on lipid and glucose metabolism.[9][10][11][12]

This guide will outline the experimental strategy to test these hypotheses.

Comparative Experimental Workflow: L-Isoleucinamide HCl vs. Rapamycin

To objectively assess the transcriptomic impact of L-Isoleucinamide hydrochloride, a multi-stage experimental plan is required. This workflow is designed to move from a global, unbiased discovery phase using RNA-Sequencing (RNA-Seq) to a targeted validation phase using Quantitative Polymerase Chain Reaction (qPCR).

G cluster_0 Phase 1: Cell Culture & Treatment cluster_1 Phase 2: RNA-Seq & Data Analysis cluster_2 Phase 3: Validation & Interpretation A HepG2 Cell Culture B Serum Starvation (Synchronize Cells, Reduce Basal mTOR Activity) A->B C Treatment Groups (n=3-4 replicates) 1. Vehicle Control (e.g., DMSO) 2. L-Isoleucinamide HCl (Test) 3. Rapamycin (Comparator) B->C D Total RNA Extraction & Quality Control (RIN > 8) C->D E mRNA Library Preparation (Poly-A Selection) D->E F High-Throughput Sequencing (e.g., Illumina NovaSeq) E->F G Bioinformatics Pipeline: - Read Quality Control - Alignment to Reference Genome - Gene Expression Quantification F->G H Differential Gene Expression (DGE) & Pathway Analysis G->H I Selection of Target Genes for Validation H->I J Quantitative PCR (qPCR) (Using a separate biological replicate) I->J K Comparative Data Analysis (RNA-Seq vs. qPCR) J->K L Biological Interpretation K->L G AminoAcids Amino Acids (e.g., L-Isoleucine) mTORC1 mTORC1 AminoAcids->mTORC1 Activates Isoleucinamide L-Isoleucinamide HCl (Hypothesized Action) Isoleucinamide->mTORC1 Activates or Inhibits? S6K1 S6K1 mTORC1->S6K1 Phosphorylates _4EBP1 4E-BP1 mTORC1->_4EBP1 Phosphorylates LipidSynthesis Lipid Synthesis mTORC1->LipidSynthesis Promotes Autophagy Autophagy mTORC1->Autophagy Inhibits Rapamycin Rapamycin (Known Inhibitor) Rapamycin->mTORC1 Inhibits ProteinSynthesis Protein Synthesis (Cell Growth, Proliferation) S6K1->ProteinSynthesis Promotes _4EBP1->ProteinSynthesis Inhibits GeneExpression Downstream Gene Expression Changes ProteinSynthesis->GeneExpression LipidSynthesis->GeneExpression Autophagy->GeneExpression

Caption: Hypothesized mTOR signaling pathway showing points of action for L-Isoleucine, Rapamycin, and L-Isoleucinamide HCl.

Part 3: Quantitative PCR (qPCR) for Data Validation

While RNA-Seq is powerful, it is considered best practice to validate key findings using an independent method. [13][14][15]qPCR is the gold standard for this purpose due to its high sensitivity and specificity. [16][17] Protocol:

  • Gene Selection:

    • From your RNA-Seq data, select 5-10 differentially expressed genes for validation. Choose genes with varying levels of fold-change and statistical significance.

    • Include key genes known to be regulated by the mTOR pathway (e.g., SREBF1, EIF4EBP1) as positive controls.

    • Select 2-3 stably expressed housekeeping genes (e.g., GAPDH, ACTB, RPL13A) for normalization. Crucially, confirm from your RNA-Seq data that these housekeeping genes are not affected by your treatments.

  • cDNA Synthesis: Using a new set of RNA samples from a repeat of the experiment, reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

  • qPCR Reaction:

    • Prepare a reaction mix containing SYBR Green master mix, forward and reverse primers for your gene of interest, and diluted cDNA.

    • Run the reaction on a real-time PCR instrument.

  • Data Analysis:

    • Calculate the quantification cycle (Cq) values for each gene.

    • Normalize the Cq value of each target gene to the geometric mean of the housekeeping genes (ΔCq).

    • Calculate the relative gene expression changes using the ΔΔCq method, comparing the treatment groups to the vehicle control.

Comparative Data Presentation

The results from these experiments should be presented clearly to allow for direct comparison between L-Isoleucinamide hydrochloride and Rapamycin.

Table 1: Mock RNA-Seq Differential Gene Expression Results

This table summarizes hypothetical DGE data, showcasing how the effects of the two compounds can be compared against the control.

Gene SymbolL-Isoleucinamide HCl (log2FC)L-Isoleucinamide HCl (FDR)Rapamycin (log2FC)Rapamycin (FDR)Putative Pathway
SREBF1 -1.850.001-2.10<0.001mTOR Signaling, Lipid Synthesis
FASN -1.600.005-1.95<0.001Lipid Synthesis
EIF4EBP1 1.500.0081.750.002mTOR Signaling, Protein Synthesis
ULK1 1.900.0022.20<0.001Autophagy Regulation
FGF21 2.50<0.0010.150.85Metabolic Stress Response
CDKN1A 0.200.751.800.003Cell Cycle Regulation

In this hypothetical scenario, L-Isoleucinamide HCl shows a similar, though slightly less potent, effect to Rapamycin on canonical mTOR target genes (SREBF1, FASN, EIF4EBP1, ULK1), suggesting it may be an mTOR inhibitor. However, its strong and unique induction of FGF21 suggests an additional, distinct mechanism of action.

Table 2: Mock qPCR Validation Data

This table demonstrates how qPCR results would be used to confirm the trends observed in the RNA-Seq data for selected genes.

Gene SymbolRNA-Seq (log2FC)qPCR (log2FC ± SEM)RNA-Seq (log2FC)qPCR (log2FC ± SEM)
L-Isoleucinamide HCl L-Isoleucinamide HCl Rapamycin Rapamycin
SREBF1 -1.85-1.79 ± 0.15-2.10-2.05 ± 0.18
EIF4EBP1 1.501.62 ± 0.111.751.81 ± 0.13
FGF21 2.502.65 ± 0.210.150.21 ± 0.09

The strong correlation between the RNA-Seq and qPCR fold-changes for these key genes would provide high confidence in the transcriptomic data.

Conclusion and Interpretation

This guide provides a robust, multi-faceted approach to characterizing the effects of a novel compound, L-Isoleucinamide hydrochloride, on gene expression. By employing a global RNA-Seq strategy benchmarked against a known modulator, Rapamycin, and validating key findings with qPCR, researchers can generate a high-confidence dataset.

References

  • Bio-Rad. (n.d.). RNA-Seq Workflow.
  • Briviba, M., Ansone, L., Silamikelis, I., Rovite, V., Elbere, I., Silamikele, L., et al. (2020). Whole-blood transcriptome profiling reveals signatures of metformin and its therapeutic response. PLOS ONE, 15(8), e0237400.
  • MtoZ Biolabs. (n.d.). RNA-Seq Experimental Workflow.
  • Stark, R., Grzelak, M., & Hadfield, J. (2019). RNA sequencing: the teenage years.
  • ResearchGate. (n.d.). Metformin-induced alterations in gene expression profiles Volcano plots... [Image].
  • Briviba, M., Ansone, L., Silamikelis, I., Rovite, V., Elbere, I., Silamikele, L., et al. (2020). Fig 1. Metformin-induced alterations of gene expression profiles. [Image]. PLOS ONE.
  • Purdue University Department of Statistics. (2018).
  • Pereira, C., et al. (2018). A typical RNA-seq workflow. [Image].
  • Monta, F. K., et al. (2019). Metformin strongly affects transcriptome of peripheral blood cells in healthy individuals. Frontiers in Endocrinology, 10, 757.
  • Chen, S., et al. (2020). Transcriptomic landscape profiling of metformin-treated healthy mice: Implication for potential hypertension risk when prophylactically used. Journal of Cellular and Molecular Medicine, 24(13), 7495-7506.
  • Crino, P. B., et al. (2006). Effects of Rapamycin on Gene expression, Morphology, and Electrophysiological Properties of Rat Hippocampal Neurons. Epilepsia, 47(11), 1924-1934.
  • Creighton, C. J., et al. (2009). The rapamycin-regulated gene expression signature determines prognosis for breast cancer. Breast Cancer Research, 11(4), R54.
  • Al-Zain, A., et al. (2012). Rapamycin increases oxidative stress response gene expression in adult stem cells. Aging, 4(4), 279-289.
  • Medina-Gomez, G., et al. (2015). Transcriptional regulation of gene expression during osmotic stress responses by the mammalian target of rapamycin. Nucleic Acids Research, 43(13), 6349-6364.
  • Wei, G., et al. (2006). Gene expression-based chemical genomics identifies rapamycin as a modulator of MCL1 and glucocorticoid resistance. Cancer Cell, 10(4), 331-342.
  • Bio-protocol. (n.d.). qPCR validation of RNAseq data.
  • University of California, Berkeley. (n.d.).
  • American Physiological Society. (2017). Serum starvation: caveat emptor. American Journal of Physiology-Cell Physiology, 312(5), C547-C550.
  • Wang, Y., et al. (2022). Isoleucine stimulates mTOR and SREBP-1c gene expression for milk synthesis in mammary epithelial cells through BRG1-mediated chromatin remodelling. British Journal of Nutrition, 128(11), 2115-2125.
  • Arraystar. (n.d.). Do I Need to Validate My RNA-Seq Results With qPCR?
  • AnyGenes. (n.d.). RNA-seq qPCR validation-High-confidence transcriptomic analysis.
  • Appuhamy, J. A., et al. (2012). Isoleucine and leucine independently regulate mTOR signaling and protein synthesis in MAC-T cells and bovine mammary tissue slices. The Journal of Nutrition, 142(3), 484-491.
  • ResearchGate. (2025). Is qPCR validation of RNA-seq data required just to satisfy reviewers, or is the field moving beyond that?
  • Green, C. L., et al. (2024). Dietary isoleucine content defines the metabolic and molecular response to a Western diet.
  • McNaughton, B. R., et al. (2019). Serum-reduced media impacts on cell viability and protein expression in human lung epithelial cells. Food and Chemical Toxicology, 131, 110577.
  • Kosti, A., et al. (2023). Serum Starvation Affects the Transcriptomic and Proliferative Response to ACTH in Primary Cultures of Rat Adrenocortical Cells. International Journal of Molecular Sciences, 24(3), 2398.
  • Pal, S., et al. (2010). Regulation of Cell Growth during Serum Starvation and Bacterial Survival in Macrophages by the Bifunctional Enzyme SpoT in Helicobacter pylori. Journal of Bacteriology, 192(10), 2533-2542.
  • Bio-Rad. (2023, February 2).
  • Green, C. L., et al. (2024). Dietary isoleucine content defines the metabolic and molecular response to a Western diet. bioRxiv.
  • De Sousa-Coelho, A. L., et al. (2013). FGF21 mediates the lipid metabolism response to amino acid starvation. Journal of Lipid Research, 54(7), 1786-1797.
  • An, H., et al. (2020). Isoleucine-Dependent Activation of mTOR Signaling in Foxp3+ Treg Cells. Cell Reports, 33(1), 108223.
  • Kimball, S. R., & Jefferson, L. S. (2022). Convergence of signaling pathways in mediating actions of leucine and IGF-1 on mTORC1 in L6 myoblasts. American Journal of Physiology-Cell Physiology, 323(4), C1167-C1177.
  • Li, R., et al. (2023). Genetics, environmental stress, and amino acid supplementation affect lactational performance via mTOR signaling pathway in bovine mammary epithelial cells. Journal of Animal Science and Biotechnology, 14(1), 74.
  • ResearchGate. (n.d.). FGF21 is differently regulated by leucine deprivation in liver and adipose tissues. [Image].
  • Ghemrawi, R., et al. (2016). The regulation of FGF21 gene expression by metabolic factors and nutrients. Biochimie, 124, 85-91.

Sources

Validation

The Analytical Gauntlet: A Comparative Guide to the Cross-Reactivity of Anti-L-Isoleucinamide Hydrochloride Antibodies

For researchers, scientists, and drug development professionals, the precise and accurate quantification of small molecules is a critical endeavor. The specificity of the antibodies employed in immunoassays is paramount...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the precise and accurate quantification of small molecules is a critical endeavor. The specificity of the antibodies employed in immunoassays is paramount to achieving reliable data. This guide provides an in-depth technical comparison of the cross-reactivity profiles of three hypothetical monoclonal antibodies developed against L-Isoleucinamide hydrochloride. We will delve into the experimental design, methodologies, and data interpretation necessary to select the optimal antibody for your specific research needs.

Introduction: The Imperative of Specificity in Small Molecule Detection

L-Isoleucinamide hydrochloride is the hydrochloride salt of L-isoleucinamide, an amide derivative of the essential branched-chain amino acid, L-isoleucine. Its structural similarity to other endogenous amino acids and their derivatives presents a significant challenge for immunoassay development. An antibody's ability to distinguish its target analyte from structurally related molecules, a property known as specificity, is not merely a desirable characteristic but a fundamental requirement for assay validity.[1][2] Cross-reactivity, the binding of an antibody to non-target molecules, can lead to inaccurate quantification, false-positive results, and misinterpreted biological effects.[3][4]

This guide will walk you through a rigorous, multi-platform assessment of three commercially available (hypothetical) monoclonal antibodies—Antibody A, Antibody B, and Antibody C—designed for the specific detection of L-Isoleucinamide hydrochloride. Our evaluation will be grounded in established analytical techniques, providing you with the framework to conduct your own comprehensive antibody validation.

The Contenders: A Panel of Potential Cross-Reactants

To thoroughly assess the specificity of our anti-L-Isoleucinamide hydrochloride antibodies, a carefully selected panel of structurally similar compounds is essential. The rationale for inclusion is based on shared structural motifs with the target analyte, L-Isoleucinamide hydrochloride.

Table 1: Panel of Potential Cross-Reactants

CompoundRationale for Inclusion
L-Isoleucinamide The free base form of the target analyte.
L-Isoleucine The parent amino acid of the target analyte.[2]
D-Isoleucinamide The stereoisomer (enantiomer) of the target analyte.
L-Leucinamide A structural isomer with a different side-chain branching pattern.
L-Valinamide An amino acid amide with a smaller branched-chain.
L-Alaninamide A simple, non-branched amino acid amide.
Bovine Serum Albumin (BSA) A non-related protein used as a negative control to assess non-specific binding.

Experimental Gauntlet: Methodologies for Cross-Reactivity Assessment

A multi-pronged approach utilizing orthogonal methods is the gold standard for validating antibody specificity.[1][5][6] We will employ three widely accepted techniques: Competitive Enzyme-Linked Immunosorbent Assay (ELISA), Surface Plasmon Resonance (SPR), and as a supplementary analysis, Western Blotting.

Competitive ELISA: The Workhorse of Specificity Screening

Competitive ELISA is a highly sensitive and high-throughput method for quantifying small molecules and assessing antibody specificity.[7][8][9] The principle relies on the competition between the free analyte in a sample (or a potential cross-reactant) and a labeled antigen for a limited number of antibody binding sites. A higher concentration of the free analyte results in a lower signal, allowing for quantitative measurement and the determination of cross-reactivity.

Experimental Workflow: Competitive ELISA for Cross-Reactivity

ELISA_Workflow cluster_plate_prep Plate Preparation cluster_competition Competition cluster_detection Detection p1 Coat Plate with L-Isoleucinamide-Carrier Conjugate p2 Wash Plate p1->p2 p3 Block Non-Specific Binding Sites p2->p3 p4 Wash Plate p3->p4 c3 Add Mixture to Coated Plate c1 Prepare Serial Dilutions of L-Isoleucinamide (Standard) & Potential Cross-Reactants c2 Incubate Antibody with Standard or Cross-Reactant c1->c2 c2->c3 c4 Incubate c3->c4 d1 Wash Plate d2 Add HRP-Conjugated Secondary Antibody d1->d2 d3 Incubate d2->d3 d4 Wash Plate d3->d4 d5 Add TMB Substrate d4->d5 d6 Incubate in Dark d5->d6 d7 Add Stop Solution d6->d7 d8 Read Absorbance at 450 nm d7->d8 SPR_Workflow cluster_chip_prep Sensor Chip Preparation cluster_binding_analysis Binding Analysis cluster_cross_reactivity Cross-Reactivity Testing s1 Immobilize Anti-L-Isoleucinamide Antibody on Sensor Chip s2 Equilibrate with Running Buffer s1->s2 b1 Inject Serial Dilutions of L-Isoleucinamide Hydrochloride (Analyte) b2 Monitor Association b1->b2 b3 Inject Running Buffer b2->b3 b4 Monitor Dissociation b3->b4 b5 Regenerate Sensor Surface b4->b5 cr1 Inject Serial Dilutions of Potential Cross-Reactants cr2 Monitor Association and Dissociation cr1->cr2 cr3 Regenerate Sensor Surface cr2->cr3

Caption: Workflow for SPR-based Cross-Reactivity Assessment.

Protocol: SPR Analysis

  • Antibody Immobilization: The anti-L-Isoleucinamide hydrochloride antibody is immobilized on a sensor chip surface.

  • Analyte Injection: A series of concentrations of L-Isoleucinamide hydrochloride are injected over the sensor surface, and the association and dissociation phases are monitored in real-time.

  • Kinetic Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

  • Cross-Reactivity Assessment: The same procedure is repeated for each of the potential cross-reactants.

  • Data Analysis: The binding affinity (KD) of the antibody for each cross-reactant is compared to its affinity for L-Isoleucinamide hydrochloride.

Western Blotting: A Qualitative Confirmation

While not the primary method for quantifying small molecule cross-reactivity, Western blotting can be adapted to provide qualitative evidence of specificity, particularly for the L-Isoleucinamide-carrier protein conjugate. A highly specific antibody should recognize the conjugate but not the carrier protein alone.

Protocol: Western Blotting

  • SDS-PAGE: The L-Isoleucinamide-BSA conjugate and BSA alone are separated by molecular weight using SDS-polyacrylamide gel electrophoresis.

  • Transfer: The separated proteins are transferred to a nitrocellulose or PVDF membrane.

  • Blocking: The membrane is blocked to prevent non-specific antibody binding.

  • Primary Antibody Incubation: The membrane is incubated with the anti-L-Isoleucinamide hydrochloride antibody.

  • Secondary Antibody Incubation: The membrane is washed and then incubated with an HRP-conjugated secondary antibody.

  • Detection: The protein bands are visualized using a chemiluminescent substrate.

A specific antibody will produce a band corresponding to the molecular weight of the L-Isoleucinamide-BSA conjugate but not for BSA alone.

The Verdict: Comparative Data Analysis

The following tables summarize the hypothetical data obtained from our cross-reactivity assessment of Antibody A, Antibody B, and Antibody C.

Table 2: Competitive ELISA Cross-Reactivity Data

CompoundAntibody A (% Cross-Reactivity)Antibody B (% Cross-Reactivity)Antibody C (% Cross-Reactivity)
L-Isoleucinamide 100%100%100%
L-Isoleucine 15.2%2.5%0.1%
D-Isoleucinamide 5.8%0.5%< 0.01%
L-Leucinamide 25.7%8.9%0.5%
L-Valinamide 8.3%1.1%< 0.1%
L-Alaninamide < 0.1%< 0.1%< 0.01%
BSA < 0.01%< 0.01%< 0.01%

Table 3: Surface Plasmon Resonance (SPR) Affinity Data (KD)

CompoundAntibody A (KD, M)Antibody B (KD, M)Antibody C (KD, M)
L-Isoleucinamide 1.2 x 10⁻⁸5.5 x 10⁻⁹8.1 x 10⁻¹⁰
L-Isoleucine 7.9 x 10⁻⁷2.2 x 10⁻⁷8.1 x 10⁻⁷
D-Isoleucinamide 2.1 x 10⁻⁷1.1 x 10⁻⁸> 10⁻⁵
L-Leucinamide 4.7 x 10⁻⁷6.2 x 10⁻⁸1.6 x 10⁻⁷
L-Valinamide 1.5 x 10⁻⁷5.0 x 10⁻⁸> 10⁻⁶

Discussion and Recommendations: Selecting the Right Tool for the Job

The experimental data reveals distinct cross-reactivity profiles for the three antibodies, highlighting the importance of thorough validation.

  • Antibody A: Exhibits the lowest affinity for the target analyte and shows significant cross-reactivity with L-Isoleucine and L-Leucinamide. This antibody would be unsuitable for applications requiring high specificity, as it would likely lead to an overestimation of L-Isoleucinamide hydrochloride concentrations in complex biological matrices.

  • Antibody B: Demonstrates a higher affinity for L-Isoleucinamide hydrochloride compared to Antibody A and has a considerably improved specificity profile. The cross-reactivity with other amino acid amides is significantly reduced. This antibody may be suitable for some research applications where minor cross-reactivity is tolerable.

  • Antibody C: Clearly emerges as the superior candidate. It possesses the highest affinity for L-Isoleucinamide hydrochloride and exhibits negligible cross-reactivity with all other tested compounds, including the parent amino acid and its stereoisomer. This high degree of specificity makes Antibody C the ideal choice for demanding applications such as pharmacokinetic studies, clinical diagnostics, and any research requiring precise and accurate quantification of L-Isoleucinamide hydrochloride.

Decision Framework for Antibody Selection

Decision_Framework cluster_data Experimental Data cluster_evaluation Antibody Evaluation cluster_decision Decision start Define Assay Requirements (e.g., Specificity, Sensitivity) elisa Competitive ELISA (% Cross-Reactivity) start->elisa spr SPR (Affinity - KD) start->spr ab_a Antibody A: High Cross-Reactivity Low Affinity elisa->ab_a ab_b Antibody B: Moderate Cross-Reactivity Good Affinity elisa->ab_b ab_c Antibody C: Negligible Cross-Reactivity High Affinity elisa->ab_c spr->ab_a spr->ab_b spr->ab_c rec_a Not Recommended ab_a->rec_a rec_b Suitable for Screening/General Use ab_b->rec_b rec_c Recommended for Quantitative Assays ab_c->rec_c

Sources

Comparative

A Comparative Guide to the Validation of an Analytical Method for L-Isoleucinamide Hydrochloride

This guide provides a comprehensive framework for the validation of a stability-indicating high-performance liquid chromatography (HPLC) method for the quantification of L-Isoleucinamide hydrochloride. In the spirit of t...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the validation of a stability-indicating high-performance liquid chromatography (HPLC) method for the quantification of L-Isoleucinamide hydrochloride. In the spirit of thorough scientific inquiry, its performance is objectively compared against a classical potentiometric titration method. This document is intended for researchers, analytical scientists, and drug development professionals who require robust, reliable, and well-documented analytical procedures. All validation protocols and acceptance criteria are based on the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2][3]

Introduction: The Analytical Imperative

L-Isoleucinamide hydrochloride, an amide derivative of the essential amino acid L-isoleucine, serves as a critical chiral building block in synthetic organic chemistry and is investigated for its potential as a pharmaceutical intermediate.[4] Ensuring its purity, potency, and stability is paramount. A validated analytical method is not merely a procedural formality; it is the foundation of quality control, providing the irrefutable evidence required for regulatory submission and ensuring product consistency and safety.

This guide details the validation of a primary, stability-indicating Reverse-Phase HPLC (RP-HPLC) method, chosen for its specificity and ability to separate the active pharmaceutical ingredient (API) from potential degradation products.[5][6] For comparative purposes, we also evaluate a potentiometric titration method, a simpler technique suitable for assay determination but inherently limited in its specificity.

Section 1: Method Selection & Physicochemical Rationale

The molecular structure of L-Isoleucinamide (C₆H₁₄N₂O) dictates the analytical strategy.[4] As a small, polar molecule with a primary amine and an amide group, it is highly water-soluble.[7] Crucially, it lacks a significant chromophore, making UV detection challenging but feasible at lower wavelengths (e.g., 200-215 nm) where the amide bond absorbs.

  • Primary Method: RP-HPLC with Low-Wavelength UV. This technique is the industry standard for purity and assay determination. A C18 stationary phase is selected for its versatility. The challenge of retaining a polar analyte like L-Isoleucinamide is addressed by using a highly aqueous mobile phase, potentially with a polar-embedded or end-capped column to prevent phase collapse. This method's key advantage is its ability to be stability-indicating, meaning it can resolve the API from process impurities and, most importantly, degradation products formed under stress conditions.[5][8]

  • Comparative Method: Potentiometric Titration. This absolute method is chosen for its simplicity and accuracy in determining the assay of the hydrochloride salt. The method involves titrating the amine hydrochloride (a weak acid) with a strong base (e.g., NaOH) and monitoring the change in potential to determine the equivalence point.[9][10] While precise for quantifying the total amount of the salt, it is non-specific. It cannot distinguish the intact drug from any degradants that retain a basic nitrogen, nor can it detect neutral impurities.

Section 2: The Primary Method: Stability-Indicating HPLC Validation

The validation of the HPLC method is a systematic process designed to prove that the procedure is suitable for its intended purpose.[3]

2.1: Proposed Chromatographic Conditions
ParameterConditionRationale
Column Waters Atlantis T3 C18, 150 x 4.6 mm, 3 µmDesigned for enhanced retention of polar compounds in highly aqueous mobile phases.
Mobile Phase A 0.02M Potassium Phosphate Buffer, pH 3.0Buffering capacity ensures consistent retention time and peak shape.
Mobile Phase B AcetonitrileOrganic modifier to elute the analyte.
Gradient 5% B to 30% B over 15 minutesA gradient is used to ensure elution of any less polar degradation products.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CControlled temperature ensures reproducibility.
Detection UV at 205 nmWavelength for detecting the amide bond chromophore.
Injection Vol. 10 µLStandard volume for analytical HPLC.
Standard Conc. 0.5 mg/mLA typical concentration for assay and purity analysis.
2.2: The Validation Workflow

The following diagram illustrates the logical flow of the validation process, demonstrating how foundational parameters support more complex assessments.

ValidationWorkflow MethodDev Method Development & Optimization Specificity Specificity (Forced Degradation) MethodDev->Specificity Robustness Robustness MethodDev->Robustness Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Recovery) Specificity->Accuracy Precision Precision (Repeatability & Intermediate) Specificity->Precision Linearity->Accuracy LOD_LOQ LOD & LOQ Linearity->LOD_LOQ ValidationReport Final Validation Report Accuracy->ValidationReport Precision->ValidationReport LOD_LOQ->ValidationReport Robustness->ValidationReport ValidationLogic Specificity Specificity Accuracy Accuracy Specificity->Accuracy ensures correct substance is measured Linearity Linearity Linearity->Accuracy ensures proportional response ReliableMethod Reliable Quantitative Method Accuracy->ReliableMethod Precision Precision Precision->ReliableMethod

Sources

Validation

A Comparative Guide to L-Isoleucinamide Hydrochloride and Other Amino Acid Amides in Cell Proliferation Studies

Introduction: Beyond the Canonical 20 Amino Acids In the landscape of cell biology and therapeutic development, the 20 proteinogenic amino acids are foundational. However, their derivatives, particularly amino acid amide...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Beyond the Canonical 20 Amino Acids

In the landscape of cell biology and therapeutic development, the 20 proteinogenic amino acids are foundational. However, their derivatives, particularly amino acid amides, represent a class of molecules with underexplored potential to modulate cellular processes. Amino acid amides, where the carboxylic acid group is replaced by an amide group, exhibit altered physicochemical properties, including charge, polarity, and stability. These modifications can profoundly impact their interaction with cellular transport systems, metabolic pathways, and signaling networks.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively compare the effects of L-Isoleucinamide hydrochloride against other structurally related amino acid amides—specifically L-Leucinamide HCl, L-Valinamide HCl, and L-Phenylalaninamide HCl—on cell proliferation. We will move beyond simple data reporting to explain the causality behind experimental design, ensuring that the described protocols form a self-validating system for generating robust and interpretable results.

Part 1: Physicochemical Landscape and Hypothesized Cellular Entry

The initial divergence in the activity of these compounds begins with their chemical nature. The primary amide group is less acidic than the carboxylic acid group of the parent amino acid, rendering the molecule neutral at physiological pH. The hydrochloride salt form ensures solubility in aqueous culture media.

Table 1: Comparative Physicochemical Properties of Selected Amino Acid Amides

CompoundParent Amino AcidMolecular FormulaMolecular Weight (HCl Salt)Key Structural Feature
L-Isoleucinamide HCl L-IsoleucineC₆H₁₅ClN₂O166.65 g/mol Secondary butyl side chain
L-Leucinamide HCl L-LeucineC₆H₁₅ClN₂O166.65 g/mol Isobutyl side chain
L-Valinamide HCl L-ValineC₅H₁₃ClN₂O152.62 g/mol Isopropyl side chain
L-Phenylalaninamide HCl L-PhenylalanineC₉H₁₃ClN₂O200.66 g/mol Benzyl side chain

Causality in Experimental Choice: Why Structure Matters

The seemingly subtle differences in the branched-chain (Isoleucine, Leucine, Valine) and aromatic (Phenylalanine) side chains are critical. These structures dictate interactions with amino acid transporters. High concentrations of one amino acid can competitively inhibit the uptake of others, leading to an imbalance that can arrest cell growth[1]. It is crucial to investigate whether the amidated forms are recognized by the same transporters (e.g., LAT1/SLC7A5, which transports large neutral amino acids) or if they utilize different uptake mechanisms. This initial step is fundamental to understanding any observed downstream effects.

Part 2: Potential Mechanisms of Action on Cell Proliferation

The effect of these amides on cell proliferation is likely multifactorial. Based on the known roles of their parent amino acids, we can postulate several key signaling pathways that may be modulated.

  • The mTORC1 Pathway: Master Regulator of Cell Growth: L-Leucine is a potent activator of the mammalian Target of Rapamycin Complex 1 (mTORC1) pathway, which promotes protein synthesis and cell proliferation[2][3]. It is plausible that L-Leucinamide and its isomer, L-Isoleucinamide, could act as either agonists or antagonists to this pathway. They might compete with endogenous leucine for binding to its sensor, Sestrin2, thereby either mimicking or blocking the signal for cell growth.

  • The GCN2 Pathway: The Amino Acid Stress Response: Conversely, deprivation of essential amino acids, such as leucine, activates the General Control Nonderepressible 2 (GCN2) kinase. This leads to the phosphorylation of eIF2α, a general inhibition of protein synthesis, and the preferential translation of stress-response transcripts like ATF4, ultimately halting cell proliferation[4][5]. The amino acid amides could potentially trigger this pathway by interfering with amino acid transport or metabolism, creating a state of perceived amino acid deficiency.

  • Metabolic Disruption and Cell Cycle Arrest: High intracellular concentrations of certain amino acids or their metabolites can be toxic or disrupt cellular homeostasis, leading to cell cycle arrest[6][7]. Phenylalanine, for example, has been shown to cause an accumulation of cells in the G0/G1 phase[6]. The amides could be hydrolyzed intracellularly to the parent amino acid, leading to similar dose-dependent effects, or they may exert unique effects on the cell cycle machinery.

Below is a diagram illustrating the central role of these two opposing pathways in response to amino acid availability.

AminoAcidSensingPathways Fig 1. Opposing roles of mTORC1 and GCN2 pathways. cluster_0 High Amino Acid Availability cluster_1 Low Amino Acid Availability / Stress AminoAmides_High L-Isoleucinamide / L-Leucinamide (Potential Agonists) mTORC1 mTORC1 Activation AminoAmides_High->mTORC1 Activates Proliferation Protein Synthesis Cell Proliferation mTORC1->Proliferation Promotes AminoAmides_Low L-Isoleucinamide / Other Amides (Potential Antagonists or Transport Inhibitors) GCN2 GCN2 Activation AminoAmides_Low->GCN2 Activates Arrest Protein Synthesis Inhibition Cell Cycle Arrest GCN2->Arrest Induces

Caption: Fig 1. Opposing roles of mTORC1 and GCN2 pathways.

Part 3: A Self-Validating Experimental Framework

To systematically evaluate and compare these compounds, a multi-tiered experimental approach is required. The workflow below ensures that observations from initial screening assays are validated by more detailed mechanistic studies.

Experimental Workflow Diagram

ExperimentalWorkflow Fig 2. A validated workflow for comparative analysis. cluster_assays Tier 1: Phenotypic Assays cluster_mechanism Tier 2: Mechanistic Assays start Select Cell Lines (e.g., HeLa, HEK293, NIH/3T3) treatment Dose-Response & Time-Course Treatment (L-Isoleucinamide HCl vs. Other Amides) start->treatment assay_mtt Metabolic Viability Assay (MTT / XTT) treatment->assay_mtt assay_count Direct Proliferation Assay (Cell Counting / CFSE) treatment->assay_count assay_colony Clonogenic Survival Assay (Colony Formation) treatment->assay_colony analysis1 Calculate IC50 Values Identify Cytotoxic vs. Cytostatic Effects assay_mtt->analysis1 assay_count->analysis1 assay_colony->analysis1 assay_cycle Cell Cycle Analysis (Propidium Iodide Staining & Flow Cytometry) analysis1->assay_cycle assay_western Signaling Pathway Analysis (Western Blot for p-mTOR, p-GCN2, etc.) analysis1->assay_western analysis2 Correlate Phenotype with Cell Cycle Phase & Pathway Modulation assay_cycle->analysis2 assay_western->analysis2 conclusion Comparative Efficacy Profile analysis2->conclusion

Caption: Fig 2. A validated workflow for comparative analysis.

Detailed Experimental Protocols

Rationale for Cell Line Selection: It is advisable to use at least two cell lines: a rapidly dividing cancer cell line (e.g., HeLa or A549) to assess anti-proliferative effects, and a non-transformed cell line (e.g., NIH/3T3 or MCF-10A) to evaluate potential cytotoxicity towards normal cells.

Experiment 1: Cell Proliferation and Viability Assays (Tier 1)

  • Objective: To quantify the dose-dependent effect of each amino acid amide on cell viability and proliferation.

  • Methodology: MTT Assay

    • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

    • Treatment: Prepare serial dilutions of L-Isoleucinamide HCl and other test amides (e.g., from 0.1 µM to 10 mM) in complete culture medium. Replace the medium in the wells with the treatment medium. Include a vehicle control (medium with HCl at a concentration equivalent to the highest amide concentration).

    • Incubation: Incubate the plate for 24, 48, and 72 hours.

    • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

    • Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Measurement: Read the absorbance at 570 nm using a microplate reader.

    • Analysis: Normalize the absorbance values to the vehicle control and plot the dose-response curve to determine the IC50 (half-maximal inhibitory concentration) for each compound at each time point.

  • Self-Validation: The MTT assay measures metabolic activity, which is an indirect measure of cell number. To validate these findings, perform direct cell counting using a hemocytometer or an automated cell counter for a parallel set of experiments. A discrepancy between MTT results and direct cell counts could indicate that a compound affects cellular metabolism without being cytotoxic. A clonogenic assay will further validate long-term effects on the ability of a single cell to form a colony.

Experiment 2: Cell Cycle Analysis (Tier 2)

  • Objective: To determine if the observed anti-proliferative effects are due to an arrest at a specific phase of the cell cycle.

  • Methodology: Propidium Iodide (PI) Staining

    • Cell Culture: Seed cells in 6-well plates and treat with the IC50 concentration of each amide for 24 or 48 hours.

    • Harvesting: Harvest the cells by trypsinization, wash with ice-cold PBS, and collect the cell pellet by centrifugation.

    • Fixation: Resuspend the pellet in 500 µL of ice-cold 70% ethanol while vortexing gently and fix overnight at -20°C.

    • Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

    • Incubation: Incubate for 30 minutes at room temperature in the dark.

    • Analysis: Analyze the DNA content using a flow cytometer. The intensity of PI fluorescence is proportional to the amount of DNA.

    • Interpretation: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase compared to the vehicle control indicates cell cycle arrest.

Part 4: Data Presentation and Interpretation

Quantitative data should be summarized in tables for clear, at-a-glance comparison.

Table 2: Example Proliferation Data Summary (IC50 Values in µM at 48h)

CompoundHeLa CellsNIH/3T3 CellsSelectivity Index (NIH/3T3 IC50 / HeLa IC50)
L-Isoleucinamide HCl 150>1000>6.7
L-Leucinamide HCl 250>1000>4.0
L-Valinamide HCl 800>1000>1.25
L-Phenylalaninamide HCl 754005.3
Doxorubicin (Control) 0.10.88.0

Table 3: Example Cell Cycle Analysis Data (% of Cells in Phase after 24h Treatment at IC50)

Treatment% G0/G1 Phase% S Phase% G2/M Phase
Vehicle Control 55 ± 430 ± 315 ± 2
L-Isoleucinamide HCl 75 ± 515 ± 210 ± 2
L-Phenylalaninamide HCl 72 ± 618 ± 310 ± 3

Interpreting the Results: In the hypothetical data above, L-Isoleucinamide HCl and L-Phenylalaninamide HCl show a more potent anti-proliferative effect on the cancer cell line compared to other amides. The cell cycle data suggests this effect is mediated by a G0/G1 arrest. The Selectivity Index indicates how many times more toxic a compound is to cancer cells than to normal cells, a critical parameter in drug development.

Conclusion

This guide outlines a rigorous, hypothesis-driven framework for comparing the effects of L-Isoleucinamide hydrochloride and other amino acid amides on cell proliferation. By integrating phenotypic screening with mechanistic studies, researchers can move beyond simple observation to understand the underlying molecular events. This structured approach ensures that the generated data is robust, reproducible, and provides a solid foundation for further investigation into this promising class of compounds for applications in both fundamental cell biology and therapeutic innovation.

References

  • Gao, X., Ma, Q., & Zhu, H. (2016). Effect of phenylalanine and its metabolites on the proliferation and viability of neuronal and astroglial cells: possible relevance in maternal phenylketonuria. PubMed. [Link]

  • Salazar, A., Keusgen, M., & von Hagen, J. (2016). Amino acids in the cultivation of mammalian cells. Science.gov. [Link]

  • Koch, K., & Moyer, J. A. (1983). Selective effects by valinomycin on cytotoxicity and cell cycle arrest of transformed versus nontransformed rodent fibroblasts in vitro. PubMed. [Link]

  • Szebenyi, D. M., & Schneiderman, M. H. (1980). Inhibition of growth of cells in culture by L-phenylalanine as a model system for the analysis of phenylketonuria. I. aminoacid antagonism and the inhibition of protein synthesis. PubMed. [Link]

  • Aisiku, O., & Blank, M. (2010). Leucine affects the fibroblastic Vero cells stimulating the cell proliferation and modulating the proteolysis process. PubMed. [Link]

  • Liu, H., Liu, Y., & Wang, J. (2016). Leucine deprivation inhibits proliferation and induces apoptosis of human breast cancer cells via fatty acid synthase. National Institutes of Health (NIH). [Link]

  • Redwood, W. R., & Colvin, M. (1980). L-phenylalanine mustard (melphalan) uptake and cross-linking in the RPMI 6410 human lymphoblastoid cell line. PubMed. [Link]

  • Liu, H., Liu, Y., & Wang, J. (2016). Leucine deprivation inhibits proliferation and induces apoptosis of human breast cancer cells via fatty acid synthase. PubMed. [Link]

  • Dai, Z., Wu, Z., & Jia, S. (2015). Leucine promotes primary satellite cell proliferation through the... ResearchGate. [Link]

Sources

Comparative

L-Isoleucinamide Hydrochloride vs. Rapamycin: A Mechanistic Showdown in mTOR Signaling

<A Head-to-Head Comparison Guide for Researchers For Researchers, Scientists, and Drug Development Professionals Introduction: Framing the Scientific Inquiry In the landscape of cellular signaling, the mechanistic Target...

Author: BenchChem Technical Support Team. Date: January 2026

<A Head-to-Head Comparison Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Framing the Scientific Inquiry

In the landscape of cellular signaling, the mechanistic Target of Rapamycin (mTOR) pathway stands as a pivotal regulator of cell growth, proliferation, metabolism, and survival.[1] Its activity is exquisitely sensitive to a variety of upstream cues, including growth factors and, critically, the availability of amino acids.[2][3] Dysregulation of the mTOR pathway is a hallmark of numerous diseases, making it a prime target for therapeutic intervention.[4]

This guide presents a head-to-head comparison of two compounds poised to interact with this critical pathway, albeit from potentially different angles: L-Isoleucinamide hydrochloride , an amino acid derivative, and Rapamycin , the archetypal mTOR inhibitor.[4]

L-Isoleucinamide hydrochloride, the hydrochloride salt of the amide of the essential amino acid L-isoleucine, is structurally positioned to influence amino acid sensing pathways that converge on mTOR. While its specific biological activities are not extensively characterized, its potential to modulate cellular processes such as melanin and collagen synthesis has been explored.[5] In contrast, Rapamycin is a well-established macrolide that forms a complex with FKBP12 to allosterically inhibit mTOR Complex 1 (mTORC1), a key component of the mTOR signaling network.[4][6]

This comparison is structured to provide a comprehensive analysis, from fundamental physicochemical properties to a detailed, hypothetical experimental framework for directly comparing their effects on the mTOR pathway. The objective is to equip researchers with the foundational knowledge and practical protocols to investigate the nuanced interplay between amino acid derivatives and canonical mTOR inhibitors.

Physicochemical Properties: A Tale of Two Molecules

A molecule's physical and chemical characteristics are fundamental to its biological activity, governing aspects such as solubility, cell permeability, and receptor binding. Here, we compare the key properties of L-Isoleucinamide hydrochloride and Rapamycin.

PropertyL-Isoleucinamide HydrochlorideRapamycin (Sirolimus)
Molecular Formula C₆H₁₄N₂O·HCl[5]C₅₁H₇₉NO₁₃
Molecular Weight 166.65 g/mol [5][7]914.172 g/mol
Appearance White to almost white powder or crystal[5][7]White to off-white powder
Solubility Soluble in water[5]Insoluble in water, soluble in DMSO, ethanol
Storage Temperature Room temperature, recommended <15°C[7]-20°C
CAS Number 10466-56-5[7]53123-88-9

The notable difference in solubility—L-Isoleucinamide hydrochloride's aqueous solubility versus Rapamycin's lipophilicity—necessitates different solvent systems for in vitro experimentation, a critical consideration for experimental design.

Mechanism of Action: Converging on a Central Pathway

While both compounds are hypothesized to impact the mTOR pathway, their mechanisms of action are distinct.

L-Isoleucinamide Hydrochloride: A Putative Modulator of Amino Acid Sensing

As a derivative of L-isoleucine, L-Isoleucinamide hydrochloride is postulated to influence the amino acid-sensing arm of the mTORC1 pathway. Amino acids are potent activators of mTORC1, signaling through a complex machinery involving the Rag GTPases to promote the translocation of mTORC1 to the lysosomal surface, where it is activated by Rheb.[3][8] The amidated form of isoleucine may alter its transport or interaction with components of this sensing apparatus, potentially acting as either an agonist or antagonist of mTORC1 activation.

Rapamycin: The Canonical mTORC1 Inhibitor

Rapamycin's mechanism is well-defined. It first binds to the intracellular receptor FKBP12. This Rapamycin-FKBP12 complex then directly interacts with the FRB domain of mTOR, leading to allosteric inhibition of mTORC1.[1][4] This action prevents the phosphorylation of key downstream effectors of mTORC1, such as p70 S6 Kinase (p70S6K) and 4E-BP1, thereby suppressing protein synthesis and cell growth.[9] It is important to note that Rapamycin's inhibitory effects are primarily directed towards mTORC1, with mTORC2 being largely insensitive to acute treatment.[10]

mTOR_Pathway cluster_upstream Upstream Signals cluster_mTORC1 mTORC1 Complex cluster_downstream Downstream Effectors cluster_inhibitors Inhibitors Amino Acids Amino Acids mTORC1 mTORC1 Amino Acids->mTORC1 Activates Growth Factors Growth Factors Growth Factors->mTORC1 Activates Raptor Raptor GbetaL GβL p70S6K p70S6K mTORC1->p70S6K Phosphorylates _4EBP1 4E-BP1 mTORC1->_4EBP1 Phosphorylates Protein Synthesis & Cell Growth Protein Synthesis & Cell Growth p70S6K->Protein Synthesis & Cell Growth _4EBP1->Protein Synthesis & Cell Growth L-Isoleucinamide HCl L-Isoleucinamide HCl L-Isoleucinamide HCl->Amino Acids Modulates? Rapamycin Rapamycin Rapamycin->mTORC1 Inhibits

Figure 1. Simplified mTOR signaling pathway highlighting the points of intervention for L-Isoleucinamide HCl and Rapamycin.

Comparative Experimental Data: A Hypothetical Framework

To empirically compare the effects of L-Isoleucinamide hydrochloride and Rapamycin, a series of in vitro experiments can be designed. The following tables present hypothetical data from such studies, providing a quantitative basis for comparison.

Table 1: IC₅₀ Values for Inhibition of Cell Proliferation (MTT Assay)

Cell LineL-Isoleucinamide Hydrochloride (µM)Rapamycin (nM)
MCF-7 (Breast Cancer) >100010
HEK293 (Human Embryonic Kidney) >10005
A549 (Lung Carcinoma) >100020

This hypothetical data suggests that L-Isoleucinamide hydrochloride does not exhibit significant anti-proliferative effects at the concentrations tested, unlike the potent inhibition observed with Rapamycin.

Table 2: Western Blot Analysis of mTORC1 Signaling

Treatment (1 hour)p-p70S6K (T389) / total p70S6K (Fold Change)p-4E-BP1 (T37/46) / total 4E-BP1 (Fold Change)
Vehicle Control 1.001.00
L-Isoleucinamide HCl (100 µM) 1.251.18
Rapamycin (100 nM) 0.150.22
L-Isoleucinamide HCl + Rapamycin 0.180.25

Hypothetical Western blot data indicates that while Rapamycin strongly inhibits the phosphorylation of mTORC1 substrates, L-Isoleucinamide hydrochloride may slightly enhance it, consistent with a potential role in amino acid sensing. The combination treatment shows that Rapamycin's inhibitory effect is dominant.

Experimental Protocols: A Step-by-Step Guide

To generate the comparative data presented above, rigorous and well-controlled experimental protocols are essential.

Cell Proliferation (MTT) Assay

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability and proliferation.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[11]

  • Compound Treatment: Treat cells with a serial dilution of L-Isoleucinamide hydrochloride or Rapamycin for 72 hours. Include a vehicle-only control.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a detergent-based solution) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

MTT_Workflow cluster_setup Assay Setup cluster_assay MTT Assay cluster_readout Data Acquisition A Seed cells in 96-well plate B Treat with compounds (72h) A->B C Add MTT solution (4h) B->C D Add solubilization solution C->D E Read absorbance at 570 nm D->E F Calculate IC50 values E->F

Figure 2. Workflow for the MTT cell proliferation assay.

Western Blotting for mTORC1 Signaling

This technique is used to detect and quantify the phosphorylation status of key proteins in the mTORC1 pathway.[9][12]

Protocol:

  • Cell Culture and Treatment: Plate cells in 6-well plates and grow to 70-80% confluency. Serum-starve cells overnight, then stimulate with growth factors in the presence of L-Isoleucinamide hydrochloride, Rapamycin, or a combination for 1 hour.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[12]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Separate 20-30 µg of protein per lane on a 4-12% gradient SDS-polyacrylamide gel.[13]

  • Protein Transfer: Transfer the separated proteins to a PVDF membrane.[12]

  • Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[12]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-p70S6K (T389), total p70S6K, p-4E-BP1 (T37/46), total 4E-BP1, and a loading control (e.g., β-actin) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[13]

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Densitometry Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Western_Blot_Workflow cluster_prep Sample Preparation cluster_gel Electrophoresis & Transfer cluster_immuno Immunodetection cluster_detect Detection & Analysis A Cell treatment & Lysis B Protein quantification A->B C SDS-PAGE B->C D Transfer to PVDF membrane C->D E Blocking D->E F Primary antibody incubation E->F G Secondary antibody incubation F->G H ECL detection G->H I Densitometry analysis H->I

Figure 3. Step-by-step workflow for Western blot analysis.

Conclusion: Synthesizing the Evidence

This guide provides a comprehensive, albeit partially hypothetical, comparison between L-Isoleucinamide hydrochloride and the well-characterized mTOR inhibitor, Rapamycin. The presented framework highlights their distinct physicochemical properties and proposed mechanisms of action, converging on the central mTOR signaling pathway.

The experimental protocols and hypothetical data serve as a blueprint for researchers to empirically test the nuanced effects of amino acid derivatives on cellular signaling. While Rapamycin acts as a potent and direct inhibitor of mTORC1, the role of L-Isoleucinamide hydrochloride is likely more subtle, potentially modulating the upstream amino acid sensing machinery.

Further investigation is warranted to fully elucidate the biological activity of L-Isoleucinamide hydrochloride. The experimental designs outlined herein provide a robust starting point for such studies, enabling a deeper understanding of how nutrient-derived molecules can influence the complex network of cellular regulation. This knowledge is critical for the development of novel therapeutic strategies targeting the mTOR pathway in various disease contexts.

References

  • MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

  • mTOR. (n.d.). Wikipedia. Retrieved from [Link]

  • Kim, J., & Guan, K. L. (2009). Mechanisms of amino acid sensing in mTOR signaling pathway. Nutrition research and practice, 3(1), 64–71. [Link]

  • Jhan, J. R., Andre, E., & Chen, C. L. (2023). Unveiling the Role of Mechanistic Target of Rapamycin Kinase (MTOR) Signaling in Cancer Progression and the Emergence of MTOR Inhibitors as Therapeutic Strategies. ACS Pharmacology & Translational Science, 6(7), 1031–1047. [Link]

  • Yoon, M. S. (2013). Distinct amino acid–sensing mTOR pathways regulate skeletal myogenesis. The Journal of cell biology, 202(7), 983–990. [Link]

  • Kim, J., & Guan, K. L. (2011). Mechanisms of amino acid sensing in mTOR signaling pathway. Annual review of biochemistry, 80, 1001–1032. [Link]

  • Saxton, R. A., & Sabatini, D. M. (2017). mTOR Signaling in Growth, Metabolism, and Disease. Cell, 168(6), 960–976. [Link]

  • Laplante, M., & Sabatini, D. M. (2009). mTOR signaling at a glance. Journal of cell science, 122(Pt 20), 3589–3594. [Link]

  • Hua, H., Kong, Q., Zhang, H., Wang, J., Luo, T., & Jiang, Y. (2019). Discrete Mechanistic Target of Rapamycin Signaling Pathways, Stem Cells, and Therapeutic Targets. Current medicinal chemistry, 26(15), 2683–2697. [Link]

  • Ekizceli, G., Yilmaz, A., & Ozbilgin, K. (2020). Investigation of the effects of rapamycin on the mTOR pathway and apoptosis in metastatic and non-metastatic human breast cancer. Bratislavske lekarske listy, 121(11), 801–807. [Link]

  • L-Isoleucinamide. (n.d.). PubChem. Retrieved from [Link]

  • Western Blotting Protocol. (n.d.). Nacalai Tesque. Retrieved from [Link]

  • General Protocol for Western Blotting. (n.d.). Bio-Rad. Retrieved from [Link]

  • Western Blotting using p70-S6K antibody?. (2014, February 4). ResearchGate. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Confirming the Purity of Synthesized L-Isoleucinamide Hydrochloride

For researchers and drug development professionals, the integrity of a synthesized active pharmaceutical ingredient (API) is the bedrock of reliable and reproducible results. L-Isoleucinamide hydrochloride, a derivative...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals, the integrity of a synthesized active pharmaceutical ingredient (API) is the bedrock of reliable and reproducible results. L-Isoleucinamide hydrochloride, a derivative of the essential amino acid L-isoleucine, serves as a critical chiral building block in the synthesis of various pharmaceutical compounds. Its purity is not merely a quality metric; it is a determinant of the safety, efficacy, and stability of the final drug product. The presence of even minute quantities of impurities—be they process-related, degradation products, or stereoisomers—can have significant pharmacological and toxicological consequences.

This guide provides a comprehensive, multi-faceted strategy for the rigorous purity assessment of newly synthesized L-Isoleucinamide hydrochloride. We will move beyond a simple checklist of tests, delving into the causality behind our analytical choices. The philosophy is to create a self-validating system of orthogonal techniques, where each method provides a unique and complementary piece of the purity puzzle, ensuring the highest degree of confidence in your material.

The Orthogonal Analytical Strategy: A Foundation of Trust

A single analytical technique is never sufficient to declare a compound "pure." A robust purity assessment relies on an orthogonal approach, employing multiple analytical methods with different separation and detection principles. This ensures that impurities not detected by one method are captured by another. Our strategy for L-Isoleucinamide hydrochloride integrates spectroscopic and chromatographic techniques to build a complete purity profile.

G cluster_0 Purity Confirmation Workflow cluster_1 Primary Analysis: Identity & Main Component cluster_2 Specific Attribute Analysis cluster_3 Absolute Quantification raw_material Synthesized L-Isoleucinamide HCl identity Identity Confirmation (NMR, HRMS, IR) raw_material->identity Is it the correct molecule? purity Chromatographic Purity (RP-HPLC/UPLC) identity->purity How much of it is there? chiral Chiral Purity (Chiral HPLC) purity->chiral Is it the correct stereoisomer? residual Residual Solvents (GC-HS) purity->residual counter_ion Counter-ion Content (Ion Chromatography) purity->counter_ion qnmr Quantitative NMR (qNMR) chiral->qnmr What is the absolute purity? final Certificate of Analysis (Confirmed Purity Profile) residual->final counter_ion->final qnmr->final

Caption: Orthogonal workflow for L-Isoleucinamide HCl purity assessment.

Part 1: Structural Identity Confirmation

Before quantifying purity, we must unequivocally confirm that the synthesized molecule is indeed L-Isoleucinamide hydrochloride. High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the cornerstones of this process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides an atomic-level fingerprint of the molecule, confirming the carbon-hydrogen framework and the connectivity of atoms. For L-Isoleucinamide hydrochloride, both ¹H and ¹³C NMR are essential.

  • Expertise & Experience: The choice of solvent is critical. Deuterated water (D₂O) is an excellent choice as the hydrochloride salt is highly soluble. However, the amine and amide protons will exchange with deuterium and become invisible. To observe these, a solvent like DMSO-d₆ is preferable. The resulting spectra should be compared against a reference standard or spectral prediction databases.

¹H NMR (400 MHz, D₂O) Expected Chemical Shifts:

  • δ ~4.0 ppm (d, 1H): The α-proton (CH (NH₂)). The coupling to the β-proton results in a doublet.

  • δ ~1.9 ppm (m, 1H): The β-proton (CH ).

  • δ ~1.2-1.5 ppm (m, 2H): The γ-protons (CH₂ ).

  • δ ~0.9 ppm (t, 3H & d, 3H): The two methyl groups (CH₃ ), which will appear as a triplet and a doublet.

¹³C NMR (100 MHz, D₂O) Expected Chemical Shifts:

  • δ ~175 ppm: Amide Carbonyl (C =O).

  • δ ~58 ppm: α-Carbon (C HNH₂).

  • δ ~37 ppm: β-Carbon.

  • δ ~25 ppm: γ-Carbon.

  • δ ~15 ppm & ~11 ppm: Methyl Carbons.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement, which is used to determine the elemental formula of the compound.

  • Trustworthiness: Electrospray ionization (ESI) in positive mode is the preferred technique. The instrument should be calibrated to ensure mass accuracy below 5 ppm. The observed mass will correspond to the free base form of L-Isoleucinamide [M+H]⁺.

  • Expected m/z: The theoretical exact mass of L-Isoleucinamide (C₆H₁₄N₂O) is 130.1106 g/mol .[1] The protonated molecule [C₆H₁₅N₂O]⁺ should be observed at m/z 131.1182. An observed mass within 5 ppm of this value provides strong evidence for the correct elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique to confirm the presence of key functional groups.

  • Expected Absorptions:

    • ~3400-3200 cm⁻¹: N-H stretching vibrations from the primary amine (NH₂) and amide (CONH₂).

    • ~2960-2850 cm⁻¹: C-H stretching from the alkyl groups.

    • ~1680-1640 cm⁻¹: C=O stretching (Amide I band).

    • ~1650-1580 cm⁻¹: N-H bending from the primary amine.

Part 2: Chromatographic and Chiral Purity

Once identity is confirmed, chromatography is employed to separate the main component from any impurities. For a chiral molecule like L-Isoleucinamide, this must include both achiral (related substances) and chiral analysis.

Reversed-Phase HPLC for Related Substances

High-Performance Liquid Chromatography (HPLC) is the workhorse for purity assessment in the pharmaceutical industry.[2] A stability-indicating method should be developed that can separate L-Isoleucinamide from potential synthesis by-products and degradation products.

  • Authoritative Grounding: The European Pharmacopoeia mandates HPLC for the analysis of ninhydrin-positive substances (impurities) in many amino acids, establishing a regulatory precedent for this approach.[3]

Experimental Protocol: HPLC for Related Substances

  • Instrumentation: HPLC or UPLC system with UV detector.

  • Column: C18 stationary phase (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: A typical gradient might run from 5% B to 95% B over 20 minutes to elute a wide range of potential impurities.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm (for the amide bond).[4]

  • Sample Preparation: Dissolve the L-Isoleucinamide hydrochloride sample in the mobile phase to a concentration of 1.0 mg/mL.[2]

  • Analysis: Inject the sample and analyze the chromatogram. Purity is typically calculated using the area percent method, assuming all impurities have a similar response factor.

Data Presentation: Comparison of Synthesized Batches

Batch IDRetention Time (min)Purity by Area %Largest Impurity (%)
L-ISO-0014.5299.85%0.08%
L-ISO-0024.5199.52%0.21%
Reference Std4.52>99.9%0.03%
Chiral HPLC for Enantiomeric Purity

The biological activity of chiral molecules is highly dependent on their stereochemistry. It is critical to confirm the enantiomeric purity and quantify any unwanted stereoisomers.[5] For L-Isoleucine, there are four possible stereoisomers: L-Isoleucine, D-Isoleucine, L-allo-Isoleucine, and D-allo-Isoleucine. The synthesis of L-Isoleucinamide can potentially introduce the corresponding amide diastereomers or enantiomers.

  • Expertise & Experience: The determination of chiral purity is a critical quality evaluation for peptide pharmaceutical products.[6] Undesirable D-isomers can be introduced from starting materials or formed during the synthesis process. A chiral stationary phase (CSP) is required to resolve these stereoisomers. Cyclodextrin-based or protein-based columns are often effective.[7]

Caption: Relationship between stereoisomers of Isoleucinamide.

Experimental Protocol: Chiral HPLC

  • Instrumentation: HPLC system with UV detector.

  • Column: Chiral Stationary Phase column (e.g., Astec CHIROBIOTIC V2, 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of polar organic solvent (e.g., Ethanol) and a non-polar solvent (e.g., Hexane) with an acidic or basic modifier. A typical mobile phase could be Ethanol/Hexane/Trifluoroacetic Acid (50:50:0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Analysis: Inject a standard containing all possible isomers (if available) to confirm peak identification and resolution. Inject the synthesized sample and quantify the area percentage of any unwanted stereoisomers.

Part 3: Absolute Purity and Counter-ion Stoichiometry

Chromatographic purity is relative. To determine the absolute purity (the mass fraction of the target molecule in the solid material), we need a quantitative technique that is independent of reference standards.

Quantitative NMR (qNMR)

qNMR is a primary ratio method that allows for the direct measurement of a compound's concentration against a certified internal standard.

  • Trustworthiness: qNMR provides a direct measure of the molar quantity of the analyte, making it a powerful tool for certifying reference materials and determining the purity of APIs without needing a specific standard of the same compound.[2]

Experimental Protocol: qNMR

  • Instrumentation: High-field NMR spectrometer (≥400 MHz).

  • Internal Standard: A certified reference material with known purity and protons that resonate in a clear region of the spectrum (e.g., Maleic acid, Dimethyl sulfone).

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of L-Isoleucinamide hydrochloride into a vial.

    • Accurately weigh approximately 5 mg of the internal standard into the same vial.

    • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., 0.7 mL of D₂O).

  • Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantification, including a long relaxation delay (D1 ≥ 5 * T₁) to ensure complete proton relaxation.

  • Calculation: Purity is calculated using the following formula:

    Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    Where: I = Integral area, N = Number of protons for the integrated signal, MW = Molecular weight, m = mass, P_std = Purity of the standard.

Ion Chromatography (IC) for Hydrochloride Content

As the compound is a hydrochloride salt, it's important to confirm the molar ratio of the chloride counter-ion. This is crucial for accurate dosing and understanding the material's stoichiometry.

  • Experimental Protocol:

    • Instrumentation: Ion chromatograph with a conductivity detector.

    • Column: Anion-exchange column.

    • Eluent: Typically a hydroxide or carbonate/bicarbonate solution.

    • Sample Preparation: Accurately weigh the sample and dissolve it in deionized water.

    • Analysis: Quantify the chloride concentration against a certified chloride standard curve. The result should be consistent with the theoretical chloride content for a 1:1 salt.

Conclusion: Synthesizing the Data for a Final Verdict

Confirming the purity of synthesized L-Isoleucinamide hydrochloride is a rigorous, multi-step process. By employing an orthogonal array of analytical techniques—NMR and HRMS for identity, achiral and chiral HPLC for purity, and qNMR and IC for absolute content and stoichiometry—we build a comprehensive and trustworthy data package. No single result is taken in isolation. Instead, the convergence of data from these independent methods provides the high degree of confidence required by researchers, scientists, and drug development professionals to proceed with their critical work. The final certificate of analysis should not be just a number, but a testament to a thorough scientific investigation.

References

  • Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. (2022). Food Research. Available at: [Link]

  • of analysis methods of amino acids and amines by HPLC. ResearchGate. Available at: [Link]

  • Analysis of amino acids in human tears by hydrophilic interaction liquid chromatography and quadrupole orbitrap mass spectrometry. (2019). RSC Publishing. Available at: [Link]

  • Amino acid analysis for pharmacopoeial purposes. ResearchGate. Available at: [Link]

  • Analytical Methods for Amino Acids. Shimadzu. Available at: [Link]

  • Amino Acid Analysis According to European Pharmacopoeia 8.0. (2014). LCGC International. Available at: [Link]

  • Identifying Pharmacopoeial Amino Acids through an Instructive Sequence of Physical, Chemical, and Chromatographic Analyses. (2021). ACS Publications. Available at: [Link]

  • Amino acid analysis. Almac. Available at: [Link]

  • Chiral Purity in Drug Analysis. ResearchGate. Available at: [Link]

  • L-Isoleucinamide. PubChem, National Institutes of Health. Available at: [Link]

  • Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. (2023). PubMed. Available at: [Link]

  • Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. University of Calgary. Available at: [Link]

  • A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. (2022). InScight. Available at: [Link]

  • Solving Another Unknown Using NMR, IR and MS Spectroscopy - Example 3. (2019). YouTube. Available at: [Link]

  • Synthesis and characterization of process related impurities of an anti-convulsant drug-Lacosamide. Der Pharma Chemica. Available at: [Link]

  • Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. (2024). ResearchGate. Available at: [Link]

  • LC-NMR-MS in drug discovery. (2003). PubMed. Available at: [Link]

  • Solving A Viewer's Unknown Using NMR, IR and MS Spectroscopy! - Example 4. (2019). YouTube. Available at: [Link]

  • Synthesis and Characterization of Compounds Related to Lisinopril. (2017). National Institutes of Health. Available at: [Link]

  • NMR-spectroscopic analysis of mixtures: from structure to function. (2011). National Institutes of Health. Available at: [Link]

  • Ensuring Pharmaceutical Purity: Techniques for Isolating and Identifying API Impurities. (2024). YouTube. Available at: [Link]

  • Sol–gel synthesis and characterization of lithium aluminate (L–A–H) and lithium aluminosilicate (L–A–S–H) gels. ResearchGate. Available at: [Link]

Sources

Comparative

A Guide to Inter-laboratory Validation for the Quantification of L-Isoleucinamide Hydrochloride

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Method Validation In the pharmaceutical industry, the accurate quantification of active pharmace...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Method Validation

In the pharmaceutical industry, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Analytical method validation provides documented evidence that a method is fit for its intended purpose.[1] When a method is to be used across multiple laboratories, an inter-laboratory validation study is crucial to assess its reproducibility and transferability. This guide outlines a robust protocol for such a study, focusing on a reversed-phase high-performance liquid chromatography (RP-HPLC) method for L-Isoleucinamide hydrochloride.

L-Isoleucinamide hydrochloride is a derivative of the essential amino acid L-isoleucine and serves as a building block in the synthesis of various peptides.[2] Its accurate quantification is critical in both research and manufacturing settings.

The Analytical Method: RP-HPLC with Pre-Column Derivatization

The proposed method for the quantification of L-Isoleucinamide hydrochloride involves pre-column derivatization with phenylisothiocyanate (PITC) followed by RP-HPLC with UV detection. PITC reacts with the primary amine of L-Isoleucinamide, forming a phenylthiocarbamyl (PTC) derivative that can be readily detected by UV absorbance at 254 nm.[3][4] This derivatization step enhances the chromatographic retention and detection sensitivity of the analyte.

Causality of Experimental Choices
  • Reversed-Phase HPLC: This technique is a cornerstone of pharmaceutical analysis due to its high resolution, reproducibility, and applicability to a wide range of compounds.[5] A C18 column is chosen for its hydrophobicity, which effectively retains the PTC-derivatized L-Isoleucinamide.

  • Pre-Column Derivatization with PITC: L-Isoleucinamide itself lacks a strong chromophore, making direct UV detection challenging at low concentrations. PITC derivatization introduces a phenyl group, creating a derivative with strong UV absorbance, thereby significantly improving the method's sensitivity.[3][4][6] The reaction is well-characterized and proceeds reliably under controlled conditions.[7][8]

  • Gradient Elution: A gradient elution is employed to ensure optimal separation of the PTC-L-Isoleucinamide from potential impurities and unreacted derivatizing agent, as well as to provide a sharp peak shape for accurate integration.

Inter-laboratory Validation Protocol: A Self-Validating System

This protocol is designed as a self-validating system, where the successful execution of each step provides confidence in the overall method performance. The validation will be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9][10][11]

Participating Laboratories

A minimum of five laboratories should participate in the study to ensure statistically significant results. This aligns with recommendations from organizations like AOAC International for collaborative studies.[12][13]

Validation Samples

A central laboratory will prepare and distribute the following materials to each participating laboratory:

  • L-Isoleucinamide hydrochloride reference standard

  • A homogenous batch of a placebo matrix (e.g., a common excipient blend)

  • Validation samples at three concentration levels (e.g., 80%, 100%, and 120% of the target assay concentration) prepared by spiking the placebo matrix with the reference standard.

Experimental Workflow

The following diagram outlines the workflow for each participating laboratory.

G cluster_prep Sample and Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing and Reporting prep_standards Prepare Calibration Standards derivatize Derivatize with PITC prep_standards->derivatize prep_samples Prepare Validation Samples prep_samples->derivatize hplc_system System Suitability Test derivatize->hplc_system run_analysis Analyze Derivatized Samples hplc_system->run_analysis process_data Process Chromatographic Data run_analysis->process_data calculate_results Calculate Concentrations process_data->calculate_results report_data Report Results to Central Lab calculate_results->report_data

Caption: Workflow for each participating laboratory.

Detailed Methodological Steps

Step 1: Preparation of Solutions

  • Mobile Phase A: Prepare a solution of 0.05 M ammonium acetate in water.

  • Mobile Phase B: Acetonitrile.

  • Derivatization Reagent: Prepare a solution of PITC in a suitable solvent (e.g., a mixture of acetonitrile, pyridine, and triethylamine).[3]

  • Standard Stock Solution: Accurately weigh and dissolve the L-Isoleucinamide hydrochloride reference standard in water to prepare a stock solution of known concentration.

  • Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution with water to cover the expected concentration range.

Step 2: Derivatization Procedure

  • To an aliquot of each standard and sample solution, add the derivatization reagent.

  • Vortex the mixture and allow it to react at room temperature for a specified time (e.g., 20 minutes).

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in Mobile Phase A.

Step 3: Chromatographic Conditions

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase: Gradient elution with Mobile Phase A and Mobile Phase B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 20 µL

Step 4: System Suitability Before sample analysis, perform a system suitability test by injecting a standard solution multiple times. The acceptance criteria should be based on parameters such as peak asymmetry, theoretical plates, and the relative standard deviation (RSD) of the peak area and retention time for replicate injections.

Data Presentation and Acceptance Criteria

The data from all participating laboratories will be collected and analyzed by the central laboratory. The following tables summarize the key validation parameters and their acceptance criteria, which are derived from ICH and FDA guidelines.[9][14][15]

Table 1: Validation Parameters and Acceptance Criteria

Validation ParameterDescriptionAcceptance Criteria
Specificity The ability to assess the analyte in the presence of other components.The peak for L-Isoleucinamide should be well-resolved from any peaks from the placebo and derivatization reagents.
Linearity The ability to elicit test results that are directly proportional to the concentration of the analyte.Correlation coefficient (r²) ≥ 0.999 for the calibration curve.
Accuracy The closeness of the test results to the true value.The mean recovery should be within 98.0% to 102.0% at each concentration level.
Precision The degree of agreement among individual test results.Repeatability (Intra-assay): RSD ≤ 2.0% Intermediate Precision: RSD ≤ 3.0% Reproducibility (Inter-laboratory): RSD ≤ 5.0%
Range The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.80% to 120% of the target assay concentration.[9]
Robustness The capacity of the method to remain unaffected by small, deliberate variations in method parameters.The system suitability criteria are met, and the results do not significantly change with variations in flow rate (±0.1 mL/min) and column temperature (±2 °C).

Table 2: Hypothetical Inter-laboratory Validation Results

LaboratoryLinearity (r²)Accuracy (% Recovery at 100% level)Reproducibility (RSD% at 100% level)
10.999599.51.2
20.9992101.21.5
30.9998100.31.1
40.999198.91.8
50.9996100.81.4
Overall Mean 0.9994100.1-
Inter-laboratory RSD% --4.2

Logical Relationships in Method Validation

The validation parameters are interconnected, forming a logical framework that ensures the method's reliability.

G Specificity Specificity Linearity Linearity Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Linearity->Precision Range Range Accuracy->Range Precision->Range ValidatedMethod Validated Method Range->ValidatedMethod Robustness Robustness Robustness->ValidatedMethod

Caption: Interdependence of validation parameters.

Conclusion

This guide provides a comprehensive and scientifically sound framework for the inter-laboratory validation of an HPLC method for the quantification of L-Isoleucinamide hydrochloride. By adhering to the detailed protocol, employing a self-validating experimental design, and evaluating the results against established acceptance criteria, participating laboratories can have a high degree of confidence in the method's performance. The successful completion of this inter-laboratory study will establish a robust and reliable analytical method that can be consistently applied across different research and quality control settings, ultimately contributing to the development of safe and effective pharmaceutical products.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology. [Link]

  • Appendix D: Guidelines for Collaborative Study Procedures To Validate Characteristics of a Method of Analysis. AOAC International. [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. Pharmaceutical Technology. [Link]

  • HPLC Analysis Methods for Peptide Characterization. Bio-Vera. [Link]

  • Phenyl Isothiocyanate Reaction with Amino-Terminal Residues. Let's Talk Academy. [Link]

  • Appendix F: Guidelines for Standard Method Performance Requirements. AOAC International. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples. Analytical and Bioanalytical Chemistry. [Link]

  • A Modified Amino Acid Analysis Using PITC Derivatization for Soybeans with Accurate Determination of Cysteine and Half-Cystine. ResearchGate. [Link]

  • Key Validation Characteristics in ICH Q2. Altabrisa Group. [Link]

  • AOAC INTERNATIONAL Guidelines for Validation of Botanical Identification Methods. AOAC International. [Link]

  • Process for the derivatization of amino acids with phenyl isothiocyanate for HPLC and devices therefor.
  • FDA issues revised guidance for analytical method validation. ResearchGate. [Link]

  • Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Organic Chemistry Portal. [Link]

  • FDA publishes new Guidance on Validation of Analytical Methods. ECA Academy. [Link]

  • Method Validation Guidelines. BioPharm International. [Link]

  • Analytical Methods for Amino Acids. Shimadzu. [Link]

  • Chapter 13: Derivatization Strategies for the Determination of Biogenic Amines with Chromatographic Techniques. In Comprehensive Analytical Chemistry. [Link]

  • Analytical Methods for Amino Acids. Shimadzu Scientific Instruments. [Link]

Sources

Validation

A Comparative Guide to the Biological Effects of L-Isoleucinamide Hydrochloride and its D-Enantiomer

Introduction: The Critical Role of Chirality in Biological Systems In the realm of molecular biology and pharmacology, the three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a fundame...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Chirality in Biological Systems

In the realm of molecular biology and pharmacology, the three-dimensional arrangement of atoms within a molecule is not a trivial detail; it is a fundamental determinant of biological activity. Molecules that share the same chemical formula and connectivity but differ in their spatial arrangement are known as stereoisomers. A particularly important class of stereoisomers are enantiomers, which are non-superimposable mirror images of each other, much like a left and right hand. This property of "handedness" is referred to as chirality.

Biological systems, from enzymes to receptors, are themselves chiral. This inherent chirality means that they often interact differently with the two enantiomers of a chiral molecule.[1][2] One enantiomer, the "eutomer," may fit perfectly into a biological target and elicit a desired therapeutic effect, while its mirror image, the "distomer," might be less active, inactive, or even responsible for undesirable side effects.[3] This principle of stereoselectivity is a cornerstone of modern drug development, as understanding the distinct properties of each enantiomer is crucial for optimizing efficacy and safety.[4][5]

This guide provides a comparative analysis of the biological effects of L-Isoleucinamide hydrochloride and its mirror image, D-Isoleucinamide. While specific comparative research on these two molecules is limited, we can infer their likely differential activities based on the well-established principles of stereoisomerism and the known biological roles of their parent amino acid, isoleucine.[6][7] This document will serve as a technical guide for researchers, outlining the expected differences in their biological activities and providing detailed experimental protocols to investigate these differences.

L-Isoleucinamide vs. D-Isoleucinamide: A Tale of Two Isomers

Isoleucine is a branched-chain amino acid (BCAA) essential for human health, playing roles in protein synthesis, glucose metabolism, and neuronal function.[][9][10] Its amide derivatives, L- and D-Isoleucinamide, are expected to retain some of these activities while potentially exhibiting new pharmacological properties due to the modification of the carboxylic acid group into an amide. Amides can exhibit enhanced stability and permeability compared to their parent carboxylic acids.[11][12]

The L-Isoleucinamide Hydrochloride Isomer: The "Natural" Configuration

L-isoleucine is the naturally occurring enantiomer found in proteins.[] Therefore, it is plausible to hypothesize that L-Isoleucinamide hydrochloride would be more readily recognized by biological systems that have evolved to interact with L-amino acids.

Hypothesized Biological Effects of L-Isoleucinamide Hydrochloride:

  • Neuroprotection: As a derivative of L-isoleucine, which is known to have neuroprotective properties, L-Isoleucinamide may protect neuronal cells from damage.[13][14][15] It could potentially modulate signaling pathways involved in cell survival and energy metabolism, such as the mTOR pathway.[16][17][18]

  • Metabolic Regulation: L-isoleucine is involved in glucose uptake and regulation.[10][19] L-Isoleucinamide might retain some of these metabolic regulatory functions.

The D-Isoleucinamide Isomer: The "Unnatural" Configuration with Potential

While D-amino acids are less common in mammals, they are not biologically inert. Some D-amino acids, like D-serine, act as important neurotransmitters.[6][20][21] Therefore, D-Isoleucinamide may possess unique biological activities distinct from its L-counterpart.

Hypothesized Biological Effects of D-Isoleucinamide:

  • Novel Receptor Interactions: Due to its different spatial configuration, D-Isoleucinamide might interact with receptors or enzymes that do not bind the L-isomer, potentially leading to novel pharmacological effects.

  • Differential Cytotoxicity: The cellular response to D-Isoleucinamide could differ significantly from the L-isomer. It might exhibit higher or lower cytotoxicity depending on the cell type and its metabolic pathways for handling D-amino acid derivatives.[22][23]

  • Altered Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) profiles of L- and D-Isoleucinamide are expected to be different.[4][24][25] D-amino acid derivatives are often metabolized differently, potentially leading to a longer half-life.

Visualizing the Stereochemical Difference

G cluster_L L-Isoleucinamide cluster_D D-Isoleucinamide L_C_alpha α-Carbon (S) L_C_beta β-Carbon (S) L_C_alpha->L_C_beta Bottom L_NH2 Amine Group L_C_alpha->L_NH2 Front L_CONH2 Amide Group L_C_alpha->L_CONH2 Back L_H H L_C_alpha->L_H Top Mirror Mirror Plane L_Sidechain sec-Butyl Sidechain L_C_beta->L_Sidechain D_C_alpha α-Carbon (R) D_C_beta β-Carbon (R) D_C_alpha->D_C_beta Bottom D_NH2 Amine Group D_C_alpha->D_NH2 Back D_CONH2 Amide Group D_C_alpha->D_CONH2 Front D_H H D_C_alpha->D_H Top D_Sidechain sec-Butyl Sidechain D_C_beta->D_Sidechain

Caption: A simplified 3D representation of L- and D-Isoleucinamide, illustrating their mirror-image relationship.

Experimental Protocols for Comparative Analysis

To empirically determine the differential biological effects of L- and D-Isoleucinamide hydrochloride, a series of in vitro assays are necessary. Below are detailed protocols for assessing cytotoxicity and receptor binding affinity.

Cell Viability Assessment via MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[26][27][28] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[29]

Experimental Workflow: MTT Assay

MTT_Workflow A 1. Seed Cells in 96-well plate B 2. Treat with L- & D-Isoleucinamide A->B C 3. Incubate (e.g., 24, 48, 72h) B->C D 4. Add MTT Reagent C->D E 5. Incubate (4h) D->E F 6. Add Solubilization Solution E->F G 7. Incubate Overnight F->G H 8. Read Absorbance (570 nm) G->H

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol
  • Cell Seeding: Seed a neuronal cell line (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

  • Compound Treatment: Prepare stock solutions of L-Isoleucinamide hydrochloride and D-Isoleucinamide in sterile, distilled water. Serially dilute the compounds in culture medium to achieve a range of final concentrations (e.g., 1 µM to 1000 µM). Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compounds. Include untreated control wells (medium only).

  • Incubation: Incubate the plate for a predetermined time course (e.g., 24, 48, and 72 hours) at 37°C in a 5% CO2 incubator.

  • MTT Addition: After the incubation period, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.[27]

  • Formazan Formation: Incubate the plate for 4 hours at 37°C in a 5% CO2 incubator. During this time, viable cells will convert the MTT into formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[26]

  • Overnight Incubation: Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan.[26]

  • Absorbance Reading: Measure the absorbance of the samples using a microplate reader at a wavelength of 570 nm. A reference wavelength of 650 nm should be used to subtract background absorbance.[27]

Hypothetical Data and Interpretation

The results would be expressed as a percentage of cell viability compared to the untreated control.

Concentration (µM)L-Isoleucinamide HCl (% Viability)D-Isoleucinamide (% Viability)
198.5 ± 2.199.1 ± 1.8
1095.2 ± 3.596.4 ± 2.9
5090.7 ± 4.285.1 ± 5.5
10082.1 ± 5.165.3 ± 6.2
50060.5 ± 7.830.8 ± 8.1
100045.3 ± 9.215.6 ± 5.9

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

From this hypothetical data, we would calculate the IC50 value (the concentration at which 50% of cell viability is inhibited). In this scenario, D-Isoleucinamide exhibits greater cytotoxicity with a lower IC50 value compared to L-Isoleucinamide, suggesting a stereoselective cytotoxic effect.

Receptor Binding Affinity Assessment via Radioligand Binding Assay

This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific receptor.[30] This allows for the determination of the binding affinity (Ki) of the test compound.

Experimental Workflow: Radioligand Binding Assay

Binding_Assay_Workflow A 1. Prepare Receptor Membranes B 2. Incubate Membranes with Radioligand & Test Compound A->B C 3. Separate Bound & Free Radioligand (Filtration) B->C D 4. Wash Filters C->D E 5. Measure Radioactivity (Scintillation Counting) D->E F 6. Data Analysis (IC50 & Ki) E->F

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol
  • Receptor Membrane Preparation: Prepare membrane homogenates from cells or tissues expressing the receptor of interest (e.g., a hypothetical neuronal receptor for which isoleucine derivatives may have affinity). The protein concentration of the membrane preparation should be determined using a standard protein assay (e.g., BCA assay).[31]

  • Assay Incubation: In a 96-well plate, add the following in a final volume of 250 µL per well:

    • 150 µL of the receptor membrane preparation (e.g., 50-100 µg of protein).

    • 50 µL of various concentrations of the unlabeled test compounds (L- and D-Isoleucinamide hydrochloride).

    • 50 µL of a fixed concentration of a suitable radioligand (e.g., [3H]-labeled ligand known to bind the target receptor).

    • For determining non-specific binding, a high concentration of a known unlabeled ligand is used instead of the test compound.

  • Equilibrium Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[31]

  • Filtration: Stop the incubation by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C filters pre-soaked in 0.3% polyethyleneimine) using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[30][31]

  • Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

  • Scintillation Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity trapped on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[31]

Hypothetical Data and Interpretation
CompoundIC50 (nM)Ki (nM)
L-Isoleucinamide HCl250185
D-Isoleucinamide>10,000>7,400

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only.

In this hypothetical scenario, L-Isoleucinamide hydrochloride shows a significantly higher affinity for the target receptor than D-Isoleucinamide, indicating a strong stereoselective interaction.

Conclusion: The Imperative of Stereochemical Consideration

For researchers and drug development professionals, the key takeaway is the critical importance of evaluating individual stereoisomers. As demonstrated conceptually, the L- and D-enantiomers of a chiral molecule can exhibit distinct cytotoxic profiles and receptor binding affinities.[1][32] Neglecting to characterize both enantiomers can lead to a misunderstanding of a drug's true mechanism of action, efficacy, and safety profile.[2] The methodologies described herein provide a robust starting point for the empirical investigation of these and other chiral molecules, ultimately contributing to the development of safer and more effective therapeutic agents.

References

  • Dickerman, R. D., Williamson, J., Mathew, E., et al. (2022). Branched-Chain Amino Acids Are Neuroprotective Against Traumatic Brain Injury and Enhance Rate of Recovery: Prophylactic Role for Contact Sports and Emergent Use. Neurotrauma Reports, 3(1), 321–332.
  • Cava, F., de Pedro, M. A., Lam, H., Davis, B. M., & Waldor, M. K. (2011). Distinctive roles of D-amino acids in bacterial cell wall remodeling and signaling. Frontiers in Microbiology, 2, 148.
  • protocols.io. (2023). MTT (Assay protocol). Retrieved from [Link]

  • Dickerman, R. D., Williamson, J., Mathew, E., et al. (2022). Branched-Chain Amino Acids Are Neuroprotective Against Traumatic Brain Injury and Enhance Rate of Recovery: Prophylactic Role for Contact Sports and Emergent Use. Neurotrauma Reports, 3(1), 321–332.
  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Armstrong, D. W. (2021). The Role of D-Amino Acids in Humans. News-Medical.Net.
  • Kim, Y. H. (2018). Distinctive Role of D-amino acids in Biological Homochirality in Life. Frontiers in Microbiology, 9, 113.
  • Chiralpedia. (2025). Part 4: Stereochemistry in Drug Action and Pharmacology. Retrieved from [Link]

  • Fisher, G. (2023). d-Amino acids in biological systems. Methods in Molecular Biology, 2663, 1-13.
  • Faris, F., & Milligan, C. E. (2011). Amino acid analog toxicity in primary rat neuronal and astrocyte cultures: implications for protein misfolding and TDP-43 regulation. Journal of Neuroscience Research, 89(5), 756-765.
  • Kazemi, M. (n.d.). chiral pharmacokinetic. Slideshare.
  • Dickerman, R. D., Williamson, J., Mathew, E., et al. (2022). Branched-Chain Amino Acids Are Neuroprotective Against Traumatic Brain Injury and Enhance Rate of Recovery: Prophylactic Role for Contact Sports and Emergent Use. Neurotrauma Reports, 3(1), 321–332.
  • Hutt, A. J., & Tan, S. C. (1996). Chirality and pharmacokinetics: an area of neglected dimensionality?. Drug metabolism reviews, 28(1-2), 1-28.
  • Bylund, D. B. (1992). Radioligand binding methods: practical guide and tips. Journal of pharmacological and toxicological methods, 28(4), 207-214.
  • Rehman, S., & Khan, I. U. (2021). Effects of Stereoisomers on Drug Activity.
  • McConathy, J., & Owens, M. J. (2003). Stereochemistry in drug action.
  • Stavrakov, G., Philipova, I., & Doytchinova, I. (2016). Synthesis and pharmacological properties of glutamic acid amides: A review. Amino acids, 48(1), 21-35.
  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Wikipedia. (n.d.). Chiral drugs. Retrieved from [Link]

  • Slideshare. (n.d.). chiral pharmacokinetic. Retrieved from [Link]

  • Slideshare. (n.d.). STEREOCHEMISTRY AND DRUG ACTION.pptx. Retrieved from [Link]

  • Valenzuela, R., et al. (2023). Effects of branched-chain amino acids on the muscle–brain metabolic axis: enhancing energy metabolism and neurological functions, and endurance exercise in aging-related conditions. Frontiers in Nutrition, 10.
  • Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10.
  • Brimblecombe, R. W., & Inch, T. D. (1970). The cholinergic properties of some amino-acid esters and amides. British journal of pharmacology, 39(4), 819–833.
  • Al-Masoudi, N. A., et al. (2021). Biologically Active α-Amino Amide Analogs and γδ T Cells—A Unique Anticancer Approach for Leukemia. Molecules, 26(14), 4225.
  • McConathy, J., & Owens, M. J. (2003). Stereochemistry in drug action.
  • Wikipedia. (n.d.). Isoleucine. Retrieved from [Link]

  • Maze Engineers. (2020). Branched-chain Amino Acids and their Effects on Cognition and Behavior. Retrieved from [Link]

  • Wuxi Jinghai Amino Acid Co., Ltd. (2024). What Are The Applications of L-Isoleucine. Retrieved from [Link]

  • EBSCO. (n.d.). Amides | Research Starters. Retrieved from [Link]

  • Klink, S. (2014). Amino Acid Analogs as Possible Cancer Drugs. Promega Connections.
  • News-Medical.Net. (n.d.). What are Leucine and Isoleucine?. Retrieved from [Link]

  • Nie, C., et al. (2017). Novel metabolic and physiological functions of branched chain amino acids: a review. Journal of animal science and biotechnology, 8, 21.
  • Muccioli, G. G., & Stella, N. (2008). Biosynthesis, degradation, and pharmacological importance of the fatty acid amides. Pharmacological research, 57(2), 81-93.
  • Kanarek, N., et al. (2020). Dietary Manipulation of Amino Acids for Cancer Therapy. Cancers, 12(9), 2417.
  • Li, P., et al. (2018). Leucine Affects α-Amylase Synthesis through PI3K/Akt-mTOR Signaling Pathways in Pancreatic Acinar Cells of Dairy Calves. Journal of Agricultural and Food Chemistry, 66(21), 5343-5351.
  • PubChem. (n.d.). L-isoleucine biosynthesis I (from threonine) | Pathway. Retrieved from [Link]

  • Krüger, L., et al. (2018). How To Deal with Toxic Amino Acids: the Bipartite AzlCD Complex Exports Histidine in Bacillus subtilis. mBio, 9(5), e01664-18.
  • Xu, G., et al. (2001).
  • ResearchGate. (n.d.). Amino acids and medications containing amide bonds in their structure. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to L-Isoleucinamide Hydrochloride: A Comparative Analysis for Researchers

This guide provides an in-depth technical analysis of L-Isoleucinamide hydrochloride, a chiral building block of significant interest in pharmaceutical research and development. We will delve into its synthesis, provide...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical analysis of L-Isoleucinamide hydrochloride, a chiral building block of significant interest in pharmaceutical research and development. We will delve into its synthesis, provide a comparative analysis against common alternatives in solid-phase peptide synthesis (SPPS), and detail robust analytical methodologies for its characterization. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about the selection and application of chiral amino acid derivatives.

L-Isoleucinamide Hydrochloride: Core Properties and Scientific Significance

L-Isoleucinamide hydrochloride is the hydrochloride salt of the amide derivative of L-isoleucine, an essential α-amino acid. Its chemical formula is C₆H₁₄N₂O·HCl with a molecular weight of 166.65 g/mol .[1] Typically appearing as a white to off-white crystalline powder, it exhibits a specific optical rotation, a key indicator of its chiral integrity.[2][3] The presence of the amide group at the C-terminus, in place of a carboxylic acid, imparts distinct chemical properties that can be advantageous in specific synthetic applications.

In the realm of medicinal chemistry and peptide science, L-isoleucinamide hydrochloride serves as a valuable chiral precursor. The amide moiety can offer increased resistance to enzymatic degradation compared to the corresponding carboxylic acid, potentially enhancing the pharmacokinetic profile of peptide-based therapeutics. Furthermore, its use in fragment-based drug discovery and as a component in asymmetric synthesis highlights its versatility.

Synthesis of L-Isoleucinamide Hydrochloride: A Step-by-Step Experimental Protocol

The synthesis of L-Isoleucinamide hydrochloride from L-isoleucine is a well-established two-step process. The rationale behind this approach is the protection of the carboxylic acid as a methyl ester to prevent its interference in subsequent reactions, followed by the conversion of the ester to the desired amide through ammonolysis.

Synthesis Pathway

A L-Isoleucine B L-Isoleucine Methyl Ester Hydrochloride A->B   Thionyl Chloride, Methanol (Esterification) C L-Isoleucinamide B->C   Ammonia in Methanol (Ammonolysis) D L-Isoleucinamide Hydrochloride C->D   HCl in Ether (Salt Formation)

Caption: Synthesis pathway of L-Isoleucinamide hydrochloride.

Experimental Protocol

Step 1: Esterification of L-Isoleucine to L-Isoleucine Methyl Ester Hydrochloride

This step is critical for activating the carboxyl group for subsequent amidation. The use of thionyl chloride with methanol is a classic and efficient method for this transformation.

  • Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying tube, suspend 13.12 g (0.1 mol) of L-isoleucine in 100 mL of anhydrous methanol.

  • Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add 8.7 mL (0.12 mol) of thionyl chloride dropwise over 30 minutes, ensuring the temperature does not exceed 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to reflux for 4 hours.

  • Work-up: Cool the reaction mixture to room temperature and then concentrate under reduced pressure using a rotary evaporator to obtain a white solid.

  • Purification: Recrystallize the crude product from a mixture of methanol and diethyl ether to yield L-isoleucine methyl ester hydrochloride as a white crystalline solid. Dry the product under vacuum.

Step 2: Ammonolysis of L-Isoleucine Methyl Ester Hydrochloride to L-Isoleucinamide

This is the key amide formation step. A saturated solution of ammonia in methanol provides the nucleophile for the conversion of the ester to the amide.

  • Reaction Setup: Dissolve 18.17 g (0.1 mol) of L-isoleucine methyl ester hydrochloride in 150 mL of a saturated solution of ammonia in methanol in a sealed pressure vessel.

  • Reaction: Stir the solution at room temperature for 48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the vessel and carefully vent any excess pressure. Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia, yielding crude L-isoleucinamide.

Step 3: Formation of L-Isoleucinamide Hydrochloride

The final step involves the formation of the hydrochloride salt to improve the compound's stability and handling properties.

  • Salt Formation: Dissolve the crude L-isoleucinamide in a minimal amount of anhydrous methanol. Cool the solution in an ice bath and add a 2 M solution of hydrogen chloride in diethyl ether dropwise until the solution becomes acidic (test with pH paper).

  • Precipitation and Isolation: A white precipitate of L-Isoleucinamide hydrochloride will form. Continue stirring for 30 minutes in the ice bath. Collect the precipitate by vacuum filtration.

  • Purification and Drying: Wash the solid with cold diethyl ether and dry under vacuum to obtain pure L-Isoleucinamide hydrochloride.

Comparative Analysis: L-Isoleucinamide Hydrochloride vs. Nα-Protected Alternatives in SPPS

In the context of Solid-Phase Peptide Synthesis (SPPS), the choice of amino acid building blocks is paramount to the success of the synthesis. While L-Isoleucinamide hydrochloride can be used in solution-phase synthesis, for SPPS, the amino group must be protected. The most common choices are the tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) protecting groups. Therefore, a practical comparison for researchers engaged in SPPS involves evaluating the performance of Nα-Boc-L-Isoleucine and Nα-Fmoc-L-Isoleucine.

Key Alternatives: Nα-Boc-L-Isoleucine and Nα-Fmoc-L-Isoleucine
  • Nα-Boc-L-Isoleucine: Utilized in the "Boc" SPPS strategy, which employs strong acid (e.g., trifluoroacetic acid, TFA) for the deprotection of the Nα-amino group.

  • Nα-Fmoc-L-Isoleucine: The cornerstone of the "Fmoc" SPPS strategy, which uses a mild base (e.g., piperidine) for Nα-deprotection, offering orthogonal protection schemes.

Performance Comparison in SPPS

The steric hindrance of isoleucine's β-branched side chain can make peptide bond formation challenging. The choice of protecting group and coupling strategy significantly influences the outcome.

ParameterNα-Boc-L-IsoleucineNα-Fmoc-L-IsoleucineKey Considerations
Coupling Efficiency 97-99%98-99.5%Fmoc chemistry often shows slightly higher coupling efficiencies for hindered amino acids due to milder repetitive deprotection steps that can minimize side reactions on the resin-bound peptide.
Crude Peptide Purity 75-85%80-90%The milder deprotection conditions of the Fmoc strategy generally lead to fewer side products and thus higher crude purity.
Overall Yield 60-75%65-80%Higher coupling efficiency and purity with the Fmoc strategy typically translate to a better overall yield of the desired peptide.
Deprotection Conditions Strong Acid (TFA)Mild Base (Piperidine)The orthogonality of the Fmoc group allows for the use of acid-labile side-chain protecting groups and linkers, providing greater flexibility in peptide design.
Side Reactions Acid-catalyzed side reactionsBase-catalyzed side reactions (e.g., racemization, aspartimide formation)Careful selection of coupling reagents and conditions is crucial to minimize racemization, especially with hindered amino acids like isoleucine.

This data is illustrative and based on typical outcomes for the synthesis of moderately sized peptides containing a single isoleucine residue under optimized conditions.[4]

Logical Comparison of Synthetic Strategies

cluster_0 Choice of L-Isoleucine Derivative in Peptide Synthesis cluster_1 Primary Application cluster_2 Key Feature L-Isoleucinamide HCl L-Isoleucinamide HCl Solution-Phase Synthesis Solution-Phase Synthesis L-Isoleucinamide HCl->Solution-Phase Synthesis Nα-Boc-L-Isoleucine Nα-Boc-L-Isoleucine Boc-SPPS Boc-SPPS Nα-Boc-L-Isoleucine->Boc-SPPS Nα-Fmoc-L-Isoleucine Nα-Fmoc-L-Isoleucine Fmoc-SPPS Fmoc-SPPS Nα-Fmoc-L-Isoleucine->Fmoc-SPPS C-terminal Amide C-terminal Amide Solution-Phase Synthesis->C-terminal Amide Acid-Labile Nα-Protection Acid-Labile Nα-Protection Boc-SPPS->Acid-Labile Nα-Protection Base-Labile Nα-Protection Base-Labile Nα-Protection Fmoc-SPPS->Base-Labile Nα-Protection

Caption: Comparison of L-Isoleucine derivatives and their applications.

Analytical Methodologies for Quality Control

Robust analytical methods are essential to ensure the purity, identity, and stability of L-Isoleucinamide hydrochloride. High-Performance Liquid Chromatography (HPLC) is the cornerstone of quality control for such compounds.

Experimental Workflow for Analysis

A Sample Preparation (Dissolve in Mobile Phase) B HPLC System A->B C Chiral HPLC Column (e.g., Chiralcel OD-H) B->C D Isocratic Elution (e.g., Hexane/Isopropanol/DEA) C->D E UV Detection (e.g., 210 nm) D->E F Data Analysis (Purity & Enantiomeric Excess) E->F

Caption: Workflow for HPLC analysis of L-Isoleucinamide hydrochloride.

Protocol for Purity and Chiral Integrity Analysis by HPLC

This method is designed to separate L-Isoleucinamide from potential impurities and its D-enantiomer.

  • Chromatographic System: An HPLC system equipped with a UV detector.

  • Column: A chiral stationary phase (CSP) column, such as a Chiralcel OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of n-Hexane, isopropanol, and diethylamine (DEA) in a ratio of 90:10:0.1 (v/v/v). The mobile phase should be filtered and degassed.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: 210 nm.

  • Sample Preparation: Accurately weigh and dissolve the L-Isoleucinamide hydrochloride sample in the mobile phase to a concentration of 1 mg/mL.

  • Injection Volume: 10 µL.

  • Analysis: The retention times for L-Isoleucinamide and its D-enantiomer will differ. The peak area percentages can be used to determine the chemical and chiral purity.

Protocol for a Stability-Indicating Assay

A stability-indicating method is crucial for determining the shelf-life of a compound. This involves subjecting the compound to stress conditions and demonstrating that the analytical method can separate the intact drug from its degradation products.

  • Stress Conditions:

    • Acidic: 0.1 M HCl at 60 °C for 24 hours.

    • Basic: 0.1 M NaOH at 60 °C for 24 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal: 105 °C for 48 hours (solid state).

    • Photolytic: Expose the sample to UV light (254 nm) for 24 hours.

  • Sample Preparation: Prepare solutions of the stressed samples at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol/water). Neutralize the acidic and basic samples before injection.

  • HPLC Method: A reverse-phase HPLC method is typically used for stability-indicating assays.

    • Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of mobile phase A (0.1% trifluoroacetic acid in water) and mobile phase B (0.1% trifluoroacetic acid in acetonitrile).

    • Gradient Program: A suitable gradient to elute the parent compound and all degradation products.

    • Detection: Diode Array Detector (DAD) to monitor at multiple wavelengths and check for peak purity.

  • Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The ability of the method to separate the parent peak from all degradation product peaks demonstrates its stability-indicating nature.

Conclusion and Recommendations

L-Isoleucinamide hydrochloride is a valuable chiral building block with specific applications in chemical synthesis. Its preparation from L-isoleucine is straightforward, and its quality can be rigorously controlled using established analytical techniques.

For researchers engaged in solid-phase peptide synthesis , the choice between Nα-Boc-L-Isoleucine and Nα-Fmoc-L-Isoleucine is a critical decision. The Fmoc strategy generally offers advantages in terms of milder reaction conditions, higher crude peptide purity, and greater synthetic flexibility , making it the preferred choice for the synthesis of complex peptides containing hindered amino acids like isoleucine.

The protocols and comparative data presented in this guide are intended to provide a solid foundation for researchers to make informed decisions and to design and execute their experiments with a higher degree of confidence and success.

References

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. [Link]

  • PubChem. L-Isoleucinamide. [Link]

  • MDPI. A Convenient Synthesis of Amino Acid Methyl Esters. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Enhancing Experimental Reproducibility with L-Isoleucinamide Hydrochloride

The Critical Role of Reagent Selection in Experimental Consistency The quest for reproducible data begins long before the first pipette touches a reagent. It starts with a fundamental understanding of the tools we use, i...

Author: BenchChem Technical Support Team. Date: January 2026

The Critical Role of Reagent Selection in Experimental Consistency

The quest for reproducible data begins long before the first pipette touches a reagent. It starts with a fundamental understanding of the tools we use, including the chemical compounds that form the basis of our experiments. L-Isoleucinamide hydrochloride, the hydrochloride salt of the amidated form of the essential amino acid L-isoleucine, is increasingly utilized in dermatological and cosmetic research for its potential to modulate cellular processes such as melanin and collagen production.[1] However, the very properties that make it a subject of interest—its altered chemical structure compared to L-Isoleucine—also necessitate a careful consideration of its impact on experimental reproducibility.

This guide will dissect the factors that can influence the outcome of a cell-based assay, using the comparison between L-Isoleucinamide hydrochloride and L-Isoleucine as a practical example. We will delve into the nuances of protocol design, the importance of reagent characterization, and the interpretation of comparative data.

Understanding the Chemical Nuances: L-Isoleucinamide Hydrochloride vs. L-Isoleucine

The key difference between L-Isoleucinamide hydrochloride and L-Isoleucine lies in the modification of the carboxyl group. In L-Isoleucinamide, the hydroxyl (-OH) of the carboxylic acid is replaced by an amide group (-NH2). This seemingly small change can have significant implications for the molecule's physicochemical properties and its interaction with biological systems.

Potential Advantages of Amidation:

  • Enhanced Stability: The amide bond is generally more resistant to enzymatic degradation than the carboxylic acid group, which could lead to a longer half-life in cell culture media.

  • Altered Cell Permeability: The change in polarity and hydrogen bonding potential upon amidation may influence the compound's ability to cross the cell membrane.[2][3][4] This could result in more consistent intracellular concentrations and, consequently, more reproducible downstream effects.

  • Modified Receptor Interaction: The amide group may alter the binding affinity and specificity of the molecule for cellular receptors or transporters involved in amino acid signaling pathways.

These potential differences form the basis of our comparative analysis. A more stable and readily absorbed compound is likely to produce more consistent results across multiple experiments and even between different laboratory settings.

Comparative Experimental Workflow: Stimulation of Collagen Synthesis

To objectively compare the performance of L-Isoleucinamide hydrochloride and L-Isoleucine, we will use a well-established in vitro model: the stimulation of collagen synthesis in primary human dermal fibroblasts. The following diagram illustrates the overall experimental workflow.

experimental_workflow cluster_prep Phase 1: Preparation cluster_treatment Phase 2: Treatment cluster_analysis Phase 3: Analysis cell_culture 1. Culture Human Dermal Fibroblasts reagent_prep 2. Prepare Stock Solutions: L-Isoleucinamide HCl L-Isoleucine cell_seeding 3. Seed Cells into 96-well Plates treatment 4. Treat Cells with Test Compounds for 72h cell_seeding->treatment collagen_assay 5. Quantify Total Soluble Collagen (Sircol Assay) treatment->collagen_assay data_analysis 6. Data Analysis and Comparison collagen_assay->data_analysis

Caption: Experimental workflow for comparing the effects of L-Isoleucinamide HCl and L-Isoleucine on collagen synthesis.

Detailed Experimental Protocols

To ensure the highest degree of reproducibility, the following detailed protocols must be strictly adhered to. Every step is designed to minimize variability and provide a self-validating system.

Protocol 1: Preparation of Reagent Stock Solutions

Rationale: Accurate and consistent preparation of stock solutions is fundamental to reproducible results. The use of a hydrochloride salt for the amide necessitates careful pH adjustment to ensure comparability with the zwitterionic amino acid.

  • Reagent Acquisition:

    • L-Isoleucinamide hydrochloride (Purity >98.0%, CAS: 10466-56-5)[5][6][7]

    • L-Isoleucine (Cell culture grade, Purity >99%)

  • Stock Solution Preparation (100 mM):

    • L-Isoleucinamide Hydrochloride: Dissolve 16.67 mg of L-Isoleucinamide hydrochloride in 1 mL of sterile phosphate-buffered saline (PBS). Adjust the pH to 7.4 using 1 M NaOH. The pH adjustment is critical to neutralize the hydrochloride and ensure the compound is in a physiologically relevant state.

    • L-Isoleucine: Dissolve 13.12 mg of L-Isoleucine in 1 mL of sterile PBS. Gently warm and vortex to fully dissolve. The pH should be approximately 7.4.

  • Sterilization and Storage:

    • Sterilize both stock solutions by passing them through a 0.22 µm syringe filter into sterile microcentrifuge tubes.

    • Store the stock solutions in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Cell Culture and Treatment

Rationale: Consistency in cell handling, including passage number and seeding density, is paramount for reducing biological variability.

  • Cell Culture:

    • Culture primary human dermal fibroblasts in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 2 mM L-glutamine.

    • Maintain cells in a humidified incubator at 37°C with 5% CO2.

    • Use cells between passages 3 and 8 for all experiments to minimize senescence-related changes.

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the fibroblasts into a 96-well plate at a density of 5,000 cells per well in 100 µL of complete culture medium.

    • Incubate for 24 hours to allow for cell attachment.

  • Treatment:

    • After 24 hours, replace the medium with 100 µL of fresh DMEM containing 2% FBS and the respective test compounds at final concentrations of 0.1, 1, and 10 mM. Include a vehicle control (PBS).

    • Prepare working solutions by diluting the 100 mM stock solutions in the 2% FBS medium.

    • Treat the cells for 72 hours.

Protocol 3: Quantification of Soluble Collagen (Sircol™ Assay)

Rationale: The Sircol™ assay is a quantitative dye-binding method specific for collagen, providing a robust and reproducible means of measuring collagen production.[8][9][10][11][12]

  • Sample Collection:

    • After the 72-hour treatment period, carefully collect the cell culture supernatant from each well. This supernatant contains the soluble collagen secreted by the cells.

  • Collagen Quantification:

    • Follow the manufacturer's protocol for the Sircol™ Soluble Collagen Assay.

    • Briefly, mix a sample of the supernatant with the Sircol™ dye reagent, which specifically binds to the [Gly-X-Y]n helical structure of collagen.[10][11][12]

    • Centrifuge to pellet the collagen-dye complex.

    • Remove the unbound dye and release the bound dye with an alkali reagent.

    • Measure the absorbance of the released dye at 556 nm using a microplate reader.[9][10]

  • Data Analysis:

    • Calculate the concentration of collagen in each sample by comparing the absorbance values to a standard curve generated using the provided collagen standard.

    • Normalize the collagen concentration to the cell number (which can be determined in a parallel plate using a cell viability assay like MTT or by cell counting) to account for any effects of the treatments on cell proliferation.

Comparative Data and Interpretation

The following table presents a hypothetical but scientifically plausible dataset from the described experiment. This data is designed to illustrate the potential differences in reproducibility between L-Isoleucinamide hydrochloride and L-Isoleucine.

Treatment (1 mM)Replicate 1 (µg/mL Collagen)Replicate 2 (µg/mL Collagen)Replicate 3 (µg/mL Collagen)Mean (µg/mL)Standard DeviationCoefficient of Variation (%)
Vehicle Control12.513.112.812.80.32.3%
L-Isoleucine 18.216.519.818.171.659.1%
L-Isoleucinamide HCl 22.522.122.922.50.41.8%

Interpretation of Results:

  • Efficacy: In this hypothetical dataset, L-Isoleucinamide hydrochloride demonstrates a higher potency in stimulating collagen synthesis compared to L-Isoleucine at the same concentration.

  • Reproducibility: The most striking difference lies in the reproducibility of the results. The coefficient of variation (CV), a measure of relative variability, is significantly lower for L-Isoleucinamide hydrochloride (1.8%) compared to L-Isoleucine (9.1%). This suggests that experiments using L-Isoleucinamide hydrochloride are more likely to yield consistent and reproducible results.

The lower variability with L-Isoleucinamide hydrochloride could be attributed to its potentially enhanced stability in culture medium and more consistent cellular uptake due to its amidated form.

Mechanistic Considerations: A Deeper Dive into Collagen Synthesis

To understand why these two compounds might behave differently, we need to consider the cellular mechanisms of collagen synthesis.

collagen_synthesis cluster_cell Fibroblast cluster_nucleus Nucleus cluster_er Endoplasmic Reticulum cluster_golgi Golgi Apparatus cluster_ecm Extracellular Matrix gene_transcription Collagen Gene Transcription (mRNA) translation Translation of pre-pro-collagen gene_transcription->translation hydroxylation Hydroxylation of Proline & Lysine (Vitamin C dependent) translation->hydroxylation glycosylation Glycosylation hydroxylation->glycosylation triple_helix Triple Helix Formation (Procollagen) glycosylation->triple_helix packaging Packaging and Secretion triple_helix->packaging cleavage Cleavage of Propeptides (Tropocollagen) packaging->cleavage crosslinking Cross-linking (Mature Collagen Fibrils) cleavage->crosslinking L_Ile_amide L-Isoleucinamide HCl uptake Cellular Uptake L_Ile_amide->uptake L_Ile L-Isoleucine L_Ile->uptake signaling mTOR Signaling Pathway uptake->signaling signaling->gene_transcription Stimulates

Caption: Simplified overview of the collagen synthesis pathway and potential points of influence for L-Isoleucine and its amide.

Amino acids are not merely building blocks for proteins; they are also signaling molecules that can regulate gene expression and protein synthesis.[13] The mTOR (mammalian target of rapamycin) pathway, for instance, is a key regulator of cell growth and protein synthesis that can be activated by amino acids.[14] A more consistent intracellular supply of L-Isoleucinamide hydrochloride could lead to more stable activation of such signaling pathways, resulting in less variable stimulation of collagen gene transcription.[14]

Conclusion: A Commitment to Reproducible Science

As scientists, our commitment must be to methodologies that are not only effective but also rigorously reproducible. By carefully considering the chemical properties of our reagents and adhering to detailed, validated protocols, we can build a more reliable and progressive foundation for scientific discovery.

References

  • Accurate Chemical & Scientific Corp. (n.d.). Sircol Insoluble Collagen Assay. Retrieved from [Link]

  • Biocolor. (n.d.). Sircol - INSOLUBLE Collagen Assay. Retrieved from [Link]

  • Wikipedia. (2024, October 28). Collagen. Retrieved from [Link]

  • van der Meer, T., et al. (2021). A quantitative in vitro collagen uptake assay. STAR Protocols, 2(4), 100895.
  • Singh, N. (2022). Protocol for in vitro collagen quantification.
  • Biocolor. (2023). Sircol 2.0 Product Manual.
  • Biocolor Ltd. (n.d.). Sircol™ - Insoluble Collagen assay kit. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). L-Isoleucinamide. PubChem Compound Database. Retrieved from [Link]

  • News-Medical.Net. (2018, August 23). Collagen Synthesis. Retrieved from [Link]

  • Pixorize. (2020, April 23). Collagen Synthesis USMLE Mnemonic Preview [Video]. YouTube. Retrieved from [Link]

  • CP Lab Safety. (n.d.). L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. Retrieved from [Link]

  • Mondal, S., et al. (2023). An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides. Chemical Science, 14(40), 11053-11060.
  • Ge, J., et al. (2021). Metabolic control of collagen synthesis.
  • Matsumoto, H., et al. (2013). Importance of amino acid composition to improve skin collagen protein synthesis rates in UV-irradiated mice. Amino Acids, 45(5), 1215-1223.
  • Zhu, S., et al. (2021).
  • Stüber, W., et al. (1998). Transport of peptidomimetic thrombin inhibitors with a 3-amidino-phenylalanine structure: permeability and efflux mechanism in monolayers of a human intestinal cell line (Caco-2). Journal of Pharmaceutical Sciences, 87(10), 1309-1315.
  • FutureDerm. (2021, October 16). The 2 Amino Acids Your Skin Wishes You Knew About: Isoleucine & Leucine. Retrieved from [Link]

  • De Luca, C., et al. (2022). A designer mixture of six amino acids promotes the extracellular matrix gene expression in cultured human fibroblasts. Bioscience, Biotechnology, and Biochemistry, 86(9), 1256-1263.
  • Oeshi, Y., et al. (2014). Effects of an Amino acid Deficiency on Hyaluronan Synthesis in Human Dermal Fibroblasts. Journal of Nutritional Science and Vitaminology, 60(1), 60-64.
  • Dennison, S. R., et al. (2015). The role of C-terminal amidation in the membrane interactions of the anionic antimicrobial peptide, maximin H5. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1848(5), 1111-1118.
  • Hanzl, A., et al. (2022). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 65(23), 15694-15707.
  • Wu, M., et al. (2023). Biochemistry, Collagen Synthesis. In StatPearls.
  • Schadewaldt, P., et al. (1991). On the mechanism of L-alloisoleucine formation: studies on a healthy subject and in fibroblasts from normals and in patients with maple syrup urine disease. Clinica Chimica Acta, 201(1-2), 13-27.
  • León-López, A., et al. (2019).
  • Ge, J., et al. (2021). Regulation of Extracellular Matrix Production in Activated Fibroblasts: Roles of Amino Acid Metabolism in Collagen Synthesis. Frontiers in Cell and Developmental Biology, 9, 779919.

Sources

Comparative

A Senior Application Scientist's Guide to Benchmarking L-Isoleucinamide Hydrochloride Against Industry Standards

Introduction: The Role of Chiral Intermediates in Modern Drug Discovery In the landscape of pharmaceutical development, the quality of starting materials and intermediates is a critical determinant of the final Active Ph...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Role of Chiral Intermediates in Modern Drug Discovery

In the landscape of pharmaceutical development, the quality of starting materials and intermediates is a critical determinant of the final Active Pharmaceutical Ingredient's (API) safety, efficacy, and stability.[1][2] L-Isoleucinamide hydrochloride, a derivative of the essential amino acid L-Isoleucine, serves as a vital chiral building block in asymmetric synthesis.[3][4] Its inherent chirality makes it a valuable synthon for constructing complex, enantiomerically pure molecules that are the cornerstone of many modern therapeutics.[5]

This guide provides an in-depth technical framework for benchmarking L-Isoleucinamide hydrochloride against established industry standards for pharmaceutical intermediates.[6] As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the scientific rationale behind them. We will explore the critical quality attributes (CQAs) of this intermediate—purity, solubility, and stability—through the lens of internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH).[2] The methodologies described herein are designed to be self-validating systems, ensuring that researchers, scientists, and drug development professionals can generate robust and reliable data to support regulatory filings and downstream process development.[1]

Section 1: Comprehensive Quality Assessment: Purity and Identity

The foundational step in qualifying any pharmaceutical intermediate is the unambiguous confirmation of its identity and the rigorous quantification of its purity.[7] This ensures process reproducibility and controls the formation of potential impurities that could impact the final API.[8]

Identity Confirmation via Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: Before any quantitative analysis, we must confirm that the material is, in fact, L-Isoleucinamide hydrochloride. While several spectroscopic methods exist, ¹H NMR is unparalleled for its ability to provide a detailed structural fingerprint of the molecule. It allows for the verification of the core structure and the stereochemistry, ensuring the correct isomeric form is present.

Experimental Protocol: ¹H NMR for Identity Confirmation

  • Sample Preparation: Dissolve 5-10 mg of the L-Isoleucinamide hydrochloride sample in 0.7 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.

  • Instrumentation: Utilize a high-resolution NMR spectrometer, typically 400 MHz or higher, for optimal signal dispersion.[9]

  • Data Acquisition: Acquire a standard proton (¹H) NMR spectrum.

  • Data Analysis: Process the spectrum and compare the chemical shifts, coupling constants, and integration of the observed signals with a certified reference standard or established literature data for L-Isoleucinamide hydrochloride. The proton signals should correspond to the unique chemical environments of the molecule's structure.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is the gold standard for purity assessment of non-volatile organic molecules in the pharmaceutical industry due to its high precision, resolution, and versatility.[10][11] A properly validated stability-indicating HPLC method can separate the main compound from process-related impurities and potential degradation products.[12] The choice of a Reverse-Phase (RP-HPLC) method is logical for this compound due to its moderate polarity.

Experimental Protocol: Purity Determination by RP-HPLC

  • Instrumentation: A High-Performance Liquid Chromatograph equipped with a UV detector.

  • Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% Trifluoroacetic Acid in water) and an organic solvent (e.g., Acetonitrile). The gradient is optimized to ensure separation of all potential impurities.

  • Flow Rate: Typically 1.0 mL/min.[9]

  • Detection: UV detection at a low wavelength (e.g., 210 nm) where the amide bond absorbs, ensuring detection of most organic impurities.

  • Sample Preparation: Accurately weigh and dissolve the L-Isoleucinamide hydrochloride in the mobile phase to a concentration of approximately 1 mg/mL.

  • Analysis: Inject the sample and analyze the chromatogram. Purity is typically calculated based on the area percent of the main peak relative to the total peak area.

Chiral Purity (Enantiomeric Excess) Assessment

Expertise & Experience: For a chiral intermediate, confirming its enantiomeric purity is as critical as its chemical purity.[13] The presence of the undesired enantiomer can lead to inactive or even harmful final products. The most direct and robust method for this is chiral HPLC, which utilizes a Chiral Stationary Phase (CSP) to separate the enantiomers.[9]

Experimental Protocol: Enantiomeric Excess by Chiral HPLC

  • Instrumentation: HPLC system with a UV or Polarimetric detector.

  • Column: A suitable Chiral Stationary Phase (CSP) column, often polysaccharide-based (e.g., cellulose or amylose derivatives).[9] Method development is required to find a column that provides baseline separation.

  • Mobile Phase: Typically a mixture of a non-polar solvent like n-hexane and a polar modifier such as isopropanol or ethanol.[9] The exact ratio is optimized for resolution.

  • Flow Rate: Maintained at a constant rate, typically 0.5-1.0 mL/min.

  • Sample Preparation: Dissolve the sample in the mobile phase.

  • Analysis: Inject the sample. The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers (L and D forms) using the formula: ee (%) = [ (Area_L - Area_D) / (Area_L + Area_D) ] * 100.

G cluster_0 Quality Control Workflow for L-Isoleucinamide HCl Sample Test Sample Received Identity Identity Confirmation (NMR) Sample->Identity ChemPurity Chemical Purity (HPLC) Identity->ChemPurity Identity Confirmed ChiralPurity Chiral Purity (Chiral HPLC) ChemPurity->ChiralPurity Purity ≥ 98% Spec Compare to Specification ChiralPurity->Spec ee ≥ 99% Release Material Released Spec->Release Pass Reject Material Rejected Spec->Reject Fail

Caption: Quality control testing workflow for L-Isoleucinamide HCl.

Section 2: Solubility Profiling for Pre-formulation

Trustworthiness: Understanding the solubility of an API or intermediate is a cornerstone of formulation development and is a key component of the Biopharmaceutics Classification System (BCS).[14][15] A standardized equilibrium solubility study across a physiologically relevant pH range (1.2 to 6.8) provides critical data for predicting in vivo behavior.[16] The shake-flask method is the most reliable and widely accepted technique for determining thermodynamic equilibrium solubility.[17]

Experimental Protocol: Equilibrium pH-Solubility Profile

  • Media Preparation: Prepare aqueous buffer solutions at a minimum of three pH levels: pH 1.2 (e.g., 0.1 N HCl), pH 4.5 (e.g., acetate buffer), and pH 6.8 (e.g., phosphate buffer).[16] All experiments should be conducted at a constant temperature, typically 37 ± 1 °C.[16]

  • Sample Addition: Add an excess amount of L-Isoleucinamide hydrochloride to vials containing a fixed volume of each buffer solution. The excess solid is crucial to ensure saturation is reached.

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker or rotator until equilibrium is achieved. This can take 24-72 hours. The system is considered at equilibrium when consecutive measurements show no significant change in concentration.

  • Sample Separation: After equilibration, separate the undissolved solid from the saturated solution using centrifugation (e.g., 15,000 rpm for 10 minutes) followed by filtration through a 0.45 µm filter. This step must be performed carefully to avoid temperature changes or further dissolution.

  • Quantification: Accurately dilute an aliquot of the clear filtrate and determine the concentration of the dissolved compound using a validated analytical method, such as the HPLC method described in Section 1.2.

  • Replicates: Perform all measurements in at least triplicate for each pH condition to ensure statistical validity.[16]

Section 3: Stability Assessment Under Stress Conditions

Authoritative Grounding: Stability testing is a mandatory regulatory requirement to establish a re-test period and recommend storage conditions for a drug substance.[18][19] The ICH Q1A(R2) guideline provides a harmonized framework for conducting these studies.[12][20] An accelerated stability study, conducted under elevated temperature and humidity, is designed to increase the rate of chemical degradation and physical change, allowing for the prediction of long-term stability.[21]

Experimental Protocol: Accelerated Stability Study (ICH Q1A)

  • Batch Selection: Use at least one representative batch of L-Isoleucinamide hydrochloride for the study. The material should be stored in a container closure system that simulates the proposed packaging for storage and distribution.[12]

  • Storage Conditions: Place the samples in a calibrated stability chamber maintained at accelerated conditions, typically 40°C ± 2°C / 75% RH ± 5% RH .[18]

  • Testing Frequency: Test the samples at specified time points. For a 6-month study, a typical schedule includes an initial test (T=0) and tests at 1, 3, and 6 months.[12]

  • Analytical Testing: At each time point, test the sample for critical quality attributes, including:

    • Appearance: Visual inspection for any changes in color or physical state.

    • Purity/Degradation Products: Using the validated stability-indicating HPLC method (Section 1.2) to quantify the parent compound and detect any new degradation peaks.

    • Chiral Purity: Using the chiral HPLC method (Section 1.3) to ensure no racemization has occurred.

  • Evaluation: A "significant change" is defined as a failure to meet the established specification.[18] This data is used to evaluate the intrinsic stability of the molecule and support the proposed re-test period.

G cluster_1 ICH Q1A Stability Study Logic cluster_2 Storage Conditions start Drug Substance Batch stress Stress Testing (Light, Heat, pH, Oxidation) start->stress Inform Method formal Formal Stability Study start->formal longterm Long-Term (e.g., 25°C/60%RH) formal->longterm accelerated Accelerated (e.g., 40°C/75%RH) formal->accelerated evaluation Data Evaluation (Shelf Life / Re-test Period) longterm->evaluation accelerated->evaluation

Caption: Simplified workflow for an ICH-compliant stability study.

Section 4: Comparative Analysis in Asymmetric Synthesis

L-Isoleucinamide hydrochloride's primary value lies in its use as a chiral building block. In asymmetric synthesis, the goal is to create a specific stereoisomer of a target molecule.[22] This is often achieved by using a chiral starting material or a chiral auxiliary.[23]

  • Chiral Building Block (Synthon): The chiral center(s) of the isoleucinamide are incorporated directly into the final molecule's backbone. This is an atom-economical approach.

  • Chiral Auxiliary: The isoleucinamide could be temporarily attached to an achiral molecule to direct the stereochemistry of a subsequent reaction. After the reaction, the auxiliary is cleaved and can potentially be recovered.[24]

Benchmarking Against Alternatives: The effectiveness of a chiral synthon like L-Isoleucinamide hydrochloride can be benchmarked against other common chiral sources, such as Evans' oxazolidinone auxiliaries or other amino acid derivatives (e.g., those from valine or phenylalanine).[24][25] The choice depends on several factors:

  • Stereochemical Control: How effectively does it direct the formation of the desired stereocenter? This is often measured by diastereomeric excess (d.e.) or enantiomeric excess (e.e.).

  • Reaction Scope: Is its use applicable to a wide range of reactions (e.g., alkylations, aldol reactions)?[25]

  • Cost and Availability: Is the starting material readily available and economically viable for large-scale synthesis?

  • Cleavage Conditions (if used as an auxiliary): Can the auxiliary be removed under mild conditions without racemizing the newly formed stereocenter?

L-Isoleucinamide hydrochloride offers the advantage of being derived from a readily available, natural amino acid. Its multiple functional groups (amine, amide) provide handles for diverse synthetic transformations. Its performance in a specific synthetic route would need to be experimentally compared to an alternative like a prolinol-derived auxiliary to determine the optimal choice for achieving high stereoselectivity and yield.

Section 5: Summary of Benchmarking Data

The following tables summarize the target specifications for L-Isoleucinamide hydrochloride based on industry standards for a high-quality pharmaceutical intermediate.

Table 1: Physicochemical and Purity Specifications

Parameter Method Acceptance Criteria Rationale
Appearance Visual Inspection White to almost white crystalline powder Basic quality check for consistency.[4]
Identity ¹H NMR Conforms to reference standard structure Ensures correct molecular structure.
Purity (Assay) RP-HPLC ≥ 98.0% Standard for pharmaceutical intermediates.[4]
Enantiomeric Excess Chiral HPLC ≥ 99.0% ee Ensures stereochemical integrity for asymmetric synthesis.[13]

| Specific Rotation | Polarimetry | +19.0° to +25.0° (c=1, H₂O) | Confirms enantiomeric identity and purity.[26] |

Table 2: Solubility and Stability Profile

Parameter Method Illustrative Result Significance
Solubility (pH 1.2) Shake-Flask e.g., > 100 mg/mL High solubility in acidic conditions, relevant for oral absorption.[16]
Solubility (pH 6.8) Shake-Flask e.g., > 50 mg/mL Solubility in intestinal pH range.[16]

| Accelerated Stability | ICH Q1A (40°C/75%RH) | No significant change after 6 months | Indicates good intrinsic stability, supporting a long re-test period.[18] |

Conclusion

This guide has outlined a comprehensive, scientifically-grounded approach to benchmarking L-Isoleucinamide hydrochloride. By systematically evaluating its identity, chemical and chiral purity, solubility, and stability according to rigorous, globally recognized standards, researchers and developers can ensure its suitability for use in pharmaceutical synthesis. Adherence to these principles of quality control and characterization is not merely a regulatory hurdle; it is the foundation upon which safe and effective medicines are built. The protocols and rationale provided here serve as a robust framework for qualifying this critical chiral intermediate, thereby de-risking downstream development and manufacturing processes.

References

  • European Medicines Agency. (2025, April 30). ICH Q1 guideline on stability testing of drug substances and drug products. Retrieved from EMA.[20]

  • National Center for Biotechnology Information. (2019, October). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.[23]

  • European Medicines Agency. ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. Retrieved from EMA.[18]

  • SlideShare. Ich guideline for stability testing. Retrieved from SlideShare.[21]

  • Alwsci. (2024, September 4). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from Alwsci.[10]

  • European Medicines Agency. (2003, August 1). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. Retrieved from EMA.[19]

  • SNS Courseware. ICH STABILITY TESTING GUIDELINES. Retrieved from SNS Courseware.[12]

  • Pathogenia. Purity Assay (Pharmaceutical Testing). Retrieved from Pathogenia.[11]

  • ECA Academy. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. Retrieved from gmp-compliance.org.[14]

  • World Health Organization. Annex 4. Retrieved from WHO.[16]

  • Cambrex Corporation. Reference Standards | CDMO. Retrieved from Cambrex Corporation.[1]

  • IJRAR.org. Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Retrieved from IJRAR.org.[27]

  • Sigma-Aldrich. Chiral Auxiliaries. Retrieved from Sigma-Aldrich.

  • University of Windsor. Asymmetric Synthesis. Retrieved from University of Windsor.[22]

  • Pharmanecia. (2024, December 13). Analytical Techniques in Pharmaceutical Analysis. Retrieved from Pharmanecia.[28]

  • LabPurity. (2024, December 27). Analytical Methods for Profiling Impurities in Pharmaceuticals. Retrieved from LabPurity.[8]

  • Wikipedia. Chiral auxiliary. Retrieved from Wikipedia.[24]

  • Benchchem. L-Isoleucinamide Hydrochloride|98.0%|CAS 10466-56-5. Retrieved from Benchchem.[26]

  • National Center for Biotechnology Information. (2018, February 6). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. PubMed.[15]

  • Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from Lund University.[17]

  • Dow Development Labs. Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Retrieved from Dow Development Labs.[29]

  • ResearchGate. (2008, January 1). (PDF) Chiral Auxiliaries in Asymmetric Synthesis. Retrieved from ResearchGate.[25]

  • Benchchem. A Comparative Guide to Chiral Derivatizing Agents for the Analysis of Chiral Amines. Retrieved from Benchchem.[30]

  • Pharmaffiliates. Pharmaceutical Intermediate Quality Standards: A Practical Guide. Retrieved from Pharmaffiliates.[2]

  • NINGBO INNO PHARMCHEM CO.,LTD. Ensuring Quality: Certifications and Standards for Pharmaceutical Intermediates. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD.[6]

  • National Center for Biotechnology Information. L-Isoleucinamide | C6H14N2O | CID 854028. PubChem.[3]

  • MRIGlobal. Reference Standards in the Pharmaceutical Industry. Retrieved from MRIGlobal.[7]

  • TCI Chemicals. L-Isoleucinamide Hydrochloride 10466-56-5. Retrieved from TCI Chemicals.[4]

  • Tokyo Chemical Industry Co., Ltd. L-Isoleucinamide Hydrochloride | 10466-56-5. Retrieved from TCI Chemicals (APAC).

  • CP Lab Safety. L-Isoleucinamide hydrochloride, 98% Purity, C6H15ClN2O, 100 grams. Retrieved from CP Lab Safety.[31]

  • Benchchem. A Guide to Inter-Laboratory Comparison of Analytical Results for Chiral Amines. Retrieved from Benchchem.[9]

  • National Center for Biotechnology Information. (2022, October 20). Benchmarking the Quality Practices of Global Pharmaceutical Manufacturing to Advance Supply Chain Resilience. PMC.[32]

  • Wikipedia. Chiral analysis. Retrieved from Wikipedia.[13]

  • Royal Society of Chemistry. (2021, May 25). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science.[33]

  • BOC Sciences. Intermediates in Drug Development: Lab to Industry. Retrieved from BOC Sciences.[]

  • National Center for Biotechnology Information. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. PMC.[5]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling L-Isoleucinamide Hydrochloride

This guide provides a detailed operational and safety framework for researchers, scientists, and drug development professionals handling L-Isoleucinamide hydrochloride. Moving beyond a simple checklist, we will explore t...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed operational and safety framework for researchers, scientists, and drug development professionals handling L-Isoleucinamide hydrochloride. Moving beyond a simple checklist, we will explore the rationale behind specific personal protective equipment (PPE) choices, establish procedural workflows for risk mitigation, and outline immediate actions for emergency situations. Our core philosophy is that robust safety protocols are not an impediment to research but are integral to scientific integrity and reproducible outcomes.

Hazard Assessment: A Proactive Stance on an Unclassified Compound

L-Isoleucinamide hydrochloride (CAS RN: 10466-56-5) is an amino acid derivative used in pharmaceutical research. A review of available Safety Data Sheets (SDS) for L-Isoleucinamide hydrochloride and structurally similar compounds like L-Leucinamide hydrochloride reveals a critical insight: the substance is often not classified as hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).[1]

However, the absence of a formal hazard classification should not be misconstrued as an absence of risk. The toxicological properties of many research chemicals have not been fully investigated.[1] As scientists, we must operate under the principle of ALARA (As Low As Reasonably Achievable) exposure. The primary physical hazards associated with L-Isoleucinamide hydrochloride are:

  • Physical Form: It is a powder or crystalline solid, posing a risk of inhalation and eye exposure.[1][2]

  • Chemical Nature: As an amine hydrochloride, it may cause mild irritation upon contact with skin or mucous membranes.

  • Hygroscopic Properties: Some related compounds are noted to be hygroscopic, meaning they can absorb moisture from the air, which can affect handling.[1]

Therefore, a comprehensive PPE strategy is essential, grounded in a conservative assessment of potential, yet unquantified, risks.

The Hierarchy of Controls: PPE as the Final Safeguard

Before discussing specific PPE, it is crucial to situate it within the established hierarchy of safety controls. PPE is the last line of defense, employed when hazards cannot be eliminated through more effective means.

Control LevelApplication for L-Isoleucinamide Hydrochloride
Engineering Controls Always handle the solid form in a certified chemical fume hood or a ventilated balance enclosure to contain airborne particulates.
Administrative Controls Develop and adhere to Standard Operating Procedures (SOPs) for handling, storage, and disposal. Ensure all personnel are trained on these SOPs and the specific risks.[3]
Personal Protective Equipment Use appropriate eye, face, skin, and respiratory protection as the final barrier between the researcher and the chemical.

Operational Guide to Personal Protective Equipment (PPE)

The selection of PPE must be tailored to the specific task and the quantities of material being handled. The following table outlines the recommended PPE for common laboratory procedures involving L-Isoleucinamide hydrochloride.

Task Eye/Face Protection Skin/Body Protection Respiratory Protection
Pre-use Inspection Safety glasses with side shieldsLab coat, Nitrile glovesNot typically required
Weighing (in ventilated enclosure) Safety glasses with side shieldsLab coat, Nitrile glovesNot typically required
Weighing (on open bench - NOT recommended) Chemical splash gogglesLab coat, Nitrile glovesN95 respirator recommended
Solution Preparation Chemical splash gogglesLab coat, Nitrile glovesNot typically required if performed in a fume hood
Large-Scale Handling (>100g) Chemical splash goggles and face shieldLab coat, Nitrile glovesN95 respirator or higher, based on risk assessment
Spill Cleanup Chemical splash goggles and face shieldLab coat, Double-gloved (Nitrile)N95 respirator or higher
Eye and Face Protection

The primary risk is from airborne powder.

  • Safety Glasses with Side Shields: Provide minimum protection for low-risk activities like handling sealed containers.

  • Chemical Splash Goggles: Essential when handling the powder or preparing solutions. Goggles form a seal around the eyes, offering superior protection from airborne particles and splashes compared to safety glasses.[4]

  • Face Shield: Should be used in conjunction with goggles during high-risk activities such as cleaning up spills or handling large quantities, providing a further barrier for the entire face.[5]

Skin and Body Protection
  • Lab Coat: A standard, properly fitting lab coat should always be worn to protect against incidental contact.

  • Gloves: Chemical-resistant nitrile gloves are the standard recommendation. Always inspect gloves for tears or defects before use. For extended handling or during spill cleanup, consider double-gloving. Promptly remove and wash skin with soap and water if contact occurs.[6]

Respiratory Protection

While engineering controls like fume hoods are the primary method for mitigating inhalation risks, respiratory protection may be necessary in certain scenarios.

  • N95 Respirator: An N95 dust mask or respirator should be considered if weighing the compound on an open bench (a practice that should be avoided) or during a spill cleanup where dust may be generated.

Procedural Workflow for PPE Selection

The following diagram outlines the logical decision-making process for selecting the appropriate level of PPE when planning to work with L-Isoleucinamide hydrochloride.

PPE_Workflow PPE Selection Workflow for L-Isoleucinamide Hydrochloride start Start: Plan to handle L-Isoleucinamide HCl task_assessment Assess Task: - Weighing? - Solution Prep? - Spill Cleanup? start->task_assessment is_solid Handling Solid Powder? task_assessment->is_solid Weighing ppe_level2 Standard PPE: - Chemical Goggles - Lab Coat - Nitrile Gloves task_assessment->ppe_level2 Solution Prep is_spill Is it a Spill or Large Quantity? task_assessment->is_spill Spill / Large Qty in_hood Working in Fume Hood or Ventilated Enclosure? is_solid->in_hood in_hood->ppe_level2 Yes add_respirator Add N95 Respirator to Standard PPE in_hood->add_respirator No (Not Recommended) ppe_level1 Minimum PPE: - Safety Glasses - Lab Coat - Nitrile Gloves end_proc Proceed with Task ppe_level2->end_proc add_respirator->end_proc add_faceshield Add Face Shield & Consider Double Gloves is_spill->add_faceshield add_faceshield->add_respirator

Caption: Decision workflow for selecting appropriate PPE.

Emergency Protocols: Immediate Actions for Exposure

In the event of an accidental exposure, rapid and correct first aid is critical.[7]

Skin Contact
  • Immediately remove any contaminated clothing.[7]

  • Flush the affected skin with copious amounts of water for at least 15 minutes. Mild soap can be used.[8]

  • Seek medical attention if irritation develops or persists.

Eye Contact
  • Immediately flush the eyes with large amounts of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[7][8]

  • Remove contact lenses if present and easy to do.

  • Seek immediate medical attention.

Inhalation
  • Move the exposed individual to fresh air at once.[7]

  • If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical help.[9]

Ingestion
  • Do NOT induce vomiting.[2][6]

  • Rinse the mouth with water.

  • Seek immediate medical attention.

Decontamination and Disposal Plan

Properly removing PPE and disposing of waste are final, critical steps to prevent exposure and contamination.

  • PPE Removal (Doffing): Remove PPE in an order that minimizes cross-contamination. A common procedure is:

    • Remove gloves.

    • Remove lab coat.

    • Remove face shield/goggles.

    • Remove respirator (if used).

    • Wash hands thoroughly with soap and water.

  • Waste Disposal:

    • All disposable PPE (gloves, masks) and materials contaminated with L-Isoleucinamide hydrochloride should be placed in a sealed, clearly labeled waste container.

    • Excess or waste L-Isoleucinamide hydrochloride should be disposed of as chemical waste in accordance with federal, state, and local regulations.[3] Do not dispose of it down the drain.

    • For non-hazardous drug waste that is not regulated as hazardous waste, you can mix it with an unappealing substance like coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in the trash.[10] However, treating it as chemical waste is the most conservative and recommended approach in a research setting.

By integrating these evidence-based safety protocols into your daily laboratory operations, you build a foundation of trust in your work and ensure the well-being of your entire research team.

References

  • Title: How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide Source: Aichelin URL: [Link]

  • Title: Safety Guidelines for Handling Chemicals Source: HPE Support URL: [Link]

  • Title: Personal Protective Equipment Source: US Environmental Protection Agency (EPA) URL: [Link]

  • Title: Personal Protective Equipment (PPE) Source: CHEMM URL: [Link]

  • Title: SAFETY DATA SHEET - L-Leucinamide hydrochloride Source: Thermo Fisher Scientific URL: [Link]

  • Title: First Aid Procedures for Chemical Hazards Source: Centers for Disease Control and Prevention (CDC) / NIOSH URL: [Link]

  • Title: Personal Protective Equipment (PPE) for Industrial Chemicals Source: Respirex International URL: [Link]

  • Title: First Aid Instructions for Poisonings Source: Poison Control URL: [Link]

  • Title: Controlling Occupational Exposure to Hazardous Drugs Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

  • Title: MDI or TDI: First Aid Guidance Source: American Chemistry Council URL: [Link]

  • Title: Drug use first aid Source: MedlinePlus Medical Encyclopedia URL: [Link]

  • Title: Drug Disposal: Dispose "Non-Flush List" Medicine in Trash Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

Retrosynthesis Analysis

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Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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